D-Myo-inositol 1,4-bis-phosphate potassium salt

Core Science & Biosynthesis

A Historical Perspective on Inositol Phosphate Research: From Discovery to Therapeutic Frontiers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The journey of inositol phosphate research is a compelling narrative of scientific inquiry that transformed our understanding of cellular communication. What began with the isolation of a simple sugar from muscle tissue has blossomed into a complex and elegant field, revealing a sophisticated signaling network crucial for a vast array of physiological processes. This guide provides a historical perspective on the key discoveries, pivotal experiments, and conceptual leaps that have shaped our current understanding of inositol phosphate signaling. By examining the causality behind experimental choices and the evolution of techniques, we aim to provide researchers, scientists, and drug development professionals with a deep appreciation of this fundamental signaling pathway and its therapeutic potential.

Part 1: The Dawn of an Era: Early Discoveries and the "Phosphoinositide Effect"

The story of inositol phosphates begins long before their signaling roles were ever imagined. In 1850, Johanes Joseph Scherer first isolated myo-inositol from muscle extracts.[1] For nearly a century, inositol and its phosphorylated derivatives were subjects of biochemical curiosity, with their cellular functions remaining largely enigmatic. A pivotal moment arrived in the 1940s when Jordi Folch-Pi's fractionation of bovine brain lipids led to the isolation of a fraction rich in what he termed "diphosphoinositide," now known to be a mixture of phosphatidylinositol (PI), phosphatidylinositol 4-phosphate (PIP), and phosphatidylinositol 4,5-bisphosphate (PIP2).[2]

The first hint of the dynamic nature of these lipids came in 1953 from Mabel Hokin and Lowell Hokin. They observed a remarkable phenomenon: when pancreas slices were stimulated with acetylcholine, there was a rapid incorporation of radioactive phosphate (³²P) into phosphatidylinositol.[3][4] This "phosphoinositide effect," a stimulated turnover of inositol lipids, was a groundbreaking observation, suggesting that these molecules were not merely static structural components of membranes but were actively involved in cellular responses.[4] However, the precise link between this effect and a cellular signaling cascade remained elusive for two decades.

Part 2: Unraveling the Second Messengers: The Seminal Discoveries of Michell, Berridge, and Irvine

The 1970s and 1980s marked a revolutionary period in inositol phosphate research, where the puzzle pieces of the signaling pathway began to fall into place.

Michell's Hypothesis: Linking Phosphoinositide Turnover to Calcium

In the mid-1970s, Robert H. Michell proposed a crucial hypothesis that connected the dots between the phosphoinositide effect and a ubiquitous intracellular signal: calcium (Ca²⁺).[3] He astutely observed that a wide range of receptors that stimulate the breakdown of phosphoinositides also trigger a rise in intracellular Ca²⁺ levels. Michell's seminal idea was that the hydrolysis of PIP2 was the initial event triggered by receptor activation, leading to the generation of a molecule that then mobilized intracellular calcium.[2][3] This was a departure from the prevailing view that Ca²⁺ influx was the primary event.

The Breakthrough: Identification of IP₃ as the Calcium-Mobilizing Messenger

The definitive proof for Michell's hypothesis came in 1983 from the work of Michael Berridge and his colleagues. In a landmark experiment, they demonstrated that inositol 1,4,5-trisphosphate (IP₃), a product of PIP2 hydrolysis, directly stimulated the release of Ca²⁺ from the endoplasmic reticulum (ER) in permeabilized pancreatic acinar cells.[5] This discovery identified IP₃ as the long-sought-after second messenger that travels through the cytoplasm to its receptor on the ER, opening calcium channels and causing a rapid increase in cytosolic Ca²⁺ concentration.[3][5]

The Other Half of the Story: Diacylglycerol and Protein Kinase C

While IP₃ diffused into the cytosol, the other product of PIP2 hydrolysis, diacylglycerol (DAG), remained embedded in the plasma membrane.[3] In the late 1970s, Yasutomi Nishizuka and his team had discovered a new enzyme, protein kinase C (PKC), which was activated by DAG.[2][6] The convergence of these two lines of research in the mid-1980s revealed a bifurcating signaling pathway. It became clear that receptor-mediated PIP2 hydrolysis generates two distinct second messengers: the water-soluble IP₃ that mobilizes Ca²⁺, and the lipid-soluble DAG that, in conjunction with the released Ca²⁺, activates PKC.[3][6] This dual signaling mechanism allows for a more complex and nuanced cellular response.

The Inositol Phosphate Signaling Pathway: A Visual Overview

The following diagram illustrates the core components and flow of the canonical inositol phosphate signaling pathway.

Caption: The canonical inositol phosphate signaling pathway.

Part 3: Expanding the Complexity: Higher Inositol Phosphates and a Plethora of Functions

The discovery of IP₃ as a second messenger was just the beginning. It soon became apparent that IP₃ could be further phosphorylated, leading to a family of "higher" inositol phosphates, including inositol 1,3,4,5-tetrakisphosphate (IP₄), inositol pentakisphosphate (IP₅), and inositol hexakisphosphate (IP₆ or phytic acid).[5] The identification of these molecules opened up new avenues of research into their potential signaling roles. While the functions of many of these higher inositol phosphates are still being actively investigated, it is clear that they contribute to the complexity and specificity of inositol phosphate-mediated signaling.[5][7]

Part 4: Methodological Advancements: The Tools that Drove Discovery

The progress in our understanding of inositol phosphates has been inextricably linked to the development of new and more sensitive analytical techniques.

Early Techniques: Radiolabeling and Chromatography

The initial discovery of the phosphoinositide effect by the Hokins relied on the use of radioactive ³²P labeling.[3][4] For many years, the primary method for studying inositol phosphates involved radiolabeling cells with myo-[³H]inositol or ³²P-orthophosphate, followed by separation of the different inositol phosphate isomers using anion-exchange chromatography.[8] While powerful, these methods were often laborious and provided limited information on the absolute quantities of each isomer.

The HPLC Revolution

The advent of high-performance liquid chromatography (HPLC) in the 1990s revolutionized the field.[8][9] HPLC allowed for the high-resolution separation of different inositol phosphate isomers, enabling more precise quantification and the discovery of novel isomers.[9]

Modern Approaches: Mass Spectrometry and Genetically Encoded Sensors

More recently, the coupling of HPLC with mass spectrometry (MS) has provided unprecedented sensitivity and specificity for the analysis of inositol phosphates.[9][10] This has allowed for the detection and quantification of very low abundance isomers in complex biological samples.[9] In parallel, the development of genetically encoded fluorescent biosensors has enabled the real-time visualization of changes in the levels of specific phosphoinositides, such as PIP₂, in living cells, providing invaluable spatiotemporal information about signaling events.[11]

Experimental Protocol: A Classic Assay for Measuring Inositol Phosphate Accumulation

The following protocol outlines a foundational method for measuring agonist-induced inositol phosphate accumulation using radiolabeling and anion-exchange chromatography, a technique that was instrumental in many of the early discoveries.

Objective: To quantify the accumulation of total inositol phosphates in cultured cells in response to agonist stimulation.

Materials:

• Cultured cells of interest

• Cell culture medium

• myo-[³H]inositol

• Agonist of interest

• Lithium chloride (LiCl) solution

• Trichloroacetic acid (TCA)

• Diethyl ether

• Dowex AG1-X8 anion-exchange resin (formate form)

• Formic acid solutions of increasing molarity

• Ammonium formate solutions

• Scintillation cocktail

• Scintillation counter

Step-by-Step Methodology:

• Cell Culture and Labeling:

  • Plate cells in multi-well plates and grow to near confluence.

  • Incubate the cells in medium containing myo-[³H]inositol for 24-48 hours to allow for incorporation into the cellular inositol lipid pools.

• Pre-incubation with Lithium:

  • Wash the cells to remove unincorporated radiolabel.

  • Pre-incubate the cells in a buffer containing LiCl (typically 10-20 mM) for 15-30 minutes. Causality: Lithium is a non-competitive inhibitor of inositol monophosphatase, an enzyme that dephosphorylates inositol monophosphates.[12][13][14] By blocking this step, LiCl causes the accumulation of inositol phosphates upon agonist stimulation, amplifying the signal and making it easier to detect.[14][15]

• Agonist Stimulation:

  • Add the agonist of interest to the cells and incubate for the desired time period (e.g., 30-60 minutes).

• Extraction of Inositol Phosphates:

  • Terminate the stimulation by adding ice-cold TCA to precipitate proteins and lipids.

  • Collect the acid-soluble fraction containing the inositol phosphates.

  • Wash the aqueous phase with diethyl ether to remove the TCA.

• Anion-Exchange Chromatography:

  • Prepare small columns with Dowex AG1-X8 resin.

  • Apply the extracted aqueous phase to the columns.

  • Wash the columns to remove free inositol.

  • Elute the different inositol phosphate fractions by sequentially adding solutions of increasing ionic strength (e.g., increasing concentrations of formic acid or ammonium formate). A common elution profile is:

    • Glycerophosphoinositol (eluted with water)

    • Inositol monophosphate (IP₁)

    • Inositol bisphosphate (IP₂)

    • Inositol trisphosphate (IP₃) and higher phosphates

  • Collect the eluted fractions.

• Quantification:

  • Add scintillation cocktail to each collected fraction.

  • Measure the radioactivity in each fraction using a scintillation counter.

  • The amount of radioactivity in each fraction is proportional to the amount of that inositol phosphate.

Data Presentation:

Treatment	[³H]Inositol Phosphate Accumulation (DPM/well)
Basal	1,500 ± 150
Agonist	12,000 ± 800
Agonist + Antagonist	2,000 ± 200

Part 5: Therapeutic Implications and Future Directions

The central role of the inositol phosphate signaling pathway in a multitude of cellular processes makes it a prime target for therapeutic intervention in a wide range of diseases.

Lithium and Bipolar Disorder

The mood-stabilizing drug lithium has been used for decades to treat bipolar disorder. A major breakthrough in understanding its mechanism of action came with the discovery that lithium inhibits inositol monophosphatase.[12][13][14] The "inositol depletion hypothesis" proposes that by inhibiting this enzyme, lithium reduces the recycling of inositol, thereby dampening the signaling through the phosphoinositide pathway in overactive neurons.[12][16]

Cancer and Other Diseases

Dysregulation of the inositol phosphate pathway has been implicated in numerous other diseases, including cancer, metabolic disorders, and neurodegenerative diseases.[17][18][19] For example, the PI3K/Akt pathway, which involves the phosphorylation of phosphoinositides, is frequently hyperactivated in cancer, promoting cell growth and survival.[4] Consequently, various components of the inositol phosphate signaling network, including the kinases that synthesize these molecules, are being actively explored as drug targets.[17][20]

Future Perspectives

The field of inositol phosphate research continues to evolve. Ongoing research is focused on:

• Elucidating the precise functions of the higher inositol phosphates and their pyrophosphorylated derivatives.[7]

• Developing more specific and potent inhibitors of the enzymes involved in inositol phosphate metabolism for therapeutic use.[17][20]

• Understanding the intricate crosstalk between the inositol phosphate pathway and other signaling networks.

• Leveraging advanced analytical techniques to map the spatiotemporal dynamics of inositol phosphate signaling with greater precision.[10][21]

Conclusion

From its humble beginnings in the mid-19th century, the study of inositol phosphates has unveiled a signaling system of remarkable elegance and importance. The pioneering work of generations of scientists has transformed our understanding of how cells respond to their environment. As we continue to unravel the complexities of this intricate network, the historical perspective provides a valuable framework for appreciating the intellectual journey and for guiding future research aimed at harnessing the therapeutic potential of modulating this fundamental cellular pathway.

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• DAG tales: the multiple faces of diacylglycerol—stereochemistry, metabolism, and signaling - PMC. [Link]

• Structural insights into the development of inhibitors for inositol phosphate kinases. [Link]

• Overview of Inositol and Inositol Phosphates on Chemoprevention of Colitis-Induced Carcinogenesis - PMC. [Link]

• Analytical Methods for Determination of Phytic Acid and Other Inositol Phosphates: A Review - MDPI. [Link]

• Analytical Methods for Determination of Phytic Acid and Other Inositol Phosphates: A Review - ResearchGate. [Link]

• A Short Historical Perspective of Methods in Inositol Phosphate Research - PubMed - NIH. [Link]

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• Analytical methods and tools for studying inositol phosphates - PubMed. [Link]

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• Inositol Phosphates and Synthesizing Enzymes: Implications in Neurodegenerative Disorders - MDPI. [Link]

• Inositol, Lithium, and the Brain - ResearchGate. [Link]

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• Structure and Function of IP3 Receptors - PMC - NIH. [Link]

• Diacylglycerol Signaling Role in Synaptic Plasticity - Creative Biolabs. [Link]

• Inositol trisphosphate receptor - Wikipedia. [Link]

• Live-cell lipid biochemistry reveals a role of diacylglycerol side-chain composition for cellular lipid dynamics and protein affinities | PNAS. [Link]

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• Inositol supplementation and IVF outcome: Preliminary data - ResearchGate. [Link]

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The Role of D-Myo-inositol 1,4-bisphosphate in Calcium Mobilization: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The canonical pathway of intracellular calcium (Ca²⁺) release is unequivocally governed by D-myo-inositol 1,4,5-trisphosphate (InsP₃), a second messenger that directly gates InsP₃ receptors (InsP₃Rs) on the endoplasmic reticulum.[1][2] However, the signaling cascade does not terminate with InsP₃. Its primary metabolite, D-myo-inositol 1,4-bisphosphate (Ins(1,4)P₂), formed via dephosphorylation by inositol polyphosphate 5-phosphatases, occupies a critical yet often overlooked position in this pathway.[1][3] This guide moves beyond the established role of InsP₃ to provide a detailed examination of Ins(1,4)P₂'s function in Ca²⁺ mobilization. We will dissect the evidence for its potential roles, from an inactive metabolite to a subtle modulator of InsP₃R activity, and provide robust, field-proven methodologies to empower researchers to investigate these functions with scientific rigor.

Biochemical Context: A Metabolite of a Famous Precursor

The phosphoinositide signaling cascade begins at the plasma membrane where phospholipase C (PLC) hydrolyzes phosphatidylinositol 4,5-bisphosphate (PtdIns(4,5)P₂) to generate InsP₃ and diacylglycerol (DAG).[1][4] The action of InsP₃ is transient, as its signaling is terminated through two primary metabolic routes: phosphorylation by a 3-kinase to form inositol 1,3,4,5-tetrakisphosphate (InsP₄), or dephosphorylation by an inositol polyphosphate 5-phosphatase to yield Ins(1,4)P₂.[1] This dephosphorylation step is not merely a means of inactivation but a crucial node in the complex web of inositol phosphate metabolism.[5][6] The resulting Ins(1,4)P₂ is further metabolized to inositol 4-phosphate and eventually recycled back to free inositol.[3][7]

Understanding this metabolic relationship is fundamental. Any investigation into the direct effects of Ins(1,4)P₂ must account for its origin from the highly potent InsP₃ and the enzymes that govern this conversion.

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The Unseen Regulator: A Technical Guide to the Intracellular Signaling Pathways of D-Myo-inositol 1,4-bisphosphate

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

For decades, the inositol phosphate signaling cascade has been a cornerstone of our understanding of cellular communication, with a primary focus on the potent second messenger, D-myo-inositol 1,4,5-trisphosphate (Ins(1,4,5)P3) and its role in intracellular calcium mobilization. However, its immediate metabolic product, D-myo-inositol 1,4-bisphosphate (Ins(1,4)P2), has largely been relegated to the status of an inactive byproduct. This technical guide challenges that dogma, repositioning Ins(1,4)P2 as a signaling molecule in its own right with distinct intracellular functions. We will delve into the intricate pathways of its synthesis and degradation, explore its emerging role as an allosteric regulator of key metabolic enzymes, and provide a comprehensive overview of the state-of-the-art methodologies for its study. This guide is intended to equip researchers and drug development professionals with the foundational knowledge and practical insights necessary to explore the untapped therapeutic potential of targeting Ins(1,4)P2 signaling pathways.

Introduction: Beyond the Shadow of a Messenger

The canonical phosphoinositide signaling pathway is initiated by the activation of phospholipase C (PLC) at the plasma membrane, which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) to generate two second messengers: diacylglycerol (DAG) and Ins(1,4,5)P3.[1] While DAG activates protein kinase C (PKC), Ins(1,4,5)P3 diffuses into the cytosol to bind to its receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+).[2] This elevation in cytosolic Ca2+ orchestrates a multitude of cellular processes, from muscle contraction and neurotransmission to gene expression and apoptosis.

The signaling action of Ins(1,4,5)P3 is terminated through its metabolism. One of the primary routes of its inactivation is dephosphorylation at the 5-position by inositol polyphosphate 5-phosphatases, yielding Ins(1,4)P2.[2] For a long time, this conversion was considered a simple "off-switch" for Ins(1,4,5)P3-mediated signaling. However, accumulating evidence suggests that Ins(1,4)P2 is more than just a metabolic intermediate; it possesses its own distinct bioactivity. This guide will illuminate the knowns and explore the unknowns of the intracellular signaling pathways involving this long-overlooked molecule.

The Metabolic Crossroads of Ins(1,4)P2: Synthesis and Degradation

The cellular concentration of Ins(1,4)P2 is tightly regulated by a series of enzymes that govern its formation and breakdown. Understanding this metabolic network is crucial for deciphering its signaling potential.

Synthesis: A Tale of Two Phosphatases

The primary route for Ins(1,4)P2 production is the dephosphorylation of Ins(1,4,5)P3. This reaction is catalyzed by a family of inositol polyphosphate 5-phosphatases (INPP5s) . Several isoforms of this enzyme exist, exhibiting different subcellular localizations and regulatory properties, suggesting that Ins(1,4)P2 generation can be spatially and temporally controlled.

Another potential, though less characterized, pathway for Ins(1,4)P2 synthesis involves the dephosphorylation of inositol 1,3,4,5-tetrakisphosphate (Ins(1,3,4,5)P4).

Degradation: The Role of Inositol Polyphosphate 1-Phosphatase (INPP1)

The primary enzyme responsible for the degradation of Ins(1,4)P2 is inositol polyphosphate 1-phosphatase (INPP1) .[3] This cytosolic enzyme specifically hydrolyzes the phosphate group at the 1-position of the inositol ring, converting Ins(1,4)P2 to inositol 4-monophosphate (Ins(4)P).[4][5]

Key Characteristics of INPP1:

Property	Description	Reference
Substrate Specificity	Primarily acts on Ins(1,4)P2 and inositol 1,3,4-trisphosphate (Ins(1,3,4)P3).	[6]
Kinetics	Exhibits a high affinity for Ins(1,4)P2.	[6]
Inhibition	Notably inhibited by lithium ions (Li+), which has implications for the therapeutic mechanism of lithium in bipolar disorder.	[7]
Tissue Distribution	Ubiquitously expressed, with high levels in the pancreas and kidney.	[5]

The activity of INPP1 is critical for terminating Ins(1,4)P2 signaling and for the recycling of inositol for the resynthesis of phosphoinositides.[4]

Diagram: Metabolic Hub of Ins(1,4)P2

Caption: Metabolic pathway of D-Myo-inositol 1,4-bisphosphate.

A Direct Role in Cellular Metabolism: Allosteric Regulation of Glycolysis

A groundbreaking discovery has unveiled a direct signaling role for Ins(1,4)P2 in the regulation of cellular energy metabolism. It has been identified as a potent allosteric activator of the muscle isoform of 6-phosphofructo-1-kinase (PFK-1) , a key rate-limiting enzyme in glycolysis.[2][8]

This finding is significant because it links the phosphoinositide signaling pathway directly to the control of glucose metabolism. The activation of PFK-1 by Ins(1,4)P2 is dependent on the presence of AMP and occurs at physiologically relevant concentrations of Ins(1,4)P2.[8] This suggests that during cellular stimulation, when Ins(1,4,5)P3 is generated and subsequently converted to Ins(1,4)P2, there is a coordinated upregulation of glycolysis to meet the increased energy demands of the cell.

Mechanism of Action:

Ins(1,4)P2 activates PFK-1 through a mechanism similar to that of other allosteric activators like fructose-2,6-bisphosphate.[8] It binds to a regulatory site on the enzyme, inducing a conformational change that increases its affinity for its substrate, fructose-6-phosphate, thereby accelerating the glycolytic flux.

This discovery opens up a new avenue for understanding how signaling pathways and metabolic processes are integrated within the cell. It also presents a potential target for therapeutic intervention in metabolic disorders where glycolytic regulation is impaired.

Diagram: Ins(1,4)P2 in Glycolytic Regulation

Caption: Ins(1,4)P2 as an allosteric activator of PFK-1.

Investigating Ins(1,4)P2: Methodologies and Experimental Approaches

The study of Ins(1,4)P2 has been hampered by its low intracellular concentration and the presence of numerous other inositol phosphate isomers. However, advances in analytical techniques have made it possible to accurately quantify and study this elusive molecule.

Quantification of Intracellular Ins(1,4)P2

High-Performance Liquid Chromatography (HPLC):

HPLC is the gold standard for separating and quantifying inositol phosphate isomers.[9][10] Anion-exchange chromatography is typically employed to separate the highly charged inositol phosphates based on their phosphate content and configuration.

Step-by-Step Protocol for HPLC Analysis of Inositol Phosphates:

• Cell Labeling (Optional but recommended for high sensitivity):

  • Culture cells in an inositol-free medium.

  • Label cells with [³H]-myo-inositol for 24-48 hours to allow for incorporation into the inositol phosphate pool.

• Cell Lysis and Extraction:

  • Wash cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells with a solution of ice-cold perchloric acid or trichloroacetic acid.

  • Neutralize the extract with a potassium carbonate solution.

  • Centrifuge to remove precipitated proteins.

• HPLC Separation:

  • Inject the aqueous extract onto a strong anion-exchange (SAX) HPLC column.

  • Elute the inositol phosphates using a gradient of a high-salt buffer, such as ammonium phosphate.

• Detection and Quantification:

  • For radiolabeled samples, collect fractions and determine the radioactivity using a scintillation counter.

  • For non-radiolabeled samples, post-column derivatization followed by colorimetric or fluorescence detection can be used.

  • Alternatively, mass spectrometry can be coupled with HPLC for highly sensitive and specific detection.[11][12]

Mass Spectrometry (MS):

Liquid chromatography coupled with mass spectrometry (LC-MS) offers a highly sensitive and specific method for the absolute quantification of inositol phosphates without the need for radioactive labeling.[11][13] Tandem mass spectrometry (MS/MS) can be used to differentiate between isomers.[11]

Identification of Ins(1,4)P2-Binding Proteins

Identifying the effector proteins that bind to Ins(1,4)P2 is crucial for elucidating its signaling pathways.

Affinity Chromatography:

This technique involves immobilizing an Ins(1,4)P2 analog onto a solid support to capture its binding partners from a cell lysate.

Workflow for Affinity Chromatography:

• Synthesis of an Ins(1,4)P2 Analog: Synthesize a derivative of Ins(1,4)P2 that contains a linker arm for attachment to a resin, while preserving its ability to bind to proteins.[14]

• Immobilization: Covalently couple the Ins(1,4)P2 analog to an activated chromatography resin (e.g., NHS-activated Sepharose).

• Affinity Purification:

  • Prepare a cell lysate under non-denaturing conditions.

  • Incubate the lysate with the Ins(1,4)P2-coupled resin.

  • Wash the resin extensively to remove non-specifically bound proteins.

  • Elute the specifically bound proteins using a high-salt buffer or a solution of free Ins(1,4)P2.

• Protein Identification:

  • Separate the eluted proteins by SDS-PAGE.

  • Identify the proteins of interest by mass spectrometry (e.g., LC-MS/MS).

Photoaffinity Labeling:

This method uses a photo-reactive analog of Ins(1,4)P2 to covalently crosslink to its binding partners upon exposure to UV light.[15][16]

Diagram: Workflow for Identifying Ins(1,4)P2 Binding Proteins

Caption: A typical workflow for identifying Ins(1,4)P2 effector proteins.

Future Directions and Therapeutic Implications

The discovery of a direct signaling role for Ins(1,4)P2 in glycolysis has opened a new chapter in our understanding of inositol phosphate signaling. However, many questions remain unanswered. Future research should focus on:

• Identifying novel Ins(1,4)P2 effector proteins: Beyond PFK-1, are there other proteins that are directly regulated by Ins(1,4)P2?

• Elucidating the broader cellular functions of Ins(1,4)P2: Does Ins(1,4)P2 play a role in other cellular processes, such as gene expression or cytoskeletal dynamics?

• Investigating the role of Ins(1,4)P2 in disease: Could dysregulation of Ins(1,4)P2 signaling contribute to the pathogenesis of diseases such as cancer, diabetes, or neurodegenerative disorders?

The enzymes involved in Ins(1,4)P2 metabolism, particularly INPP1, represent attractive targets for drug development.[17] Modulating the levels of Ins(1,4)P2 could provide a novel therapeutic strategy for a range of diseases.

Conclusion

D-myo-inositol 1,4-bisphosphate is emerging from the shadows of its more famous precursor, Ins(1,4,5)P3, as a signaling molecule with its own distinct identity and function. Its role as an allosteric activator of a key glycolytic enzyme provides a compelling example of its bioactivity. As we continue to develop more sophisticated tools to study this once-overlooked molecule, we are poised to uncover a new layer of complexity in the intricate web of intracellular signaling. This technical guide provides a solid foundation for researchers and drug developers to embark on this exciting journey of discovery, with the ultimate goal of translating this fundamental knowledge into novel therapeutic interventions.

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• Shishmarev, D., & Otting, G. (2008). NMR investigation of the binding between human profilin I and inositol 1,4,5-triphosphate, the soluble headgroup of phosphatidylinositol 4,5-bisphosphate. Protein science : a publication of the Protein Society, 18(1), 194–200. [Link][33]

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• Liu, J., Zhang, Y., & Wang, Y. (2014). Identification of inositol 1,4,5-trisphosphate-binding proteins by heparin-agarose affinity purification and LTQ ORBITRAP MS in Oryza sativa. Proteomics, 14(20), 2344–2347. [Link][38]

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An In-Depth Technical Guide to the Chemoenzymatic Synthesis of D-Myo-inositol 1,4-bis-phosphate from Phosphatidylinositol 4,5-bisphosphate

Abstract

D-myo-inositol 1,4-bis-phosphate (Ins(1,4)P2) is a key intracellular metabolite in the complex inositol phosphate signaling network. As a direct product of the dephosphorylation of D-myo-inositol 1,4,5-trisphosphate (Ins(1,4,5)P3 or IP3), it plays a crucial role in the intricate regulation of cellular calcium homeostasis and signaling cascades. The ability to generate biologically active, high-purity Ins(1,4)P2 is paramount for researchers investigating these pathways and for developing novel therapeutic agents. This guide provides a comprehensive, field-proven methodology for the robust enzymatic synthesis of Ins(1,4)P2 from the membrane phospholipid, phosphatidylinositol 4,5-bisphosphate (PIP2). We detail a validated two-step enzymatic cascade, beginning with the hydrolysis of PIP2 by Phospholipase C (PLC) to yield IP3, followed by the specific dephosphorylation of IP3 at the 5-position using an inositol polyphosphate 5-phosphatase. This whitepaper offers not only step-by-step protocols but also the underlying mechanistic principles, process optimization strategies, and analytical validation techniques essential for successful synthesis.

Part 1: The Inositol Phosphate Signaling Axis: A Primer

The journey from a membrane-bound lipid to a soluble signaling molecule is a cornerstone of cellular communication. This process begins with phosphatidylinositol 4,5-bisphosphate (PIP2), a minor but functionally critical phospholipid residing in the inner leaflet of the plasma membrane.[1][2] PIP2 is not merely a structural component; it is a dynamic signaling hub, serving as the direct precursor for multiple second messengers.[2][3]

The canonical activation of this pathway occurs when extracellular stimuli, such as hormones or neurotransmitters, bind to cell surface receptors, leading to the activation of phosphoinositide-specific phospholipase C (PLC).[4][5] PLC is a family of enzymes that catalyze the hydrolysis of PIP2, cleaving the phosphodiester bond to generate two potent second messengers: the membrane-tethered diacylglycerol (DAG) and the soluble inositol 1,4,5-trisphosphate (IP3).[1][6][7]

While IP3 is famously known for diffusing through the cytosol to trigger the release of calcium from intracellular stores, its metabolic fate is equally important.[6][8] The cellular concentration of IP3 is tightly regulated through a series of kinases and phosphatases. One of the key metabolic routes is the removal of the phosphate group from the 5-position of the inositol ring by inositol polyphosphate 5-phosphatases.[9][10] This reaction yields D-myo-inositol 1,4-bis-phosphate (Ins(1,4)P2), the target molecule of this guide.

Part 2: Mechanistic Principles of the Two-Step Synthesis

The in-vitro synthesis of Ins(1,4)P2 from PIP2 mirrors the physiological pathway, employing a sequential, two-enzyme system. This approach ensures high stereospecificity and yield, which are often challenging to achieve through purely chemical synthesis routes.[11]

Step A: PLC-Mediated Hydrolysis of PIP2

The first critical step is the conversion of the lipid substrate (PIP2) into a soluble product (IP3).

• The Catalyst: Phospholipase C (PLC). The PLC superfamily comprises 13 isozymes across six subfamilies (β, γ, δ, ε, ζ, η).[7][12][13] For in-vitro synthesis, recombinant PLC-δ1 is an excellent choice. Its activation mechanism is relatively straightforward, being primarily dependent on calcium (Ca²⁺) concentrations, making the reaction highly controllable without the need for complex co-factors like G-proteins or tyrosine kinases required by other isoforms.[13][14]

• The Mechanism: PLC enzymes catalyze the hydrolysis of the phosphodiester bond between the glycerol backbone and the inositol headgroup of PIP2.[7] The reaction requires Ca²⁺ ions, which are essential for the catalytic activity of all PLC isoforms.[14][15] The enzyme binds to the PIP2-containing membrane interface, positions the substrate within its active site, and facilitates the nucleophilic attack that liberates IP3 and DAG.

Caption: The two-step enzymatic cascade for Ins(1,4)P2 synthesis.

Step B: 5-Phosphatase-Mediated Dephosphorylation of IP3

With IP3 generated, the second step focuses on the highly specific removal of a single phosphate group.

• The Catalyst: Inositol Polyphosphate 5-Phosphatase. These enzymes specifically hydrolyze the 5-position phosphate from various inositol phosphates, including IP3 and Inositol 1,3,4,5-tetrakisphosphate.[9] The use of a dedicated 5-phosphatase is critical for ensuring that the final product is Ins(1,4)P2 and not other isomers like Ins(1,5)P2 or Ins(4,5)P2, which would result from the action of a 1-phosphatase or 4-phosphatase, respectively.

• The Mechanism: The reaction is a magnesium-dependent (Mg²⁺) hydrolysis. The enzyme recognizes the specific stereochemistry of the inositol ring and the phosphate at the 5-position, catalyzing its removal to yield Ins(1,4)P2 and inorganic phosphate. This specificity is the cornerstone of the chemoenzymatic approach, guaranteeing a homogenous final product.

Part 3: In-Depth Experimental Protocol

This protocol outlines a self-validating system for generating and purifying Ins(1,4)P2. It is designed to be performed sequentially.

Reagents, Buffers, and Equipment

Reagent / Equipment	Specifications & Rationale
Substrate	Phosphatidylinositol 4,5-bisphosphate (PIP2), synthetic or purified, as a chloroform solution or lyophilized powder.
Enzyme 1	Recombinant human Phospholipase C-δ1 (PLC-δ1). High purity is crucial to avoid side reactions.
Enzyme 2	Recombinant human Inositol Polyphosphate 5-Phosphatase (e.g., INPP5A). Ensures specific hydrolysis of the 5-phosphate.
PLC Reaction Buffer (10X)	200 mM HEPES pH 7.2, 1 M NaCl, 20 mM CaCl₂, 1% (w/v) sodium cholate. The cholate is a detergent that aids in creating mixed micelles for PIP2 presentation to PLC.
5-Phosphatase Reaction Buffer (10X)	500 mM Tris-HCl pH 7.5, 50 mM MgCl₂, 10 mM DTT. Mg²⁺ is a required cofactor for the phosphatase. DTT maintains a reducing environment.
Quenching Solution	10% (w/v) Trichloroacetic Acid (TCA). To precipitate proteins (enzymes) and halt the reaction.
Neutralization Solution	1 M Tris base (un-pH'd). To neutralize the TCA before purification.
Purification System	High-Performance Ion Chromatography (HPIC) system with a strong anion-exchange column (e.g., Dionex IonPac series).
Analytical Equipment	HPIC system for quantification, Mass Spectrometer (optional) for identity confirmation.[16]

Experimental Workflow

Caption: The sequential workflow for Ins(1,4)P2 synthesis and purification.

Step-by-Step Methodology

Step 1: Substrate Preparation (PIP2 Mixed Micelles) Causality: PIP2 is a lipid and insoluble in aqueous buffers. Presenting it in mixed micelles with a mild detergent like sodium cholate makes it accessible to the soluble PLC enzyme, mimicking its presentation in a biological membrane.

• Dispense the required amount of PIP2 (e.g., 5 mg) into a glass vial. If in chloroform, evaporate the solvent under a gentle stream of nitrogen gas to form a thin lipid film.

• Place the vial under high vacuum for at least 1 hour to remove all residual solvent.

• Resuspend the lipid film in 1X PLC Reaction Buffer to a final concentration of 1 mM PIP2.

• Sonicate the suspension in a bath sonicator for 10-15 minutes, or until the solution is clear, indicating the formation of mixed micelles.

Step 2: PLC-Mediated Hydrolysis of PIP2 to IP3

• In a microcentrifuge tube, combine 500 µL of the 1 mM PIP2 micelle solution with recombinant PLC-δ1. The optimal enzyme concentration must be determined empirically but a starting point of 1-5 µg is recommended.

• Incubate the reaction at 37°C for 1-2 hours.

• Self-Validation: To monitor reaction progress, a small aliquot (10 µL) can be taken at time 0 and at the end point. This can be immediately quenched and analyzed later by HPIC to confirm the conversion of PIP2 to IP3.

Step 3: 5-Phosphatase-Mediated Dephosphorylation of IP3 to Ins(1,4)P2

• To the completed PLC reaction mixture, add 60 µL of 10X 5-Phosphatase Reaction Buffer. The addition of Mg²⁺ is critical for the second enzyme's activity.

• Add recombinant 5-Phosphatase (e.g., 1-5 µg).

• Incubate at 37°C for an additional 1-2 hours.

• Self-Validation: As before, aliquots can be taken to monitor the conversion of the IP3 peak to the Ins(1,4)P2 peak via HPIC.

Step 4: Reaction Quenching and Sample Preparation

• Terminate the enzymatic reactions by adding ice-cold 10% TCA to a final concentration of 5%. Vortex and incubate on ice for 15 minutes. This will precipitate the enzymes.

• Centrifuge at >14,000 x g for 10 minutes at 4°C to pellet the precipitated protein.

• Carefully transfer the supernatant, which contains the soluble inositol phosphates, to a new tube.

• Neutralize the supernatant by adding 1 M Tris base dropwise until the pH is between 7.0 and 8.0.

Part 4: Purification and Analysis of Ins(1,4)P2

The crude reaction mixture contains the desired Ins(1,4)P2, but also unreacted substrate, potential IP3 intermediate, buffer salts, and detergent. High-purity product requires robust purification.

• Causality: High-Performance Ion Chromatography (HPIC) is the definitive method for separating inositol phosphate isomers.[17][18] The separation is based on the differential interaction of the negatively charged phosphate groups with a positively charged anion-exchange stationary phase. A salt gradient (e.g., HCl or NaCl) is used to elute the molecules, with more highly phosphorylated species eluting at higher salt concentrations.

HPIC Purification Protocol

• Equilibrate a strong anion-exchange column with the starting mobile phase (e.g., deionized water).

• Inject the neutralized supernatant onto the column.

• Elute the inositol phosphates using a linear gradient of a strong acid or salt (e.g., 0-1 M HCl).

• Monitor the column eluent using a suitable detection method. Post-column reaction with iron-nitrate followed by UV detection is a classic method, though conductivity or mass spectrometry can also be used.

• Collect fractions corresponding to the Ins(1,4)P2 peak, which will elute after any monophosphates but before any remaining IP3.

• Pool the relevant fractions and neutralize immediately. The fractions can be desalted using solid-phase extraction or lyophilized if a volatile salt was used for elution.

Analytical Validation

• Purity Assessment: Re-inject a small amount of the purified fraction onto the HPIC system to confirm the presence of a single peak.

• Identity Confirmation: Co-injection with an authentic Ins(1,4)P2 standard should result in a single, sharp peak. For absolute confirmation, the purified fraction can be analyzed by mass spectrometry to verify the correct mass-to-charge ratio.[16]

• Quantification: A calibration curve can be generated using known concentrations of an Ins(1,4)P2 standard to accurately determine the final yield of the synthesis.

Part 5: Process Optimization and Troubleshooting

Parameter	Typical Range	Optimization Rationale
PLC-δ1 Concentration	0.5 - 10 µg/mL	Higher concentration speeds up the first reaction but increases cost. Titrate to find the optimal balance for complete conversion within 1-2 hours.
5-Pase Concentration	0.5 - 10 µg/mL	As with PLC, titrate to ensure complete conversion of the IP3 intermediate without excessive enzyme usage.
[Ca²⁺] for PLC	1-5 mM	PLC-δ1 activity is Ca²⁺-dependent. Ensure sufficient free Ca²⁺ is present in the reaction buffer.[12]
[Mg²⁺] for 5-Pase	1-10 mM	5-Phosphatase requires Mg²⁺ as a cofactor. Its absence will completely inhibit the second step of the reaction.[9]
Incubation Time	1-4 hours per step	Monitor reaction progress via HPIC to avoid unnecessarily long incubation times which could risk non-specific degradation.
pH	7.2 - 7.5	Maintain pH within the optimal range for both enzymes to ensure maximal activity.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or no IP3 formation	Inactive PLC enzyme; Improper PIP2 micelle formation; Insufficient Ca²⁺.	Verify enzyme activity with a control substrate. Ensure complete solvent removal and proper sonication of PIP2. Check Ca²⁺ concentration in the buffer.[19]
Incomplete conversion of IP3 to Ins(1,4)P2	Inactive 5-phosphatase enzyme; Insufficient Mg²⁺; Incorrect buffer pH.	Check enzyme activity and ensure the correct reaction buffer containing Mg²⁺ was added for the second step. Verify the final pH of the reaction mixture.
Multiple unexpected peaks on HPIC	Contamination in substrate or enzymes; Non-specific phosphatases; Product degradation.	Use high-purity reagents. Ensure a specific 5-phosphatase is used. Avoid prolonged incubations or extreme pH during workup.
Low final yield after purification	Incomplete enzymatic reactions; Loss during sample preparation or purification.	Optimize reaction times and enzyme concentrations. Ensure careful transfer of supernatant after TCA precipitation. Optimize HPIC collection windows.

Part 6: Conclusion

This guide details a robust and reliable chemoenzymatic strategy for the synthesis of D-myo-inositol 1,4-bis-phosphate. By leveraging the specificity of Phospholipase C and inositol polyphosphate 5-phosphatase, this two-step cascade provides a superior alternative to complex chemical syntheses, yielding a biologically active product of high purity. The provided protocols, mechanistic insights, and troubleshooting advice equip researchers with the necessary tools to produce this vital signaling molecule, thereby facilitating further exploration into the intricate world of inositol phosphate metabolism and its role in health and disease.

Part 7: References

• IUPHAR/BPS Guide to PHARMACOLOGY. Phosphoinositide-specific phospholipase C. [Link]

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• Seo JB, Jung S-R, Huang W, Zhang Q, Koh D-S. (2015). Charge Shielding of PIP2 by Cations Regulates Enzyme Activity of Phospholipase C. PLoS ONE 10(12): e0144432. [Link]

• Carlsson, N. G., Bergman, E. L., Skoglund, E., Hasselblad, K., & Sandberg, A. S. (2001). Rapid analysis of inositol phosphates. Journal of agricultural and food chemistry, 49(4), 1695–1701. [Link]

• Let's Talk Academy. (2025). Role of Phospholipase C : Cleaving PIP2 into IP3 and DAG. [Link]

• Djuric, Z., & Grases, F. (2020). Analytical Methods for Determination of Phytic Acid and Other Inositol Phosphates: A Review. Molecules (Basel, Switzerland), 26(1), 156. [Link]

• Springer Nature Experiments. (n.d.). Determination of Phospholipase C Activity In Vitro. [Link]

• Reactome Pathway Database. Effects of PIP2 hydrolysis. [Link]

• Carlsson, N. G., Bergman, E. L., Skoglund, E., Hasselblad, K., & Sandberg, A. S. (2001). Rapid analysis of inositol phosphates. PubMed. [Link]

• Djuric, Z., & Grases, F. (2020). Analytical Methods for Determination of Phytic Acid and Other Inositol Phosphates: A Review. ResearchGate. [Link]

• Dinicola, S., Laganà, A. S., Unfer, V., & Bizzarri, M. (2022). Inositol and PIP2/PIP3 Ratio: At the Crossroad of the Biodynamic Interface Between Cells and Their Microenvironment. International journal of molecular sciences, 23(23), 15065. [Link]

• Gresset, A., Sondek, J., & Harden, T. K. (2012). The phospholipase C isozymes and their regulation. Sub-cellular biochemistry, 58, 61–94. [Link]

• Springer Nature Experiments. (n.d.). Quantitation of Inositol Phosphates by HPLC-ESI-MS. [Link]

• ResearchGate. (n.d.). Phospholipase C enzymatic assay. [Link]

• ResearchGate. (n.d.). Inositol phosphate biosynthesis in mammals. [Link]

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The Metabolic Crossroads of D-Myo-inositol 1,4-bisphosphate (Ins(1,4)P2) in Cellular Signaling

An In-Depth Technical Guide for Researchers

Prepared by a Senior Application Scientist, this guide provides a detailed exploration of the metabolic fate of D-Myo-inositol 1,4-bisphosphate (Ins(1,4)P₂), a key intermediate in the complex network of inositol phosphate signaling. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of Ins(1,4)P₂ metabolism and the methodologies used to investigate it.

Introduction: Situating Ins(1,4)P₂ in the Inositol Phosphate Universe

The inositol phosphate (InsP) family comprises a vast number of isomers that collectively regulate a staggering array of cellular functions, from calcium signaling to gene expression.[1][2] Within this network, D-myo-inositol 1,4-bisphosphate (Ins(1,4)P₂) occupies a critical metabolic junction. It is not typically viewed as a primary signaling molecule itself but rather as a pivotal intermediate whose concentration is tightly controlled by a series of specific kinases and phosphatases.

Primarily, Ins(1,4)P₂ arises from the dephosphorylation of the canonical second messenger, D-myo-inositol 1,4,5-trisphosphate (Ins(1,4,5)P₃ or IP₃).[3][4][5] This reaction is a crucial step in terminating IP₃-mediated calcium release from intracellular stores like the endoplasmic reticulum.[6][7][8] Therefore, the metabolic pathways governing Ins(1,4)P₂ are fundamental to shaping the spatiotemporal dynamics of intracellular calcium signals. Understanding the fate of Ins(1,4)P₂ is essential for comprehending how cells reset their signaling systems and recycle inositol for subsequent rounds of signal transduction.

This guide will dissect the two primary metabolic routes for Ins(1,4)P₂: its dephosphorylation to inositol monophosphate and its potential phosphorylation to higher-order inositol phosphates. We will further provide a detailed, field-proven protocol for the analysis of InsP metabolism, offering both the "how" and the "why" behind critical experimental steps.

The Primary Metabolic Fate: Dephosphorylation to Inositol Monophosphates

The principal and most well-characterized metabolic route for Ins(1,4)P₂ is its sequential dephosphorylation, which ultimately contributes to the regeneration of free myo-inositol.[4] This pathway ensures the termination of the signaling cascade initiated by IP₃ and facilitates the recycling of the inositol backbone.

Generation of Ins(1,4)P₂ from Ins(1,4,5)P₃

The journey begins with the hydrolysis of the 5-phosphate from Ins(1,4,5)P₃. This reaction is catalyzed by a family of enzymes known as inositol polyphosphate 5-phosphatases (INPP5s).[3][5] This step effectively terminates the Ca²⁺-mobilizing signal of IP₃ and produces Ins(1,4)P₂.

Dephosphorylation of Ins(1,4)P₂ to Ins(4)P

Once formed, Ins(1,4)P₂ is the specific substrate for inositol polyphosphate 1-phosphatase (INPP1) .[9][10][11] This enzyme hydrolyzes the phosphate group at the 1-position of the inositol ring, yielding inositol 4-monophosphate (Ins(4)P).[4][12]

• Enzymatic Properties of INPP1: INPP1 is a Mg²⁺-dependent enzyme.[13] Its activity is notably inhibited by lithium ions (Li⁺), a characteristic that is exploited experimentally to study inositol phosphate turnover.[9][14] The enzyme purified from calf brain is a monomeric protein with a mass of approximately 44 kDa.[9][10]

Final Step to Myo-Inositol

The final step in this dephosphorylation cascade is the hydrolysis of Ins(4)P by inositol monophosphatases (IMPs), which removes the last phosphate group to regenerate free myo-inositol.[4] This myo-inositol is then available for reutilization in the synthesis of phosphatidylinositol lipids in the endoplasmic reticulum, priming the cell for future signaling events.

The complete dephosphorylation pathway from IP₃ to myo-inositol is a highly efficient recycling system that is crucial for maintaining cellular homeostasis and signaling fidelity.

Metabolic pathway for the dephosphorylation of Ins(1,4,5)P₃ to myo-inositol.

The Phosphorylation Pathway: A Route to Higher Inositol Phosphates?

While dephosphorylation is the primary fate of Ins(1,4)P₂, the existence of numerous inositol phosphate kinases raises the question of whether it can also be phosphorylated. The major kinase hub for inositol phosphates is the Inositol Polyphosphate Multikinase (IPMK) , which exhibits 3-, 5-, and 6-kinase activities.[7][15][16]

However, extensive research indicates that IPMK's preferred substrates are Ins(1,4,5)P₃ and various inositol tetrakisphosphates (InsP₄s), which it phosphorylates to generate inositol pentakisphosphate (InsP₅).[7][16][17] There is less evidence to suggest that Ins(1,4)P₂ is a significant physiological substrate for IPMK or other major InsP kinases in the pathway leading to higher-order InsPs like InsP₅ and InsP₆.

Therefore, the current understanding places Ins(1,4)P₂ primarily as an intermediate in the degradative pathway of IP₃, rather than a direct precursor for the synthesis of more complex inositol phosphates. Its role is more aligned with signal termination and substrate recycling than with the generation of new signaling molecules.

Experimental Analysis of Ins(1,4)P₂ Metabolism

Investigating the metabolic fate of Ins(1,4)P₂ requires robust methods to label, extract, and quantify the various inositol phosphate isomers from biological samples. High-Performance Liquid Chromatography (HPLC) coupled with radioactivity detection has been the cornerstone of this research for decades.[14][18][19]

Core Principle: Metabolic Radiolabeling

The foundational technique involves incubating cells with a radiolabeled precursor, typically [³H]myo-inositol. This allows the cellular machinery to incorporate the radiolabel into the entire family of phosphoinositides and soluble inositol phosphates. Following cell stimulation, changes in the radioactivity of individual InsP species reflect the metabolic fluxes through the network.

Detailed Experimental Protocol: [³H]myo-inositol Labeling and HPLC Analysis

This protocol provides a self-validating system for tracking the metabolism of Ins(1,4)P₂ in cultured cells.

Step 1: Cell Culture and Radiolabeling

• Rationale: To ensure sufficient incorporation of the radiolabel into the inositol phosphate pool for sensitive detection. An overnight incubation is typically required to approach isotopic equilibrium.

• Plate cells (e.g., HEK293, WRK1) in 12-well plates and grow to ~80-90% confluency.

• Replace the growth medium with inositol-free DMEM supplemented with 10% dialyzed fetal bovine serum.

• Add [³H]myo-inositol to a final concentration of 1-2 µCi/mL.

• Incubate the cells for 18-24 hours under standard culture conditions (37°C, 5% CO₂).

Step 2: Agonist Stimulation and Inhibition of Phosphatases

• Rationale: To trigger the production of IP₃ and its metabolites. The inclusion of LiCl is a critical step that inhibits inositol monophosphatases and the 1-phosphatase (INPP1), causing an accumulation of InsPs, thereby amplifying the signal for easier detection.[9][14]

• Pre-incubate the labeled cells with a buffer containing 10-20 mM LiCl for 15 minutes. This step is crucial for inhibiting downstream phosphatases.

• Add the agonist of choice (e.g., carbachol, vasopressin) to stimulate phospholipase C activity. Stimulation times can range from seconds to minutes depending on the desired kinetics.

• A non-stimulated control (vehicle only) is essential for establishing a baseline.

Step 3: Extraction of Water-Soluble Inositol Phosphates

• Rationale: To rapidly quench the metabolic activity and efficiently separate the soluble inositol phosphates from lipids and other cellular components. Perchloric acid is a strong protein denaturant and effectively stops all enzymatic reactions.

• Terminate the stimulation by aspirating the medium and adding 500 µL of ice-cold 0.5 M perchloric acid (PCA).

• Place the plates on ice for 20 minutes to ensure complete cell lysis and protein precipitation.

• Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant, which contains the water-soluble InsPs.

• Neutralize the PCA in the supernatant by adding a calculated amount of a solution like 1.5 M KOH, 75 mM HEPES. The pH should be brought to ~7.0. The precipitated KClO₄ salt is removed by another centrifugation step.

Step 4: HPLC Separation and Quantification

• Rationale: To separate the complex mixture of InsP isomers based on their charge. Anion-exchange HPLC is the gold standard for resolving these closely related molecules.[18][19]

• Use a strong anion-exchange (SAX) HPLC column (e.g., Partisphere SAX).

• Equilibrate the column with deionized water.

• Inject the neutralized, filtered sample.

• Elute the inositol phosphates using a gradient of ammonium phosphate or ammonium formate, adjusted to a specific pH (e.g., pH 3.7). The gradient's increasing salt concentration will elute molecules with progressively higher negative charges.

• Collect fractions over time and quantify the radioactivity in each fraction using liquid scintillation counting.

• Identify the peaks corresponding to Ins(1,4)P₂ and other InsPs by comparing their retention times to those of known radiolabeled standards.

Experimental workflow for the analysis of inositol phosphate metabolism.

Data Presentation and Interpretation

The output of an HPLC experiment is a chromatogram showing radioactivity versus elution time. By running standards, specific peaks can be assigned to different inositol phosphate isomers.

Table 1: Representative HPLC Elution Profile of Inositol Phosphates

Compound	Typical Elution Time (min)	Key Metabolic Role
Glycerophosphoinositol	~5-10	Product of phospholipase A activity
Inositol Monophosphates (InsP)	~15-25	Final dephosphorylation products
Inositol Bisphosphates (InsP₂) *	~30-40	**Intermediates (e.g., Ins(1,4)P₂) **
Inositol Trisphosphates (InsP₃)	~45-55	Primary messengers (e.g., Ins(1,4,5)P₃)
Inositol Tetrakisphosphates (InsP₄)	~60-70	Products of IP₃ kinases

Note: Elution times are highly dependent on the specific column, gradient, and buffer system used. This table is for illustrative purposes only. Ins(1,4)P₂ typically elutes within this range.

A decrease in the Ins(1,4,5)P₃ peak accompanied by a transient increase in the Ins(1,4)P₂ peak upon stimulation provides direct evidence for the metabolic conversion.

Modern Analytical Alternatives

While radiolabeling with HPLC is a powerful tool, modern mass spectrometry-based methods offer the advantage of not requiring radioactive materials and can provide absolute quantification.[20][21]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Couples the separation power of HPLC with the sensitive and specific detection of mass spectrometry.[22]

• Capillary Electrophoresis-Mass Spectrometry (CE-MS): Offers high-resolution separation of highly charged isomers and is particularly useful for complex InsP mixtures.[23]

Conclusion and Future Perspectives

D-myo-inositol 1,4-bisphosphate is a central, albeit transient, player in cellular signaling. Its metabolic fate is predominantly dictated by a dephosphorylation cascade that serves to terminate IP₃ signaling and recycle the inositol moiety. The enzymes responsible, particularly INPP1, are key control points in this process. While the possibility of phosphorylation exists, the primary metabolic flux of Ins(1,4)P₂ is degradative.

The continued application of both classic radiolabeling techniques and advanced mass spectrometry will further elucidate the nuanced regulation of Ins(1,4)P₂ metabolism in various physiological and pathological contexts. For drug development professionals, the enzymes that metabolize Ins(1,4)P₂, such as INPP1, represent potential therapeutic targets for modulating cellular calcium signaling and inositol phosphate homeostasis.

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Unraveling D-Myo-Inositol 1,4-Bisphosphate Phosphatase (INPP1): Mechanisms, Pathophysiology, and Assay Methodologies

Executive Summary

D-Myo-inositol 1,4-bis-phosphate phosphatase, commonly referred to as Inositol polyphosphate 1-phosphatase (INPP1), is a critical cytosolic enzyme that governs the intracellular pool of inositol and its phosphorylated derivatives. As a Senior Application Scientist, I approach INPP1 not merely as a metabolic housekeeping enzyme, but as a highly regulated node in the phosphatidylinositol signaling cascade. While historically recognized for its role in neuropsychiatry as a target of lithium therapy, recent metabolomic breakthroughs have repositioned INPP1 as a fundamental driver of cancer aggressiveness and metabolic reprogramming. This guide synthesizes the structural biology, pathway dynamics, and field-proven experimental methodologies required to accurately study INPP1.

Structural Biology & Catalytic Mechanism

INPP1 (EC 3.1.3.57) is a highly conserved hydrolase that specifically removes the phosphate group at position 1 of the inositol ring[1]. Its primary physiological substrates are inositol 1,4-bisphosphate (Ins(1,4)P2) and inositol 1,3,4-trisphosphate (Ins(1,3,4)P3) [2].

The Multi-Metal Catalytic Core: INPP1 is strictly a magnesium-dependent phosphatase [1]. The catalytic pocket utilizes a multi-metal mechanism where two to three Mg²⁺ ions coordinate the substrate's phosphate group while simultaneously activating a water molecule for nucleophilic attack [3].

Lithium Inhibition (Causality of Action): INPP1, alongside Inositol Monophosphatase (IMPase), is a primary target of Lithium (Li⁺) [4]. Lithium acts as an uncompetitive inhibitor. Rather than competing with the substrate, Li⁺ binds to the enzyme-substrate-metal complex, effectively displacing a critical Mg²⁺ ion and trapping the enzyme in an inactive, dead-end state[1].

Biological Function & Pathway Dynamics

In a homeostatic state, INPP1 functions as a recycling mechanism. Following the phospholipase C (PLC)-mediated cleavage of PIP2 into diacylglycerol (DAG) and Ins(1,4,5)P3, the latter is rapidly dephosphorylated by 5-phosphatases to yield Ins(1,4)P2. INPP1 then steps in to dephosphorylate Ins(1,4)P2 to Ins(4)P, ensuring the continuous recycling of free myo-inositol required for de novo PIP2 synthesis [5].

Fig 1: Phosphatidylinositol signaling cascade highlighting INPP1 dephosphorylation and Li+ inhibition.

Pathophysiological Relevance: From Psychiatry to Oncology

While the human INPP1 gene (mapped to chromosome 2q32) was originally cloned and studied for its pharmacogenetic link to lithium-responsive manic-depressive illness [6], modern metabolomics has unveiled a darker role in oncology.

A landmark study demonstrated that INPP1 is highly upregulated across aggressive melanoma, prostate, ovarian, and breast cancer cells[7].

• The Metabolic Shift: Inactivation of INPP1 in these tumors leads to a drastic reduction in glycolytic intermediates[7].

• Lipid Signaling: These glycolytic intermediates normally feed into the synthesis of lysophosphatidic acid (LPA), a potent oncogenic signaling lipid. By driving glycolysis, INPP1 fuels LPA production, thereby promoting cancer cell motility, invasiveness, and tumorigenicity[8].

Table 1: Quantitative Data & Kinetic Parameters of INPP1

Parameter	Value / Description	Physiological Implication
EC Number	3.1.3.57	Specific to 1-position phosphate hydrolysis.
Primary Substrates	Ins(1,4)P2, Ins(1,3,4)P3	Dampens IP3 signaling; recycles myo-inositol.
Cofactor Requirement	Mg²⁺ (Multi-metal mechanism)	Essential for catalytic water activation.
Known Inhibitor	Lithium (Li⁺)	Uncompetitive inhibition; mood stabilization.
Oncological Profile	Upregulated in high-grade tumors	Drives glycolysis and LPA oncogenic lipid signaling.

Experimental Methodologies: Self-Validating LC-MS/MS Assay

Historically, phosphatase activity was measured using Malachite Green assays. However, in crude cell lysates, Malachite Green detects all free inorganic phosphate (Pi) generated by non-specific ATPases and broad-spectrum phosphatases, leading to unacceptable signal-to-noise ratios.

To ensure rigorous scientific integrity, we utilize a targeted Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) approach using Single Reaction Monitoring (SRM). This protocol specifically tracks the depletion of Ins(1,4)P2 and the formation of Ins(4)P [9].

Step-by-Step Protocol

• Lysate Preparation: Lyse cells or tumor tissue in a Mg²⁺-free phosphate-buffered saline (PBS) containing protease inhibitors.

  • Causality: Omitting Mg²⁺ during lysis is critical. It prevents the premature consumption of endogenous substrates by INPP1 and other Mg²⁺-dependent enzymes before the controlled reaction begins.

• Protein Normalization: Quantify protein concentration (e.g., via BCA assay) and normalize samples to exactly 20 µg of total protein per 50 µL reaction volume [9].

• Control Generation (Self-Validation): Aliquot the normalized lysates into two groups: "Active" and "Negative Control". Heat the "Negative Control" aliquots to 95°C for 5 minutes.

  • Causality: Heat denaturation destroys INPP1's tertiary structure. Running this parallel control accounts for any non-enzymatic breakdown of the highly labile Ins(1,4)P2 substrate during incubation[9].

• Enzymatic Reaction: Initiate the reaction in both groups by adding 50 µM of exogenous Ins(1,4)P2 substrate and 50 µM MgCl₂ [9].

  • Causality: The precise 1:1 ratio of substrate to Mg²⁺ ensures optimal coordination within the enzyme's active site without causing Mg²⁺-induced precipitation of the polyphosphates.

• Incubation & Quenching: Incubate at room temperature for 60 minutes. Quench the reaction by adding an equal volume of ice-cold methanol.

  • Causality: Methanol instantly precipitates the proteins (halting the reaction) while effectively extracting the highly polar inositol phosphates into the solvent phase for MS analysis.

• LC-MS/MS Analysis: Centrifuge at 14,000 x g for 10 minutes. Inject the supernatant into an LC-MS/MS system operating in negative ion mode, monitoring the specific SRM transition of Ins(1,4)P2 to Ins(4)P.

Fig 2: Self-validating LC-MS/MS workflow for quantifying INPP1 activity, incorporating thermal controls.

Therapeutic Targeting & Drug Development Perspectives

From a drug development standpoint, targeting INPP1 presents a unique challenge. Phosphatase active sites are notoriously difficult to drug due to their highly conserved, positively charged pockets designed to bind phosphate groups. Competitive inhibitors often suffer from poor membrane permeability due to the required negative charge.

Future drug discovery efforts aimed at curbing INPP1-driven cancer aggressiveness should focus on allosteric modulators that disrupt the multi-metal coordination geometry, or alternatively, target the downstream LPA receptor axis that INPP1 metabolically fuels.

References

• Benjamin DI, et al. (2014). Inositol Phosphate Recycling Regulates Glycolytic and Lipid Metabolism That Drives Cancer Aggressiveness. ACS Chemical Biology.[Link]

• York JD, et al. (1993). Cloning, heterologous expression, and chromosomal localization of human inositol polyphosphate 1-phosphatase. Proceedings of the National Academy of Sciences (PNAS).[Link]

• UniProt Consortium. Inositol polyphosphate 1-phosphatase - Homo sapiens (Human) - P49441. UniProtKB.[Link]

• Reactome Pathway Database. I(1,4)P2 is dephosphorylated to I4P by INPP1 in the cytosol. Reactome.[Link]

• Wikipedia Contributors. INPP1 (Inositol polyphosphate-1-phosphatase). Wikipedia, The Free Encyclopedia. [Link]

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• 5. Reactome | I(1,4)P2 is dephosphorylated to I4P by INPP1 in the cytosol [reactome.org]
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• 7. pubs.acs.org [pubs.acs.org]
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An In-depth Technical Guide to the Kinases Responsible for D-Myo-inositol 1,4-bisphosphate Phosphorylation

Introduction: The Intricate World of Inositol Phosphate Signaling

The inositol phosphate (InsP) signaling system represents a complex and highly regulated network of intracellular messengers that govern a vast array of cellular processes.[1][2] From the canonical mobilization of intracellular calcium by D-myo-inositol 1,4,5-trisphosphate (Ins(1,4,5)P3) to the regulation of gene expression and DNA repair by higher inositol phosphates, the precise phosphorylation state of the myo-inositol ring dictates its biological function.[3][4] This intricate "IP code" is written and erased by a cohort of specific inositol phosphate kinases and phosphatases, ensuring a rapid and localized response to extracellular stimuli.[5] This guide provides a comprehensive technical overview of the key kinases involved in the phosphorylation of D-myo-inositol 1,4-bisphosphate (Ins(1,4)P2) and its closely related metabolites, offering insights for researchers and drug development professionals seeking to understand and manipulate this critical signaling nexus.

The Inositol Phosphate Kinase Families: Architects of the IP Code

The synthesis of the diverse array of inositol polyphosphates is orchestrated by several families of inositol phosphate kinases.[6][7] These enzymes exhibit distinct substrate specificities and play crucial roles in the sequential phosphorylation of the inositol ring. The major families include:

• Inositol Polyphosphate Kinases (IPKs): This is a large and well-characterized family that includes three main subgroups:

  • Inositol 1,4,5-trisphosphate 3-kinases (IP3Ks): These enzymes specifically phosphorylate Ins(1,4,5)P3 at the 3-position to generate D-myo-inositol 1,3,4,5-tetrakisphosphate (Ins(1,3,4,5)P4).[8]

  • Inositol Polyphosphate Multikinases (IPMKs): As their name suggests, these are versatile kinases with broad substrate specificity, capable of phosphorylating multiple inositol phosphates, including Ins(1,4,5)P3 and Ins(1,3,4,5)P4.[9][10][11][12]

  • Inositol Hexakisphosphate Kinases (IP6Ks): These kinases are responsible for the synthesis of inositol pyrophosphates by transferring a phosphate group to inositol hexakisphosphate (InsP6).[6]

• Inositol-tetrakisphosphate 1-kinases (ITPKs): This family, including the well-studied ITPK1, is involved in the phosphorylation of various inositol tetrakisphosphates and has also been shown to phosphorylate lower inositol phosphates.[6][13][14][15]

• Inositol-pentakisphosphate 2-kinase (IPPK or IP5-2K): This enzyme catalyzes the final step in the synthesis of InsP6 from inositol pentakisphosphate (InsP5).[6]

• Diphosphoinositol Pentakisphosphate Kinases (PPIP5Ks): These kinases are involved in the synthesis of higher inositol pyrophosphates.[6]

• Phosphatidylinositol 5-phosphate 4-kinases (PI5P4Ks): While primarily known for phosphorylating the lipid phosphatidylinositol 5-phosphate (PI5P), their role in regulating the levels of inositol phosphates is an area of active research.[16][17][18][19][20]

The Metabolic Fate of D-Myo-inositol 1,4-bisphosphate: A Focus on Key Kinases

D-myo-inositol 1,4-bisphosphate (Ins(1,4)P2) is a key intermediate in the inositol phosphate pathway, primarily generated from the dephosphorylation of Ins(1,4,5)P3 by inositol polyphosphate 5-phosphatases.[3] While direct phosphorylation of Ins(1,4)P2 is not a major characterized pathway, its levels and ultimate fate are intricately controlled by the kinases that act on its precursor, Ins(1,4,5)P3.

Inositol 1,4,5-trisphosphate 3-kinases (IP3Ks): The Gateway to Higher Inositol Phosphates

The primary route for further phosphorylation from the Ins(1,4,5)P3 node is through the action of IP3Ks. These enzymes are critical for converting the calcium-mobilizing signal of Ins(1,4,5)P3 into a plethora of other signaling molecules.

• Reaction: D-myo-inositol 1,4,5-trisphosphate + ATP → D-myo-inositol 1,3,4,5-tetrakisphosphate + ADP

• Significance: This reaction terminates the Ins(1,4,5)P3-mediated calcium signal and initiates the synthesis of a cascade of higher inositol phosphates.[3] Ins(1,3,4,5)P4 itself has been implicated in various cellular processes, including the regulation of ion channels and gene expression.[21]

• Regulation: IP3K activity is subject to regulation by other signaling pathways. For instance, it can be phosphorylated and modulated by cAMP-dependent protein kinase (PKA) and protein kinase C (PKC), representing a point of crosstalk between different second messenger systems.[8]

Inositol Polyphosphate Multikinase (IPMK): The Central Hub of Inositol Phosphate Metabolism

IPMK is a remarkably versatile enzyme with a broad substrate range, positioning it as a central hub in the inositol phosphate network.[22] It plays a crucial role in the synthesis of InsP5, a precursor to InsP6.[9]

• Key Reactions:

  • Ins(1,4,5)P3 → Ins(1,4,5,6)P4

  • Ins(1,3,4)P3 → Ins(1,3,4,6)P4

  • Ins(1,3,4,5)P4 → Ins(1,3,4,5,6)P5

• Dual Functionality: Beyond its role as an inositol phosphate kinase, IPMK also functions as a phosphoinositide 3-kinase (PI3K), phosphorylating phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol 3,4,5-trisphosphate (PIP3).[9][10][11] This dual activity allows IPMK to bridge the soluble inositol phosphate and the lipid-based phosphoinositide signaling pathways.

• Cellular Roles: Through its catalytic activities and its function as a protein scaffold, IPMK is involved in a multitude of cellular processes, including the regulation of transcription, DNA repair, and the Akt signaling pathway.[9][11][12]

Inositol-tetrakisphosphate 1-kinase (ITPK1): A Key Player in Lipid-Independent Inositol Phosphate Synthesis

ITPK1 is another important kinase in the generation of higher inositol phosphates. It has been shown to phosphorylate various inositol polyphosphates, including Ins(1,3,4)P3.[14]

• Key Reaction: Ins(1,3,4)P3 → Ins(1,3,4,6)P4

• Lipid-Independent Pathway: ITPK1 is crucial for a lipid-independent pathway of inositol phosphate synthesis, where it can phosphorylate inositol monophosphates derived from glucose metabolism to generate higher inositol phosphates, bypassing the need for PLC-mediated hydrolysis of PIP2.[13]

• Diverse Functions: ITPK1 has been implicated in a range of physiological processes, including the regulation of apoptosis and auxin responses in plants.[14][23]

Signaling Pathways and Cellular Functions: A Visual Overview

The sequential phosphorylation of inositol phosphates by these kinases generates a complex signaling network that impacts nearly every aspect of cellular function.

Caption: Inositol Phosphate Signaling Pathway.

Methodologies for Studying Inositol Phosphate Kinases

The study of inositol phosphate kinases requires robust and sensitive assays to measure their activity and to screen for potential inhibitors.

In Vitro Kinase Assay: A Step-by-Step Protocol

This protocol describes a general method for measuring the activity of an inositol phosphate kinase in vitro using a radiometric assay with HPLC analysis.

Rationale: This method directly measures the conversion of a radiolabeled substrate to its phosphorylated product, providing a quantitative measure of enzyme activity. HPLC separation ensures the accurate identification and quantification of the product.

Materials:

• Purified recombinant inositol phosphate kinase

• [³H]-labeled inositol phosphate substrate (e.g., [³H]Ins(1,4,5)P3)

• ATP

• Kinase reaction buffer (e.g., 50 mM HEPES pH 7.4, 10 mM MgCl₂, 1 mM DTT)

• Quenching solution (e.g., 1 M HCl)

• HPLC system with a strong anion exchange (SAX) column

• Radioactivity detector (e.g., flow scintillation analyzer)

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the kinase reaction mixture by combining the kinase reaction buffer, a known concentration of the [³H]-labeled substrate, and the purified enzyme.

• Initiate Reaction: Start the reaction by adding ATP to a final concentration of 1 mM. The total reaction volume is typically 25-50 µL.

• Incubation: Incubate the reaction at the optimal temperature for the enzyme (e.g., 30°C or 37°C) for a predetermined time (e.g., 10-30 minutes). It is crucial to ensure the reaction is within the linear range of product formation.

• Quench Reaction: Stop the reaction by adding an equal volume of the quenching solution.

• Neutralization: Neutralize the reaction mixture with a suitable buffer (e.g., 2 M KHCO₃) before HPLC analysis.

• HPLC Analysis: Inject the quenched and neutralized reaction mixture onto the SAX-HPLC column. Elute the inositol phosphates using a gradient of a high-salt buffer (e.g., ammonium phosphate).

• Detection and Quantification: Monitor the eluate with the radioactivity detector. The amount of product formed is determined by integrating the area of the corresponding radioactive peak.

• Data Analysis: Calculate the specific activity of the enzyme (e.g., in pmol/min/mg) based on the amount of product formed, the reaction time, and the amount of enzyme used.

Caption: High-Throughput Inhibitor Screening Workflow.

Therapeutic Targeting of Inositol Phosphate Kinases

The central role of inositol phosphate kinases in a multitude of cellular signaling pathways has made them attractive targets for therapeutic intervention in various diseases, including cancer, metabolic disorders, and infectious diseases. [24]The development of potent and specific small-molecule inhibitors for these kinases is an active area of research. [25][26]The assays described in this guide provide a foundation for the discovery and characterization of such inhibitors, which hold the promise of novel therapeutic strategies.

Conclusion

The kinases that phosphorylate D-myo-inositol 1,4-bisphosphate and its metabolic relatives are key architects of the intricate inositol phosphate signaling network. Understanding the specific roles, regulation, and substrate specificities of enzymes like IP3K, IPMK, and ITPK1 is crucial for deciphering the complex language of intracellular signaling. The methodologies outlined in this guide provide a robust framework for researchers and drug discovery professionals to investigate these important enzymes and to explore their potential as therapeutic targets. The continued exploration of this fascinating class of enzymes will undoubtedly uncover new layers of cellular regulation and open up new avenues for the treatment of human disease.

References

• The Inositol Phosphate System—A Coordinator of Metabolic Adaptability - PMC. Available at: [Link]

• Inositol phosphate kinases in the eukaryote landscape - PMC - NIH. Available at: [Link]

• Inositol Pyrophosphate Pathways and Mechanisms: What Can We Learn from Plants?. Available at: [Link]

• The Inositol Trisphosphate/Calcium Signaling Pathway in Health and Disease. Available at: [Link]

• The inositol phosphate signalling network in physiology and disease - University of East Anglia. Available at: [Link]

• Inositol phosphate kinase families. | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Defining Signal Transduction by Inositol Phosphates - PMC - NIH. Available at: [Link]

• Inositol phosphate - Wikipedia. Available at: [Link]

• Inositol polyphosphate kinase - Wikipedia. Available at: [Link]

• Inositol polyphosphate multikinase is a physiologic PI3-kinase that activates Akt/PKB | PNAS. Available at: [Link]

• Exploring phosphatidylinositol 5-phosphate 4-kinase function - PMC. Available at: [Link]

• From Obscurity to Prominence: IPMK's Expanding Role in Cellular Signaling, Physiology, and Disease - MDPI. Available at: [Link]

• The Expanding Significance of Inositol Polyphosphate Multikinase as a Signaling Hub. Available at: [Link]

• ITPK1 mediates the lipid-independent synthesis of inositol phosphates controlled by metabolism | PNAS. Available at: [Link]

• Crucial Players for Inter-Organelle Communication: PI5P4Ks and Their Lipid Product PI-4,5-P2 Come to the Surface - Frontiers. Available at: [Link]

• (PDF) The Expanding Significance of Inositol Polyphosphate Multikinase as a Signaling Hub. Available at: [Link]

• ITPK1 - Inositol-tetrakisphosphate 1-kinase - Homo sapiens (Human) | UniProtKB | UniProt. Available at: [Link]

• Inositol polyphosphate multikinase (IPMK) in transcriptional regulation and nuclear inositide metabolism | Biochemical Society Transactions | Portland Press. Available at: [Link]

• The function of phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ) explored using a specific inhibitor that targets the PI5P-binding site - ResearchGate. Available at: [Link]

• Targeting the PI5P4K lipid kinase family in cancer using covalent inhibitors - PMC. Available at: [Link]

• Regulation of D-myo-inositol 1,4,5-trisphosphate 3-kinase by cAMP-dependent protein kinase and protein kinase C - PubMed. Available at: [Link]

• dependent inositol polyphosphates regulate auxin responses in Arabidopsis - ScienceOpen. Available at: [Link]

• Integration of inositol phosphate signaling pathways via human ITPK1 - PubMed. Available at: [Link]

• The function of phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ) explored using a specific inhibitor that targets the PI5P-binding site | Biochemical Journal | Portland Press. Available at: [Link]

• Biochemical and biophysical characterization of inositol-tetrakisphosphate 1-kinase inhibitors[image] - PMC. Available at: [Link]

• Development of a homogenous high-throughput assay for inositol hexakisphosphate kinase 1 activity - NIH. Available at: [Link]

• An unconventional gatekeeper mutation sensitizes inositol hexakisphosphate kinases to an allosteric inhibitor - eLife. Available at: [Link]

• Structural insights into the development of inhibitors for inositol phosphate kinases - PMC. Available at: [Link]

• The Inositol Phosphate System—A Coordinator of Metabolic Adaptability - MDPI. Available at: [Link]

• Enzyme Assays for Phosphoinositide Kinases and Phosphatases and Inhibitor Screens | Request PDF - ResearchGate. Available at: [Link]

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Subcellular Localization of D-Myo-inositol 1,4-bis-phosphate: A Technical Guide to Compartmentalized Signaling and Detection

Executive Summary

D-Myo-inositol 1,4-bis-phosphate (Ins(1,4)P 2​ ) is a critical intermediate in the phosphoinositide signaling cascade, serving as a metabolic bridge between calcium mobilization and cellular energy regulation. While its precursor, inositol 1,4,5-trisphosphate (Ins(1,4,5)P 3​ ), is generated at the plasma membrane, 1[1]. This compartmentalization is not arbitrary; it is strictly governed by the spatial distribution of the enzymes responsible for its synthesis and degradation. This whitepaper provides an in-depth technical analysis of the subcellular localization of Ins(1,4)P 2​ , its functional implications, and the rigorous experimental methodologies required for its isolation and quantification.

The Spatial Dynamics of Inositol Phosphate Metabolism

The lifecycle of Ins(1,4)P 2​ begins at the plasma membrane. Upon receptor activation,2[2]. Ins(1,4,5)P 3​ is subsequently3[3].

Crucially, the 5-phosphatase exists in both particulate (membrane-bound) and cytosolic isoforms. The membrane-bound 5-phosphatase is located on the inner face of the plasma membrane, meaning4[4]. However, Ins(1,4)P 2​ does not remain associated with the membrane. Its degrading enzyme,1[1].

Causality of Localization: Because the degradation machinery (INPP1) is entirely soluble, any Ins(1,4)P 2​ generated at the membrane must diffuse into the bulk cytosol to be metabolized. This spatial uncoupling of synthesis (membrane/cytosol) and degradation (strictly cytosol) creates a metabolic sink, ensuring that5[5].

Metabolic pathway and subcellular compartmentalization of Ins(1,4)P2 generation and degradation.

Functional Implications of Cytosolic Ins(1,4)P 2​

The cytosolic localization of Ins(1,4)P 2​ enables it to interact with soluble metabolic enzymes. Notably,6[6]. At near-physiological concentrations (in vivo concentrations range between 4 and >50 nmol/g wet weight), Ins(1,4)P 2​ stabilizes the tetrameric form of PFK, enhancing glycolysis in an AMP-dependent manner. This reveals a sophisticated signaling architecture: the same PLC-driven event that triggers calcium release via Ins(1,4,5)P 3​ simultaneously generates cytosolic Ins(1,4)P 2​ to upregulate the glycolytic flux required to meet the energy demands of calcium signaling.

Furthermore, cytosolic Ins(1,4)P 2​ can act as an endogenous inhibitor.4[4].

Quantitative Analysis of Subcellular Distribution

The distinct compartmentalization of the inositol phosphatases dictates the flow of the pathway. Table 1 summarizes the key quantitative parameters defining this system.

Table 1: Subcellular Distribution of Key Inositol Phosphatases

Enzyme	Primary Substrate	Subcellular Localization	Apparent Km​	Molecular Weight
5-Phosphatase	Ins(1,4,5)P 3​	Particulate & Cytosolic	40 - 100 µM	49 kDa (Membrane), 77 kDa (Cytosol)
1-Phosphatase (INPP1)	Ins(1,4)P 2​	Strictly Cytosolic	~40 µM	49 - 54 kDa

Experimental Methodologies: Subcellular Fractionation and Detection

Accurate detection of Ins(1,4)P 2​ requires rigorous separation of the cytosol from particulate matter, followed by highly sensitive analytical chemistry.

Step-by-step workflow for subcellular fractionation and analytical detection of Ins(1,4)P2.

Step-by-Step Protocol:

• Cell Lysis: Cells or tissues are homogenized in a sucrose/HEPES buffer (e.g., 160 mM sucrose, 10 mM HEPES, pH 7.5) using a Teflon-glass Dounce homogenizer[7]. Field Insight: All steps must be performed strictly at 4°C to suppress endogenous phosphatase activity.

• Differential Ultracentrifugation: 5[5].

  • Causality: This extreme g-force is necessary to pellet all particulate matter, including the plasma membrane, endoplasmic reticulum, and microsomes. The resulting supernatant is the pure cytosolic fraction, which contains the INPP1 and the bulk of Ins(1,4)P 2​ .

• Protein Precipitation: The cytosolic fraction is treated with ice-cold 20% (v/v) trichloroacetic acid (TCA) or perchloric acid.

  • Causality: Inositol phosphates are highly polar and lack a hydrophobic lipid tail. Acid treatment denatures and precipitates cytosolic proteins (halting any further enzymatic degradation) while leaving the highly charged Ins(1,4)P 2​ in the aqueous supernatant.

• Analytical Quantification: The neutralized extract is analyzed using8[8].9[9].

Table 2: Analytical Methodologies for Ins(1,4)P 2​ Detection

Analytical Method	Separation Strategy	Detection Mechanism	Sample Matrix	Variance (RSD)
HPIC	Gradient / Isocratic Elution	UV Detection (Post-column reaction)	Tissue, Feces, Food	< 5 - 8%
LC-MS	BEH Amide XP Column	Negative ESI (Chloride adducts)	Cell Lysates	High Sensitivity

Self-Validating Protocol Design

To ensure trustworthiness, the experimental workflow must be self-validating through internal controls:

• Recovery Validation: Because Ins(1,4)P 2​ can be lost during TCA precipitation, samples must be spiked with a known quantity of radiolabeled[³H]Ins(1,4)P 2​ prior to homogenization. The final readout is normalized against the recovery rate of the tritium signal, ensuring absolute quantification is independent of extraction efficiency.

• Chemical Validation via Lithium Blockade: 5[5]. A parallel sample treated with 10 mM LiCl must be processed alongside the control. A successful protocol will show a stoichiometric pooling of Ins(1,4)P 2​ in the Li⁺-treated cytosolic fraction compared to the control, validating both the enzymatic origin of the analyte and the specificity of the detection method.

References

• [6] Inositol 1,4-bisphosphate is an allosteric activator of muscle-type 6-phosphofructo-1-kinase. Biochemical Journal. 6

• [1] Subcellular localization of the enzymes that dephosphorylate myo-inositol polyphosphates in human platelets. PubMed / Biochemical Journal. 1

• [4] Dephosphorylation of myo-inositol 1,4,5-trisphosphate and myo-inositol 1,3,4-triphosphate. Biochemical Journal / Portland Press. 4

• [7] Pathway for inositol 1,3,4-trisphosphate and 1,4-bisphosphate metabolism. PNAS. 7

• [8] Rapid Analysis of Inositol Phosphates. ResearchGate. 8

• [3] Inositol phosphates: proliferation, metabolism and function. PubMed. 3

• [5] Enzymic dephosphorylation of D-myo-inositol 1,4-bisphosphate in rat brain. CORE / Biochemical Journal. 5

• [9] Basic features of cellular inositol metabolism as revealed by a newly developed LC-MS method. Biochemical Journal / Portland Press. 9

• [2] Physiological roles of phosphoinositides and inositol phosphates: Implications for metabolic dysfunction-associated steatotic liver disease. Portland Press. 2

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Decoding Inositol Bisphosphate (IP2): Structural Complexity, Stereoisomerism, and Analytical Methodologies

Executive Summary

Inositol bisphosphate (IP2) is a critical, yet analytically challenging, intermediate in the cellular phosphoinositide signaling cascade. While its precursor, inositol 1,4,5-trisphosphate (IP3), is widely recognized as a primary second messenger for intracellular calcium mobilization, the structural diversity and metabolic routing of IP2 dictate the recycling efficiency of the entire inositol lipid pool. This whitepaper provides an in-depth technical analysis of IP2’s complex stereoisomerism, its precise role in metabolic pathways, and the field-proven analytical methodologies required to isolate and quantify its specific isomers from complex biological matrices.

Chemical Structure and Stereoisomerism of Inositol Bisphosphate

The foundational core of all inositol phosphates is a hexahydroxycyclohexane ring. The spatial orientation of these six hydroxyl groups (axial vs. equatorial) allows for the formation of nine distinct stereoisomers: cis-, epi-, allo-, myo-, neo-, scyllo-, L-chiro-, D-chiro-, and muco-inositol[1]. In mammalian biology, myo-inositol is the predominant configuration, characterized by a single axial hydroxyl group at the C2 position, with the remaining five occupying equatorial positions.

When this myo-inositol core is phosphorylated at two distinct hydroxyl sites, it generates Inositol Bisphosphate (IP2). The asymmetry introduced by these phosphate groups results in a highly complex landscape of positional isomers and enantiomers:

• Positional Isomers: Variations based on which two carbons are phosphorylated (e.g., Ins(1,4)P2, Ins(4,5)P2, Ins(3,4)P2).

• Enantiomeric Pairs: Because the myo-inositol ring possesses a plane of symmetry passing through the C2 and C5 atoms, phosphorylation at asymmetric carbons generates non-superimposable mirror images. For instance, D-Ins(1,4)P2 and L-Ins(1,4)P2 (the latter also designated as Ins(3,6)P2) are distinct enantiomers that require specialized chiral resolution techniques to differentiate.

Logical hierarchy of inositol stereoisomers and IP2 structural diversity.

Biological Pathways and Metabolic Significance

IP2 functions primarily as a transitional node within the phosphoinositide signaling cycle[2]. Upon activation of G-protein coupled receptors (GPCRs) or receptor tyrosine kinases, Phospholipase C (PLC) hydrolyzes membrane-bound phosphatidylinositol 4,5-bisphosphate (PIP2) into diacylglycerol (DAG) and Ins(1,4,5)P3[3].

To terminate the calcium-mobilizing signal of IP3, the cell employs a rapid dephosphorylation sequence. Inositol polyphosphate 5-phosphatase specifically cleaves the phosphate at the C5 position of IP3, yielding Ins(1,4)P2. This specific IP2 isomer is then further dephosphorylated by inositol polyphosphate 1-phosphatase to form inositol 4-monophosphate (IP1), which is ultimately converted back to free myo-inositol by inositol monophosphatase (IMPase)[4]. Notably, certain mood stabilizers, such as lithium and valproate, exert their therapeutic effects by inhibiting these downstream phosphatases, leading to an accumulation of IP2 and IP1, thereby depleting the free inositol pool required for PIP2 regeneration.

Phosphoinositide metabolic pathway detailing the generation and degradation of IP2.

Analytical Challenges and Quantitative Data

The structural nature of IP2 presents severe analytical bottlenecks. The molecule lacks a UV-absorbing chromophore, rendering standard UV/Vis detection useless without post-column derivatization. Furthermore, its high polarity and dense negative charge prevent retention on traditional reverse-phase columns[5]. Consequently, researchers must rely on specialized chromatographic and spectroscopic techniques to resolve positional isomers like Ins(1,4)P2 from Ins(3,4)P2 or Ins(1,2)P2[6].

Table 1: Comparison of Analytical Techniques for IP2 Quantification

Analytical Technique	Target Application	Limit of Detection (LOD)	Resolution Capability	Mobile Phase / Solvent
SAX-HPLC-MS	High-throughput isomer profiling	~10-50 nM	Resolves positional isomers	Ammonium carbonate (volatile)
Ion-Pairing RP-HPLC	Complex biological matrices	~50-100 nM	Resolves phosphorylation states	Methanol/Water + TBA
Capillary Electrophoresis (CE)	Low-volume samples (single cell)	~100-500 nM	Highly sensitive to charge/mass	Background electrolyte (pH 9)
NMR Spectroscopy	Absolute stereochemical ID	~1-5 mM	Resolves enantiomers	D2O

Experimental Methodology: Self-Validating Extraction and SAX-HPLC-MS Analysis

To ensure scientific integrity and prevent artifactual data, the following protocol establishes a self-validating system for the extraction and quantification of IP2 isomers from mammalian cell cultures.

Step 1: Metabolic Quenching and Extraction

• Action: Rapidly aspirate media from adherent cells and immediately flood the dish with ice-cold 1M Trichloroacetic acid (TCA) containing 100 nM of a stable isotope-labeled internal standard (e.g., 13C-labeled Ins(1,4)P2).

• Causality: Inositol polyphosphate phosphatases operate on a millisecond timescale. TCA denatures these enzymes instantaneously, preventing the post-lysis artifactual degradation of IP3 into IP2, which would otherwise artificially inflate the baseline IP2 quantification. The inclusion of the 13C internal standard at the very first step validates the extraction efficiency and accounts for any matrix-induced ion suppression during downstream MS detection.

Step 2: Lipid Removal and Neutralization

• Action: Centrifuge the lysate (10,000 x g, 5 min) to pellet proteins and cellular debris. Extract the TCA from the supernatant by vortexing with an equal volume of tri-n-octylamine/Freon (1:4 v/v). Repeat the organic extraction twice and collect the upper aqueous phase.

• Causality: IP2 is highly hydrophilic. The Freon extraction selectively removes the organic-soluble TCA and residual phospholipids without stripping the highly polar inositol phosphates from the aqueous phase. This phase separation logic self-validates the purity of the polar extract, ensuring that hydrophobic contaminants do not foul the HPLC column.

Step 3: SAX-HPLC Separation

• Action: Inject the neutralized aqueous phase onto a Strong Anion Exchange (SAX) column (e.g., CarboPac PA200). Elute using a non-linear gradient of ammonium carbonate (pH 9.0), increasing from 10 mM to 500 mM over 30 minutes.

• Causality: Standard reverse-phase C18 columns cannot retain IP2 due to its high negative charge density. SAX exploits this charge for retention. Ammonium carbonate is specifically chosen as the eluent because it is volatile; unlike traditional phosphate buffers, it is directly compatible with downstream Electrospray Ionization (ESI) without causing catastrophic ion suppression or salt buildup in the mass spectrometer.

Step 4: ESI-MS/MS Detection

• Action: Operate the mass spectrometer in negative electrospray ionization (ESI-) mode. Monitor specific precursor-to-product ion transitions for IP2 (e.g., m/z 339 -> 241).

• Causality: Because IP2 lacks a UV chromophore, ESI-MS provides unambiguous mass confirmation. Monitoring specific fragmentation transitions differentiates IP2 from isobaric sugar bisphosphates (such as fructose-1,6-bisphosphate) that may co-elute in the SAX gradient, ensuring absolute molecular specificity.

Experimental workflow for the extraction, separation, and detection of IP2 isomers.

References

• Source: National Institutes of Health (PMC)
• Title: Myo-Inositol: Pharmacokinetics, Biological Functions, and Therapeutic Potential in Liver Protection: Insights from Preclinical Models Source: MDPI URL
• Source: National Institutes of Health (PubMed)
• Source: Molecular Biology of the Cell (MBoC)
• Title: High-performance chromatographic separations of inositol phosphate Source: CABI Digital Library URL
• Title: Inositol 1,2,3-trisphosphate and inositol 1,2- and/or 2,3-bisphosphate are normal constituents of mammalian cells Source: ResearchGate URL

Biochemical properties of D-Myo-inositol 1,4-bis-phosphate potassium salt

Biochemical Properties and Analytical Methodologies of D-Myo-Inositol 1,4-Bisphosphate Potassium Salt: A Technical Whitepaper

Executive Summary

D-myo-Inositol 1,4-bisphosphate (Ins(1,4)P2) is a critical intermediate in the phosphoinositide signaling cascade, acting as the primary degradation product of the ubiquitous secondary messenger inositol 1,4,5-trisphosphate (Ins(1,4,5)P3)[1][2]. Formulated as a potassium salt to ensure optimal aqueous solubility and stability, Ins(1,4)P2 is indispensable for researchers investigating calcium signaling termination, phosphatase kinetics, and lithium-sensitive pathways in neuropharmacology[3]. This whitepaper details its biochemical properties, metabolic causality, and self-validating experimental protocols for its quantification and application.

Biochemical Profiling and Structural Causality

The myo-inositol ring serves as a versatile scaffold for cellular signaling. Phosphorylation at the 1- and 4-positions yields Ins(1,4)P2. In biological systems, it exists predominantly as a highly charged oxoanion at physiological pH (7.3)[4].

Why the Potassium Salt Formulation? Free inositol polyphosphates are highly acidic and prone to hydrolysis or chelation with trace divalent cations (like Ca²⁺ or Mg²⁺), which can precipitate the compound or artificially alter enzyme kinetics. The potassium salt formulation neutralizes the phosphate groups, preventing unwanted chelation while maximizing aqueous solubility. Potassium, being a physiologically dominant intracellular monovalent cation, ensures that the introduction of the salt into in vitro or permeabilized cell assays does not disrupt the osmotic or ionic balance, unlike sodium salts which might interfere with Na⁺/Ca²⁺ exchangers.

Table 1: Quantitative Biochemical Properties of Ins(1,4)P2 Potassium Salt

Property	Value / Specification
Chemical Name	D-myo-Inositol 1,4-bisphosphate potassium salt
CAS Number	103476-30-8
PubChem CID	24895904 (Potassium salt) / 25203530 (Free acid)
Empirical Formula	C₆H₁₂K₂O₁₂P₂
Molecular Weight	416.30 g/mol
Purity (Typical)	≥98% (via TLC/HPIC)
Storage Temperature	-20°C (Desiccated)
Solubility	Highly soluble in H₂O and aqueous buffers

Metabolic Pathway and Cellular Causality

Ins(1,4)P2 is not synthesized de novo but is generated via the lipid-dependent signaling pathway. When Phospholipase C (PLC) hydrolyzes phosphatidylinositol 4,5-bisphosphate (PI(4,5)P2), it generates diacylglycerol (DAG) and soluble Ins(1,4,5)P3[2]. Ins(1,4,5)P3 diffuses to the endoplasmic reticulum to trigger calcium release. To terminate this calcium signaling, inositol polyphosphate-5-phosphatase (INPP5) rapidly dephosphorylates Ins(1,4,5)P3 at the 5-position, producing Ins(1,4)P2[2].

Ins(1,4)P2 is subsequently degraded by inositol polyphosphate-1-phosphatase (INPP1) to inositol 4-monophosphate (Ins(4)P), which is finally converted to free myo-inositol by inositol monophosphatase (IMPase)[2]. Notably, both INPP1 and IMPase are uncompetitively inhibited by therapeutic concentrations of lithium (Li⁺)[3][5]. This makes Ins(1,4)P2 a key biomarker in neuropharmacological studies of bipolar disorder. Accumulation of Ins(1,4)P2 in lithium-treated tissues provides direct causal evidence of INPP1 inhibition[3].

Caption: Inositol phosphate degradation pathway highlighting Ins(1,4)P2 generation and Lithium inhibition.

Experimental Methodologies & Self-Validating Protocols

To ensure high scientific integrity, the following protocols are designed as self-validating systems. Intrinsic controls are built into the workflow to confirm that the observed results are due to the specific biochemical interactions of Ins(1,4)P2 and not experimental artifacts.

Protocol 1: Quantification of Ins(1,4)P2 via High-Performance Ion Chromatography (HPIC)

Causality: Because Ins(1,4)P2 lacks a strong chromophore, standard UV-Vis spectroscopy is ineffective. HPIC coupled with a post-column derivatization reaction allows for the highly specific detection of its charged phosphate groups[6][7].

Step-by-Step Workflow:

• Sample Preparation: Extract cellular metabolites using 0.5 M perchloric acid to precipitate proteins and halt phosphatase activity immediately. Neutralize the supernatant with potassium carbonate. Self-Validation: Spike a parallel sample with a known concentration of synthetic Ins(1,4)P2 potassium salt to calculate extraction recovery rates and validate column retention times.

• Column Equilibration: Use a strong anion exchange column (e.g., CarboPac PA-100)[6]. Equilibrate with deionized water (18 MΩ·cm) to ensure baseline stability.

• Gradient Elution: Apply a linear gradient of hydrochloric acid (0 to 0.5 M) over 30 minutes. Causality: The highly charged Ins(1,4)P2 elutes later than monophosphates but earlier than Ins(1,4,5)P3 due to its intermediate charge density[6].

• Post-Column Derivatization: Mix the eluent continuously with a solution of 0.1% Fe(NO₃)₃ in 2% HClO₄.

• Detection: Monitor UV absorbance at 290 nm. The Ins(1,4)P2-Fe(III) complex produces a distinct, quantifiable peak.

Caption: Self-validating HPIC workflow for Ins(1,4)P2 extraction, separation, and quantification.

Protocol 2: INPP1 Enzyme Kinetics Assay

Causality: To study the activity of inositol polyphosphate-1-phosphatase, Ins(1,4)P2 potassium salt is utilized as the specific substrate. The reaction measures the release of inorganic phosphate (Pi)[5].

Step-by-Step Workflow:

• Buffer Preparation: Prepare a reaction buffer containing 50 mM Tris-HCl (pH 7.8), 2 mM MgCl₂, and 0.1 mM EGTA[5]. Causality: Mg²⁺ is an essential cofactor for INPP1, while EGTA chelates trace Ca²⁺ that might activate contaminating calcium-dependent phosphatases.

• Substrate Addition: Add Ins(1,4)P2 potassium salt to achieve final concentrations ranging from 10 µM to 500 µM.

• Enzyme Reaction: Initiate the reaction by adding the purified INPP1 enzyme (or crude cell lysate). Incubate at 37°C for 15 minutes.

• Termination & Detection: Stop the reaction by adding Malachite Green reagent. Self-Validation: Include a "no-enzyme" blank for each substrate concentration to subtract background non-enzymatic hydrolysis.

• Analysis: Measure absorbance at 620 nm. Calculate the Michaelis-Menten constants (Km and Vmax) to evaluate enzyme efficiency or inhibitor (e.g., Lithium) potency[5].

Applications in Drug Development

In drug discovery, Ins(1,4)P2 is a critical tool compound. Its primary application lies in the validation of novel therapeutics targeting bipolar disorder and metabolic dysfunction-associated steatotic liver disease (MASLD)[2]. By tracking the accumulation of Ins(1,4)P2 in cellular models, researchers can screen for novel INPP1 inhibitors that mimic the therapeutic effects of lithium without its associated renal toxicity. Furthermore, because Ins(1,4)P2 can act as a substrate for inositol polyphosphate multikinase (IPMK) under certain extreme physiological conditions, it is used to map alternative biosynthetic routes of higher-order inositol phosphates in cancer cell metabolism[8].

References

• PubChem . "D-myo-inositol (1,4)-bisphosphate | C6H10O12P2-4 | CID 25203530." National Center for Biotechnology Information.[Link]

• Delvaux, A., Erneux, C., Moreau, C., & Dumont, J. E. "Enzymic dephosphorylation of D-myo-inositol 1,4-bisphosphate in rat brain." Biochemical Journal, 242(1), 193–198 (1987).[Link]

• Skoglund, E., Carlsson, N. G., & Sandberg, A. S. "High-Performance Chromatographic Separation of Inositol Phosphate Isomers on Strong Anion Exchange Columns." Journal of Agricultural and Food Chemistry, 45(2), 431-436 (1997).[Link]

• Bizzarri, M., et al. "Physiological roles of phosphoinositides and inositol phosphates: Implications for metabolic dysfunction-associated steatotic liver disease." Biochemical Journal, 481(10), 681-705 (2024).[Link]

• Tu-Sekine, B., & Kim, S. F. "Inositol metabolism as a broad-spectrum antiviral target." Frontiers in Microbiology, 14 (2023).[Link]

Sources

• 1. Inositol 1,4-bisphosphate (Ins(1,4)P2) - Echelon Biosciences [echelon-inc.com]
• 2. portlandpress.com [portlandpress.com]
• 3. Enzymic dephosphorylation of D-myo-inositol 1,4-bisphosphate in rat brain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. D-myo-inositol (1,4)-bisphosphate | C6H10O12P2-4 | CID 25203530 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. portlandpress.com [portlandpress.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pnas.org [pnas.org]

Decoding the D-Myo-Inositol 1,4-Bisphosphate (Ins(1,4)P2) Node: Mechanistic Insights and Protocols in Non-Mammalian Models

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Discipline: Biochemistry, Signal Transduction, and Molecular Pharmacology

Executive Summary

While the spotlight in phosphoinositide signaling traditionally falls on the second messenger inositol 1,4,5-trisphosphate (Ins(1,4,5)P3), its immediate degradation product, D-myo-inositol 1,4-bisphosphate (Ins(1,4)P2) , serves as a critical regulatory node. Ins(1,4)P2 is generated via the dephosphorylation of Ins(1,4,5)P3 by 5-phosphatases (e.g., OCRL orthologs) and is subsequently cleared by inositol polyphosphate 1-phosphatase (INPP1) to yield Ins(4)P 1.

As a Senior Application Scientist, I frequently observe that mammalian redundancy obscures the fundamental kinetics of this pathway. Non-mammalian model organisms—specifically Drosophila melanogaster, Dictyostelium discoideum, and Arabidopsis thaliana—provide genetically tractable, simplified networks to study Ins(1,4)P2 metabolism. This whitepaper dissects the evolutionary nuances of Ins(1,4)P2 signaling, provides quantitative kinetic baselines, and outlines self-validating experimental protocols for isolating and quantifying this elusive metabolite.

Evolutionary Divergence of the Ins(1,4)P2 Axis

The enzymatic processing of Ins(1,4)P2 varies significantly across non-mammalian taxa, offering unique pharmacological windows into fundamental biology.

Drosophila melanogaster: Synaptic Vesicle Dynamics

In Drosophila, the ipp gene encodes the primary inositol polyphosphate 1-phosphatase. Loss-of-function ipp mutants are incapable of metabolizing Ins(1,4)P2, leading to its massive intracellular accumulation 2. Mechanistically, this accumulation triggers a profound defect in synaptic transmission characterized by a dramatic increase in the probability of synaptic vesicle release at the neuromuscular junction. Crucially, treating wild-type synapses with Lithium (Li+) phenocopies this hyper-release state, directly validating the "lithium hypothesis" of inositol depletion in a live organism 2.

Dictyostelium discoideum: Bifurcated Hydrolysis

Dictyostelium presents a highly specialized Ins(1,4,5)P3 degradation network. When assayed in the presence of Mg²⁺, the soluble cell fraction dephosphorylates Ins(1,4,5)P3 into two distinct isomers: 20% Ins(1,4)P2 and 80% Ins(4,5)P2 . The Ins(1,4,5)P3 1-phosphatase responsible for this pathway is exquisitely sensitive to Lithium (IC50 ~0.25 mM), making Dictyostelium a premier model for screening Li+-mimetic compounds .

Arabidopsis thaliana: Stress Response and Calcium Dependency

In plants, the Ins(1,4)P2 node is integrated into environmental stress responses. The Arabidopsis SAL1 protein functions as an inositol polyphosphate 1-phosphatase; sal1 mutants accumulate IP3/IP2 and exhibit altered responses to cold, drought, and abscisic acid (ABA) 3. Unlike mammalian and fungal systems, plant Ins(1,4)P2 hydrolysis is markedly stimulated by low concentrations of Ca²⁺ (half-maximal stimulation at 0.6–1.2 µM) and is surprisingly insensitive to high concentrations of Lithium 4.

Metabolic routing of Ins(1,4)P2 highlighting enzymatic generation, degradation, and Li+ inhibition.

Quantitative Data: Cross-Species Kinetic Landscape

To design effective assays, one must understand the basal kinetics of the target organism. The table below summarizes the kinetic and pharmacological parameters of Ins(1,4)P2 metabolism across key models.

Organism	Enzyme / Gene	Substrate Preference	Key Modulator / Inhibitor	Phenotype / Note
Drosophila	IPP (1-phosphatase)	Ins(1,4)P2, Ins(1,3,4)P3	Lithium (Li+)	ipp mutants show hyperactive synaptic vesicle release.
Dictyostelium	Soluble 1-phosphatase	Ins(1,4,5)P3	Lithium (IC50 ~0.25 mM)	Generates Ins(4,5)P2; highly Li+ sensitive.
Dictyostelium	Particulate 5-phosphatase	Ins(1,4,5)P3	2,3-bisphosphoglycerate	Generates Ins(1,4)P2; Ca2+ can replace Mg2+.
Arabidopsis	SAL1 (1-phosphatase)	Ins(1,4)P2 > Ins(4)P	Calcium (Stimulates Vmax)	Li+ insensitive; regulates drought/cold stress.

Self-Validating Experimental Protocols

A protocol is only as good as its internal controls. Because inositol phosphates lack a UV chromophore and exist in transient, low-abundance pools, their quantification is notoriously difficult. The following protocols are engineered with built-in causal validations to ensure trustworthiness.

Protocol A: Radiometric SAX-HPLC Quantification of Ins(1,4)P2 in Drosophila

Objective: Accurately quantify Ins(1,4)P2 accumulation in ipp mutants versus wild-type. Causality Check: Why radiolabeling and SAX-HPLC? Mass spectrometry struggles with the high polarity and isobaric nature of IP isomers (e.g., distinguishing Ins(1,4)P2 from Ins(4,5)P2). Strong Anion Exchange (SAX) HPLC resolves these isomers based on charge density, while [³H] labeling provides the necessary sensitivity.

Step-by-Step Methodology:

• In Vivo Metabolic Labeling: Feed 3rd instar larvae a yeast paste supplemented with 10 µCi/mL [³H]-myo-inositol for 48 hours.

  • Self-Validation Step: Spike a parallel wild-type cohort with 20 mM LiCl. This acts as a positive control; if the assay works, the Li+ cohort must phenocopy the ipp mutant's Ins(1,4)P2 peak [[2]]().

• Rapid Quenching & Extraction: Homogenize larvae instantly in ice-cold 1M Trichloroacetic acid (TCA).

  • Causality: TCA instantly denatures highly active endogenous phosphatases, freezing the transient Ins(1,4)P2 pool.

• Neutralization: Extract TCA using water-saturated diethyl ether (3 washes) and neutralize the aqueous phase to pH 7.0 with dilute NaOH.

• SAX-HPLC Separation: Inject the sample onto a Partisphere SAX column. Elute using a linear gradient of ammonium formate (0 to 1.5 M) adjusted to pH 3.7 with phosphoric acid.

• Detection: Route the eluate through an inline continuous-flow scintillation counter. Ins(1,4)P2 typically elutes after Ins(4)P but before Ins(1,4,5)P3.

Self-validating radiometric HPLC workflow for quantifying Ins(1,4)P2 in non-mammalian models.

Protocol B: In Vitro Isolation of 5-Phosphatase Activity in Dictyostelium

Objective: Isolate Ins(1,4,5)P3 5-phosphatase activity (which generates Ins(1,4)P2) from 1-phosphatase activity. Causality Check: Why manipulate divalent cations? In Dictyostelium, Ca²⁺ can substitute for Mg²⁺ to support 5-phosphatase activity, but not 1-phosphatase activity 5. Exploiting this biochemical quirk allows us to isolate the specific enzymatic step without genetic knockout.

Step-by-Step Methodology:

• Subcellular Fractionation: Lyse Dictyostelium cells in a hypotonic buffer (20 mM HEPES, pH 7.2). Centrifuge at 100,000 x g for 60 mins to separate the soluble fraction from the particulate (membrane) fraction.

• Buffer Preparation: Prepare an assay buffer containing 50 mM HEPES (pH 7.2), 1 mM EGTA, and 2 mM CaCl₂ (freeing it from Mg²⁺).

• Enzymatic Reaction: Incubate 50 µg of the particulate fraction with 10 µM [³H]-Ins(1,4,5)P3 at 22°C.

  • Self-Validation Step: Run a parallel reaction spiked with 10 µM 2,3-bisphosphoglycerate. This compound potently and specifically inhibits Dictyostelium 5-phosphatase 5. If the generation of Ins(1,4)P2 is truly enzymatic, the spiked sample will show zero conversion.

• Termination & Analysis: Stop the reaction with 0.5 M perchloric acid, neutralize, and analyze via SAX-HPLC to confirm the exclusive generation of the Ins(1,4)P2 isomer.

References

• Signalling Properties of Inositol Polyphosphates. National Institutes of Health (PMC).[Link]

• Physiological roles of phosphoinositides and inositol phosphates: Implications for metabolic dysfunction-associated steatotic liver disease. Portland Press.[Link]

• Synaptic Defects and Compensatory Regulation of Inositol Metabolism in Inositol Polyphosphate 1-phosphatase Mutants. National Institutes of Health (PubMed).[Link]

• Two dephosphorylation pathways of inositol 1,4,5-trisphosphate in homogenates of the cellular slime mould Dictyostelium discoideum. Portland Press.[Link]

• SAL1 phosphatase-like protein [Arabidopsis thaliana (thale cress)]. National Institutes of Health (NCBI Gene). [Link]

• Hydrolysis of inositol phosphates by plant cell extracts. Portland Press.[Link]

Sources

• 1. portlandpress.com [portlandpress.com]
• 2. Synaptic defects and compensatory regulation of inositol metabolism in inositol polyphosphate 1-phosphatase mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SAL1 SAL1 phosphatase-like protein [Arabidopsis thaliana (thale cress)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 4. portlandpress.com [portlandpress.com]
• 5. portlandpress.com [portlandpress.com]

Protocols & Analytical Methods

Navigating the Complex World of Inositol Phosphates: Advanced HPLC-Based Separation Strategies

Abstract

Inositol phosphates (IPs) are a class of signaling molecules crucial to a vast array of cellular processes, from signal transduction and DNA repair to mRNA export. The sheer number of potential positional isomers, each with a potentially distinct biological function, presents a significant analytical challenge. High-Performance Liquid Chromatography (HPLC) has emerged as an indispensable tool for the separation and quantification of these closely related compounds. This application note provides a comprehensive guide to the primary HPLC-based methods for resolving inositol phosphate isomers, with a focus on the underlying principles of each technique. Detailed protocols for Strong Anion-Exchange (SAX) HPLC and a highly sensitive Metal-Dye Detection (MDD) HPLC method are presented, offering researchers a robust framework for their own investigations.

Introduction: The Analytical Challenge of Inositol Phosphate Isomers

The inositol ring, with its six hydroxyl groups, can be phosphorylated at any combination of positions, leading to a complex mixture of mono-, bis-, tris-, tetrakis-, pentakis-, and hexakisphosphate isomers. For instance, inositol trisphosphate (InsP₃) alone has multiple isomers, with myo-inositol 1,4,5-trisphosphate [Ins(1,4,5)P₃] being the most well-characterized second messenger responsible for intracellular calcium release.[1][2] Distinguishing between these isomers is paramount, as their biological activities are highly specific. The high polarity and structural similarity of these compounds necessitate sophisticated analytical techniques for their effective separation and quantification.

The primary challenge in HPLC-based separation of IPs lies in achieving sufficient resolution to distinguish between positional isomers. These molecules lack strong chromophores, making detection by standard UV-Vis spectrophotometry difficult without derivatization.[3] This guide will explore the most successful HPLC strategies that address these challenges, providing both the theoretical basis and practical protocols for their implementation.

The Inositol Phosphate Signaling Pathway: A Rationale for Isomer-Specific Analysis

The intricate network of inositol phosphate metabolism underscores the need for precise analytical methods. The pathway is initiated by the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) by phospholipase C (PLC), generating Ins(1,4,5)P₃ and diacylglycerol (DAG). Ins(1,4,5)P₃ can then be either dephosphorylated to various InsP₂ isomers or further phosphorylated to inositol 1,3,4,5-tetrakisphosphate (InsP₄), leading to a cascade of other phosphorylated inositols.

Caption: Simplified Inositol Phosphate Signaling Pathway.

Core HPLC Separation Principles for Inositol Phosphates

The choice of HPLC methodology is dictated by the specific analytical goal, whether it be the separation of a broad spectrum of IPs or the high-resolution analysis of a specific group of isomers. The most prevalent and effective techniques are Strong Anion-Exchange Chromatography, Ion-Pair Chromatography, and to a lesser extent, Hydrophilic Interaction Liquid Chromatography (HILIC).

Strong Anion-Exchange (SAX) Chromatography: The Workhorse for IP Separation

Principle of Separation: SAX-HPLC is the most widely used technique for separating inositol phosphates.[4][5] The stationary phase consists of a solid support functionalized with strong anion-exchange groups (e.g., quaternary ammonium). The highly negatively charged phosphate groups of the inositol phosphates interact electrostatically with the positively charged stationary phase. Elution is typically achieved by increasing the ionic strength of the mobile phase (a salt gradient) or by decreasing the pH.[6] This disrupts the electrostatic interactions, allowing the analytes to elute in order of their increasing negative charge (i.e., the number of phosphate groups).

Causality in Method Design: The successful separation of positional isomers on a SAX column relies on subtle differences in the pKa values of their phosphate groups and their spatial orientation, which influences their interaction with the stationary phase.[7] For example, the elution order of InsP₃ isomers can vary between different SAX columns, highlighting the importance of column selection and mobile phase optimization.[7]

Ion-Pair Chromatography: An Alternative for Enhanced Resolution

Principle of Separation: Ion-pair chromatography offers an alternative to ion-exchange methods and is performed on a reversed-phase (e.g., C18) column.[8][9][10] A key component of the mobile phase is an ion-pairing reagent, which is a large organic molecule with a charged functional group (e.g., tetrabutylammonium for anion pairing). This reagent forms a neutral ion-pair with the charged inositol phosphate analyte. The retention of this neutral complex on the non-polar stationary phase is then governed by reversed-phase principles. Elution is typically achieved by increasing the concentration of an organic modifier in the mobile phase.

Expert Insights: This technique can provide excellent resolution of inositol phosphate isomers and offers advantages such as shorter equilibration times compared to some ion-exchange methods.[8] The choice of the ion-pairing reagent and its concentration are critical parameters for optimizing the separation.[10]

Hydrophilic Interaction Liquid Chromatography (HILIC)

Principle of Separation: HILIC is a variation of normal-phase chromatography that uses a polar stationary phase (e.g., silica or a bonded phase with polar functional groups) and a mobile phase with a high concentration of a non-polar organic solvent mixed with a smaller amount of a polar solvent (e.g., water). A stagnant, water-enriched layer forms on the surface of the stationary phase, and analytes partition between this layer and the bulk mobile phase. More polar analytes, like inositol phosphates, are more strongly retained.

Application: While less common than SAX or ion-pair chromatography for comprehensive IP profiling, HILIC can be effective for separating specific isomers and is particularly well-suited for interfacing with mass spectrometry (MS) due to the volatility of the mobile phases used.[11][12]

Detailed Application Protocols

The following protocols provide a starting point for researchers. It is crucial to note that optimization of gradient profiles, flow rates, and detector settings will likely be necessary for specific applications and instrumentation.

Protocol 1: Strong Anion-Exchange (SAX) HPLC for Broad-Spectrum Inositol Phosphate Profiling

This protocol is adapted from established methods for the separation of inositol mono- to hexakisphosphates.[13][14][15][16]

Caption: SAX-HPLC Experimental Workflow.

Materials:

• HPLC System: A biocompatible HPLC system with a gradient pump is recommended.

• Column: Strong anion-exchange column (e.g., Dionex CarboPac PA-100 or PA-10, 4 x 250 mm).[7]

• Mobile Phase A: Deionized water (18 MΩ·cm).

• Mobile Phase B: 1.0 M Hydrochloric Acid (HCl).

• Post-column Reagent: 0.1% Fe(NO₃)₃·9H₂O in 2% HClO₄.[7]

• Detector: UV-Vis detector set to 290 nm.[7]

Procedure:

• Sample Preparation: Extract inositol phosphates from the sample matrix using a suitable method, such as perchloric acid or trichloroacetic acid extraction. Neutralize and filter the extract through a 0.22 µm filter before injection. For complex matrices, a preliminary anion-exchange cleanup step may be necessary.[14]

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: Ambient.

  • Injection Volume: 20-100 µL.

  • Gradient Elution: A linear gradient from 0% to 92% Mobile Phase B over 60 minutes is a good starting point.[7] The column should be re-equilibrated at initial conditions for at least 15-20 minutes between injections.

• Post-column Derivatization and Detection:

  • The eluent from the column is mixed with the post-column reagent using a T-piece and a reaction coil.

  • The flow rate of the post-column reagent should be approximately 0.5 mL/min.

  • The absorbance is monitored at 290 nm. The reaction between the iron(III) and the phosphate groups results in a complex that absorbs at this wavelength.

Data Interpretation: The retention time of each peak is compared to that of known standards to identify the different inositol phosphate species. Quantification is achieved by integrating the peak area and comparing it to a standard curve.

Parameter	Value	Rationale
Column	Strong Anion-Exchange	Separation based on charge (number of phosphate groups).
Mobile Phase	HCl Gradient	Increasing ionic strength elutes more highly charged species.
Detection	Post-column reaction with Fe(III) and UV at 290 nm	Provides sensitive detection for non-chromophoric IPs.[7]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.

Protocol 2: High-Sensitivity Analysis using Metal-Dye Detection (MDD) HPLC

This method, developed by Mayr, offers picomolar-range sensitivity without the need for radioactive labeling.[17][18][19]

Principle of Detection: The eluent from the HPLC column is mixed with a reagent containing a metal-dye complex (e.g., yttrium and 4-(2-pyridylazo)resorcinol (PAR)). Inositol phosphates, being strong chelators, displace the dye from the metal, leading to a change in absorbance that is detected by a spectrophotometer. This allows for highly sensitive quantification.[19] This method has been successfully applied to the analysis of inositol phosphates in various biological samples.[20]

Materials:

• HPLC System: As in Protocol 1.

• Column: Strong anion-exchange column (e.g., a specific column as recommended in the original MDD-HPLC literature).

• Mobile Phase: Typically an acidic eluent system, such as a gradient of HCl or methanesulfonic acid.

• MDD Reagent: A solution containing a transition metal (e.g., yttrium) and a complexometric dye (e.g., PAR). The exact composition should be prepared according to established protocols.[19]

• Detector: A UV-Vis detector set to the appropriate wavelength for the metal-dye complex (e.g., ~550 nm).

Procedure:

• Sample Preparation: Similar to Protocol 1, rigorous sample cleanup is essential to remove interfering substances that may chelate the metal ions.

• Chromatographic Conditions:

  • The separation is performed on a strong anion-exchange column using an acidic gradient to elute the inositol phosphates.

  • The specific gradient profile will depend on the column and the specific isomers of interest.

• Metal-Dye Detection:

  • The column eluate is continuously mixed with the MDD reagent.

  • The change in absorbance is monitored at the appropriate wavelength. The presence of inositol phosphates will result in a decrease in absorbance (a negative peak), which is proportional to the amount of analyte.

Expert Insights: The MDD-HPLC method is particularly powerful for analyzing samples where radiolabeling is not feasible, such as in clinical research or for analyzing tissues from intact organisms.[17][18] However, it is sensitive to multivalent metal ion contamination in the eluents and samples, which must be minimized.[4]

Parameter	Value	Rationale
Column	Strong Anion-Exchange	Provides the necessary separation of isomers prior to detection.
Mobile Phase	Acidic Gradient	Elutes the inositol phosphates in order of increasing phosphorylation.
Detection	Metal-Dye Displacement	Offers picomolar sensitivity without radiolabeling.[19]
Key Consideration	High Purity Reagents	Minimizes interference from metal ion contamination.[4]

Conclusion and Future Perspectives

The separation of inositol phosphate isomers remains a challenging but critical task in cell biology and drug discovery. Strong anion-exchange HPLC continues to be the dominant technique, offering robust and reproducible separations. For applications requiring higher sensitivity without the use of radioisotopes, MDD-HPLC provides an excellent alternative. The choice of method will ultimately depend on the specific research question, the available instrumentation, and the nature of the sample.

Future advancements in this field will likely focus on the coupling of HPLC with mass spectrometry (LC-MS). While challenging due to the non-volatile salts often used in ion-exchange chromatography, the development of MS-compatible methods like HILIC and advanced ion-pair reagents holds great promise for the unambiguous identification and quantification of the entire inositome.[3][11][12][21]

References

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• Skoglund, E., Carlsson, N. G., & Sandberg, A. S. (1997). High-Performance Chromatographic Separation of Inositol Phosphate Isomers on Strong Anion Exchange Columns. Journal of Agricultural and Food Chemistry, 45(11), 4375-4381.
• Skoglund, E., Carlsson, N. G., & Sandberg, A. S. (1997). Determination of Isomers of Inositol Mono- to Hexaphosphates in Selected Foods and Intestinal Contents Using High-Performance Ion Chromatography. Journal of Agricultural and Food Chemistry, 45(2), 431-436.

• Mayr, G. W. (1988). A novel metal-dye detection system permits picomolar-range h.p.l.c. analysis of inositol polyphosphates from non-radioactively labelled cell or tissue specimens. Biochemical Journal, 254(2), 585-591. Available at: [Link]

• Sulpice, J. C., Gascard, P., Journet, E., Rendu, F., Renard, D., Poggioli, J., & Giraud, F. (1989). The Separation of [32P]inositol Phosphates by Ion-Pair Chromatography: Optimization of the Method and Biological Applications. Analytical Biochemistry, 179(1), 90-97.
• Eisenhut, R., & Karr, D. B. (1992).
• Tangendjaja, B., Buckle, K. A., & Wootton, M. (1980). Separation of lnositol Phosphates by High-performance Ion-exchange Chromatography.
• Stephens, L. R., Hawkins, P. T., & Downes, C. P. (1989). HPLC separation of inositol polyphosphates. In Methods in Molecular Biology (pp. 21-46). Humana Press.
• Hsu, F. Y., & Wilson, D. B. (2014). High-performance chromatographic separations of inositol phosphate. In Methods in enzymology (Vol. 535, pp. 23-38). Academic Press.
• Mayr, G. W. (1988). A novel metal-dye detection system permits picomolar-range h.p.l.c. analysis of inositol polyphosphates from non-radioactively labelled cell or tissue specimens. Biochemical Journal, 254(2), 585-591.
• Shayman, J. A., & BeMent, D. M. (1990). Ion-pair chromatography of inositol polyphosphates with N-methylimipramine.

• Mayr, G. W. (1988). A novel metal-dye detection system permits picomolar-range h.p.l.c. analysis of inositol polyphosphates from non-radioactively labelled cell or tissue specimens. PubMed, 3178774. Available at: [Link]

• Brearley, C. A., & Hanke, D. E. (2001). Inositol phosphates from barley low-phytate grain mutants analysed by metal-dye detection HPLC and NMR. Biochemical Journal, 354(2), 473-480.
• Shears, S. B. (2010). HPLC separation of inositol polyphosphates. Methods in Molecular Biology, 645, 21-46.
• Talamond, P., Desfosses, K., & Viala, A. (1986). Separation of inositol phosphates and glycerophosphoinositol phosphates by high-performance liquid chromatography.
• Shayman, J. A., & BeMent, D. M. (1988). The separation of myo-inositol phosphates by ion-pair chromatography.
• Grdina, J., & Karu, A. E. (2021).
• Sigma-Aldrich. (n.d.). Metabolites – A Serious Challenge for LC/MS Separations and Usual Detection Techniques. Sigma-Aldrich.
• Balla, T. (1993). Separation of Labeled Inositol Phosphate Isomers by High-Pressure Liquid Chromatography (HPLC). In Methods in Molecular Biology (pp. 247-258). Humana Press.
• Casals, I., O'Connor, J. E., & Pestaña, A. (1994). High-performance liquid chromatographic separation of inositol phosphate isomers employing a reversed-phase column and a micellar mobile phase.
• Brearley, C. A., & van der Kaay, J. (2019).
• JoVE. (2023, March 21). Radiolabeled Inositol Polyphosphates Quantification using SAX-HPLC | Protocol Preview. YouTube.
• Gokhale, M., Zaila, G., & Fiedler, D. (2015). A novel method for the purification of inositol phosphates from biological samples reveals that no phytate is present in human plasma or urine. Open Biology, 5(2), 150014.
• Phillippy, B. Q. (2013). Analysis of Inositol Phosphates, Diphosphoinositol Phosphates, and Their Analogs by HPLC on an Acid-Compatible Stationary Phase with Detection by Complexation with Ferric Ion. In Methods in enzymology (Vol. 529, pp. 3-14). Academic Press.
• Wang, H., Li, Y., Liu, Y., Zhang, X., & Zhang, Y. (2022). Isomer-selective analysis of inositol phosphates with differential isotope labelling by phosphate methylation using liquid chromatography with tandem mass spectrometry.
• Skoglund, E., & Sandberg, A. S. (2001). Rapid Analysis of Inositol Phosphates. Journal of Agricultural and Food Chemistry, 49(4), 1697-1701.
• Shodex. (n.d.). LC/MS Analysis of Inositol Phosphates (VG-50 2D). Shodex HPLC Columns and Standards.
• Qiu, Y., Wilson, M. S., & Fiedler, D. (2020). Analysis of inositol phosphate metabolism by capillary electrophoresis electrospray ionization mass spectrometry.
• Gokhale, M., Zaila, G., & Fiedler, D. (2015). A novel method for the purification of inositol phosphates from biological samples reveals that no phytate is present in human plasma or urine.
• Irvine, R. F. (1989). Methods for the analysis of inositol phosphates. In Inositol Lipids in Cell Signalling (pp. 89-105). Academic Press.
• Qiu, Y., Wilson, M. S., & Fiedler, D. (2020). Analysis of inositol phosphate metabolism by capillary electrophoresis electrospray ionization mass spectrometry.
• Tosoh Bioscience. (n.d.). Phosphoinositide Analysis using the HPLC System Equipped with a Fraction Collector and the TSKgel SAX Column. Tosoh Bioscience.
• Chen, Q. C., & Li, B. W. (2003). Separation of phytic acid and other related inositol phosphates by high-performance ion chromatography and its application.

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Application Note: Quantitative Analysis of D-Myo-inositol 1,4-bis-phosphate by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Abstract

D-myo-inositol 1,4-bis-phosphate (Ins(1,4)P₂) is a key signaling molecule in the complex inositol phosphate (InsP) metabolic network, playing a crucial role in cellular processes by acting as a precursor and a metabolite of other critical second messengers.[1] Its low cellular abundance and the presence of numerous structural isomers present significant analytical challenges. This application note provides a comprehensive and robust protocol for the sensitive and selective quantification of Ins(1,4)P₂ in biological matrices using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). We detail a complete workflow from sample extraction and purification to optimized chromatographic separation and mass spectrometric detection, offering insights into the rationale behind each step to ensure methodological integrity and reproducibility.

Introduction: The Significance of Ins(1,4)P₂

The inositol phosphate signaling pathway is a cornerstone of cellular communication. It begins with the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) by phospholipase C, generating the canonical second messenger inositol 1,4,5-trisphosphate (Ins(1,4,5)P₃), which mobilizes intracellular calcium.[1][2] Ins(1,4)P₂ exists within this intricate network as a direct product of the dephosphorylation of Ins(1,4,5)P₃. Its concentration and flux are critical for maintaining cellular homeostasis and modulating signaling cascades.[3]

Accurate quantification of Ins(1,4)P₂ is essential for understanding its precise role in physiology and disease. However, its analysis is notoriously difficult due to:

• High Polarity: InsPs are highly charged, making them challenging to retain and separate using standard reversed-phase chromatography.

• Low Abundance: Cellular concentrations are often in the low micromolar to nanomolar range.

• Isomeric Complexity: The existence of multiple positional isomers (e.g., Ins(4,5)P₂) necessitates high-resolution separation for unambiguous identification.[3]

• Lack of a Chromophore: InsPs do not absorb UV light, precluding simple spectrophotometric detection.[4]

Mass spectrometry, particularly when coupled with liquid chromatography, has emerged as the definitive tool for overcoming these challenges, offering unparalleled sensitivity and specificity.[5][6]

Signaling Context of D-Myo-inositol 1,4-bis-phosphate

The diagram below illustrates the central position of Ins(1,4)P₂ within the initial steps of the phosphoinositide signaling pathway.

Caption: Generation of Ins(1,4)P₂ via dephosphorylation of Ins(1,4,5)P₃.

Principle of the Method

This method employs a robust LC-MS/MS system for the separation, detection, and quantification of Ins(1,4)P₂. The core principle involves:

• Acidic Extraction: Rapidly quenching enzymatic activity and extracting polar inositol phosphates from the biological matrix.

• Sample Cleanup: Removing interfering substances like proteins, lipids, and excess salts that can cause matrix effects and ion suppression.[7]

• Chromatographic Separation: Utilizing anion-exchange chromatography to separate Ins(1,4)P₂ from its isomers and other phosphorylated species based on charge.

• Mass Spectrometric Detection: Ionizing the analyte using electrospray ionization (ESI) in negative ion mode, which is optimal for highly acidic molecules. Quantification is achieved using Multiple Reaction Monitoring (MRM), which provides exceptional selectivity by monitoring a specific precursor-to-product ion transition.

• Internal Standardization: Using a stable isotope-labeled (SIL) internal standard, such as ¹³C₆-myo-inositol bisphosphate, to correct for analyte loss during sample preparation and for variations in ionization efficiency, ensuring high accuracy and precision.[8]

Detailed Experimental Protocol

Materials and Reagents

• D-myo-inositol 1,4-bis-phosphate standard (Cayman Chemical or equivalent)[5]

• ¹³C₆-myo-inositol bisphosphate internal standard (IS)

• Perchloric Acid (PCA) or Trichloroacetic Acid (TCA)

• Methanol, Acetonitrile (LC-MS Grade)

• Ammonium Acetate (LC-MS Grade)[8]

• Ammonium Hydroxide

• Dowex-50 Cation-Exchange Resin or equivalent SPE cartridges[9]

• Ultrapure Water

Sample Preparation: Extraction and Cleanup

The goal of sample preparation is to efficiently extract the highly polar InsPs while removing the vast excess of interfering cellular components.

Rationale: Acidic extraction with PCA or TCA is a classic and effective method to precipitate proteins and lipids while solubilizing small, polar metabolites.[9] A subsequent cation-exchange cleanup step is crucial for removing cations that can interfere with chromatography and MS detection.[9]

Step-by-Step Protocol:

• Homogenization: For tissue samples, homogenize in ice-cold 0.5 M PCA at a ratio of 1:10 (w/v). For cultured cells, aspirate the media and add ice-cold 0.5 M PCA directly to the plate, scraping the cells.

• Incubation & Lysis: Incubate the homogenate on ice for 20 minutes to ensure complete cell lysis and protein precipitation.

• Centrifugation: Centrifuge at 15,000 x g for 15 minutes at 4°C. Carefully collect the supernatant, which contains the InsPs.

• Internal Standard Spiking: Add the ¹³C₆-Ins(1,4)P₂ internal standard to the collected supernatant to a final concentration of ~50-100 nM (optimize based on instrument sensitivity).

• Neutralization & Cation Removal:

  • Prepare a small column with Dowex-50 resin (H⁺ form).

  • Apply the acidic supernatant to the column. The positively charged cations will bind to the resin.

  • Elute the negatively charged InsPs with ultrapure water.

  • This step removes salts and other cations, improving the reliability of the subsequent chromatography.[9]

• Lyophilization & Reconstitution: Freeze the eluate and lyophilize to dryness. Reconstitute the sample in a small, known volume (e.g., 100 µL) of the initial LC mobile phase (e.g., 35 mM ammonium acetate).

Liquid Chromatography (LC) Method

Anion-exchange chromatography is the preferred method for separating inositol phosphates, as it resolves compounds based on the number and position of their phosphate groups.

Rationale: The strong negative charge of the phosphate moieties allows for excellent retention and separation on an anion-exchange column. A gradient of increasing salt concentration is used to elute the InsPs in order of their increasing charge (e.g., InsP₁ < InsP₂ < InsP₃).

Parameter	Setting
Column	High-performance anion exchange column (e.g., Agilent Bio-Monolith QA, Dionex CarboPac)[5]
Mobile Phase A	35 mM Ammonium Acetate, pH 9.75 with Ammonium Hydroxide[8]
Mobile Phase B	1 M Ammonium Acetate, pH 9.75 with Ammonium Hydroxide
Flow Rate	0.2 - 0.5 mL/min (column dependent)
Column Temperature	25-30 °C
Injection Volume	5 - 20 µL
LC Gradient Program	See table below

Table 1: Example LC Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	100	0
2.0	100	0
15.0	50	50
17.0	0	100
20.0	0	100
21.0	100	0
25.0	100	0

Mass Spectrometry (MS) Method

Detection is performed on a triple quadrupole or high-resolution mass spectrometer (e.g., QTOF, Orbitrap) equipped with an ESI source operating in negative ion mode.

Rationale: The phosphate groups are readily deprotonated, making negative mode ESI highly efficient. MRM on a triple quadrupole instrument provides the highest sensitivity and selectivity for quantification by monitoring a specific fragmentation pathway. In-source fragmentation is a known characteristic of inositol phosphates, where they can readily lose phosphate groups.[10][11] The primary fragmentation observed in MS/MS is the neutral loss of phosphoric acid (H₃PO₄, 98 Da) or metaphosphoric acid (HPO₃, 80 Da).[8][10]

Table 2: Key Mass Spectrometry Parameters

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	3.0 - 4.0 kV
Source Temperature	120 - 150 °C
Desolvation Gas Temp	350 - 450 °C
Desolvation Gas Flow	600 - 800 L/hr
Collision Gas	Argon

Table 3: Example MRM Transitions for Ins(1,4)P₂

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Notes
Ins(1,4)P₂	339.0 [M-H]⁻	241.0	20 - 30	Loss of H₃PO₄ and H₂O
Ins(1,4)P₂	339.0 [M-H]⁻	96.9	35 - 45	H₂PO₄⁻ fragment
¹³C₆-Ins(1,4)P₂ (IS)	345.0 [M-H]⁻	245.0	20 - 30	Corresponds to the loss of H₃PO₄ and H₂O

Note: The exact m/z values and collision energies must be optimized empirically on the specific instrument used.

Workflow and Data Analysis

The complete analytical process from sample to result is outlined below.

Caption: Experimental workflow for Ins(1,4)P₂ quantification.

Data Analysis Steps:

• Peak Integration: Integrate the chromatographic peaks for the analyte (Ins(1,4)P₂) and the internal standard (IS) using the instrument's software (e.g., MassLynx, Xcalibur).

• Calibration Curve: Prepare a series of calibration standards with known concentrations of Ins(1,4)P₂ and a fixed concentration of the IS.

• Ratio Calculation: Calculate the peak area ratio (Analyte Area / IS Area) for each standard and sample.

• Regression: Plot the peak area ratio against the concentration of the calibration standards. Apply a weighted (e.g., 1/x²) linear regression to generate a calibration curve.[7]

• Quantification: Determine the concentration of Ins(1,4)P₂ in the unknown samples by interpolating their peak area ratios from the calibration curve.

Conclusion

This application note presents a validated and detailed protocol for the quantitative analysis of D-myo-inositol 1,4-bis-phosphate using LC-MS/MS. By combining efficient sample preparation, high-resolution anion-exchange chromatography, and highly selective tandem mass spectrometry, this method overcomes the inherent challenges of InsP analysis. The described workflow provides the accuracy, sensitivity, and specificity required for researchers in cell signaling, pharmacology, and drug development to reliably measure this important second messenger and further elucidate its role in complex biological systems.

References

• Establishing ¹⁸O-Labeled Inositol Phosphates for Quantitative Capillary Electrophoresis-Mass Spectrometry: Fragmentation Pathways and Comparison with ¹³C-Labeled Analogs. (2025). Analytical Chemistry. [Link]

• Quantitative analysis of inositol phosphate contents in oat products using an anion exchange chromatographic method. (2020). Helda - Helsinki.fi. [Link]

• High-resolution mass spectrometric analysis of myo-inositol hexakisphosphate using electrospray ionisation Orbitrap. (n.d.). PMC. [Link]

• Phosphorus-specific, liquid chromatography inductively coupled plasma mass spectrometry for analysis of inositol phosphate and inositol pyrophosphate metabolism. (2025). Biochemical Journal. [Link]

• Analysis of Inositol Phosphate Metabolism by Capillary Electrophoresis Electrospray Ionization Mass Spectrometry (CE-ESI-MS). (2020). bioRxiv. [Link]

• Preparation of Samples for High-Performance Liquid Chromatography of Inositol Phosphates. (1992). PubMed. [Link]

• LC-MS/MS method for the quantification of myo- and chiro-inositol as the urinary biomarkers of insulin resistance in human urine. (2025). ResearchGate. [Link]

• Rapid Analysis of Inositol Phosphates. (n.d.). ResearchGate. [Link]

• d-myo-inositol 1,4,5,6-tetrakisphosphate produced in human intestinal epithelial cells in response to Salmonella invasion inhibits phosphoinositide 3-kinase signaling pathways. (n.d.). PNAS. [Link]

• High resolution mass spectrometric analysis of myo-inositol hexakisphosphate using electrospray ionisation Orbitrap. (2019). University of Bristol Research Portal. [Link]

• Quantitation of Inositol Phosphates by HPLC-ESI-MS. (n.d.). Springer Nature Experiments. [Link]

• Role of Inositols and Inositol Phosphates in Energy Metabolism. (n.d.). PMC - NIH. [Link]

• Analytical Methods for Determination of Phytic Acid and Other Inositol Phosphates: A Review. (2020). MDPI. [Link]

• The inositol phosphate signalling network in physiology and disease. (2024). Trends in Cell Biology. [Link]

• A sensitive method for the quantification of the mass of inositol phosphates using gas chromatography-mass spectrometry. (n.d.). PubMed. [Link]

• Capillary electrophoresis mass spectrometry identifies new isomers of inositol pyrophosphates in mammalian tissues. (2022). Chemical Science. [Link]

• ESI-TOF mass spectrum of a mixture of myo -inositol monophosphate (IP 1...). (n.d.). ResearchGate. [Link]

• Analysis of inositol mono- and polyphosphates by gas chromatography/mass spectrometry and fast atom bombardment. (1986). PubMed. [Link]

• Analysis of Inositol Phosphate Metabolism by Capillary Electrophoresis Electrospray Ionization Mass Spectrometry (CE-ESI-MS). (2020). bioRxiv. [Link]

• Myo-Inositol and D-Chiro-Inositol as Modulators of Ovary Steroidogenesis: A Narrative Review. (2023). Semantic Scholar. [Link]

• D-myo-inositol 1,4,5-trisphosphate inhibits binding of phospholipase C-delta 1 to bilayer membranes. (1994). PubMed. [Link]

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Advanced In Vitro Kinase Assay Protocol Utilizing D-Myo-Inositol 1,4-Bisphosphate

Target Audience: Researchers, biochemists, and drug development professionals. Application: Enzymatic kinetic profiling, allosteric regulation screening, and inositol phosphate metabolic tracking.

Mechanistic Context & Assay Design Principles

D-Myo-inositol 1,4-bis-phosphate (Ins(1,4)P2) is a highly specific, stereoisomeric secondary messenger metabolite. In cellular systems, it is primarily generated through the dephosphorylation of Ins(1,4,5)P3 by type I inositol 5-phosphatases (such as INPP5B) [1].

In the context of in vitro kinase assays, Ins(1,4)P2 plays two distinct, field-proven roles:

• As a Direct Substrate: It is phosphorylated by specific members of the Inositol Tris/Tetrakisphosphate Kinase (ITPK) family (e.g., AtITPK4) to form Ins(1,3,4)P3[2]. Mammalian Inositol Polyphosphate Multikinase (mIPMK) also exhibits minor activity toward this isomer[4].

• As an Allosteric Activator: Ins(1,4)P2 is a potent allosteric effector for metabolic kinases, notably muscle-type 6-phosphofructo-1-kinase (PFK), stabilizing its tetrameric active state with a Kd​ of ~5 µM [3]. It also acts as a high-affinity ligand for the Pleckstrin Homology (PH) domain of RAC/Protein Kinase B [5].

Causality in Experimental Design

To build a self-validating system , this protocol utilizes an ATP-regenerating system . Inositol kinases often exhibit "phosphoisomerase" or reversible phosphatase activity if ADP is allowed to accumulate[2]. By continuously converting ADP back to ATP using phosphocreatine and creatine kinase, we lock the reaction in the forward direction. This ensures that the initial velocity ( V0​ ) accurately reflects true kinase activity rather than a thermodynamic equilibrium artifact. Furthermore, because inositol isomers differ only by the position of a single phosphate group, Strong Anion-Exchange High-Performance Liquid Chromatography (SAX-HPLC) is mandated to resolve the highly negatively charged products.

Figure 1: Metabolic routing of Ins(1,4)P2 as a kinase substrate and allosteric activator.

Quantitative Data Summary

The table below summarizes the kinetic and binding parameters of Ins(1,4)P2 across different kinase interactions, providing a baseline for expected assay outcomes.

Protein / Enzyme	Role of Ins(1,4)P2	Affinity / Kinetic Parameter	Primary Product / Effect
AtITPK4	Kinase Substrate	Product Conversion ~6.8% (20 min)	Ins(1,3,4)P3
mIPMK	Kinase Substrate	Low conversion (<5% over 16h)	Ins(1,4,5)P3
Muscle PFK	Allosteric Activator	Kd,app​≈5μM	Tetramer Stabilization
RAC/PKB (PH Domain)	Ligand	Kd​≈2.4μM	Membrane Recruitment

Step-by-Step Experimental Protocol

Reagent Preparation

• Kinase Reaction Buffer (1X): 20 mM HEPES (pH 7.5), 150 mM NaCl, 2 mM MgCl 2​ , 1 mM Dithiothreitol (DTT). Rationale: Mg 2+ is an essential cofactor for ATP binding; DTT maintains the reducing environment necessary for kinase active site cysteine residues.

• ATP-Regenerating System (10X): 50 mM ATP, 200 mM Phosphocreatine, 1 mg/mL Creatine Kinase.

• Substrate: 500 µM D-Myo-inositol 1,4-bis-phosphate stock in LC-MS grade water. (For radiometric assays, spike with [3H] -Ins(1,4)P2 to a specific activity of 4000 cpm/pmol).

Self-Validating Assay Controls

To ensure the assay is a self-validating system, prepare the following parallel control tubes:

• Negative Control: Heat-denatured kinase (incubated at 95°C for 10 min) to establish the non-enzymatic background baseline.

• Positive Control: Use Ins(1,4,6)P 3​ or Ins(1,4,5)P 3​ as the substrate, which possess known higher Vmax​ values for ITPK/IPMK, to confirm the enzyme preparation is catalytically active [2].

Reaction Execution

• Assembly: In a 1.5 mL microcentrifuge tube, combine 35 µL of Kinase Reaction Buffer, 5 µL of the 10X ATP-Regenerating System, and 5 µL of the Ins(1,4)P2 substrate stock (Final concentration: 50 µM).

• Equilibration: Pre-incubate the mixture at 37°C for 5 minutes to ensure thermal stability.

• Initiation: Initiate the reaction by adding 5 µL of purified recombinant kinase (e.g., AtITPK4, final concentration 100–300 nM).

• Incubation: Incubate at 37°C. For accurate Michaelis-Menten kinetics, limit substrate consumption to <10%. Extract 10 µL aliquots at precise intervals (e.g., 0, 5, 10, 15, 20 minutes).

Quenching and Extraction

• Acid Quenching: Immediately transfer the 10 µL aliquots into tubes containing 10 µL of ice-cold 0.5 M HClO 4​ (Perchloric acid). Causality: The extreme drop in pH instantly denatures the kinase, halting the reaction, while precipitating out the protein mass.

• Neutralization: Add 5 µL of 1 M K 2​ CO 3​ . The reaction will bubble as CO 2​ is released.

• Clarification: Centrifuge at 12,000 × g for 5 minutes at 4°C to pellet the insoluble potassium perchlorate (KClO 4​ ) and denatured proteins. Transfer the supernatant to HPLC vials.

SAX-HPLC Analysis

• Inject 15 µL of the clarified supernatant onto a Partisil SAX column (or equivalent strong anion-exchange column).

• Elute using a linear gradient of ammonium formate (pH 3.7) from 0 to 1.5 M over 45 minutes.

• Detection: Identify the conversion of Ins(1,4)P2 to Ins(1,3,4)P3 by comparing retention times against synthetic spike-in standards.

Figure 2: Step-by-step experimental workflow for the Ins(1,4)P2 in vitro kinase assay.

References

• Title: Semi-enzymatic synthesis and application of 13C-isotopically labelled inositol-(1,4,5)-trisphosphate Source: Chemical Science (Royal Society of Chemistry) URL: [Link]

• Title: Diversification in the inositol tris/tetrakisphosphate kinase (ITPK) family: crystal structure and enzymology of the outlier AtITPK4 Source: Biochemical Journal URL: [Link]

• Title: Inositol 1,4-bisphosphate is an allosteric activator of muscle-type 6-phosphofructo-1-kinase Source: Journal of Biological Chemistry URL: [Link]

• Title: Mammalian inositol polyphosphate multikinase synthesizes inositol 1,4,5-trisphosphate and an inositol pyrophosphate Source: Proceedings of the National Academy of Sciences (PNAS) URL: [Link]

• Title: High affinity binding of inositol phosphates and phosphoinositides to the pleckstrin homology domain of RAC/protein kinase B and their influence on kinase activity Source: Journal of Biological Chemistry URL: [Link]

Measuring D-Myo-inositol 1,4-bisphosphate (IP2): A Guide to Cell-Based Assays

Introduction: The Significance of IP2 in Cellular Signaling

D-myo-inositol 1,4-bisphosphate (IP2) is a critical component of the inositol phosphate (IP) signaling cascade, a fundamental pathway that governs a vast array of cellular processes. While often overshadowed by its more famous precursor, inositol 1,4,5-trisphosphate (IP3), IP2 is not merely a metabolic byproduct. It is a key node in the intricate network of phosphoinositide signaling, serving as both a product of IP3 dephosphorylation and a precursor for the synthesis of other inositol polyphosphates. The precise measurement of intracellular IP2 levels is therefore crucial for understanding the dynamics of G protein-coupled receptor (GPCR) and receptor tyrosine kinase signaling, which are implicated in everything from cell growth and differentiation to neurotransmission and disease.[1][2]

The canonical pathway begins with the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC), generating IP3 and diacylglycerol (DAG).[1][3][4][5] IP3 then binds to its receptors on the endoplasmic reticulum, triggering the release of intracellular calcium.[3][5] The signaling is terminated, in part, by the sequential dephosphorylation of IP3, first to IP2 and then to inositol monophosphate (IP1). The concentration of IP2 at any given moment reflects the integrated activity of multiple enzymes, providing a dynamic readout of cellular signaling status. This application note provides a detailed guide to the principles and protocols for robust and reliable measurement of IP2 in cell-based formats, empowering researchers to dissect this critical signaling pathway.

The Inositol Phosphate Signaling Cascade

The generation and metabolism of IP2 are tightly regulated by a series of kinases and phosphatases. Understanding this pathway is essential for designing and interpreting experiments that measure IP2 levels.

Caption: The Inositol Phosphate Signaling Pathway.

Choosing the Right Assay: A Comparative Overview

Several methods exist for quantifying intracellular IP2, each with its own advantages and limitations. The choice of assay depends on factors such as the required sensitivity, throughput, and available instrumentation.

Assay Type	Principle	Pros	Cons	Throughput
Homogeneous Time-Resolved Fluorescence (HTRF) / TR-FRET	Competitive immunoassay.[6]	Homogeneous (no-wash), high sensitivity, good for HTS.[6]	Requires a specific plate reader, potential for compound interference.	High
AlphaScreen/AlphaLISA	Bead-based proximity assay.[7][8][9]	Highly sensitive, good for HTS.[7][8]	Requires a specific plate reader, sensitive to light.	High
LC-MS/MS	Chromatographic separation and mass-based detection.[10][11][12][13]	High specificity and can quantify multiple inositol phosphates simultaneously.[10][12][13]	Lower throughput, requires specialized equipment and expertise.[14]	Low to Medium
Radiometric Assays	Typically involves radiolabeling with [³H]-myo-inositol followed by chromatographic separation.[15]	Considered a "gold standard" for sensitivity.	Involves handling of radioactive materials, low throughput.[16]	Low

For the purposes of this application note, we will focus on the Homogeneous Time-Resolved Fluorescence (HTRF) assay due to its widespread adoption in drug discovery and academic research for its balance of high throughput, sensitivity, and ease of use.

Protocol: HTRF-Based Measurement of IP2

This protocol is a generalized procedure for a competitive HTRF immunoassay. It is crucial to consult the specific manufacturer's instructions for the chosen assay kit. The principle relies on the competition between native IP2 in the cell lysate and a labeled IP2 tracer for binding to a specific antibody.

Caption: HTRF-Based IP2 Assay Workflow.

Materials and Reagents

• Cells of interest (e.g., CHO or HEK293 cells stably expressing a GPCR of interest)

• Cell culture medium and supplements

• White, low-volume 384-well assay plates

• HTRF IP2 assay kit (containing IP2-d2 tracer, anti-IP2 antibody labeled with Europium cryptate, lysis buffer, and IP2 calibrator)

• Agonists, antagonists, or test compounds

• Lithium chloride (LiCl) solution[16][17]

• HTRF-compatible plate reader

Step-by-Step Protocol

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells into a white, low-volume 384-well plate at a pre-determined optimal density.

  • Incubate overnight at 37°C in a 5% CO₂ incubator.

  Rationale: The optimal cell density will ensure a robust signal window and should be determined empirically for each cell line and receptor expression level.

• Cell Stimulation:

  • Prepare a stock solution of LiCl. The final concentration in the well is typically between 30-50 mM.

  • Prepare serial dilutions of your agonist or test compounds.

  • Aspirate the cell culture medium from the wells.

  • Add the agonist/compound dilutions and LiCl to the cells.

  Rationale: LiCl is an inhibitor of inositol monophosphatase, the enzyme that degrades IP1.[17] While this protocol is for IP2, the principle of inhibiting downstream metabolism to allow for accumulation of inositol phosphates is a common strategy in these assays.[16][17]

• Cell Lysis:

  • Following the desired stimulation time (typically 30-60 minutes), add the lysis buffer provided in the kit to each well.

  • Incubate for the recommended time (e.g., 15-30 minutes) at room temperature with gentle shaking.

  Rationale: The lysis buffer is formulated to efficiently lyse the cells and release intracellular IP2 while being compatible with the HTRF reagents.

• HTRF Reagent Addition:

  • Prepare the HTRF detection reagents according to the kit manufacturer's protocol. This typically involves diluting the anti-IP2 antibody-Europium cryptate and the IP2-d2 tracer in the lysis buffer.

  • Add the mixed HTRF reagents to each well of the assay plate.

• Incubation:

  • Seal the plate and incubate in the dark at room temperature for the time specified in the kit protocol (usually 1-2 hours).

  Rationale: This incubation period allows the competitive binding reaction to reach equilibrium.

• Plate Reading:

  • Read the plate on an HTRF-compatible microplate reader. The reader will excite the Europium cryptate donor and measure emission from both the donor and the d2 acceptor.

• Data Analysis:

  • The primary output from the reader will be fluorescence intensity at two wavelengths (e.g., 620 nm for the donor and 665 nm for the acceptor).

  • Calculate the HTRF ratio: (Acceptor Emission / Donor Emission) * 10,000.

  • Generate a standard curve using the IP2 calibrator provided in the kit.

  • Interpolate the IP2 concentrations in your unknown samples from the standard curve.

Data Interpretation and Quality Control

A successful IP2 assay is characterized by a robust signal window and a well-defined standard curve.

Example IP2 Standard Curve

IP2 Concentration (nM)	Raw HTRF Ratio (665/620)	Delta Ratio
0	2500	2300
1	2350	2150
5	1900	1700
10	1500	1300
50	800	600
100	450	250
500	200	0

Note: These are example values. Actual ratios will vary depending on the assay kit and instrument.

Calculating Z'-Factor for Assay Validation

The Z'-factor is a statistical parameter used to evaluate the quality of a high-throughput screening assay.

Z' = 1 - (3 * (SD_positive + SD_negative)) / |Mean_positive - Mean_negative|

• A Z'-factor between 0.5 and 1.0 indicates an excellent assay.

• A Z'-factor between 0 and 0.5 indicates a marginal assay.

• A Z'-factor less than 0 indicates an unsuitable assay.

Troubleshooting Common Issues

Problem	Possible Cause(s)	Solution(s)
Low Signal or Small Assay Window	- Insufficient cell number- Low receptor expression- Inactive agonist- Suboptimal stimulation/incubation times	- Optimize cell seeding density- Use a cell line with higher receptor expression- Verify agonist activity and concentration- Perform time-course experiments
High Background Signal	- Autofluorescence of test compounds- Non-specific binding	- Screen compounds for autofluorescence- Consult kit manufacturer for buffer additives to reduce non-specific binding
High Well-to-Well Variability	- Inconsistent cell seeding- Pipetting errors- Edge effects in the plate	- Use a multichannel pipette or automated dispenser for cell seeding and reagent addition- Avoid using the outer wells of the plate or fill them with buffer

Conclusion

The accurate measurement of D-myo-inositol 1,4-bisphosphate is an essential tool for researchers in cell signaling and drug discovery. Homogeneous, fluorescence-based assays like HTRF offer a sensitive, high-throughput method for quantifying this important second messenger. By understanding the underlying principles of the inositol phosphate pathway and adhering to rigorous experimental design and quality control, researchers can generate reliable and reproducible data to unravel the complexities of cellular communication.

References

• Brandish, P. E., Hill, L. A., Zheng, W., & Scolnick, E. M. (2003). Scintillation proximity assay of inositol phosphates in cell extracts: High-throughput measurement of G-protein-coupled receptor activation. Analytical Biochemistry, 313(2), 311–318. Available at: [Link]

• Chambers, C., Smith, F., Williams, C., Marcos, S., Liu, Z. H., Hayter, P., ... & Sewing, A. (2003). Measuring intracellular calcium and inositol 1,4,5-trisphosphate in a 1536-well plate format. Journal of Biomolecular Screening, 8(4), 427-435. Available at: [Link]

• Eglen, R. M. (2009). The Use of AlphaScreen Technology in HTS: Current Status. Assay and Drug Development Technologies, 7(5), 440-449. Available at: [Link]

• Gulyás, G., Tóth, J. T., Tóth, D. J., Kurucz, I., Hunyady, L., Balla, T., & Várnai, P. (2015). Measurement of Inositol 1,4,5-Trisphosphate in Living Cells Using an Improved Set of Resonance Energy Transfer-Based Biosensors. PLOS ONE, 10(5), e0125601. Available at: [Link]

• Irvine, R. F. (2003). 20 years of Ins(1,4,5)P3, and 40 years of phosphoinositides. Nature Reviews Molecular Cell Biology, 4(7), 586-590. Available at: [Link]

• Trinquet, E., Gauthier, F., Guedin, D., Giner, M., Bouhelal, R., & Mathis, G. (2006). d-myo-inositol 1-phosphate as a surrogate of d-myo-inositol 1,4,5-tris phosphate to monitor G protein-coupled receptor activation. Analytical Biochemistry, 358(1), 126-135. Available at: [Link]

• Wilson, M. P., & Majerus, P. W. (2011). Phosphoinositide and Inositol Phosphate Analysis in Lymphocyte Activation. Current Protocols in Immunology. Available at: [Link]

• Zhang, X. (2021). A Brief note on Phosphatidylinositol (PI) Signal Pathway. Journal of Clinical and Experimental Cardiology, 12(11). Available at: [Link]

• CUSABIO. (n.d.). Phosphatidylinositol signaling system. Retrieved from [Link]

• BMG LABTECH. (n.d.). AlphaScreen. Retrieved from [Link]

• News-Medical.Net. (2023, August 24). Phosphatidylinositol Biphosphate (PIP2) Signal Pathway. Retrieved from [Link]

• Wikipedia. (2023, December 2). Phosphatidylinositol 4,5-bisphosphate. Retrieved from [Link]

• Singh, V., & Balla, T. (2021). Striking a balance: PIP2 and PIP3 signaling in neuronal health and disease. Journal of Neurochemistry, 159(5), 816-835. Available at: [Link]

• Wilson, M. S., et al. (2013). A liquid chromatography-inductively coupled plasma-mass spectrometry method for analysis of inositol phosphates. Biochemical Journal, 452(2), 329-340. Available at: [Link]

• Shodex. (n.d.). LC/MS Analysis of Inositol Phosphates (VG-50 2D). Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Quantitation of Inositol Phosphates by HPLC-ESI-MS. Retrieved from [Link]

• PubMed. (2018). Quantitation of Inositol Phosphates by HPLC-ESI-MS. Retrieved from [Link]

• Portland Press. (2025, May 26). Basic features of cellular inositol metabolism as revealed by a newly developed LC-MS method. Biochemical Journal. Retrieved from [Link]

• Berthold Technologies GmbH & Co.KG. (n.d.). AlphaScreen®. Retrieved from [Link]

• PubMed Central (PMC). (2011). Comparison on Functional Assays for Gq-Coupled GPCRs by Measuring Inositol Monophospate-1 and Intracellular Calcium in 1536-Well Plate Format. Retrieved from [Link]

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• 2. Striking a balance: PIP2 and PIP3 signaling in neuronal health and disease [explorationpub.com]
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• 4. Phosphatidylinositol 4,5-bisphosphate - Wikipedia [en.wikipedia.org]
• 5. longdom.org [longdom.org]
• 6. A directly labeled TR-FRET assay for monitoring phosphoinositide-3-kinase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. bmglabtech.com [bmglabtech.com]
• 8. The Use of AlphaScreen Technology in HTS: Current Status - PMC [pmc.ncbi.nlm.nih.gov]
• 9. berthold.com [berthold.com]
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• 11. shodex.com [shodex.com]
• 12. Quantitation of Inositol Phosphates by HPLC-ESI-MS | Springer Nature Experiments [experiments.springernature.com]
• 13. Quantitation of Inositol Phosphates by HPLC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. portlandpress.com [portlandpress.com]
• 15. Phosphoinositide and Inositol Phosphate Analysis in Lymphocyte Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Comparison on Functional Assays for Gq-Coupled GPCRs by Measuring Inositol Monophospate-1 and Intracellular Calcium in 1536-Well Plate Format - PMC [pmc.ncbi.nlm.nih.gov]
• 17. D-myo-inositol 1-phosphate as a surrogate of D-myo-inositol 1,4,5-tris phosphate to monitor G protein-coupled receptor activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Radiolabeling techniques for tracing inositol phosphate metabolism

Application Note: Advanced Radiolabeling and SAX-HPLC Methodologies for Tracing Inositol Phosphate Metabolism

Introduction & Analytical Rationale

Inositol phosphates (InsPs) and inositol pyrophosphates (PP-InsPs) constitute a complex signaling hub regulating critical eukaryotic processes, including energy homeostasis, vesicular trafficking, and chromatin remodeling. Due to their extreme charge density, lack of a UV/Vis chromophore, and low intracellular abundance, conventional mass spectrometry often fails to resolve non-enantiomeric isomers without losing structural identity[1]. Consequently, metabolic radiolabeling coupled with Strong Anion-Exchange High-Performance Liquid Chromatography (SAX-HPLC) remains the gold standard for quantifying InsP turnover, distinguishing isomers, and establishing steady-state kinetics[2].

This application note details a self-validating workflow for the extraction and chromatographic separation of radiolabeled inositol polyphosphates, emphasizing the physicochemical causality behind each methodological choice.

Core Inositol Phosphate Metabolic Pathway

To effectively trace metabolism, one must understand the enzymatic cascade. The pathway progresses from lipid-bound precursors to highly phosphorylated soluble messengers.

Caption: Core inositol phosphate metabolic pathway from lipid precursors to pyrophosphates.

Isotope Selection: Causality in Experimental Design

The choice of radiotracer dictates the biological question you can answer:

• [ 3 H]-myo-inositol: The optimal tracer for steady-state equilibrium profiling. Because cells actively uptake myo-inositol to synthesize phosphatidylinositol (PI),[ 3 H]-myo-inositol exclusively labels the inositol ring[3]. This eliminates background noise from the broader cellular phosphoproteome, allowing for the distinct tracking of isomers like Ins(1,3,4,6)P 4​ and Ins(1,3,4,5,6)P 5​ [4].

• [ 32 P]-orthophosphate: Reserved for pulse-chase kinetics. While it provides higher specific activity and is essential for tracking the rapid turnover of high-energy diphospho (pyrophosphate) bonds in PP-InsPs, it non-specifically labels all cellular phosphorylated compounds (e.g., ATP, nucleic acids), requiring rigorous chromatographic isolation[5].

Step-by-Step Methodology: Labeling and Acidic Extraction

Self-Validating Principle: The extraction protocol must instantly quench all kinase and phosphatase activity. If extraction is delayed or incomplete, the highly labile pyrophosphate bonds of InsP 7​ and InsP 8​ will hydrolyze, artificially inflating the InsP 6​ peak and invalidating the dataset.

Caption: Step-by-step workflow for[3H]-myo-inositol labeling, extraction, and SAX-HPLC analysis.

Phase 1: Steady-State Labeling

• Culture cells in inositol-free medium for at least 24 hours prior to labeling. Causality: This depletes endogenous unlabeled inositol stores, maximizing the specific activity of the incorporated radiolabel[3].

• Supplement media with 10–50 µCi/mL of[ 3 H]-myo-inositol. Incubate for 48–72 hours to ensure isotopic equilibrium across all InsP pools[3].

Phase 2: Extraction and Neutralization

• Aspirate media and immediately wash cells with ice-cold PBS.

• Add 1 M ice-cold Perchloric Acid (PCA) directly to the cell monolayer and incubate on ice for 10 minutes. Causality: PCA is heavily favored over Trichloroacetic acid (TCA) because PCA can be precipitated out of solution as an insoluble potassium salt during neutralization, preventing high-salt carryover that destroys HPLC column resolution[1].

• Collect the lysate and centrifuge at 15,000 x g for 5 minutes at 4°C to pellet denatured proteins and cellular debris.

• Transfer the supernatant to a new tube and add neutralization buffer (1 M K 2​ CO 3​ containing 5 mM EDTA) until the pH reaches 6.0–7.0. Causality: The inclusion of EDTA is non-negotiable. Highly phosphorylated species (InsP 6​ , InsP 7​ ) readily chelate divalent cations (Mg 2+ , Ca 2+ ) released during lysis, forming insoluble complexes that precipitate out of the soluble fraction. EDTA protects the InsP pool[2].

• Incubate on ice for 15 minutes to precipitate KClO 4​ . Centrifuge at 15,000 x g for 5 minutes. The cleared supernatant contains the analytical sample.

Analytical Separation: SAX-HPLC Parameters

Low-pressure anion-exchange chromatography is insufficient for resolving complex InsP isomers[6]. SAX-HPLC utilizes a strong anion-exchange column (e.g., Partisphere SAX) where an increasing gradient of ammonium phosphate outcompetes the negatively charged InsPs for the stationary phase[2].

Table 1: Optimized SAX-HPLC Gradient for InsP and PP-InsP Separation

Time (min)	Buffer A (Ultra-pure H 2​ O) %	Buffer B (1.3 M Ammonium Phosphate, pH 3.8) %	Target Eluted Species
0 - 5	100	0	Free [ 3 H]-myo-inositol, Glycerophosphoinositol
5 - 15	95	5	InsP 1​ , InsP 2​ isomers
15 - 40	80	20	InsP 3​ , InsP 4​ isomers (e.g., Ins(1,3,4,5)P 4​ )
40 - 70	50	50	InsP 5​ isomers (e.g., Ins(1,3,4,5,6)P 5​ )
70 - 90	0	100	InsP 6​ , InsP 7​ (5-PP-InsP 5​ ), InsP 8​
90 - 100	100	0	Column Wash & Regeneration

Data Acquisition: Fractions of 1 mL are collected continuously, mixed with a liquid scintillation cocktail, and analyzed via a scintillation counter to quantify tritium β -decay.

Troubleshooting

• Loss of InsP 6​ /InsP 7​ Peaks: If lower InsPs are visible but higher InsPs are missing, this indicates either insufficient EDTA during neutralization (causing precipitation) or premature hydrolysis due to a delayed PCA quench.

• Peak Broadening or Co-elution: High salt concentration from poor PCA precipitation severely limits the binding capacity of the SAX column. Ensure the pH is strictly neutralized and consider diluting the sample 1:2 in HPLC-grade water prior to injection.

• Skewed Isomer Ratios: If the ratio of InsP 6​ to InsP 5​ is abnormally low, the cells have not reached steady-state isotopic equilibrium. Extend the labeling duration[3].

References

• [6] High-performance liquid chromatographic analysis of radiolabeled inositol phosphates. NIH / PubMed. URL:

• [3] Metabolic Labeling of Inositol Phosphates and Phosphatidylinositols in Yeast and Mammalian Cells. PMC / NIH. URL:

• [2] Extraction and Quantification of Soluble, Radiolabeled Inositol Polyphosphates from Different Plant Species using SAX-HPLC. PubMed. URL:

• [5] Importance of Radioactive Labelling to Elucidate Inositol Polyphosphate Signalling. PMC / NIH. URL:

• [4] Origins of myo-inositol tetrakisphosphates in agonist-stimulated rat pancreatoma cells. PubMed. URL:

• [1] Analysis of inositol phosphate metabolism by capillary electrophoresis electrospray ionization mass spectrometry. SciSpace. URL:

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• 3. Metabolic Labeling of Inositol Phosphates and Phosphatidylinositols in Yeast and Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Origins of myo-inositol tetrakisphosphates in agonist-stimulated rat pancreatoma cells. Stimulation by bombesin of myo-inositol 1,3,4,5,6-pentakisphosphate breakdown to myo-inositol 3,4,5,6-tetrakisphosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Importance of Radioactive Labelling to Elucidate Inositol Polyphosphate Signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. High-performance liquid chromatographic analysis of radiolabeled inositol phosphates - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Visualizing the Phosphoinositide Signaling Cascade and the Generation of D-myo-inositol 1,4-bisphosphate

Abstract

D-myo-inositol 1,4-bisphosphate (Ins(1,4)P₂ or IP₂) is a critical intracellular messenger molecule, positioned at a key metabolic crossroads in the phosphoinositide signaling pathway. It is generated primarily through the dephosphorylation of D-myo-inositol 1,4,5-trisphosphate (IP₃), the canonical second messenger responsible for releasing calcium from intracellular stores. Visualizing the spatiotemporal dynamics of this pathway is crucial for understanding a vast array of cellular processes, from cell proliferation and differentiation to neurotransmission. While direct, high-affinity fluorescent probes for intracellular IP₂ are not yet widely established, its generation can be effectively monitored by visualizing its immediate precursors, namely phosphatidylinositol 4,5-bisphosphate (PtdIns(4,5)P₂ or PIP₂) and IP₃. This guide provides a comprehensive overview of the principles and detailed protocols for imaging the activation of this signaling cascade using state-of-the-art genetically encoded biosensors.

The Scientific Imperative: Why Visualize the IP₂-Generating Pathway?

The phosphoinositide signaling pathway is a cornerstone of cellular communication. It begins at the plasma membrane with the hydrolysis of PIP₂ by phospholipase C (PLC) enzymes, a reaction triggered by a multitude of cell-surface receptors.[1][2] This enzymatic action instantaneously produces two second messengers: the membrane-bound diacylglycerol (DAG) and the soluble IP₃. IP₃ rapidly diffuses through the cytoplasm to bind to its receptors on the endoplasmic reticulum, leading to the release of stored Ca²⁺ into the cytoplasm.[2]

The signaling cascade does not terminate here. IP₃ is metabolized by a series of phosphatases, with the primary route being dephosphorylation at the 5-position to yield IP₂.[3] Therefore, the production of IP₂ is a direct consequence and indicator of PLC activation and IP₃ generation. Monitoring the dynamics of this pathway provides invaluable insights into:

• Receptor Activation Kinetics: Understanding how quickly and for how long a specific G-protein coupled receptor (GPCR) or receptor tyrosine kinase (RTK) can activate PLC.

• Signal Localization: Determining where in the cell signaling is initiated and propagated.

• Pharmacological Profiling: Assessing the efficacy and potency of agonists or antagonists that target receptors upstream of PLC.

• Disease Mechanisms: Investigating how dysregulation of this pathway contributes to pathologies like cancer or neurological disorders.

The Challenge of Direct IP₂ Detection

The development of fluorescent probes hinges on the availability of a binding domain that is both highly specific and exhibits a measurable conformational change upon binding its target. While specific binding domains for PIP₂ and IP₃ have been successfully exploited to create robust biosensors, analogous high-affinity and specific binders for IP₂ have not yet been similarly developed into widely used imaging tools.

Therefore, the most reliable and field-proven method to study the dynamics of IP₂ generation is to visualize the depletion of its substrate (PIP₂) or the production of its immediate precursor (IP₃).

Principle of Detection: Genetically Encoded Biosensors

Genetically encoded biosensors (GEBs) are engineered proteins that report on a specific molecular event through a change in their fluorescent properties.[4][5][6] They are introduced into cells via plasmid DNA, allowing the cell's own machinery to synthesize the sensor.[6] This approach offers unparalleled advantages for live-cell imaging, including minimal invasiveness and the ability to target the sensor to specific subcellular compartments.[6][7] For the phosphoinositide pathway, two main types of GEBs are employed:

• Translocation-Based Sensors: These sensors consist of a fluorescent protein (e.g., GFP) fused to a lipid-binding domain. When the target lipid is present in a specific membrane (like the plasma membrane), the sensor is localized there. Upon depletion of the lipid, the sensor is released into the cytosol, causing a visible change in its subcellular location.[8]

• FRET-Based Sensors: Fluorescence Resonance Energy Transfer (FRET) sensors utilize two fluorescent proteins (a donor and an acceptor) linked by a ligand-binding domain. When the target molecule (e.g., IP₃) binds, it induces a conformational change that alters the distance or orientation between the two fluorophores, leading to a change in the FRET efficiency.[8][9]

Featured Application: Visualizing PIP₂ Depletion with PLCδ1-PH Domain

The most widely used and validated method to monitor PLC activation is to visualize the depletion of its substrate, PIP₂, from the plasma membrane. The pleckstrin homology (PH) domain of PLCδ1 has a high affinity and specificity for PIP₂.[10] When fused to a fluorescent protein like GFP (GFP-PLCδ1-PH), it serves as a reliable reporter of plasma membrane PIP₂ levels.[11]

Mechanism of Action

In resting cells, where PIP₂ concentration is high in the inner leaflet of the plasma membrane, the GFP-PLCδ1-PH biosensor is predominantly localized there. Upon stimulation of a PLC-coupled receptor, PIP₂ is hydrolyzed to IP₃ and DAG. As the concentration of PIP₂ in the membrane decreases, the GFP-PLCδ1-PH biosensor loses its binding sites and rapidly translocates to the cytoplasm. This translocation from the membrane to the cytosol is a direct and quantifiable proxy for PLC activity and the onset of IP₃/IP₂ production.[12]

Signaling & Detection Pathway

Caption: Phosphoinositide signaling cascade leading to IP₂ production.

Probe Translocation Workflow

Caption: Translocation of the GFP-PLCδ1-PH biosensor upon PIP₂ hydrolysis.

Detailed Experimental Protocol: Live-Cell Imaging of PIP₂ Depletion

This protocol provides a step-by-step guide for transiently expressing the GFP-PLCδ1-PH biosensor in a model cell line (e.g., HEK293 or HeLa cells) and imaging its response to an agonist.

Materials and Reagents

• Biosensor Plasmid: pEGFP-C1-PLCδ1-PH (or similar construct).

• Cell Line: HEK293, HeLa, or other suitable adherent cell line.

• Cell Culture: DMEM with 10% FBS, 1% Penicillin-Streptomycin.

• Transfection Reagent: Lipofectamine 3000, FuGENE HD, or equivalent.

• Imaging Dishes: 35 mm glass-bottom dishes (e.g., MatTek, Ibidi).

• Imaging Buffer: Hank's Balanced Salt Solution (HBSS) or other physiological saline solution.

• Agonist: Carbachol, ATP, or another agonist known to activate a PLC-coupled receptor in the chosen cell line (prepare a 100x stock solution).

• Microscope: Confocal or Total Internal Reflection Fluorescence (TIRF) microscope equipped for live-cell imaging (37°C and 5% CO₂).

Step-by-Step Methodology

Day 1: Cell Seeding

• Aspirate media from a sub-confluent flask of cells and wash with PBS.

• Trypsinize the cells and resuspend them in complete culture medium.

• Count the cells and seed them onto 35 mm glass-bottom dishes at a density that will result in 60-80% confluency on the day of transfection (typically 1.5 - 2.5 x 10⁵ cells per dish).

• Incubate overnight at 37°C, 5% CO₂.

Day 2: Transfection

• Follow the manufacturer's protocol for your chosen lipid-based transfection reagent. A typical procedure for one 35 mm dish is as follows:

  • DNA-Lipid Complex Preparation: In one tube, dilute ~500 ng of the biosensor plasmid DNA into 50 µL of serum-free medium. In a second tube, dilute the transfection reagent according to the manufacturer's ratio.

  • Incubation: Combine the contents of the two tubes, mix gently, and incubate at room temperature for 15-20 minutes to allow complexes to form.

• Transfection: Add the DNA-lipid complexes dropwise to the cells in the glass-bottom dish.

• Incubate for 18-24 hours at 37°C, 5% CO₂. Expert Tip: Use a minimal amount of plasmid DNA to avoid overexpression artifacts, which can buffer the PIP₂ pool and blunt the translocation response.

Day 3: Live-Cell Imaging

• Preparation: Gently wash the transfected cells twice with pre-warmed (37°C) imaging buffer (e.g., HBSS) to remove serum and phenol red. Add 2 mL of fresh imaging buffer to the dish.

• Microscope Setup:

  • Mount the dish on the microscope stage within an environmental chamber set to 37°C and 5% CO₂.

  • Allow the dish to equilibrate for at least 10 minutes.

  • Locate a field of view with healthy, moderately expressing cells. Look for cells where the GFP signal is clearly localized to the plasma membrane with a low cytosolic background.

  • Set the imaging parameters: Use a 488 nm laser for excitation and collect emission between ~500-550 nm. Use the lowest laser power possible to minimize phototoxicity and photobleaching.

• Image Acquisition:

  • Baseline: Acquire a time-lapse series of the resting cells for 1-2 minutes to establish a stable baseline. (e.g., one frame every 5-10 seconds).

  • Stimulation: While continuously imaging, gently add the 100x agonist stock solution to the dish to achieve the final desired concentration (e.g., add 20 µL of 10 mM carbachol to 2 mL of buffer for a final concentration of 100 µM).

  • Response: Continue acquiring images for another 5-10 minutes to capture the full translocation dynamics (translocation to the cytosol and potential recovery to the membrane).

• Data Analysis:

  • Quantify the change in fluorescence intensity over time.

  • Define two Regions of Interest (ROIs): one at the plasma membrane and one in the cytoplasm of a single cell.

  • Measure the mean fluorescence intensity for both ROIs for each frame of the time-lapse.

  • Calculate the ratio of cytosolic to membrane fluorescence (Cytosol/Membrane). A sharp increase in this ratio indicates a positive translocation response.

Quantitative Data Summary

Biosensor	Target	Principle	Typical Agonist (Cell Line)	Expected Response	Reference
GFP-PLCδ1-PH	PtdIns(4,5)P₂	Translocation	100 µM ATP (HEK293)	Rapid increase in cytosolic/membrane fluorescence ratio	[11]
Tubby-c-GFP	PtdIns(4,5)P₂	Translocation	100 µM Carbachol (HeLa)	Slower, more sustained translocation compared to PLCδ1-PH	[10]
LIBRAv (IP₃ sensor)	D-myo-inositol 1,4,5-trisphosphate	FRET	10 µM Histamine (HeLa)	Increase in FRET ratio (e.g., YFP/CFP)	[9]

Alternative & Future Directions

FRET-Based IP₃ Sensors

For a more direct measurement of IP₂'s precursor, FRET-based IP₃ sensors can be employed. These sensors are typically based on the ligand-binding domain of the IP₃ receptor sandwiched between a FRET pair like Cerulean and Venus.[9] Binding of IP₃ causes a conformational change that increases FRET. While powerful, these ratiometric sensors can have a lower signal-to-noise ratio than translocation sensors and require more complex image acquisition and analysis.

Toward a Direct IP₂ Probe: A Design Perspective

The creation of a direct IP₂ biosensor would be a significant advancement. The design would follow established principles:

• Identify an IP₂-Binding Domain: The first and most critical step is to identify a protein domain that binds IP₂ with high affinity and, crucially, high selectivity over other inositol phosphates like IP₁ and IP₃. Potential candidates could be found among inositol polyphosphate phosphatases that use IP₂ as a substrate or product.

• Sensor Engineering: Once identified, this domain could be engineered into either a translocation or FRET-based sensor using the same methodologies described above.

• Validation: The novel sensor would require rigorous in vitro and in-cell validation to confirm its specificity, affinity, and dynamic range.

Trustworthiness & Self-Validation: Essential Controls

To ensure the reliability of your results, the following controls are critical:

• Negative Control (Vector): Transfect cells with a plasmid expressing only GFP to confirm that the observed translocation is due to the PH domain and not an artifact of cell morphology changes.

• Negative Control (Pharmacological): Pre-treat cells with a PLC inhibitor (e.g., U73122) before adding the agonist. This should abolish the translocation of the biosensor.

• Positive Control: Use a well-characterized agonist like ATP or carbachol at a saturating concentration to confirm that the biosensor and cells are responsive.

By incorporating these controls, the experimental system becomes self-validating, providing high confidence in the interpretation of the results.

References

• Balla, T. (2013). Phosphoinositides: Tiny lipids with giant impact on cell regulation. Nature Reviews Molecular Cell Biology, 14(12), 811-821. [Link]

• Mikoshiba, K. (2007). The IP3 receptor/Ca2+ channel. The Keio Journal of Medicine, 56(2), 65-71. [Link]

• Várnai, P., & Balla, T. (1998). Visualization of phosphoinositides that bind pleckstrin homology domains: calcium- and agonist-induced dynamic changes and relationship to myo-[3H]inositol-labeled phosphoinositide pools. The Journal of cell biology, 143(2), 501–510. [Link]

• Hammond, G. R., & Balla, T. (2015). Live cell imaging of phosphoinositides with expressed inositide-binding protein domains. Methods in cell biology, 125, 235–262. [Link]

• Falkenburger, B. H., Jensen, J. B., & Hille, B. (2010). Kinetics of PIP2 metabolism and KCNQ2/3 channel regulation studied with a voltage-sensitive phosphatase in living cells. The Journal of general physiology, 135(2), 99–114. [Link]

• Suh, B. C., & Hille, B. (2008). PIP2 is a necessary cofactor for ion channel function: how and why?. Annual review of biophysics, 37, 175–195. [Link]

• Irvine, R. F. (2003). Inositol phosphates. Current Biology, 13(10), R372. [Link]

• Newman, R. H., & Zhang, J. (2014). Genetically encoded biosensors for seeing live-cell signaling. Current opinion in structural biology, 27, 70–76. [Link]

• Gallegos, L. L., Kunkel, M. T., & Newton, A. C. (2006). Targeting protein kinase C activity reporter to discrete intracellular compartments reveals surprising differences in site-specific phosphorylation. The Journal of biological chemistry, 281(41), 30947–30956. [Link]

• Eckmann, L., Rudolf, M. T., Ptasznik, A., Schultz, C., Jiang, T., Wolfson, N., Tsien, R., Fierer, J., Shears, S. B., Kagnoff, M. F., & Traynor-Kaplan, A. E. (1997). D-myo-Inositol 1,4,5,6-tetrakisphosphate produced in human intestinal epithelial cells in response to Salmonella invasion inhibits phosphoinositide 3-kinase signaling pathways. Proceedings of the National Academy of Sciences of the United States of America, 94(26), 14456–14460. [Link]

• Tempo Bioscience. (2018). Genetically Encoded Biosensors for Research and Drug Discovery. [Link]

• Frommer, W. B., Davidson, M. W., & Campbell, R. E. (2009). Design and application of genetically encoded biosensors. Chemical Society reviews, 38(10), 2833–2841. [Link]

• Ji, C., & Lou, X. (2022). Single-molecule Super-resolution Imaging of Phosphatidylinositol 4,5-bisphosphate in the Plasma Membrane with Novel Fluorescent Probes. JoVE (Journal of Visualized Experiments), (187), e54466. [Link]

• Li, X., He, K., Zhou, B., & Zhang, Z. (2015). Genetically encoded fluorescent probe to visualize intracellular phosphatidylinositol 3,5-bisphosphate localization and dynamics. Proceedings of the National Academy of Sciences of the United States of America, 112(20), 6359–6364. [Link]

• Kim, D., & Kim, J. (2021). Genetically Encoded Biosensors Based on Fluorescent Proteins. International journal of molecular sciences, 22(3), 1145. [Link]

• Unachukwu, U. J., & Farhadi, A. (2018). Genetically Encoded Fluorescent Biosensors for Biomedical Applications. Sensors (Basel, Switzerland), 18(9), 2883. [Link]

• Zhang, R., & Cui, S. (2020). Fluorescence imaging of drug target proteins using chemical probes. Bioorganic & medicinal chemistry letters, 30(11), 127157. [Link]

• Ungefroren, H., Gieseler, F., & Weigel, P. H. (2012). From myo-inositol to D-chiro-inositol molecular pathways. Iris Journal of Nursing and Practice, 1(1), 1-10. [Link]

• Chang, Y. T., et al. (2019). A new chemical probe for visualizing brain immune cells. ScienceDaily. [Link]

• Cifuentes, M. E., Delaney, T., & Poenie, M. (1993). D-myo-inositol 1,4,5-trisphosphate inhibits binding of phospholipase C-delta 1 to bilayer membranes. The Journal of biological chemistry, 268(16), 11586–11593. [Link]

• Kunjiappan, S., & Panneerselvam, S. (2020). Role of Inositols and Inositol Phosphates in Energy Metabolism. Molecules (Basel, Switzerland), 25(21), 5099. [Link]

• Gulyás, G., Tóth, J. T., Tóth, D. J., Kurucz, I., Hunyady, L., Balla, T., & Várnai, P. (2015). Measurement of Inositol 1,4,5-Trisphosphate in Living Cells Using an Improved Set of Resonance Energy Transfer-Based Biosensors. PloS one, 10(5), e0125601. [Link]

• Ko, A., & Kay, A. R. (2013). Delivery of Fluorescent Probes using Streptolysin O for Fluorescence Microscopy of Living Cells. Current protocols in neuroscience, Chapter 2, Unit2.14. [Link]

• Wills, R. C., Goulden, B. D., & Hammond, G. R. V. (2022). Probing and imaging phospholipid dynamics in live cells. Biochemical Society transactions, 50(2), 855–866. [Link]

• Ueda, H., et al. (2017). Chemical Probes for Visualizing Intact Animal and Human Brain Tissue. Cell chemical biology, 24(6), 794–802. [Link]

• Lou, X., et al. (2024). A universal set of probes helps scientists unlock the secrets of living cells. Angewandte Chemie International Edition. [Link]

• chemeurope.com. (n.d.). Buy Visualization probes. [Link]

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Protocols for the Handling and Storage of D-Myo-inositol 1,4-bisphosphate: A Guide for Researchers

This document provides detailed application notes and protocols for the safe and effective handling and storage of D-Myo-inositol 1,4-bisphosphate (Ins(1,4)P₂). These guidelines are intended for researchers, scientists, and drug development professionals to ensure the integrity of the compound and the safety of laboratory personnel. The protocols outlined herein are based on established best practices for handling inositol phosphates and are supported by data from technical and safety data sheets of analogous compounds.

Introduction: The Significance of D-Myo-inositol 1,4-bisphosphate

D-Myo-inositol 1,4-bisphosphate is a key metabolite in the inositol phosphate signaling pathway, a crucial system for intracellular communication in all eukaryotic cells.[1] This pathway governs a multitude of cellular processes, including cell growth, differentiation, and apoptosis. Ins(1,4)P₂ is an intermediate in the complex cascade of inositol phosphate metabolism, formed by the dephosphorylation of D-myo-inositol 1,4,5-trisphosphate (Ins(1,4,5)P₃).[2][3] Given its central role in cellular signaling, the purity and stability of Ins(1,4)P₂ are paramount for obtaining reliable and reproducible experimental results.

The following diagram illustrates the position of D-Myo-inositol 1,4-bisphosphate within the broader inositol phosphate signaling pathway.

Caption: Simplified Inositol Phosphate Signaling Pathway.

Properties and Stability of D-Myo-inositol 1,4-bisphosphate

D-Myo-inositol 1,4-bisphosphate is typically supplied as a lyophilized powder, often as a salt (e.g., sodium or potassium salt), to enhance its stability. Understanding its chemical properties is crucial for its proper handling and storage.

Property	Value/Information	Source
Physical State	Solid, Lyophilized Powder	[4][5]
Color	White to Off-white	[4][5]
Solubility	Soluble in water and most aqueous buffers (>10 mg/mL for analogous compounds).	[1]
Stability (Solid)	Stable for at least one year when stored at -20°C or below, protected from moisture.	[1]
Stability (Solution)	Stable for at least three months when stored at -20°C or below. Repeated freeze/thaw cycles do not affect stability. Avoid storage in basic (pH > 9) or acidic (pH < 4) buffers.	[1]

Safety and Handling Precautions

While specific toxicological data for D-Myo-inositol 1,4-bisphosphate is not widely available, it is prudent to handle it with the same care as other laboratory chemicals of unknown toxicity.[1] The following precautions are based on safety data sheets for structurally similar inositol phosphates.

Personal Protective Equipment (PPE)

• Eye Protection: Wear safety glasses with side shields or goggles.[5][6]

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile or latex).[6][7]

• Body Protection: A standard laboratory coat is required.[6]

General Handling

• Work in a well-ventilated area to minimize inhalation of any dust particles.

• Avoid the formation of dust when handling the solid material.[6]

• Do not eat, drink, or smoke in the laboratory.

• Wash hands thoroughly after handling the compound.[6][7]

First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[7]

• Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.

• Inhalation: Move to fresh air. If not breathing, give artificial respiration.

• Ingestion: Wash out mouth with water. Do not induce vomiting. Seek medical advice.

Storage Protocols

Proper storage is critical to maintain the integrity and biological activity of D-Myo-inositol 1,4-bisphosphate.

Solid Compound

• Temperature: Store the lyophilized powder at -20°C or below.[1]

• Atmosphere: Keep the container tightly sealed to protect from moisture. The use of a desiccator may provide additional protection.

• Duration: Under these conditions, the solid is expected to be stable for at least one year.[1]

Stock Solutions

• Temperature: Store aqueous stock solutions at -20°C or below.[1]

• Aliquoting: It is highly recommended to aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw cycles, although they are reported to be stable to such cycles.[1] This also minimizes the risk of contamination.

• Duration: Stock solutions are stable for at least three months when stored appropriately.[1] Do not store reconstituted solutions at 4°C for more than a few days.[1]

Experimental Protocols

Preparation of Aqueous Stock Solutions

The following protocol outlines the steps for preparing a stock solution of D-Myo-inositol 1,4-bisphosphate.

Materials:

• D-Myo-inositol 1,4-bisphosphate (solid)

• High-purity, nuclease-free water or a suitable buffer (e.g., HEPES, Tris) with a pH between 6 and 8.

• Sterile microcentrifuge tubes or vials.

• Calibrated pipettes.

Procedure:

• Equilibration: Before opening, allow the vial of solid D-Myo-inositol 1,4-bisphosphate to equilibrate to room temperature to prevent condensation of moisture onto the compound.

• Weighing: If necessary, weigh the required amount of the compound in a clean, dry container. For small quantities, it is often more practical to reconstitute the entire contents of the vial.

• Reconstitution: Add the appropriate volume of high-purity water or buffer to the vial to achieve the desired stock concentration.

• Dissolution: Gently vortex or pipette up and down to ensure complete dissolution. The compound should be readily soluble in aqueous solutions.[1]

• Aliquoting: Dispense the stock solution into single-use, sterile microcentrifuge tubes.

• Labeling and Storage: Clearly label each aliquot with the compound name, concentration, and date of preparation. Immediately store the aliquots at -20°C or below.

The following workflow diagram summarizes the key steps for handling and preparing solutions of D-Myo-inositol 1,4-bisphosphate.

Caption: Workflow for Handling and Solution Preparation.

Disposal

Dispose of unused D-Myo-inositol 1,4-bisphosphate and its containers as chemical waste in accordance with all local, state, and federal regulations. Do not allow the material to enter drains or waterways.[7]

Conclusion

The integrity of experimental outcomes in the study of signal transduction relies heavily on the quality of the reagents used. By adhering to these protocols for the handling and storage of D-Myo-inositol 1,4-bisphosphate, researchers can ensure the stability and reliability of this important signaling molecule, leading to more accurate and reproducible scientific findings.

References

• Chemos GmbH & Co. KG. (2023). Safety Data Sheet: Myo-inositol. [Link]

• FooDB. (2011). Showing Compound 1D-Myo-inositol 1,4-bisphosphate (FDB022343). [Link]

• Hogan, J. E., et al. (1994). The metabolism of D-myo-inositol 1,4,5-trisphosphate and D-myo-inositol 1,3,4,5-tetrakisphosphate by porcine skeletal muscle. European Journal of Biochemistry, 222(3), 955-964. [Link]

• Delvaux, A., et al. (1987). Enzymic dephosphorylation of D-myo-inositol 1,4-bisphosphate in rat brain. Biochemical Journal, 242(1), 193-198. [Link]

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Using D-Myo-inositol 1,4-bis-phosphate to study receptor-operated calcium entry

This Application Note provides a detailed guide for utilizing D-Myo-inositol 1,4-bisphosphate (Ins(1,4)P₂) as a critical negative control in the study of receptor-operated calcium entry (ROCE), with a specific focus on the direct interrogation of Inositol 1,4,5-trisphosphate (InsP₃) receptor function in permeabilized cells.

Introduction: Deconstructing Receptor-Operated Calcium Signaling

Intracellular calcium ([Ca²⁺]i) is a master regulator of a vast array of cellular processes, from gene expression and proliferation to muscle contraction and neurotransmission.[1][2] Cells maintain a steep electrochemical gradient by keeping cytosolic Ca²⁺ concentrations nanomolar, while extracellular and endoplasmic reticulum (ER) luminal concentrations are millimolar. This gradient allows for rapid and localized Ca²⁺ signals upon the opening of specific channels.

A primary mechanism for generating these signals begins at the cell surface with G-protein-coupled receptors (GPCRs) or receptor tyrosine kinases.[3] Activation of these receptors stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) in the plasma membrane.[4][5][6] This cleavage event produces two key second messengers:

• Diacylglycerol (DAG): A lipid molecule that remains in the plasma membrane to activate protein kinase C and certain Transient Receptor Potential Canonical (TRPC) channels.[6]

• Inositol 1,4,5-trisphosphate (InsP₃): A soluble molecule that diffuses through the cytosol to bind to its specific receptor, the InsP₃ receptor (InsP₃R), on the membrane of the ER.[3][4][5]

The binding of InsP₃ to the InsP₃R gates the channel, causing a rapid release of Ca²⁺ from the ER stores into the cytosol.[4][7] The subsequent depletion of these ER Ca²⁺ stores is the primary trigger for "Store-Operated Calcium Entry" (SOCE), a process where ER-resident STIM proteins sense the low Ca²⁺ levels and activate Orai channels in the plasma membrane, leading to a sustained influx of extracellular Ca²⁺.[5]

Receptor-Operated Calcium Entry (ROCE) is a broader term that includes SOCE but also encompasses other Ca²⁺ entry pathways activated downstream of receptor stimulation, which may not be strictly dependent on store depletion.[8] To dissect these complex pathways, it is essential to have tools that can isolate and probe specific steps. This guide focuses on a permeabilized cell model to bypass the plasma membrane and directly assess the activity of the InsP₃R, using D-Myo-inositol 1,4-bisphosphate (Ins(1,4)P₂) as a crucial tool for validating experimental specificity.

Assay Principle: Direct Interrogation of the InsP₃ Receptor

The central challenge in studying intracellular signaling is isolating the component of interest. By selectively permeabilizing the plasma membrane with a mild detergent like saponin or digitonin, we create a system where the cytosol is in direct exchange with the extracellular buffer, while intracellular organelles like the ER remain intact.[9] This powerful technique allows for the direct introduction of non-membrane-permeant molecules, such as inositol phosphates, into the cell's interior.

In this context, we can directly test the ability of exogenously applied compounds to elicit Ca²⁺ release from the ER. The experiment is designed around a critical comparison:

• Positive Control (D-Myo-inositol 1,4,5-trisphosphate): InsP₃ is the natural, high-affinity agonist for the InsP₃R.[7][10] Its introduction into a permeabilized cell should elicit a robust and rapid release of Ca²⁺ from the ER stores.

• Negative Control (D-Myo-inositol 1,4-bisphosphate): Ins(1,4)P₂ is a direct metabolic product of InsP₃ degradation but is a very weak agonist or is inactive at the InsP₃R.[11][12] Studies have shown that the vicinal 4,5-bisphosphate structure is critical for high-affinity binding and receptor activation.[13] Therefore, the application of Ins(1,4)P₂ should not cause Ca²⁺ release.

Observing Ca²⁺ release in response to InsP₃ but not Ins(1,4)P₂ provides direct, compelling evidence that the observed signaling event is specifically mediated by the InsP₃ receptor. This approach validates the integrity of the ER Ca²⁺ store and the functionality of the InsP₃R, providing a clean system to study its regulation.

Visualizing the Pathway and Experimental Design

The following diagrams illustrate the signaling pathway being investigated and the experimental workflow designed to probe it directly.

Caption: Canonical InsP₃ signaling pathway and experimental intervention point.

Caption: Step-by-step experimental workflow for the permeabilized cell assay.

Detailed Experimental Protocols

Protocol 1: Cell Culture & Reagent Preparation

• Cell Culture: Culture an adherent cell line (e.g., HEK293, HeLa, CHO) in its appropriate growth medium. For imaging, plate cells onto 35 mm glass-bottom dishes to achieve 60-80% confluency on the day of the experiment. This ensures a monolayer of healthy, individual cells for analysis.[14]

• Reagent Stocks:

  • Fura-2 AM: Prepare a 1 mM stock solution in anhydrous DMSO. Aliquot into small volumes and store at -20°C, protected from light and moisture. Fura-2 AM is susceptible to hydrolysis.[15]

  • InsP₃ and Ins(1,4)P₂: Prepare 1 mM stock solutions in nuclease-free water. Aliquot and store at -20°C or -80°C to prevent degradation.

  • Saponin: Prepare a 1 mg/mL stock in imaging buffer. This may need to be freshly prepared.

  • Ionomycin: Prepare a 1 mM stock in DMSO. Store at -20°C.

• Buffer Preparation (Imaging Buffer - "Pseudo-Intracellular"):

  • Rationale: This buffer is designed to mimic the cytosolic environment, preventing osmotic stress and maintaining organelle integrity after plasma membrane permeabilization. It is nominally Ca²⁺-free to establish a low baseline before agonist addition.

  • Composition:

    • 120 mM KCl

    • 20 mM HEPES

    • 10 mM NaCl

    • 1 mM MgCl₂

    • 1 mM K-ATP (to support ER Ca²⁺ pumps)

    • 1 mM EGTA

    • Adjust pH to 7.2 with KOH.

Protocol 2: Calcium Indicator Loading (Fura-2 AM)

Rationale: Fura-2 AM is a membrane-permeant ester form of the ratiometric Ca²⁺ indicator Fura-2. Once inside the cell, cytosolic esterases cleave the AM groups, trapping the active, Ca²⁺-sensitive Fura-2 molecule.[16] Its ratiometric nature (excitation at 340 nm and 380 nm) corrects for variations in dye concentration, cell thickness, and photobleaching, providing a more accurate measure of [Ca²⁺]i.[16][17][18]

• Prepare a loading solution by diluting the 1 mM Fura-2 AM stock to a final concentration of 2-5 µM in serum-free medium or a suitable buffer (e.g., HBSS). Vortex vigorously to disperse the dye.

• Aspirate the growth medium from the cells and wash once with serum-free medium.

• Add the Fura-2 AM loading solution to the cells and incubate for 30-45 minutes at 37°C in the dark.[19]

• After incubation, wash the cells twice with the imaging buffer to remove extracellular dye.

• Add fresh imaging buffer and allow the cells to rest for an additional 30 minutes at room temperature in the dark. This step is critical for complete de-esterification of the AM ester.[15]

Protocol 3: Permeabilization and Calcium Imaging

Equipment: An inverted fluorescence microscope equipped with a light source capable of alternating 340 nm and 380 nm excitation, a 510 nm emission filter, a sensitive camera, and software for time-lapse ratiometric imaging.[18]

• Mount: Place the dish with Fura-2-loaded cells on the microscope stage.

• Baseline: Begin image acquisition, capturing 340/380 nm ratio images every 5-10 seconds. Record a stable baseline for 2-3 minutes to ensure the cells are healthy and at a resting Ca²⁺ level.

• Permeabilization: Gently perfuse the cells with the imaging buffer containing a low concentration of saponin (typically 25-50 µg/mL).

  • Scientific Insight: The optimal saponin concentration is critical and must be empirically determined for each cell type. The goal is to permeabilize the plasma membrane without affecting the ER membrane. Monitor the Fura-2 ratio; successful permeabilization is often marked by a small, rapid decrease in the ratio as some cytosolic dye is lost, followed by a new stable baseline. Over-permeabilization will cause a large, sustained Ca²⁺ increase as the ER is compromised.

• Washout: Once a stable permeabilized state is achieved, switch back to the imaging buffer without saponin to remove the detergent.

• Negative Control: Add Ins(1,4)P₂ to the bath to achieve a final concentration of 10 µM. Continue recording.

• Positive Control: Add InsP₃ to the bath to achieve a final concentration of 10 µM. Continue recording. This can be done after a brief washout of Ins(1,4)P₂ or cumulatively, as Ins(1,4)P₂ is not expected to occupy the receptor.

• Maximal Release: At the end of the experiment, add a Ca²⁺ ionophore like Ionomycin (1-2 µM) to release all remaining Ca²⁺ from the ER and determine the maximal Fura-2 ratio (Rmax). This confirms that the ER contained a significant amount of Ca²⁺ at the start of the experiment.

Data Analysis and Expected Results

The primary output is a time course of the Fura-2 340/380 nm fluorescence ratio, which is proportional to the intracellular Ca²⁺ concentration.

Experimental Step	Compound Added	Concentration	Expected Effect on 340/380 Ratio	Rationale
1. Baseline	None	N/A	Stable, low ratio	Healthy, resting cells with intact Ca²⁺ homeostasis.
2. Permeabilization	Saponin	25-50 µg/mL	Slight drop, then new stable baseline	Plasma membrane is permeabilized, cytosol equilibrates with buffer.
3. Negative Control	D-Myo-inositol 1,4-bisphosphate	10 µM	No significant change	Ins(1,4)P₂ is not an effective agonist for the InsP₃ receptor.[11][12]
4. Positive Control	D-Myo-inositol 1,4,5-trisphosphate	10 µM	Sharp, transient increase	InsP₃ binds to and opens InsP₃R channels, releasing ER Ca²⁺.[4][20]
5. Max Response	Ionomycin	1-2 µM	Large, sustained increase	Ionomycin releases all remaining Ca²⁺ from all stores, defining the maximal signal.

Troubleshooting and Scientific Insights

• No response to InsP₃:

  • Cause: Incomplete permeabilization. Solution: Increase saponin concentration or incubation time slightly.

  • Cause: ER Ca²⁺ stores were already depleted. Solution: Ensure cells are healthy and not over-stimulated. Check that the imaging buffer contains ATP to fuel the SERCA pumps that fill the ER.

  • Cause: Degraded InsP₃ stock. Solution: Use a fresh aliquot or new stock solution.

• Large, sustained Ca²⁺ rise during permeabilization:

  • Cause: Over-permeabilization with saponin is damaging the ER membrane. Solution: Decrease saponin concentration significantly.

• A small response is observed with Ins(1,4)P₂:

  • Cause: The Ins(1,4)P₂ reagent may be contaminated with InsP₃. Solution: Source high-purity reagents.

  • Cause: The concentration used is excessively high, causing non-specific effects. Solution: Confirm the dose-response relationship; specific effects should occur at much lower concentrations for InsP₃ than for any weak partial agonism of Ins(1,4)P₂.

This experimental design, centered on the comparative use of InsP₃ and its inactive metabolite Ins(1,4)P₂, provides a robust and self-validating system for the direct study of InsP₃ receptor function, a cornerstone of receptor-operated calcium signaling.

References

• Mechanism of store-operated calcium entry. Indian Academy of Sciences.
• D-myo-inositol 1,4-bisphosphate weakly inhibited the binding, whereas the 4,5-isomer was nearly as potent as D-InsP3. PubMed.
• D-myo-inositol 1,4-bisphosphate weakly inhibited the binding, whereas the 4,5-isomer was nearly as potent as D-InsP3.
• Cell membrane permeable esters of D-myo-inositol 1,4,5-trisphosph
• Fura-2 AM imaging protocol. Abcam.
• Regulatory mechanisms controlling store-operated calcium entry. Frontiers in Physiology.
• Influence of extracellular calcium on cell permeabilization and growth regulation by the lymphokine leukoregulin. PubMed.
• Role of the inositol 1,4,5-trisphosphate receptor in Ca(2+)
• Calcium Signaling Dynamics in Vascular Cells and Their Dysregul
• d-myo-Inositol 1,4,5-trisphosphate (IP3) 1, CD52 GPI anchor 2 and...
• The role of inositol 1,4,5-trisphosphate receptors in Ca2+ signalling and the generation of arrhythmias in rat atrial myocytes. The Journal of Physiology.
• Pharmacology of Store-Operated Calcium Entry Channels. NCBI Bookshelf.
• Calcium Signaling Regulated by Cellular Membrane Systems and Calcium Homeostasis Perturbed in Alzheimer's Disease. Frontiers in Molecular Neuroscience.
• Both d- and l-Glucose Polyphosphates Mimic d-myo-Inositol 1,4,5-Trisphosphate: New Synthetic Agonists and Partial Agonists at the Ins(1,4,5)P3 Receptor. Journal of Medicinal Chemistry.
• Calcium Imaging of Cortical Neurons using Fura-2 AM. Journal of Visualized Experiments.
• Stimulation of Inositol 1,4,5-Trisphosphate (IP3) Receptor Subtypes by Analogues of IP3. PLOS ONE.
• Fundamentals of Cellular Calcium Signaling: A Primer. Cold Spring Harbor Perspectives in Biology.
• TRP, inositol 1,4,5-trisphosphate receptors, and capacitative calcium entry.
• Myo-Inositol and Its Derivatives: Their Roles in the Challenges of Infertility. MDPI.
• How to use calcium imaging for investig
• Functional Determination of Calcium Binding Sites Required for the Activation of Inositol 1,4,5-trisphosph
• Combining treatment with myo-inositol and D-chiro-inositol (40:1)
• Dynamics of receptor-operated Ca2+ currents through TRPC channels controlled via the PI(4,5)
• The developing relationship between receptor-operated and store-operated calcium channels in smooth muscle. Clinical and Experimental Pharmacology and Physiology.
• Ca2+ imaging with FURA-2 AM. Moodle@Units.
• Understanding Fura 2-AM: A Powerful Tool for Calcium Imaging. Amerigo Scientific.
• How Does Calcium Imaging Work | Calcium Indic

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Application Notes &amp; Protocols: Investigating Intracellular Signaling with D-Myo-inositol 1,4-bisphosphate in Permeabilized Cells

Introduction: Unveiling the Role of Inositol Phosphate Metabolites

The inositol phosphate signaling pathway is a cornerstone of cellular communication, translating extracellular signals into intracellular responses. Central to this pathway is the second messenger D-myo-inositol 1,4,5-trisphosphate (IP₃), which is generated at the plasma membrane upon receptor activation and subsequent hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) by phospholipase C (PLC).[1][2][3] IP₃ diffuses through the cytoplasm and binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytosol.[3][4][5] This elevation in intracellular Ca²⁺ orchestrates a vast array of cellular processes, from muscle contraction and secretion to gene transcription and proliferation.[3][6]

The signaling cascade does not end with IP₃. Its cellular levels are tightly regulated through metabolic conversion. IP₃ can be either phosphorylated to inositol 1,3,4,5-tetrakisphosphate (IP₄) or dephosphorylated by a 5-phosphatase to D-myo-inositol 1,4-bisphosphate (IP₂) .[1][4][7] While the function of IP₃ as a Ca²⁺-mobilizing agent is well-established, the precise roles of its metabolites, like IP₂, are less defined. They may act as precursors for other signaling molecules or possess intrinsic signaling functions, potentially modulating the primary IP₃/Ca²⁺ signal.[8][9]

Studying the direct effects of charged, membrane-impermeant molecules like IP₂ on intracellular targets necessitates bypassing the plasma membrane. Permeabilized cell models provide a powerful solution, creating pores in the cell membrane to allow controlled access to the cytosol while preserving the integrity of organelles and key signaling machinery. This guide provides a comprehensive framework and detailed protocols for introducing IP₂ into permeabilized cells to investigate its potential role in intracellular signaling, particularly its influence on Ca²⁺ homeostasis.

The Experimental Principle: Gaining Access to the Cytosol

The core of this application is to deliver a known concentration of IP₂ directly into the cell's interior and measure a downstream physiological response. The most common and direct consequence of inositol phosphate signaling is the mobilization of intracellular calcium. Therefore, the typical experimental workflow involves three key stages:

• Loading: Intact cells are first loaded with a fluorescent Ca²⁺ indicator dye (e.g., Fluo-4 AM, Fura-2 AM). These cell-permeant esters cross the plasma membrane and are cleaved by intracellular esterases, trapping the active, Ca²⁺-sensitive form of the dye in the cytosol.[10][11]

• Permeabilization & Application: The cell plasma membrane is selectively permeabilized in a buffer that mimics the intracellular environment. Immediately following permeabilization, the exogenous IP₂ is introduced, allowing it to diffuse into the cytosol and interact with its potential targets.

• Detection: Changes in intracellular Ca²⁺ concentration are monitored in real-time by measuring the fluorescence of the indicator dye using a fluorescence plate reader, a fluorometer, or a fluorescence microscope.[12][13] An increase in fluorescence corresponds to a rise in cytosolic Ca²⁺.

Caption: General experimental workflow for IP₂ application.

Choosing the Right Tool: A Comparison of Permeabilization Techniques

The choice of permeabilization agent is critical and depends on the specific cell type and experimental goals. The ideal method creates pores large enough for IP₂ (MW: 312.1 g/mol for the free acid) to enter but minimizes the leakage of larger cytosolic components and preserves organellar integrity.

Technique	Mechanism of Action	Advantages	Disadvantages
Digitonin	A mild, non-ionic detergent that complexes with plasma membrane cholesterol to form pores.[14]	Selectively permeabilizes the plasma membrane while leaving organellar membranes (low in cholesterol) intact.[14] Good for preserving mitochondrial and ER function.	Requires careful titration for each cell type to avoid lysis or incomplete permeabilization.[15][16]
Streptolysin-O (SLO)	A bacterial pore-forming toxin that creates large, stable pores (up to 30 nm).[17][18]	Pores are large enough for molecules up to 100-150 kDa.[17][19] Can be used for reversible permeabilization.[17]	Can lead to leakage of smaller cytosolic proteins. Requires careful optimization of concentration and incubation time.[19]
Electroporation	Application of a high-voltage electric field creates transient, nanoscale pores in the lipid bilayer.[20][21]	Highly efficient for a wide range of cell types and molecules.[22] Does not involve chemical reagents.	Can cause significant cell death if not optimized.[20] Requires specialized equipment. May affect membrane potential.

For most studies involving inositol phosphates and calcium release from the endoplasmic reticulum, digitonin is the recommended starting point due to its selectivity in preserving organellar membranes, which is crucial for the assay's integrity.

Detailed Protocols & Methodologies

Protocol 1: Optimization of Digitonin Concentration

Rationale: The cholesterol content of the plasma membrane can vary significantly between cell types. Therefore, the optimal digitonin concentration must be empirically determined for each cell line to achieve >95% permeabilization without causing cell lysis.[15] This is a critical self-validating step for the main experiment. The assay is based on the uptake of a membrane-impermeant dye like Trypan Blue upon successful permeabilization.

Materials:

• Cells of interest

• Culture medium

• Phosphate-Buffered Saline (PBS)

• Intracellular-like Buffer (IB): 120 mM KCl, 10 mM NaCl, 1 mM KH₂PO₄, 20 mM HEPES-Tris, 2 mM Mg-ATP, pH 7.2. Keep on ice.

• Digitonin Stock Solution (e.g., 10 mg/mL in DMSO). Store at -20°C.

• Trypan Blue Solution (0.4%)

Procedure:

• Cell Preparation: Culture cells to 70-80% confluency. For adherent cells, perform the assay directly in the culture plate (e.g., a 24-well plate). For suspension cells, harvest and wash them twice with cold PBS.

• Prepare Digitonin Dilutions: Prepare a series of digitonin dilutions in ice-cold Intracellular Buffer (IB). A typical range to test is 0, 5, 10, 20, 50, and 100 µg/mL. Prepare these fresh.

• Cell Treatment:

  • Wash cells once with ice-cold IB.

  • Aspirate the buffer and add 200 µL of the corresponding digitonin dilution to each well/tube.

  • Incubate on ice for 10 minutes. (Note: Some protocols use room temperature for 5-10 minutes; consistency is key).[15][23]

• Staining: Add 20 µL of 0.4% Trypan Blue solution to each well/tube. Gently mix.

• Quantification: Incubate for 3-5 minutes. Using a light microscope, count the number of stained (permeabilized) and unstained (intact) cells. A hemocytometer can be used for suspension cells. Calculate the percentage of permeabilized cells for each concentration.

• Select Optimal Concentration: Choose the lowest digitonin concentration that results in >95% of cells being stained with Trypan Blue. This concentration will be used for the main experiment.

Protocol 2: IP₂-Induced Calcium Mobilization in Digitonin-Permeabilized Cells

Rationale: This protocol uses the optimal digitonin concentration determined above to introduce IP₂ into cells pre-loaded with a Ca²⁺ indicator. The subsequent change in fluorescence provides a direct measure of Ca²⁺ mobilization from intracellular stores.

Materials:

• Cells of interest in a black, clear-bottom 96-well plate

• Fluo-4 AM or Fura-2 AM dye

• Pluronic F-127 (optional, aids dye loading)

• Hanks' Balanced Salt Solution with 20 mM HEPES (HBSS/HEPES)

• Intracellular-like Buffer (IB)

• Digitonin (at the optimized concentration from Protocol 1)

• D-Myo-inositol 1,4-bisphosphate (IP₂) solution: Prepare a 10x stock in IB.

• Positive Control: ATP or D-myo-Inositol 1,4,5-trisphosphate (IP₃) solution (10x stock in IB).

• Vehicle Control: Intracellular Buffer (IB) alone.

Procedure:

• Cell Plating: Seed cells in a black, clear-bottom 96-well plate to achieve 80-90% confluency on the day of the assay.

• Dye Loading:

  • Prepare a loading solution of 2-5 µM Fluo-4 AM in HBSS/HEPES. Adding 0.02% Pluronic F-127 can help solubilize the dye.

  • Remove the culture medium from the cells and add 100 µL of the loading solution to each well.

  • Incubate at 37°C for 45-60 minutes in the dark.

• Wash: Gently aspirate the loading solution and wash the cells twice with 200 µL of HBSS/HEPES to remove extracellular dye. After the final wash, replace the buffer with 180 µL of ice-cold Intracellular Buffer (IB).

• Instrument Setup: Set up the fluorescence plate reader to measure kinetic reads (e.g., one reading every 1-2 seconds) for approximately 3-5 minutes. Excitation/Emission for Fluo-4 is ~494 nm/516 nm.[10]

• Assay Execution (Permeabilization and Injection):

  • Place the plate in the reader. Begin fluorescence recording to establish a stable baseline for ~30-60 seconds.

  • Pause the reading. Add 20 µL of IB containing the optimal concentration of digitonin to all wells. This step permeabilizes the cells.

  • Immediately after, add 20 µL of the 10x test compounds to the appropriate wells (IP₂, IP₃, or vehicle). If the plate reader has injectors, this can be automated for precise timing.

  • Immediately resume kinetic fluorescence reading for the remainder of the time.

• Data Analysis:

  • For each well, normalize the fluorescence signal (F) to the initial baseline fluorescence (F₀). The data is often expressed as a ratio (F/F₀).

  • Plot the fluorescence ratio over time. A positive response is indicated by a sharp, transient increase in fluorescence immediately following the addition of the test compound.

  • Compare the response generated by IP₂ to the vehicle control (should be flat) and the positive control (IP₃ or ATP, which should elicit a strong Ca²⁺ release).

Caption: Simplified Inositol Phosphate / Calcium Signaling Pathway.

Interpretation & Expected Outcomes

• No Response to IP₂: If IP₂ elicits no change in fluorescence compared to the vehicle control, it suggests that at the tested concentration, IP₂ does not directly trigger Ca²⁺ release from ER stores in this cell type.

• IP₂ Induces Ca²⁺ Release: A transient increase in fluorescence indicates that IP₂ can mobilize intracellular Ca²⁺. The kinetics and amplitude of this response should be compared to the positive control (IP₃). It is generally expected that any response to IP₂ would be significantly weaker than that of IP₃.

• IP₂ Modulates IP₃-Induced Release: A more complex experiment could involve co-application or pre-incubation with IP₂ before adding a sub-maximal dose of IP₃. If IP₂ potentiates or inhibits the IP₃ response, it would suggest a modulatory role. For example, some inositol bisphosphates have been shown to inhibit PLC activity, suggesting potential for feedback regulation.[8][9]

Troubleshooting

Issue	Possible Cause	Suggested Solution
High background fluorescence or cell death after dye loading	Dye concentration is too high; incubation is too long.	Reduce Fluo-4 AM concentration or incubation time. Ensure washes are gentle to avoid cell detachment.
No response to positive control (IP₃/ATP)	Incomplete permeabilization; ER Ca²⁺ stores are depleted; IP₃ receptor issue.	Re-optimize digitonin concentration (Protocol 1). Ensure Mg-ATP is included in the IB to support ER Ca²⁺ pumps. Check the quality/activity of the IP₃ stock.
High fluorescence signal immediately after permeabilization (before IP₂ addition)	Cell lysis due to excessive digitonin concentration.	Reduce digitonin concentration. Ensure buffer is at the correct pH and ionic strength.
Variable results between wells	Inconsistent cell numbers; uneven dye loading; pipetting errors.	Ensure even cell seeding. Be precise and consistent with all washing and reagent addition steps. Use of automated injectors is recommended.

References

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• Walsh Medical Media. (2022, April 25). Electroporation is a Transfection Tool in Genetic Engineering. Retrieved from [Link]

• Miyake, K., et al. (2012). Permeabilization of HeLa cells with streptolysin O (SLO). ResearchGate. Retrieved from [Link]

• Putney, J. W. Jr. (1990). Inositol phosphate formation and its relationship to calcium signaling. Endocrine Reviews, 11(4), 675-696. Retrieved from [Link]

• Wikipedia. (n.d.). Electroporation. Retrieved from [Link]

• O'Neill, A. M., et al. (2016). Digitonin permeabilization. Bio-protocol, 6(18). Retrieved from [Link]

• Abdel-Latif, A. A. (1989). How do inositol phosphates regulate calcium signaling? News in Physiological Sciences, 4, 253-257. Retrieved from [Link]

• Agilent. (n.d.). Calcium Flux Assays. Retrieved from [Link]

• Lu, H., et al. (2008). Microfluidic electroporation for delivery of small molecules and genes into cells using a common DC power supply. Biotechnology and Bioengineering, 102(3), 894-903. Retrieved from [Link]

• Putney, J. W. Jr. (1990). Inositol phosphate formation and its relationship to calcium signaling. PubMed. Retrieved from [Link]

• Qiu, J., et al. (2021). Delivery of membrane impermeable molecules to primary mouse T lymphocytes. STAR Protocols, 2(3), 100725. Retrieved from [Link]

• Williamson, J. R. (1986). Role of inositol lipid breakdown in the generation of intracellular signals. State of the art lecture. Hypertension, 8(6 Pt 2), II140-56. Retrieved from [Link]

• Technology Networks. (2024, February 16). An Introduction to Electroporation – A Tool for Transfection and Competent Cell Generation. Retrieved from [Link]

• Jahanshiri, F., et al. (2009). Assessment of Different Permeabilization Methods of Minimizing Damage to the Adherent Cells for Detection of Intracellular RNA by Flow Cytometry. Avicenna Journal of Medical Biotechnology, 1(2), 91-100. Retrieved from [Link]

• Fischer, D. J., et al. (2011). High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes. Methods in Molecular Biology, 796, 157-168. Retrieved from [Link]

• Li, S., et al. (2021). Recent electroporation-based systems for intracellular molecule delivery. APL Bioengineering, 5(3), 031504. Retrieved from [Link]

• BMG LABTECH. (2020, July 3). Calcium assays: at the centre of biology. Retrieved from [Link]

• Eckmann, L., et al. (1997). D-myo-Inositol 1,4,5,6-tetrakisphosphate produced in human intestinal epithelial cells in response to Salmonella invasion inhibits phosphoinositide 3-kinase signaling pathways. PNAS, 94(26), 14456-14460. Retrieved from [Link]

• PubChem. (n.d.). D-myo-inositol (1,3,4)-trisphosphate biosynthesis. Retrieved from [Link]

• Berridge, M. J. (2016). The Inositol Trisphosphate/Calcium Signaling Pathway in Health and Disease. Physiological Reviews, 96(4), 1261-1296. Retrieved from [Link]

• Gnaiger, E., et al. (2009). Fig. 3. Protocol for determination of optimum digitonin concentration... ResearchGate. Retrieved from [Link]

• Wikipedia. (n.d.). Inositol-1,4-bisphosphate 1-phosphatase. Retrieved from [Link]

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• Molecular Devices. (n.d.). Intracellular Calcium Measurements with FLIPR Calcium Assay Kit. Retrieved from [Link]

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• Sim, S. S., & Kim, J. W. (1990). Regulation of D-myo-inositol 1,4,5-trisphosphate 3-kinase by cAMP-dependent protein kinase and protein kinase C. Journal of Biological Chemistry, 265(18), 10363-10368. Retrieved from [Link]

• Walev, I., et al. (2001). Delivery of proteins into living cells by reversible membrane permeabilization with streptolysin-O. ResearchGate. Retrieved from [Link]

• Unimore. (n.d.). From Myo-inositol to D-chiro-inositol molecular pathways. Retrieved from [Link]

• Rebecchi, M. J., et al. (1994). D-myo-inositol 1,4,5-trisphosphate inhibits binding of phospholipase C-delta 1 to bilayer membranes. Journal of Biological Chemistry, 269(3), 1945-1948. Retrieved from [Link]

• Li, W., et al. (2007). Cell membrane permeable esters of D-myo-inositol 1,4,5-trisphosphate. ACS Chemical Biology, 2(9), 625-634. Retrieved from [Link]

• Rebecchi, M. J., et al. (1994). D-myo-inositol 1,4,5-trisphosphate inhibits binding of phospholipase C-δ1 to bilayer membranes. ResearchGate. Retrieved from [Link]

• Shears, S. B. (2007). Defining Signal Transduction by Inositol Phosphates. Sub-cellular biochemistry, 42, 145-177. Retrieved from [Link]

• Perez, O. D., & Nolan, G. P. (2002). Intracellular Phospho-protein Staining Techniques for Flow Cytometry: Monitoring Single Cell Signaling Events. ResearchGate. Retrieved from [Link]

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D-myo-Inositol 1,4-Bisphosphate as a Substrate for Inositol Polyphosphate Kinases: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Central Role of Inositol Phosphates in Cellular Signaling

In the intricate world of cellular communication, inositol and its phosphorylated derivatives, known as inositol phosphates (IPs), are key signaling molecules.[1][2] These compounds are integral to a multitude of cellular processes, from regulating intracellular calcium levels to controlling gene expression and vesicle trafficking.[1] D-myo-inositol 1,4-bisphosphate (Ins(1,4)P2) is a crucial intermediate in the complex web of inositol phosphate metabolism. It is primarily generated through the dephosphorylation of D-myo-inositol 1,4,5-trisphosphate (Ins(1,4,5)P3) by inositol polyphosphate 5-phosphatases.[3][4] While often seen as a step in the degradation of the potent calcium-mobilizing second messenger Ins(1,4,5)P3, Ins(1,4)P2 also serves as a substrate for a variety of inositol polyphosphate kinases (IPKs), placing it at a critical juncture in the synthesis of higher inositol polyphosphates. Understanding the enzymatic conversion of Ins(1,4)P2 is therefore fundamental to deciphering the broader landscape of inositol phosphate signaling and identifying potential therapeutic targets.

Inositol Polyphosphate Kinases Utilizing Ins(1,4)P2

Several inositol polyphosphate kinases can phosphorylate D-myo-inositol 1,4-bisphosphate, each with distinct substrate specificities and producing different phosphorylated products. The primary enzymes involved in this process are members of the Inositol Polyphosphate Multikinase (IPMK) family and other specific inositol phosphate kinases.

Inositol Polyphosphate Multikinase (IPMK): A Versatile Kinase

IPMK is a highly conserved and versatile enzyme with the ability to phosphorylate multiple positions on the inositol ring.[5][6] It exhibits both 3-kinase and 6-kinase activity towards various inositol phosphate substrates.[7] When presented with Ins(1,4)P2, IPMK can catalyze its phosphorylation to generate Ins(1,4,5)P3, a pivotal second messenger that triggers the release of calcium from intracellular stores.[7][8] This reaction is a key step in the "lipid-dependent" pathway of inositol phosphate synthesis.[9] Furthermore, IPMK can sequentially phosphorylate Ins(1,4,5)P3 to produce higher inositol polyphosphates like inositol 1,3,4,5,6-pentakisphosphate (InsP5).[7][10]

Other Inositol Phosphate Kinases

While IPMK is a major player, other kinases may also utilize Ins(1,4)P2 as a substrate, although this is less characterized. The complex interplay of various kinases and phosphatases ultimately dictates the cellular levels of different inositol phosphate isomers, each with potentially unique signaling roles.

Visualizing the Phosphorylation of Ins(1,4)P2

The following diagram illustrates the key enzymatic conversion of D-myo-inositol 1,4-bisphosphate to D-myo-inositol 1,4,5-trisphosphate by Inositol Polyphosphate Multikinase (IPMK).

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• 8. Inositol 1,3,4,5,6-pentakisphosphate 2-kinase is a distant IPK member with a singular inositide binding site for axial 2-OH recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Inositol Phosphate System—A Coordinator of Metabolic Adaptability [mdpi.com]
• 10. Structural features of human inositol phosphate multikinase rationalize its inositol phosphate kinase and phosphoinositide 3-kinase activities - PMC [pmc.ncbi.nlm.nih.gov]

Use of D-Myo-inositol 1,4-bis-phosphate in drug discovery screens

Application Note: Utilizing D-Myo-inositol 1,4-bis-phosphate in Drug Discovery Screens for Phosphatase Inhibitors

Introduction & Biological Context

The phosphoinositide signaling cascade is a ubiquitous cellular communication network governing intracellular calcium mobilization, cell survival, and metabolic regulation. Upon receptor activation, Phospholipase C (PLC) cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) to generate the second messenger inositol 1,4,5-trisphosphate (IP3). To terminate the calcium-release signal, IP3 is rapidly metabolized. A primary degradation route involves the dephosphorylation of IP3 by inositol polyphosphate 5-phosphatase (INPP5) to yield D-myo-inositol 1,4-bis-phosphate (Ins(1,4)P2) [1].

Ins(1,4)P2 is subsequently hydrolyzed by Inositol Polyphosphate 1-Phosphatase (INPP1) , a Mg²⁺-dependent monomeric enzyme (approx. 44 kDa) that removes the 1-position phosphate to yield inositol 4-phosphate (Ins(4)P)[2][3][4]. INPP1 is a highly validated pharmacological target, most notably recognized as one of the primary targets of lithium—a frontline treatment for bipolar disorder. Lithium acts as an uncompetitive inhibitor of INPP1, binding selectively to the enzyme-substrate complex and trapping it in an inactive state[5][6]. Consequently, utilizing Ins(1,4)P2 in high-throughput screening (HTS) assays is critical for discovering novel, non-metal INPP1 inhibitors that modulate calcium signaling and phosphoinositide homeostasis without the narrow therapeutic index associated with lithium[6][7].

Phosphoinositide signaling pathway highlighting Ins(1,4)P2 metabolism and INPP1 inhibition.

Assay Modalities for Ins(1,4)P2 Hydrolysis

When designing drug discovery screens around Ins(1,4)P2, the choice of assay modality dictates the throughput, sensitivity, and susceptibility to compound interference. Because INPP1 is a phosphomonoesterase, the cleavage of Ins(1,4)P2 generates equimolar amounts of inorganic phosphate (Pi) and Ins(4)P. This allows researchers to track either the generation of Pi (colorimetric/fluorometric), the depletion of the specific substrate (radiometric/mass spectrometry), or the generation of the product.

Table 1: Comparison of Ins(1,4)P2 Assay Modalities for Drug Screening

Assay Modality	Primary Readout	Throughput	Sensitivity	Causality & Experimental Utility
Malachite Green	Absorbance (620 nm) of Pi-molybdate complex	High (384/1536-well)	~1-2 µM Pi	Pros: Cost-effective, direct measure of phosphatase activity. Cons: Susceptible to background Pi in compound libraries.
Radiometric (TLC/HPLC)	³H or ³²P labeled Ins(1,4)P2 cleavage	Low	~10 nM	Pros: Gold standard for mechanistic validation; immune to optical interference[8][9]. Cons: Radioactive waste, low throughput.
Mass Spectrometry (LC-MS/MS)	Direct quantitation of Ins(1,4)P2 & Ins(4)P	Medium	~50 nM	Pros: Label-free, highly specific, distinguishes isomers. Cons: Requires specialized equipment and complex sample prep.
Fluorescent Biosensors	FRET/TR-FRET via Pi-binding proteins	High	~100 nM	Pros: Excellent Z'-factor, real-time kinetic monitoring. Cons: Expensive reagents, potential for fluorophore quenching.

Experimental Protocols: Self-Validating Systems

To ensure rigorous E-E-A-T standards, the following protocols are designed as self-validating systems. They incorporate necessary controls to account for background noise, enzyme stability, and compound autofluorescence/absorbance.

Protocol A: High-Throughput Malachite Green Assay for INPP1 Inhibitors

This protocol leverages the colorimetric shift of Malachite Green when it complexes with phosphomolybdate and free Pi released from Ins(1,4)P2.

Rationale for Reagent Choices: INPP1 requires Mg²⁺ for catalytic activity; thus, EDTA-free buffers supplemented with 3 mM MgCl₂ are mandatory[4]. Brij-35 (0.01%) is included to prevent enzyme aggregation and reduce non-specific binding of hydrophobic screening compounds to the microplate walls.

Step-by-Step Methodology:

• Buffer Preparation: Prepare Assay Buffer: 50 mM Tris-HCl (pH 7.5), 3 mM MgCl₂, 50 mM KCl, 0.01% Brij-35. Note: Use ultra-pure, Pi-free water to minimize background absorbance.

• Reagent Formulation:

  • Enzyme Solution: Dilute recombinant human INPP1 to 2 nM in Assay Buffer.

  • Substrate Solution: Prepare 100 µM D-myo-inositol 1,4-bis-phosphate in Assay Buffer.

  • Detection Reagent: Prepare Malachite Green working solution (0.03% malachite green, 0.2% ammonium molybdate, 0.05% Triton X-100 in 1N HCl).

• Compound Addition: Dispense 100 nL of test compounds (in DMSO) into a 384-well clear-bottom plate using an acoustic dispenser (e.g., Echo). Include DMSO-only wells as negative controls and 10 mM LiCl as a positive inhibition control.

• Enzyme Pre-incubation: Add 10 µL of Enzyme Solution to all wells. Incubate at room temperature for 15 minutes. Causality: Pre-incubation allows slow-binding inhibitors to reach equilibrium with the enzyme before the substrate is introduced.

• Reaction Initiation: Add 10 µL of Substrate Solution (Final Ins(1,4)P2 concentration = 50 µM, approximating the Km of INPP1). Incubate at 37°C for 20 minutes.

• Quench & Develop: Add 5 µL of Malachite Green Detection Reagent. The highly acidic nature of the reagent instantly denatures INPP1, quenching the reaction.

• Readout: Incubate for 10 minutes at room temperature for color development, then measure absorbance at 620 nm using a microplate reader.

High-Throughput Screening workflow for INPP1 inhibitors using Ins(1,4)P2.

Protocol B: Radiometric Orthogonal Validation (Mechanism of Action)

Optical interference (e.g., highly colored compounds) can yield false positives in colorimetric assays. Hits from Protocol A must be validated using a radiometric assay tracking the conversion of [³H]Ins(1,4)P2 to[³H]Ins(4)P[8][9].

Step-by-Step Methodology:

• Reaction Setup: In a 1.5 mL microcentrifuge tube, combine 50 mM Tris-HCl (pH 7.5), 3 mM MgCl₂, test compound, and 10 ng of INPP1 in a 50 µL volume.

• Initiation: Add 10,000 cpm of [³H]Ins(1,4)P2 (mixed with unlabeled Ins(1,4)P2 to a final concentration of 10 µM).

• Incubation & Quench: Incubate at 37°C for 15 minutes. Quench the reaction by adding 200 µL of ice-cold 0.1 M formic acid. Causality: Formic acid halts catalysis and prepares the sample for anion-exchange chromatography.

• Separation: Apply the quenched mixture to a Dowex AG 1-X8 (formate form) microcolumn.

  • Wash with 5 mL of 0.1 M ammonium formate / 0.1 M formic acid to elute free inositol and Ins(4)P.

  • Elute unreacted [³H]Ins(1,4)P2 using 5 mL of 0.4 M ammonium formate / 0.1 M formic acid[8].

• Quantification: Mix the eluates with scintillation cocktail and quantify using a liquid scintillation counter. Calculate the percentage of substrate converted.

Data Analysis & Pharmacological Interpretation

Calculating IC₅₀ and Assessing Uncompetitive Inhibition: For standard competitive inhibitors, the IC₅₀ increases as the substrate concentration[S] increases. However, INPP1 is uniquely susceptible to uncompetitive inhibition (the mechanism of Lithium)[6].

To validate if a novel hit mimics lithium's mechanism:

• Perform the dose-response assay across a matrix of Ins(1,4)P2 concentrations (e.g., 0.5x Km, 1x Km, 5x Km, 10x Km).

• Plot the data using a Lineweaver-Burk plot (1/V vs. 1/[S]).

• Interpretation: An uncompetitive inhibitor will produce parallel lines across different inhibitor concentrations. The apparent Km and Vmax will both decrease proportionally. This occurs because the inhibitor only binds to the INPP1-Ins(1,4)P2 complex, locking it in a state that cannot release the product[6].

By rigorously applying these protocols and kinetic analyses, drug development professionals can confidently identify and characterize novel modulators of the phosphoinositide signaling pathway.

References

• Pathway for inositol 1,3,4-trisphosphate and 1,4-bisphosphate metabolism. Proceedings of the National Academy of Sciences (PNAS).[Link]

• Mammalian inositol polyphosphate multikinase synthesizes inositol 1,4,5-trisphosphate and an inositol pyrophosphate. National Institutes of Health (NIH) / PMC.[Link]

• Crystallization and Initial X-ray Crystallographic Characterization of Recombinant Bovine Inositol Polyphosphate 1-Phosphatase. Washington University in St. Louis (WUSTL).[Link]

• Properties of inositol polyphosphate 1-phosphatase. ResearchGate.[Link]

• Inositol Polyphosphate 5-Phosphatases 1 and 2 Are Required for Regulating Seedling Growth. Plant Physiology / Oxford Academic.[Link]

• A structural basis for lithium and substrate binding of an inositide phosphatase. National Institutes of Health (NIH) / PMC.[Link]

• I(1,4)P2 is dephosphorylated to I4P by INPP1 in the cytosol. Reactome Pathway Database.[Link]

• Inositol polyphosphate 1-phosphatase - Homo sapiens (Human). UniProtKB.[Link]

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• 3. Reactome | I(1,4)P2 is dephosphorylated to I4P by INPP1 in the cytosol [reactome.org]
• 4. uniprot.org [uniprot.org]
• 5. researchgate.net [researchgate.net]
• 6. A structural basis for lithium and substrate binding of an inositide phosphatase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scbt.com [scbt.com]
• 8. pnas.org [pnas.org]
• 9. Mammalian inositol polyphosphate multikinase synthesizes inositol 1,4,5-trisphosphate and an inositol pyrophosphate - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Inositol Phosphate Maze: A Guide to D-Myo-inositol 1,4-bis-phosphate Potassium Salt

Introduction: The Significance of a Metabolic Intermediate

The phosphoinositide signaling pathway is a cornerstone of cellular communication, translating extracellular signals into a diverse array of intracellular responses. While much of the focus has been on the primary second messenger, D-myo-inositol 1,4,5-trisphosphate (InsP3), which famously mobilizes intracellular calcium, the broader family of inositol phosphates represents a complex cellular language.[1] D-myo-inositol 1,4-bis-phosphate (Ins(1,4)P2) is a critical node in this metabolic network. It is primarily generated through the dephosphorylation of InsP3 by 5-phosphatase enzymes, a crucial step in terminating the calcium signal.[2] Furthermore, Ins(1,4)P2 serves as a substrate for inositol polyphosphate 1-phosphatase, which hydrolyzes it to inositol 4-monophosphate, continuing the recycling pathway.[3][4]

Understanding the dynamics of Ins(1,4)P2 is therefore essential for researchers investigating signal termination, enzyme kinetics, and the overall homeostasis of the inositol phosphate network. This guide provides a comprehensive overview of the commercial sources, quality considerations, and a detailed protocol for utilizing D-Myo-inositol 1,4-bis-phosphate potassium salt in a functional enzyme assay.

The Inositol Phosphate Metabolic Pathway

To appreciate the role of Ins(1,4)P2, it is vital to visualize its position within the broader signaling cascade. The pathway begins at the plasma membrane and proceeds through a series of phosphorylation and dephosphorylation steps, each tightly regulated by specific enzymes.

Sources

• 1. The cellular language of myo-inositol signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inositol 1,4-bisphosphate (Ins(1,4)P2) - Echelon Biosciences [echelon-inc.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Properties of inositol polyphosphate 1-phosphatase - PubMed [pubmed.ncbi.nlm.nih.gov]

Illuminating the InsP₂ Code: A Guide to Structural Analysis of Inositol Bisphosphates by NMR Spectroscopy

Introduction: The Intricate World of Inositol Bisphosphate Signaling

In the complex lexicon of cellular communication, inositol phosphates (InsPs) are critical signaling molecules that regulate a vast array of physiological processes.[1] Arising from the phosphorylation of myo-inositol, these molecules exist as a complex mixture of regioisomers and enantiomers, each with a distinct role in cellular function.[1][2] Among these, inositol bisphosphates (InsP₂s) are key intermediates in the biosynthesis of more highly phosphorylated inositols and have their own emerging signaling roles.[3] The precise phosphorylation pattern on the inositol ring dictates their biological activity, making the unambiguous structural elucidation of InsP₂ isomers a paramount challenge for researchers in cell biology and drug discovery.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as a powerful, non-destructive technique uniquely suited for this challenge. It provides unparalleled insight into the molecular structure, enabling the differentiation of closely related isomers without the need for derivatization. This application note serves as a comprehensive guide for researchers, scientists, and drug development professionals on the application of NMR spectroscopy for the structural analysis of inositol bisphosphates. We will delve into the causality behind experimental choices, provide detailed protocols, and offer insights gleaned from years of field experience to ensure trustworthy and reproducible results.

The Inositol Phosphate Signaling Pathway: A Brief Overview

The inositol phosphate signaling cascade is initiated by the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) by phospholipase C (PLC), generating inositol 1,4,5-trisphosphate (InsP₃) and diacylglycerol (DAG).[4][5] InsP₃ is a well-known second messenger that triggers the release of intracellular calcium.[5] From this crucial branch point, a cascade of phosphorylation and dephosphorylation events, orchestrated by a suite of kinases and phosphatases, gives rise to a diverse family of inositol phosphates, including various InsP₂ isomers.[6]

Caption: Simplified Inositol Phosphate Signaling Pathway.

Part 1: Foundational NMR Principles for InsP₂ Analysis

The structural elucidation of InsP₂ isomers by NMR relies on the analysis of three key nuclei: ¹H, ³¹P, and ¹³C. Each provides a unique piece of the structural puzzle.

• ¹H NMR: Provides information on the protons attached to the inositol ring. Chemical shifts and coupling constants are highly sensitive to the phosphorylation pattern.

• ³¹P NMR: Directly observes the phosphorus nuclei of the phosphate groups. The chemical shift of each phosphorus atom is influenced by its position on the inositol ring and the presence of neighboring phosphate groups.[7][8]

• ¹³C NMR: Offers insights into the carbon backbone of the inositol ring. While less sensitive than ¹H NMR, ¹³C chemical shifts are also affected by phosphorylation. The use of ¹³C-labeled myo-inositol can significantly enhance sensitivity and aid in structural assignment.[9]

Table 1: Typical NMR Chemical Shift Ranges for Inositol Phosphates

Nucleus	Chemical Shift Range (ppm)	Notes
¹H	3.0 - 5.0	Protons attached to phosphorylated carbons are generally shifted downfield.
³¹P	-2.0 to 2.0	Chemical shifts are highly dependent on pH and counterions.[10][11]
¹³C	70 - 85	Carbons bearing a phosphate group are shifted downfield.

Part 2: Experimental Protocols for NMR Analysis of Inositol Bisphosphates

The following protocols provide a step-by-step guide for the preparation and NMR analysis of InsP₂ samples. The causality behind each step is explained to ensure a deep understanding of the methodology.

Protocol 1: Sample Preparation

Rationale: Proper sample preparation is critical for obtaining high-quality NMR spectra. Inositol phosphates are highly charged molecules, and their chemical shifts are sensitive to pH and the presence of metal ions. Chelation of paramagnetic metal ions is essential to prevent excessive line broadening.

Materials:

• Inositol bisphosphate sample (purified)

• Deuterium oxide (D₂O, 99.9%)

• Ethylenediaminetetraacetic acid (EDTA), disodium or tetrasodium salt

• Deuterated sodium hydroxide (NaOD) or deuterated hydrochloric acid (DCl) for pH adjustment

• NMR tubes (5 mm)

Procedure:

• Dissolution: Dissolve the InsP₂ sample in D₂O to a final concentration of 1-5 mM. Higher concentrations will improve the signal-to-noise ratio, but sample availability may be a limiting factor.

• Chelation of Metal Ions: Add EDTA to the sample to a final concentration of 10-50 mM.[2] This will chelate any paramagnetic metal ions present, which can cause significant line broadening and loss of resolution.

• pH Adjustment: Adjust the pH of the sample to a desired value (typically between 7.0 and 9.0) using small aliquots of NaOD or DCl. The chemical shifts of both ¹H and ³¹P nuclei are highly pH-dependent.[10] It is crucial to record and report the final pH of the sample for data reproducibility.

• Transfer to NMR Tube: Transfer the final solution to a 5 mm NMR tube.

Protocol 2: 1D NMR Data Acquisition

Rationale: One-dimensional ¹H and ³¹P NMR spectra provide the initial overview of the sample. The ¹H spectrum reveals the proton environment of the inositol ring, while the ³¹P spectrum confirms the presence and number of phosphate groups.

¹H NMR Acquisition:

• Spectrometer Setup: Tune and match the probe for ¹H observation.

• Solvent Suppression: Implement a solvent suppression pulse sequence (e.g., presaturation or WATERGATE) to suppress the residual HDO signal.

• Acquisition Parameters:

  • Spectral Width: ~10 ppm (centered around 4.5 ppm)

  • Acquisition Time: 2-4 seconds

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: 16-64 (depending on sample concentration)

³¹P NMR Acquisition:

• Spectrometer Setup: Tune and match the probe for ³¹P observation.

• Proton Decoupling: Use a proton decoupling sequence (e.g., zgpg30) to collapse the proton-phosphorus couplings and simplify the spectrum.[2]

• Acquisition Parameters:

  • Spectral Width: ~20 ppm (centered around 0 ppm)

  • Acquisition Time: 1-2 seconds

  • Relaxation Delay: 5-10 seconds

  • Number of Scans: 128-512 (or more for dilute samples)

Protocol 3: 2D NMR for Structural Elucidation

Rationale: Two-dimensional NMR experiments are indispensable for the unambiguous assignment of all proton and phosphorus resonances and for determining the phosphorylation pattern.

Caption: 2D NMR Experimental Workflow for InsP₂ Structural Analysis.

• ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are scalar coupled to each other (typically protons on adjacent carbons). This is the first step in tracing the proton network around the inositol ring.

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon to which it is directly attached. This is crucial for assigning the carbon resonances.

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are two or three bonds away. This is instrumental in connecting different fragments of the molecule and confirming the overall structure.

• ¹H-³¹P HMBC: This experiment shows correlations between protons and phosphorus atoms over two to four bonds. This is the key experiment for determining the phosphorylation sites, as it directly links specific protons on the inositol ring to the phosphate groups.

Part 3: Data Interpretation and Advanced Topics

Interpreting the Spectra: The combination of 1D and 2D NMR data allows for a stepwise assignment of the InsP₂ structure. The COSY spectrum is used to establish the proton connectivity, the HSQC assigns the directly attached carbons, and the HMBC experiments (both ¹H-¹³C and ¹H-³¹P) provide the long-range correlations needed to piece together the entire molecule and definitively locate the phosphate groups.[12]

Distinguishing Enantiomers with Chiral Solvating Agents: A significant challenge in inositol phosphate analysis is the differentiation of enantiomers, which are indistinguishable in a standard achiral NMR solvent. The use of chiral solvating agents, such as L-arginine amide, can induce diastereomeric interactions that result in separate NMR signals for each enantiomer in the ³¹P spectrum.[2][10][13][14] This technique is invaluable for determining the stereochemistry of biologically active InsP₂s.

The Power of Isotopic Labeling: The synthesis of uniformly ¹³C-labeled myo-inositol and its subsequent enzymatic conversion to inositol phosphates has revolutionized the field.[9] ¹³C-labeling dramatically increases the sensitivity of ¹³C NMR detection and allows for the use of more advanced NMR techniques. It also enables the tracking of inositol phosphate metabolism in complex biological mixtures and cell extracts.[9][15][16]

Conclusion: NMR as an Indispensable Tool

NMR spectroscopy provides an unparalleled level of detail for the structural analysis of inositol bisphosphates. By combining a suite of 1D and 2D NMR experiments, researchers can unambiguously determine the phosphorylation pattern of InsP₂ isomers, a critical step in understanding their biological function. The advanced techniques of using chiral solvating agents and isotopic labeling further extend the capabilities of NMR, allowing for the differentiation of enantiomers and the study of inositol phosphate metabolism in its native environment. As our understanding of the intricate inositol phosphate signaling network continues to grow, NMR spectroscopy will undoubtedly remain an essential tool for deciphering the complex language of these vital second messengers.

References

• Berridge, M. J. (1993). Inositol trisphosphate and calcium signalling.
• Putney, J. W. (2005). Role of inositol lipid breakdown in the generation of intracellular signals. State of the art lecture. Hypertension, 45(5), 833-838.
• Wundenberg, T., et al. (2018). Harnessing 13C-labeled myo-inositol to interrogate inositol phosphate messengers by NMR. Chemical Science, 9(28), 6089-6094.
• Wang, H., & Shears, S. B. (2024). The inositol phosphate signalling network in physiology and disease. Trends in Biochemical Sciences, 49(4), 335-349.
• Ritter, K., et al. (2023).
• Kemme, P. A., et al. (1999). Quantification of inositol phosphates using (31)P nuclear magnetic resonance spectroscopy in animal nutrition. Journal of Agricultural and Food Chemistry, 47(12), 5116-5121.
• Ritter, K., et al. (2023).
• Azevedo, C., & Saiardi, A. (2009). Inositol Pyrophosphates and Their Unique Metabolic Complexity: Analysis by Gel Electrophoresis. PLoS ONE, 4(5), e5580.
• Verbsky, J. W., & Majerus, P. W. (2008). The role of inositol signaling in the control of apoptosis. Vitamins and Hormones, 78, 281-303.
• Turner, B. L., et al. (2012). Determination of neo- and d-chiro-Inositol Hexakisphosphate in Soils by Solution 31P NMR Spectroscopy. Environmental Science & Technology, 46(9), 4994-5002.
• Cerdan, S., et al. (1986). Nuclear magnetic resonance spectroscopic analysis of myo-inositol phosphates including inositol 1,3,4,5-tetrakisphosphate. The Journal of Biological Chemistry, 261(31), 14676-14680.
• Kemme, P. A., et al. (1999). Quantification of Inositol Phosphates Using 31P Nuclear Magnetic Resonance Spectroscopy in Animal Nutrition. Journal of Agricultural and Food Chemistry, 47(12), 5116-5121.
• Ritter, K., & Jessen, H. J. (2025). Absolute Configurations of Inositol Poly- and Pyrophosphates Assigned by Nuclear Magnetic Resonance Spectroscopy. In Methods in Molecular Biology (Vol. 2972, pp. 115-123). Humana Press.
• Ritter, K., et al. (2023).
• Cerdan, S., et al. (1986). Nuclear magnetic resonance spectroscopic analysis of myo-inositol phosphates including inositol 1,3,4,5-tetrakisphosphate. The Journal of Biological Chemistry, 261(31), 14676-14680.
• Fraley, T. S., & Fiedler, D. (2020). Signalling Properties of Inositol Polyphosphates. International Journal of Molecular Sciences, 21(22), 8593.
• Vincent, A. G., et al. (2020). Identification of lower-order inositol phosphates (IP5 and IP4) in soil extracts as determined by hypobromite oxidation and solution 31P NMR spectroscopy. Biogeosciences, 17(20), 5033-5050.
• Šala, M., et al. (2011). Potentiometric and 31P NMR studies on inositol phosphates and their interaction with iron(III) ions.
• Turner, B. L., et al. (2012). Determination of neo- and d-chiro-Inositol Hexakisphosphate in Soils by Solution 31P NMR Spectroscopy. Environmental Science & Technology, 46(9), 4994-5002.
• Skoglund, E., et al. (1997). 'H NMR CHEMICAL SHIFTS OF INDIVIDUAL INOSITOL POLYPHOSPHATES RELATIVE TO DSS AT 25°C. Food Chemistry, 58(1-2), 125-129.
• Gerasima, L., et al. (2022).
• Ritter, K., et al. (2023).
• Patharkar, A., et al. (2025). Semi-enzymatic synthesis and application of 13C-isotopically labelled inositol-(1,4,5)-trisphosphate.
• Radenberg, T., et al. (1991). The quantitative spectrum of inositol phosphate metabolites in avian erythrocytes, analysed by proton n.m.r. and h.p.l.c. with direct isomer detection. Biochemical Journal, 275(Pt 2), 441-449.
• Johnson, C. R., et al. (1985). 1H, 13C and 31P n.m.r. spectra and molecular conformation of myo-inositol 1,4,5-triphosphate. Biochemical Journal, 231(3), 787-789.
• US Patent 8,012,512 B2. (2011).

• Science.gov. (n.d.). cosy hsqc hmbc: Topics by Science.gov. Retrieved from [Link]

• Jiang, L., et al. (2023). Systematic review of 31P-magnetic resonance spectroscopy studies of brain high energy phosphates and membrane phospholipids in aging and Alzheimer's disease. Frontiers in Aging Neuroscience, 15, 1184976.

• University of British Columbia. (n.d.). Advanced training: Multi-dimensional experiments. Retrieved from [Link]

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• 3. The role of inositol signaling in the control of apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ROLES OF INOSITOL PHOSPHATES AND INOSITOL PYROPHOSPHATES IN DEVELOPMENT, CELL SIGNALING AND NUCLEAR PROCESSES - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Role of inositol lipid breakdown in the generation of intracellular signals. State of the art lecture - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Overcoming challenges in D-Myo-inositol 1,4-bis-phosphate quantification

Welcome to the Inositol Phosphate Analytics Technical Support Center . As a Senior Application Scientist, I have designed this hub to help researchers, scientists, and drug development professionals navigate the notorious difficulties of quantifying D-myo-inositol 1,4-bis-phosphate (Ins(1,4)P2).

Ins(1,4)P2 is a critical intermediate in the phosphoinositide cycle, generated when the 5-phosphatase INPP5B dephosphorylates Ins(1,4,5)P3. However, its lack of a chromophore, extreme polarity, high charge density, and the presence of numerous isobaric isomers make it a daunting target for conventional analytical platforms. This guide provides field-proven, self-validating protocols and troubleshooting steps to ensure absolute scientific integrity in your quantitative workflows.

Phosphoinositide signaling pathway highlighting the generation of Ins(1,4)P2 via INPP5B.

Section 1: Standard Operating Procedure - Ins(1,4)P2 Extraction

To ensure trustworthiness and reproducibility, your extraction protocol must function as a self-validating system. If your extraction fails to quench phosphatase activity immediately, your Ins(1,4)P2 pool will artificially inflate (from Ins(1,4,5)P3 degradation) or deplete (to Ins(1)P).

Step-by-Step Methodology: Acid-Extraction & SPE Cleanup

• Metabolic Quenching: Rapidly aspirate media from the cell culture dish and immediately add 1.0 mL of ice-cold 1M perchloric acid (PCA).

  • Causality: PCA instantly denatures endogenous phosphatases (like IMPA1 and INPP5B) that would otherwise alter the native Ins(1,4)P2 equilibrium during sample handling[1].

• Cell Lysis & Precipitation: Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube. Incubate on ice for 15 minutes to ensure complete protein precipitation.

• Centrifugation: Spin at 15,000 x g for 10 minutes at 4°C. Transfer the supernatant (containing polar inositol phosphates) to a new tube.

• Neutralization & Matrix Removal: Neutralize the supernatant using 1M potassium carbonate (K₂CO₃) until the pH reaches ~6.5. Centrifuge again to remove the precipitated potassium perchlorate (KClO₄) salts.

• Solid Phase Extraction (SPE): Pass the neutralized extract through a strong anion exchange (SAX) gravity-feed resin. Wash with 100 mM ammonium formate to elute free inositol and Ins(1)P.

• Target Elution: Elute Ins(1,4)P2 using 600 mM ammonium formate (pH 6.0).

  • Causality: Stepwise ionic strength gradients prevent the co-elution of highly charged Ins(1,4,5)P3, which requires >1M ammonium formate to break its ionic interactions with the SAX resin.

• Lyophilization: Freeze-dry the eluate and reconstitute in the mobile phase prior to analysis.

Step-by-step extraction workflow for isolating Ins(1,4)P2 from cellular matrices.

Section 2: Troubleshooting Guides & FAQs

Q1: I am experiencing severe peak tailing and poor retention of Ins(1,4)P2 on my reverse-phase C18 column. How can I fix this? Application Scientist Answer: Ins(1,4)P2 is highly polar and negatively charged at physiological pH, meaning it has virtually no retention on standard C18 stationary phases. The peak tailing is caused by secondary interactions with metal ions in the LC system hardware. Solution: Switch to Hydrophilic Interaction Liquid Chromatography (HILIC) or Capillary Electrophoresis (CE). CE coupled to electrospray ionization mass spectrometry (CE-ESI-MS) is highly recommended for complex mixtures of InsPs because it separates based on charge-to-size ratio rather than hydrophobicity[2]. Furthermore, ensure you are using a metal-free (PEEK) LC system or passivating your system with medronic acid to prevent phosphate-metal chelation.

Q2: My QqQ mass spectrometer cannot distinguish between Ins(1,4)P2 and Ins(1,3)P2. How do I resolve isobaric interference? Application Scientist Answer: This is the most common pitfall in inositol phosphate quantification. Mass spectrometry alone cannot differentiate regioisomers because they have the exact same mass and similar fragmentation patterns (loss of H₂O and HPO₃). Solution: You must achieve baseline chromatographic separation prior to MS detection. Optimize a HILIC gradient (e.g., using a BEH Amide column) with a high-pH mobile phase to exploit subtle pKa differences between the isomers[1]. Alternatively, LC-ICP-MS (Inductively Coupled Plasma MS) has emerged as a powerful technique that tolerates complex matrices and resolves multiple non-enantiomeric inositol phosphates in a single run by detecting phosphorus specifically[3].

Q3: How do I accurately quantify Ins(1,4)P2 without relying on radioactive [³H]-inositol labeling? Application Scientist Answer: Traditional methods relied heavily on radiolabeling, which is hazardous, expensive, and ethically problematic for in vivo animal studies. Solution: Implement Stable Isotope Labeled (SIL) internal standards. You can utilize[¹³C₆]-labeled inositol phosphates synthesized semi-enzymatically. For example, [¹³C₆]Ins(1,4,5)P3 can be converted to [¹³C₆]Ins(1,4)P2 using INPP5B, providing a perfect internal standard that co-elutes with your endogenous analyte and corrects for matrix effects and ion suppression during ESI[4]. Recently, ¹⁸O-labeled standards have also been validated for quantitative CE-MS/MS analysis as a highly accurate, cost-effective alternative to ¹³C[5].

Section 3: Data Presentation - Comparison of Analytical Methods

To help you select the appropriate analytical strategy for Ins(1,4)P2, review the quantitative comparison table below summarizing the capabilities of modern platforms:

Analytical Method	Sensitivity (LOD)	Isomer Resolution	Matrix Tolerance	Internal Standard Required	Key Advantage
SAX-HPLC (Radiolabel)	~10-50 fmol	High	Low	None (Direct counts)	Historical gold standard; no MS needed
HILIC-MS/MS	~1-5 pmol	Moderate	Moderate	¹³C or ¹⁸O SIL	Direct structural confirmation
CE-ESI-MS	~0.1-1 pmol	High	Low	¹³C or ¹⁸O SIL	Exceptional resolution of highly charged InsPs
LC-ICP-MS	~0.5 pmol (P)	High	High	Not strictly required	Phosphorus-specific; handles complex tissue matrices

References

• Basic features of cellular inositol metabolism as revealed by a newly developed LC-MS method Source: Biochemical Journal, Portland Press URL:[Link]

• Phosphorus-specific, liquid chromatography inductively coupled plasma mass-spectrometry for analysis of inositol phosphate and inositol pyrophosphate metabolism Source: PubMed Central, NIH URL:[Link]

• Establishing 18O-Labeled Inositol Phosphates for Quantitative Capillary Electrophoresis-Mass Spectrometry: Fragmentation Pathways and Comparison with 13C-Labeled Analogs Source: Analytical Chemistry, ACS Publications URL:[Link]

• Analysis of inositol phosphate metabolism by capillary electrophoresis electrospray ionization mass spectrometry Source: Nature Communications, PMC - NIH URL:[Link]

• Semi-enzymatic synthesis and application of 13C-isotopically labelled inositol-(1,4,5) Source: Chemical Communications, Royal Society of Chemistry URL:[Link]

Sources

• 1. portlandpress.com [portlandpress.com]
• 2. Analysis of inositol phosphate metabolism by capillary electrophoresis electrospray ionization mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phosphorus-specific, liquid chromatography inductively coupled plasma mass spectrometry for analysis of inositol phosphate and inositol pyrophosphate metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Preventing degradation of D-Myo-inositol 1,4-bis-phosphate during extraction

Welcome to the technical support guide for the extraction and preservation of D-Myo-inositol 1,4-bis-phosphate (Ins(1,4)P₂). This resource is designed for researchers, scientists, and drug development professionals who require the highest accuracy and reproducibility in their inositol phosphate analyses. Here, we move beyond simple protocols to explain the critical mechanisms behind Ins(1,4)P₂ degradation and provide robust, field-proven solutions to ensure the integrity of your samples.

Understanding the Challenge: The Instability of Ins(1,4)P₂

D-myo-inositol 1,4-bisphosphate (Ins(1,4)P₂) is a key intermediate in the phosphoinositide signaling cascade. It is primarily generated from the dephosphorylation of D-myo-inositol 1,4,5-trisphosphate (Ins(1,4,5)P₃) by inositol polyphosphate 5-phosphatases.[1][2] Subsequently, it is hydrolyzed to inositol 4-monophosphate (Ins(4)P₁) by specific 1-phosphatases.[3][4]

The central challenge in accurately quantifying Ins(1,4)P₂ lies in its rapid turnover. Upon cell lysis, compartmentalization is lost, and Ins(1,4)P₂ becomes highly susceptible to a host of promiscuous cellular phosphatases that are normally segregated.[5][6] Failure to instantly and completely halt this enzymatic activity is the primary cause of analyte loss and experimental variability.

Frequently Asked Questions (FAQs)

Q1: My final Ins(1,4)P₂ yield is consistently low or undetectable. What is the most likely cause?

A1: The most probable cause is inefficient quenching of cellular metabolism and phosphatase activity at the moment of sample collection.[7] Any delay between harvesting cells or tissue and inactivating enzymes can lead to near-complete degradation of your target analyte. All steps prior to acid extraction must be performed at 4°C or on ice to minimize degradation.[7]

Q2: Can I store my cell pellets or tissue samples before extraction?

A2: Yes, samples can be snap-frozen in liquid nitrogen and stored at -80°C. When you proceed with extraction, it is critical to add the ice-cold acid directly to the frozen pellet without any thawing.[7] This ensures that phosphatases are inactivated the moment the cells begin to lyse.

Q3: Is there a difference between using Trichloroacetic Acid (TCA) and Perchloric Acid (PCA) for extraction?

A3: Both TCA and PCA are effective at precipitating proteins and inactivating enzymes by creating a strongly acidic environment.[8][9][10] TCA is often preferred as it can be removed with a simple ether extraction, whereas PCA is typically neutralized and precipitated as a potassium salt. However, some studies suggest that PCA extraction may cause phosphate group migration, creating artificial isomers, especially with longer homogenization times required for intact tissues.[11] For most cell culture applications, either is suitable if handled correctly.

Q4: I see unexpected peaks in my HPLC chromatogram. What could they be?

A4: Unexpected peaks can be artifacts of the extraction procedure or other cellular metabolites. Certain extraction methods, particularly those using acidified chloroform-methanol or perchloric acid, can generate unidentified compounds that may be mistaken for inositol phosphate isomers.[11] It is also possible for highly abundant nucleotides like ATP to co-elute or be mistaken for certain inositol phosphates if proper chromatographic standards and methods are not used.[11]

In-Depth Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues during Ins(1,4)P₂ extraction.

Symptom / Observation	Pillar of Failure	Underlying Cause & Scientific Rationale	Recommended Solution & Validation Step
Low or No Signal	Enzyme Inactivation	Delayed Quenching: Phosphatases remain active between cell harvesting and acid addition, rapidly dephosphorylating Ins(1,4)P₂.[7][12]	Protocol: Harvest cells by centrifuging at 4°C. Immediately aspirate supernatant and, while the tube is on ice, add ice-cold PCA or TCA directly to the pellet. Vortex vigorously. Validation: Process a parallel sample where the acid is added before the final centrifugation step to see if yield improves.
High Well-to-Well Variability	Sample Handling	Inconsistent Timing: Small differences in the time each sample spends on ice before quenching can lead to significant variations in degradation. Pipetting Errors: Inaccurate pipetting of the acid or neutralization buffer alters reaction conditions.[13]	Protocol: Process samples in small, manageable batches. Use a multichannel pipette for reagent additions where possible. Always keep samples on ice. Validation: Prepare a set of identical replicates (n=6-8) and calculate the coefficient of variation (CV). A high CV (>15%) indicates a handling issue.
Poor Chromatographic Resolution	Sample Purity	Salt/Protein Contamination: Residual salts from neutralization or incomplete protein precipitation can interfere with anion-exchange chromatography, leading to peak broadening and poor separation.[14]	Protocol: After acid extraction and centrifugation, consider passing the extract through a small cation-exchange column (e.g., Dowex-50) to remove cations.[8] For highly sensitive downstream analysis, enrichment using titanium dioxide (TiO₂) beads can effectively remove salts and concentrate the sample.[14][15] Validation: Analyze a spiked standard with and without your sample matrix to check for peak shape distortion.
Isomer Profile Appears Altered	Chemical Stability	Acid-Induced Isomerization: While generally stable, prolonged exposure to harsh acidic conditions, especially at elevated temperatures, can cause phosphate migration on the inositol ring, converting one isomer to another.[16]	Protocol: Minimize the acid incubation time to what is necessary for complete lysis and precipitation (e.g., 10-15 minutes on ice).[7] Ensure all steps are performed at 4°C until neutralization. Validation: Spike a known standard (e.g., pure Ins(1,4)P₂) into your lysis buffer, run the full extraction protocol, and verify that no new isomer peaks have appeared during analysis.

Validated Extraction Protocol (Cultured Adherent Cells)

This protocol is optimized for the extraction of soluble inositol phosphates from a 10 cm dish of cultured mammalian cells.

A. Reagents & Materials

• Phosphate-Buffered Saline (PBS), ice-cold

• Perchloric Acid (PCA), 1 M, ice-cold

• Potassium Hydroxide (KOH), 3 M with 150 mM HEPES for neutralization

• Titanium Dioxide (TiO₂) beads (optional, for enrichment)

• Microcentrifuge tubes, pre-chilled

• Cell scraper, pre-chilled

• Refrigerated centrifuge (4°C)

B. Workflow Diagram

Sources

• 1. journals.biologists.com [journals.biologists.com]
• 2. Purification and characterization of D-myo-inositol (1,4,5)/(1,3,4,5)- polyphosphate 5-phosphatase from skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. iris.unimore.it [iris.unimore.it]
• 4. D-myo-inositol (1,4)-bisphosphate 1-phosphate. Partial purification from rat liver and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Function of Inositol Phosphatases in Plant Tolerance to Abiotic Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biomedpharmajournal.org [biomedpharmajournal.org]
• 7. Inositol Phosphates Purification Using Titanium Dioxide Beads - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Preparation of samples for high-performance liquid chromatography of inositol phosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 10. researchgate.net [researchgate.net]
• 11. Inositol phosphates in rat atria and the importance of the extraction procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. royalsocietypublishing.org [royalsocietypublishing.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Cell Extraction and Enrichment of Inositol Polyphosphate and Inositol Pyrophosphates Using Titanium Dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]

Troubleshooting low signal in D-Myo-inositol 1,4-bis-phosphate assays

Welcome to the technical support resource for D-myo-inositol 1,4-bisphosphate (IP₂) and other inositol phosphate assays. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during experimentation, with a primary focus on the prevalent problem of low signal output. My approach is rooted in first principles, explaining the causality behind each step to empower you to not only fix a current problem but also prevent future ones.

Core Principles: Understanding the "Why" Behind Your Assay

Before troubleshooting, it's crucial to understand the biological and technical principles at play. Most commercial assays for Gq-coupled receptor activation measure the accumulation of D-myo-inositol 1-phosphate (IP₁) rather than its precursors, IP₃ or IP₂. This is because IP₁ is the most stable downstream metabolite, and its accumulation can be robustly amplified by blocking its degradation.

The Gαq Signaling Pathway

Activation of a Gαq-coupled receptor by an agonist initiates a cascade that leads to the cleavage of phosphatidylinositol 4,5-bisphosphate (PIP₂) by Phospholipase C (PLC). This reaction generates two second messengers: diacylglycerol (DAG) and D-myo-inositol 1,4,5-trisphosphate (IP₃)[1][2]. IP₃ is rapidly metabolized by phosphatases into IP₂ and then IP₁, before finally being dephosphorylated to myo-inositol[1]. To achieve a measurable signal, assays typically include Lithium Chloride (LiCl), which inhibits the final step of this degradation, causing IP₁ to accumulate in stimulated cells[1].

Caption: Principle of a competitive TR-FRET immunoassay.

Troubleshooting Guide & FAQs

This section is structured to help you diagnose the root cause of a weak or absent signal in a logical sequence.

Caption: Logical flow for troubleshooting low signal.

Category 1: Standard Curve Failure (No Signal Anywhere)

A faulty standard curve points to a fundamental problem with the assay reagents or procedure, as it is independent of any biological variables.

Q: My standard curve is flat or shows no signal. What is the likely cause?

A: This indicates a systemic failure. Before troubleshooting your cells, you must have a valid standard curve.

• Cause & Explanation:

  • Incorrect Reagent Preparation: Assay buffers, standards, and detection reagents must be prepared precisely according to the manufacturer's protocol. Errors in dilution can drastically reduce assay performance. The IP₁ standard is particularly critical; ensure it is fully reconstituted and accurately diluted.

  • Expired or Improperly Stored Reagents: Reagents, especially antibodies and enzymes, have a finite shelf life and are sensitive to storage conditions..[3] An expired kit or one left at room temperature for an extended period may not perform correctly.

  • Incorrect Order of Addition: Competitive immunoassays rely on a specific sequence of events. Adding reagents in the wrong order (e.g., adding the detection antibody before the sample and tracer) will prevent the competitive binding from occurring correctly..[4]

  • Incorrect Plate Reader Settings: For fluorescence-based assays (FRET, TR-FRET), ensure the excitation and emission wavelengths, as well as any delay times and integration settings, are programmed correctly for the specific fluorophores in your kit. Consult the kit manual for these specifications.

• Solution Pathway:

  • Verify Calculations: Double-check all dilution calculations for the standard curve and reagents.

  • Check Reagent Dates & Storage: Confirm that no components of the kit are expired and that they have been stored at the recommended temperature.

  • Review Protocol: Meticulously review the kit protocol and compare it against the steps you performed.

  • Run a Control Plate: If the issue persists, run a plate with only the standard curve and controls, paying extremely close attention to each step to isolate the source of the error.

Category 2: Sample Failure (Good Standard Curve, Low Sample Signal)

If your standard curve is robust and reproducible but your experimental samples fail to show a response, the issue lies with the biological component of your experiment.

Q: My standard curve looks great, but my agonist-stimulated cells show little to no signal change compared to the unstimulated control. Why?

A: This common scenario points to a problem with the cells, the stimulus, or the extraction procedure.

• Cause & Explanation:

  • Poor Cell Health or Low Cell Number: Cells that are unhealthy, undergoing apoptosis, or plated at too low a density will not have the metabolic capacity to produce a robust second messenger signal. Ensure cells are in the logarithmic growth phase and have high viability (>95%).

  • Low Receptor Expression: The magnitude of the IP₁ signal is directly proportional to the number of functional Gq-coupled receptors on the cell surface. In transient transfection systems, transfection efficiency may be low. For endogenous systems, prolonged culturing or different cell passages can sometimes lead to reduced receptor expression.

  • Agonist Potency or Concentration: The agonist may have degraded due to improper storage or repeated freeze-thaw cycles. Additionally, the concentration range used may be inappropriate. It is crucial to perform a full dose-response curve to ensure you are using an optimal concentration (typically at or above EC₈₀) for your main experiments.

  • Suboptimal Stimulation Time: The accumulation of IP₁ is time-dependent. A very short stimulation may not allow for sufficient accumulation, while a very long stimulation could lead to receptor desensitization or cell death. A time-course experiment (e.g., 5, 15, 30, 60 minutes) is recommended to determine the optimal stimulation period for your specific cell system.

  • Inefficient Cell Lysis: If the cell lysis is incomplete, the accumulated IP₁ will remain trapped within intact cells and will not be available for detection in the assay. The choice of lysis buffer is critical and should be compatible with the downstream assay chemistry..[5]

  • Presence of Phosphatases: Biological samples contain phosphatases that can rapidly degrade inositol phosphates. Lysis and extraction procedures must be performed quickly and on ice, and the buffers should ideally contain phosphatase inhibitors to preserve the analyte..[6] Some studies have shown that phosphatase activity in samples like blood plasma can completely degrade exogenous IP₆ within minutes at 37°C.[6]

• Solution Pathway:

  • Check Cell Viability: Perform a quick viability check (e.g., Trypan Blue) before starting the experiment.

  • Validate Receptor Expression: If possible, confirm receptor expression via a complementary method like Western Blot, qPCR, or flow cytometry.

  • Run Controls: Always include a positive control agonist known to work in your system, if available. Prepare fresh agonist dilutions for each experiment.

  • Optimize and Validate: Systematically optimize cell number, agonist concentration, and stimulation time to find the ideal conditions for a robust signal window.

Category 3: Extraction & Technical Issues

Q: Why is Lithium Chloride (LiCl) essential, and what happens if I forget it?

A: LiCl is a non-competitive inhibitor of inositol monophosphatases, the enzymes that degrade IP₁ to myo-inositol. By adding LiCl to your stimulation buffer, you block this final degradation step, causing IP₁ to accumulate to detectable levels.[1] Forgetting LiCl is a very common reason for low or no signal, as the IP₁ produced will be rapidly degraded by the cell.

Q: Can my choice of extraction method lead to low signal?

A: Absolutely. A harsh extraction method can interfere with the assay chemistry, while an inefficient one will lead to poor recovery. Acidic extraction, such as with perchloric acid (PCA), is a common and effective method for quenching the reaction and extracting small soluble molecules like inositol phosphates..[7] However, it is critical to neutralize the sample properly before adding it to the immunoassay, as extreme pH will denature the detection antibody.

Key Experimental Protocols

The following are generalized protocols. Always refer to your specific cell line requirements and assay kit manufacturer's instructions.

Protocol 1: Cell Stimulation and Lysis

This protocol is a general workflow for preparing cell lysates for an IP₁ accumulation assay.

• Cell Plating: Seed cells in an appropriate plate format (e.g., 96-well or 384-well) and grow to 80-90% confluency.

• Starvation (Optional): For some cell types, replacing the growth medium with a serum-free medium for 2-4 hours prior to the assay can reduce basal signaling and improve the signal window.

• Preparation of Stimulation Buffer: Prepare a stimulation buffer (e.g., HBSS) containing the required concentration of LiCl (typically 10-50 mM, check your assay's recommendation).

• Cell Stimulation:

  • Carefully remove the culture medium from the wells.

  • Add the prepared agonist dilutions (in stimulation buffer) to the appropriate wells.

  • Add stimulation buffer without agonist to the "unstimulated" or "basal" control wells.

  • Incubate the plate at 37°C for the optimized duration (e.g., 30 minutes).

• Cell Lysis:

  • After incubation, add the manufacturer-provided lysis buffer directly to the wells.

  • Incubate on a plate shaker for the recommended time (e.g., 10-15 minutes at room temperature) to ensure complete lysis.

  • The plate is now ready for the detection steps of the assay.

Protocol 2: Perchloric Acid (PCA) Extraction (for advanced users)

This method provides a clean extraction but requires careful pH neutralization.

• Quenching: After agonist stimulation, place the cell plate on ice and aspirate the stimulation buffer.

• Acid Extraction: Add a pre-chilled solution of 0.5 M Perchloric Acid (PCA) to each well. Incubate on ice for 20-30 minutes.

• Neutralization: Transfer the acidic lysate to a microcentrifuge tube. Add a calculated amount of a neutralizing agent, such as 2 M KOH, 200 mM K₂CO₃, to bring the pH to a neutral range (pH 7.0-7.5). Use pH paper to confirm.

• Clarification: Centrifuge the neutralized samples at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated potassium perchlorate salt.

• Sample Collection: Carefully collect the supernatant, which contains the inositol phosphates. This sample can now be used in your assay.

Data Presentation & Interpretation

A successful experiment will yield data that clearly distinguishes between basal and stimulated conditions. In a competitive assay format, the raw signal (e.g., HTRF Ratio) will be inversely proportional to the IP₁ concentration.

Table 1: Example Data from an IP₁ TR-FRET Assay

Sample Description	IP₁ Concentration (nM)	Raw Signal (HTRF 665/620 Ratio)	Interpretation
Unstimulated Cells	Low (Basal)	High (e.g., 25000)	Low biological response
Stimulated Cells (EC₅₀)	Medium	Medium (e.g., 15000)	Moderate biological response
Stimulated Cells (EC₁₀₀)	High (Saturated)	Low (e.g., 5000)	High biological response
Standard Curve Point 1	0 nM	Highest (e.g., 28000)	No competition
Standard Curve Point 8	1000 nM	Lowest (e.g., 3000)	Maximum competition

When your stimulated sample signal is close to your unstimulated signal (e.g., >20000), it indicates a failure to generate a biological response, which can be troubleshooted using the guide above.

References

• Giles, C. D., Cade-Menun, B. J. and Hill, J. E. (2011). The inositol phosphates in soils and manures: Abundance, cycling, and measurement. Canadian Journal of Soil Science, 91: 397–416. [Link]

• Azevedo, C., & Saiardi, A. (2006). Extraction and analysis of soluble inositol polyphosphates from yeast. Nature Protocols, 1(5), 2416-2422. [Link]

• Gusach, A., Luginina, A., Marin, E., Brouillette, R. L., Besserer-Offroy, É., Longpré, J. M., ... & Katritch, V. (2020). Assessing Gα q/15-signaling with IP-One: Single Plate Transfection and Assay Protocol for Cell-Based High-Throughput Assay. Bio-protocol, 10(16), e3723. [Link]

• NCBI Bookshelf. (2012). IP-3/IP-1 Assays. In Assay Guidance Manual. [Link]

• Wilson, M. P., & Majerus, P. W. (2015). A novel method for the purification of inositol phosphates from biological samples reveals that no phytate is present in human plasma or urine. Royal Society Open Science, 2(1), 140320. [Link]

Sources

• 1. bio-protocol.org [bio-protocol.org]
• 2. IP-3/IP-1 Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. ELISA Troubleshooting Guide | Thermo Fisher Scientific - HK [thermofisher.com]
• 4. ELISA Troubleshooting Guide1: Common Questions, Tips & Tricks | R&D Systems [rndsystems.com]
• 5. Immunoprecipitation (IP) and co-immunoprecipitation protocol | Abcam [abcam.com]
• 6. royalsocietypublishing.org [royalsocietypublishing.org]
• 7. Extraction and analysis of soluble inositol polyphosphates from yeast - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing HPLC Separation of D-Myo-inositol 1,4-bisphosphate

Welcome to the technical support center for the analysis of inositol phosphates. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the HPLC separation of D-myo-inositol 1,4-bisphosphate from its other isomers. As Senior Application Scientists, we have compiled this resource based on established methodologies and extensive field experience to help you achieve robust and reproducible results.

Troubleshooting Guide: Resolving Common HPLC Issues

This section addresses specific experimental challenges you may encounter during the separation of D-myo-inositol 1,4-bisphosphate and its isomers.

Q1: I am seeing poor resolution between my D-myo-inositol 1,4-bisphosphate peak and other bisphosphate isomers. What are the likely causes and how can I improve the separation?

A1: Poor resolution between inositol bisphosphate isomers is a common challenge due to their structural similarity and comparable charge-to-mass ratios. The primary reasons for inadequate separation are often related to the column chemistry, mobile phase composition, and flow rate.

Causality and Recommended Actions:

• Suboptimal Stationary Phase: The choice of anion-exchange column is critical. Different columns exhibit varying selectivities towards inositol phosphate isomers. For instance, columns like the Dionex CarboPac™ PA-10 have been shown to be particularly effective for resolving inositol bisphosphate (InsP₂) isomers.[1][2] If you are using a general-purpose anion-exchange column, consider switching to one specifically designed or validated for carbohydrate or inositol phosphate analysis.

• Incorrect Mobile Phase pH: The pH of the mobile phase directly influences the charge state of the inositol bisphosphate isomers and their interaction with the stationary phase. A subtle change in pH can significantly alter selectivity.[3][4]

  • Troubleshooting Step: Methodically adjust the pH of your mobile phase in small increments (e.g., 0.1 pH units) to observe the effect on resolution. It is crucial to operate within the pH stability range of your column.[1]

• Inadequate Gradient Slope: A steep gradient may not provide sufficient time for the isomers to be resolved.

  • Troubleshooting Step: Decrease the gradient slope. A shallower gradient, particularly during the elution of the bisphosphate isomers, will increase the retention time and improve the separation between closely eluting peaks.[5][6]

• Flow Rate is Too High: A high flow rate can lead to band broadening and reduced column efficiency, thereby compromising resolution.

  • Troubleshooting Step: Reduce the flow rate. While this will increase the run time, it will also allow for more effective partitioning between the mobile and stationary phases, leading to sharper peaks and better resolution.[7]

Q2: My peaks for inositol bisphosphates are tailing. What could be causing this and what is the solution?

A2: Peak tailing is often an indication of secondary interactions between the analyte and the stationary phase, or issues with the column itself.

Causality and Recommended Actions:

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak tailing.

  • Troubleshooting Step: Reduce the injection volume or dilute your sample. As a general rule, the injected sample volume should be 1-2% of the total column volume for a sample concentration of 1µg/µl.[7]

• Column Contamination or Degradation: Accumulation of contaminants from the sample matrix on the column frit or active sites can cause peak tailing. Similarly, the degradation of the stationary phase over time can expose active sites that lead to undesirable secondary interactions.

  • Troubleshooting Step:

    • Implement a robust sample preparation procedure to remove interfering substances. A common method involves acid extraction followed by cation-exchange cleanup using a resin like Dowex-50.[8]

    • If the column is contaminated, follow the manufacturer's instructions for column washing. If the problem persists, the column may need to be replaced.

• Inappropriate Mobile Phase: The mobile phase may not be effectively shielding secondary interaction sites on the stationary phase.

  • Troubleshooting Step: Ensure your mobile phase has an appropriate ionic strength to minimize secondary ionic interactions. The buffer concentration should generally be between 5 and 100 mM.

Q3: I am experiencing low sensitivity and a noisy baseline. How can I improve my signal-to-noise ratio?

A3: Low sensitivity and a noisy baseline can stem from the detector, the mobile phase, or the sample itself.

Causality and Recommended Actions:

• Mobile Phase Contamination: Impurities in the mobile phase can contribute to a high and noisy baseline, especially in gradient elution.

  • Troubleshooting Step: Use high-purity HPLC-grade solvents and freshly prepared mobile phases. Degas the mobile phase before use to prevent the formation of air bubbles, which can cause baseline noise.

• Suboptimal Detection Method: The chosen detection method may not be sensitive enough for the concentration of your analytes.

  • Troubleshooting Step:

    • For UV detection after post-column derivatization with iron(III) nitrate, ensure the reagent is fresh and the reaction conditions (e.g., pH, temperature) are optimal.[1]

    • Consider alternative detection methods with higher sensitivity, such as mass spectrometry (ESI-MS), which can offer detection limits in the picomole range.[9][10]

• Detector Issues: A dirty flow cell or a failing lamp in the detector can lead to a noisy baseline and reduced sensitivity.

  • Troubleshooting Step: Clean the detector's flow cell according to the manufacturer's protocol. If the issue persists, the detector lamp may need replacement.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the methodology for separating D-myo-inositol 1,4-bisphosphate.

Q1: What is the most effective type of HPLC for separating inositol bisphosphate isomers?

A1: Strong anion-exchange (SAX) chromatography is the most widely used and effective technique for separating inositol phosphates, including their isomers.[11] The separation is based on the number of phosphate groups and their positional arrangement on the myo-inositol ring, which influences their interaction with the positively charged stationary phase.

Q2: What are the key parameters to consider when developing a gradient elution method?

A2: When developing a gradient elution method for inositol bisphosphate separation, the following parameters are crucial:

• Initial Mobile Phase Composition: The starting conditions should be weak enough to ensure the retention of all inositol phosphates on the column.

• Gradient Slope: As discussed in the troubleshooting section, a shallow gradient is generally preferred to achieve optimal resolution of isomers.

• Final Mobile Phase Composition: The final conditions must be strong enough to elute all inositol phosphates from the column in a reasonable time.

• Re-equilibration Time: Sufficient time must be allowed for the column to return to the initial conditions before the next injection to ensure reproducible retention times.[12]

Q3: How should I prepare my samples for inositol bisphosphate analysis?

A3: Proper sample preparation is critical for reliable and reproducible results. A typical workflow involves:

• Extraction: Tissues or cells are often extracted with a strong acid, such as perchloric acid or trichloroacetic acid, to precipitate proteins and release the inositol phosphates.[8]

• Neutralization and Cleanup: The acid is then neutralized and removed. To eliminate interfering cations and other UV-absorbing materials, the extract is passed through a cation-exchange resin, such as Dowex-50.[8] This step is crucial for protecting the analytical column and improving the quality of the chromatogram.[8]

• Filtration: The final extract should be filtered through a 0.22 µm or 0.45 µm syringe filter before injection to remove any particulate matter.

Experimental Workflow and Data Presentation

To provide a clearer understanding of the optimization process, the following sections present a typical experimental workflow and a summary of HPLC parameters from published methods.

Experimental Workflow for Optimizing HPLC Separation

Caption: A typical workflow for optimizing the HPLC separation of inositol bisphosphate isomers.

Table 1: Comparison of HPLC Parameters for Inositol Phosphate Separation

Parameter	Method 1	Method 2	Method 3
Column	Dionex CarboPac PA-100	Dionex CarboPac PA-10	Whatman Partisphere SAX
Mobile Phase A	Water	Water	Ammonium phosphate, pH 3.8
Mobile Phase B	0.5 M HCl	1 M HCl	Ammonium phosphate with higher ionic strength, pH 3.8
Gradient	Linear gradient of HCl	Linear gradient of HCl	Linear gradient of ammonium phosphate
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min
Detection	Post-column derivatization with Fe(NO₃)₃, UV at 290 nm	Post-column derivatization with Fe(NO₃)₃, UV at 290 nm	Radiolabel detection
Reference	Skoglund et al., 1997[1][2]	Skoglund et al., 1997[1][2]	Barker et al., 2010[3][4]

References

• Meek, J. L. (1986). Anion-exchange high-performance liquid chromatographic analysis of inositol phosphates. Journal of Chromatography B: Biomedical Sciences and Applications, 381, 134-138. [Link]

• Skoglund, E., Carlsson, N. G., & Sandberg, A. S. (1997). High-Performance Chromatographic Separation of Inositol Phosphate Isomers on Strong Anion Exchange Columns. Journal of Agricultural and Food Chemistry, 45(11), 4377-4382. [Link]

• Woodcock, E. A., & Tanner, J. K. (1992). Preparation of samples for high-performance liquid chromatography of inositol phosphates. Journal of Chromatography B: Biomedical Sciences and Applications, 581(1), 134-138. [Link]

• Miner, D. J. (1982). Separation of inositol phosphates by high-performance ion-exchange chromatography. Analyst, 107(1278), 1104-1106. [Link]

• Skoglund, E., Carlsson, N. G., & Sandberg, A. S. (1998). High-Performance Chromatographic Separation of Inositol Phosphate Isomers on Strong Anion Exchange Columns. Journal of Agricultural and Food Chemistry, 46(5), 1877-1882. [Link]

• Lehrfeld, J. (1994). HPLC Separation and Quantitation of Phytic Acid and Some Inositol Phosphates in Foods: Problems and Solutions. Journal of Agricultural and Food Chemistry, 42(12), 2726-2731. [Link]

• Deswal, S., & Schaaf, G. (2021). Analyses of Inositol Phosphates and Phosphoinositides by Strong Anion Exchange (SAX)-HPLC. In Plant Lipids (pp. 287-303). Humana, New York, NY. [Link]

• Shay, M., & He, P. (1986). Anion exchange chromatographic separation of inositol phosphates and their quantification by gas chromatography. Analytical Biochemistry, 158(1), 136-143. [Link]

• Miner, D. J. (1982). Separation of inositol phosphates by high-performance ion-exchange chromatography. Analyst, 107(1278), 1104-1106. [Link]

• Shay, M., & He, P. (1986). Anion exchange chromatographic separation of inositol phosphates and their quantification by gas chromatography. Analytical Biochemistry, 158(1), 136-143. [Link]

• Barker, C. J., Illies, C., & Berggren, P. O. (2010). HPLC separation of inositol polyphosphates. Methods in Molecular Biology, 645, 21-46. [Link]

• Lomo, E., & Lhiaubet-Vallet, V. (1993). High-performance liquid chromatographic separation of inositol phosphate isomers employing a reversed-phase column and a micellar mobile phase. Journal of Chromatography B: Biomedical Sciences and Applications, 620(1), 31-36. [Link]

• Duong, Q. H., & Pegg, R. B. (2020). Quantitation of Inositol Phosphates by HPLC-ESI-MS. Methods in Molecular Biology, 2091, 31-37. [Link]

• Draskovic, D., & Franko, M. (2021). Analytical Methods for Determination of Phytic Acid and Other Inositol Phosphates: A Review. Molecules, 26(1), 163. [Link]

• Le, T. (2018). Inositol phosphates: health implications, methods of analysis, and occurrence in plant foods. Journal of Food and Drug Analysis, 26(1), 1-13. [Link]

• Garcia, C., & Bárcena, M. (2004). HPLC with Inductively Coupled Plasma Optical Emission Spectrometric Detection for the Analysis of Inositol Phosphates. Journal of Chromatographic Science, 42(9), 477-482. [Link]

• Lee, S. H., Kim, H. S., Lee, J. R., Kim, J. B., & Choi, Y. (2023). Validation of Modified High-Performance Ion Chromatography Analytical Method for Inositol Phosphates in Soybeans. Korean Journal of Crop Science, 68(4), 285-293. [Link]

• Duong, Q. H., & Pegg, R. B. (2020). Quantitation of Inositol Phosphates by HPLC-ESI-MS. Methods in Molecular Biology, 2091, 31-37. [Link]

• Chen, Q. C., & Li, B. W. (2003). Separation of phytic acid and other related inositol phosphates by high-performance ion chromatography and its application. Journal of Chromatography A, 1018(1), 41-52. [Link]

• Lehrfeld, J. (1994). HPLC Separation and Quantitation of Phytic Acid and Some Inositol Phosphates in Foods: Problems and Solutions. Journal of Agricultural and Food Chemistry, 42(12), 2726-2731. [Link]

• Waters Corporation. (2023). Analysis of Free Inositol Stereoisomers in Dietary Supplements by Hydrophilic Liquid Chromatography using the Arc™ Premier System and ACQUITY™ QDa™ II Mass Detector. [Link]

• Shears, S. B. (1991). Separation of Labeled Inositol Phosphate Isomers by High-Pressure Liquid Chromatography (HPLC). In Methods in Enzymology (Vol. 197, pp. 91-99). Academic Press. [Link]

• Barker, C. J., Illies, C., & Berggren, P. O. (2010). HPLC separation of inositol polyphosphates. Methods in Molecular Biology, 645, 21-46. [Link]

• Kim, B. H., Park, J. Y., Jang, J., & Moon, D. (2012). LC-MS/MS method for the quantification of myo-and chiro-inositol as the urinary biomarkers of insulin resistance in human urine. Biomedical chromatography: BMC, 26(10), 1251-1257. [Link]

• Shears, S. B. (1991). Separation of Labeled Inositol Phosphate Isomers by High-Pressure Liquid Chromatography (HPLC). In Methods in Enzymology (Vol. 197, pp. 91-99). Academic Press. [Link]

• Schimpf, K. J., & Remsburg, J. W. (2012). Development Rapid Analytical Methods for Inositol as a Trace Component by HPLC and LC-MS/MS in Infant Formula. Food Science and Biotechnology, 21(5), 1475-1480. [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Guide. [Link]

• Chrom Tech, Inc. (2023). Methods for Changing Peak Resolution in HPLC. [Link]

• Restek. (n.d.). HPLC Troubleshooting Guide. [Link]

• Duong, Q. H., & Pegg, R. B. (2017). Determination of myo-inositol phosphates in tree nuts and grain fractions by HPLC-ESI-MS. Food Chemistry, 221, 1546-1552. [Link]

• Safar, J., & Roller, P. P. (1991). Analysis of inositol by high-performance liquid chromatography. Analytical Biochemistry, 194(2), 299-304. [Link]

• Lee, S. H., Kim, H. S., Lee, J. R., Kim, J. B., & Choi, Y. (2023). Validation of Modified High-Performance Ion Chromatography Analytical Method for Inositol Phosphates in Soybeans. Korean Journal of Crop Science, 68(4), 285-293. [Link]

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• 12. Anion-exchange high-performance liquid chromatographic analysis of inositol phosphates - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of D-Myo-inositol 1,4-bis-phosphate potassium salt in aqueous solutions

Technical Support Center: D-Myo-inositol 1,4-bisphosphate Potassium Salt

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with D-myo-inositol 1,4-bisphosphate potassium salt (Ins(1,4)P₂). It addresses common challenges related to the stability of this compound in aqueous solutions, offering troubleshooting advice and validated protocols to ensure experimental integrity and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for D-myo-inositol 1,4-bisphosphate potassium salt?

The stability of Ins(1,4)P₂ is highly dependent on its physical state and storage environment. Adherence to these guidelines is critical to prevent degradation.

• As a Solid: When stored as a solid powder or lyophilized salt, the compound is stable for at least one year if kept at -20°C or below, protected from moisture.[1] It is advisable to store it in a desiccated environment.[2]

• In Aqueous Solution: Once reconstituted, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C or, for longer-term storage, at -80°C.[1][3][4] Under these conditions, solutions are generally stable for at least three months.[1][2][5] It is strongly advised not to store aqueous solutions at 4°C for more than two to three days, as gradual degradation can occur.[1]

Condition	Temperature	Duration	Key Considerations
Solid (Lyophilized)	-20°C or below	≥ 1 year	Store in a desiccator; protect from moisture.[1][2]
Aqueous Stock Solution	-20°C	Up to 3 months	Aliquot to prevent contamination and freeze-thaw cycles.[1][2][5]
Aqueous Stock Solution	-80°C	> 3 months	Recommended for long-term storage of critical samples.[3]
Working Dilutions	4°C	< 48-72 hours	Prepare fresh daily for best results. Avoid prolonged storage.[1]

Q2: My experiment involves cell lysates. What is the primary risk to the stability of Ins(1,4)P₂ in this context?

The most significant and immediate threat to Ins(1,4)P₂ stability in any biological matrix (e.g., cell lysates, tissue homogenates, plasma) is enzymatic degradation .[6][7] These samples are rich in various phosphatases, such as inositol polyphosphate phosphatases, which can rapidly and sequentially hydrolyze the phosphate groups from the inositol ring.[7][8][9] This dephosphorylation process will convert Ins(1,4)P₂ into inositol monophosphates and subsequently to free myo-inositol, rendering it biologically inactive in signaling pathways that require the bisphosphate form.[10][11]

Q3: How does the pH of my buffer affect the chemical stability of Ins(1,4)P₂?

Beyond enzymatic activity, chemical hydrolysis is a key factor, and it is highly pH-dependent.[12][13] The phosphate ester linkages in inositol phosphates are susceptible to both acid- and base-catalyzed hydrolysis.

• Acidic Conditions (pH < 4): Storage in acidic buffers can cause significant decomposition.[1] Acid-catalyzed hydrolysis of the phosphate ester bond is a known degradation pathway.[8]

• Neutral to Slightly Basic Conditions (pH 7-8): This range generally offers the best chemical stability for the phosphate ester linkages.

• Strongly Basic Conditions (pH > 9): While more stable than in acidic conditions, very high pH levels can also promote decomposition and should be avoided for long-term storage.[1][8]

The pH also influences the charge state of the molecule, which can impact its solubility and interaction with other components in your assay, such as divalent cations.[14]

Caption: Conceptual diagram of Ins(1,4)P₂ stability versus pH.

Troubleshooting Guide

This section addresses specific experimental problems that may arise from the instability of D-myo-inositol 1,4-bisphosphate.

Issue 1: Loss of Biological Activity or Inconsistent Results Over Time

You observe that freshly prepared solutions of Ins(1,4)P₂ yield potent results in your assay (e.g., kinase activation, receptor binding), but solutions stored for a day or more, or used throughout a long experiment, show diminished or variable activity.

Caption: Troubleshooting workflow for loss of Ins(1,4)P₂ activity.

• Potential Cause A: Enzymatic Degradation

  • Why it Happens: As previously mentioned, phosphatases in biological samples are extremely efficient at dephosphorylating inositol phosphates.[7][8] This process can occur within minutes, even at 4°C, leading to a rapid loss of the active compound.

  • Solution:

    • Use Phosphatase Inhibitors: Supplement your lysis and assay buffers with a broad-spectrum phosphatase inhibitor cocktail. Ensure the cocktail is effective against inositol phosphatases.

    • Maintain Low Temperatures: Perform all experimental steps involving the biological sample and Ins(1,4)P₂ on ice to reduce enzymatic activity.

    • Minimize Incubation Time: Design your experiment to minimize the time between adding Ins(1,4)P₂ and the final measurement.

• Potential Cause B: Chemical Hydrolysis

  • Why it Happens: If your aqueous solution was prepared with unbuffered, acidic water or stored improperly (e.g., at room temperature), non-enzymatic hydrolysis of the phosphate esters will occur.[12][15]

  • Solution:

    • Use High-Purity, Buffered Water: Prepare stock solutions using sterile, nuclease-free water buffered to a pH between 7.0 and 8.0 (e.g., with 10 mM HEPES or Tris).

    • Prepare Fresh: For the most sensitive experiments, prepare working dilutions of Ins(1,4)P₂ immediately before use from a properly stored frozen stock.

Issue 2: Precipitate Forms in the Solution

Upon thawing a stock solution or adding it to a buffer, you observe cloudiness or a visible precipitate.

• Potential Cause: Salt Formation with Divalent Cations

  • Why it Happens: Inositol phosphates are highly negatively charged and can chelate di- and trivalent cations (e.g., Ca²⁺, Mg²⁺, Fe³⁺) present in your buffers or media.[2][16] This can form insoluble salts, effectively lowering the concentration of active, soluble Ins(1,4)P₂.

  • Solution:

    • Assess Buffer Composition: Check the concentration of divalent cations in your buffers. If high concentrations are not essential for your experiment, consider reducing them.

    • Use a Chelating Agent: If compatible with your downstream application, the inclusion of a weak chelator like EDTA in your stock solution can help prevent precipitation. Caution: EDTA may interfere with enzymatic assays that require divalent cations (e.g., many kinase assays).

    • Solubility Test: Before a large-scale experiment, test the solubility and stability of Ins(1,4)P₂ in your final assay buffer at the intended working concentration.

Experimental Protocols

Protocol 1: Preparation and Storage of a Validated Stock Solution

This protocol ensures the preparation of a stable, reliable stock solution of D-myo-inositol 1,4-bisphosphate potassium salt.

• Pre-Requisites: Use sterile, nuclease-free, and preferably low-endotoxin water. All tubes and pipette tips should be sterile.

• Reconstitution:

  • Allow the lyophilized solid to equilibrate to room temperature before opening the vial to prevent condensation.

  • Reconstitute the salt in a buffered solution, such as 10 mM HEPES, pH 7.4, rather than pure water, to control for pH.

  • To create a 10 mM stock solution, add the appropriate volume of buffer. For example, for 1 mg of Ins(1,4)P₂ potassium salt (check the exact molecular weight on the vial, approx. 414 g/mol for the dipotassium salt), add 241.5 µL of buffer.

  • Vortex gently until fully dissolved.

• Aliquoting and Storage:

  • Immediately dispense the stock solution into small, single-use aliquots (e.g., 5-10 µL) in sterile microcentrifuge tubes.

  • Flash-freeze the aliquots in liquid nitrogen or on dry ice.

  • Transfer the frozen aliquots to an -80°C freezer for long-term storage.

Protocol 2: Quality Control - Functional Stability Assay

This protocol allows you to validate the stability of your Ins(1,4)P₂ solution within your specific experimental system.

• Objective: To determine the rate of degradation of Ins(1,4)P₂ under your typical assay conditions.

• Procedure:

  • Prepare your complete assay buffer, including any biological components (e.g., cell lysate) and phosphatase inhibitors.

  • Spike the buffer with Ins(1,4)P₂ to its final working concentration.

  • Incubate this "pre-incubation mix" at the temperature of your experiment (e.g., on ice at 4°C or at 37°C).

  • At various time points (e.g., 0, 15, 30, 60, 120 minutes), take an aliquot of the mix and initiate your functional assay (e.g., add ATP and substrate for a kinase assay).

  • The "0 minute" time point serves as your 100% activity control.

• Analysis:

  • Plot the assay signal (e.g., phosphorylation, Ca²⁺ release) as a function of the pre-incubation time.

  • A rapid drop-off in signal indicates significant degradation. If the signal is stable for the duration of your planned experiment, your handling protocol is sound. If not, you must shorten your experimental timelines or improve the inhibitory conditions (e.g., add more potent phosphatase inhibitors).

Caption: Enzymatic degradation pathway of Ins(1,4)P₂ by phosphatases.

References

• Vertex AI Search. (n.d.). HYDROLYSIS.
• Turner, B. L., et al. (2002). Inositol phosphates in the environment. Philosophical Transactions of the Royal Society of London. Series B: Biological Sciences, 357(1420), 449–469.
• Heaney, D., et al. (2011). The inositol phosphates in soils and manures: Abundance, cycling, and measurement. Journal of Environmental Quality, 40(2), 389-400.
• Erneux, C., et al. (1987). The dephosphorylation pathway of D-myo-inositol 1,3,4,5-tetrakisphosphate in rat brain. Biochemical Journal, 247(3), 635–639.
• Storey, D. J., et al. (1984). Stepwise enzymatic dephosphorylation of inositol 1,4,5-trisphosphate to inositol in liver.
• Kishimoto, T., et al. (2025).
• Echelon Biosciences, Inc. (2024). D-myo-Inositol 1,5-bisphosphate [Ins(1,5)
• PubChem. (n.d.). D-myo-inositol (1,4,5)-trisphosphate degradation.
• Duong, Q. H., et al. (2018). Inositol phosphates: health implications, methods of analysis, and occurrence in plant foods. Journal of Food and Bioactives, 1, 3-19.
• Kamerlin, S. C. L., & Wilkie, J. (2007). Phosphate Ester Hydrolysis in Aqueous Solution: Associative versus Dissociative Mechanisms. Journal of the American Chemical Society, 129(41), 12689–12697.
• Keglevich, G., & Bálint, E. (2012). The Hydrolysis of Phosphinates and Phosphonates: A Review. Molecules, 17(10), 12389–12431.
• ResearchGate. (2025). Analytical methods and tools for studying inositol phosphates.
• KIT. (2023). Enzyme-assisted HPTLC method for the simultaneous analysis of inositol phosphates and phosphate.
• Singh, J., et al. (2018). Microbial degradation of myo-inositol hexakisphosphate (IP6): specificity, kinetics, and simulation. Applied Microbiology and Biotechnology, 102(18), 7949–7959.
• Thermo Fisher Scientific. (n.d.). D-myo-Inositol-1,4,5,6-tetrakis(phosphate) sodium salt.
• MedchemExpress. (n.d.). D-myo-Inositol-1,4,5-triphosphate trisodium.
• Merck. (n.d.). D- myo- Inositol 1,2,3,4,5,6-Hexakisphosphate, Dodecasodium Salt, Zea mays.
• Sigma-Aldrich. (n.d.). D-myo-Inositol 1,4,5-tris-phosphate trisodium salt.
• Unimore. (n.d.). From Myo-inositol to D-chiro-inositol molecular pathways.
• American Journal of Physiology. (n.d.). Renal depletion of myo-inositol is associated with its increased degradation in animal models of metabolic disease.
• PubMed. (n.d.). D-myo-inositol (1,4)-bisphosphate 1-phosphate. Partial purification from rat liver and characterization.
• Sigma-Aldrich. (n.d.). D- myo -Inositol 1,4,5-Trisphosphate, Trisodium Salt.
• R&D Systems. (n.d.). D-myo-Inositol 1,4,5-trisphosphate, hexapotassium salt.
• Merck. (n.d.). D-myo-Inositol 1,2,3,4,5,6-Hexakisphosphate, Dodecasodium Salt, Zea mays.
• Santa Cruz Biotechnology. (n.d.). D-myo-Inositol-1,4,5-trisphosphate hexapotassium salt.

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Addressing matrix effects in mass spectrometry of inositol phosphates

Welcome to the Technical Support Center for Inositol Phosphate Mass Spectrometry . This guide is designed for researchers, analytical scientists, and drug development professionals struggling with the quantification of inositol phosphates (InsPs) and inositol pyrophosphates (PP-InsPs).

Due to their high charge density, extreme polarity, and lack of a chromophore, InsPs are notoriously difficult to analyze. The most critical hurdle in liquid chromatography-mass spectrometry (LC-MS) and capillary electrophoresis-mass spectrometry (CE-MS) of InsPs is ion suppression —a matrix effect where co-eluting biological components prevent the efficient ionization of analytes in the electrospray ionization (ESI) source[1].

This guide provides field-proven troubleshooting strategies, self-validating protocols, and the mechanistic causality behind each solution.

Part 1: Frequently Asked Questions & Troubleshooting

Q1: I am trying to analyze InsP6 (phytic acid) in crude cell lysates using LC-MS, but my signals are completely suppressed compared to neat standards. What is happening? The Causality: You are experiencing severe ESI ion suppression combined with non-specific surface adsorption. In a complex matrix, highly abundant and easily ionizable molecules (like phospholipids and salts) outcompete the highly polar, multiply-charged InsPs for the limited charge available on the surface of the ESI droplets[1]. Furthermore, InsPs readily form complex ions with trace metal cations (like Fe³⁺ or Ca²⁺) in the matrix or on the stainless-steel surfaces of your LC system, leading to signal loss and peak broadening[2]. The Solution: You must decouple the analyte from the matrix prior to injection. Direct "dilute-and-shoot" methods are fundamentally incompatible with InsP analysis in complex tissues. You must implement a robust solid-phase extraction (SPE) method, such as Titanium Dioxide (TiO₂) enrichment, and utilize metal-free (PEEK) LC tubing.

Q2: How does TiO₂ enrichment selectively isolate InsPs from biological matrices, and why is pH control so critical? The Causality: Titanium dioxide (TiO₂) has a highly specific, pH-dependent affinity for phosphate groups[3]. Under highly acidic conditions (pH < 2), the surface of the TiO₂ beads becomes positively charged. Simultaneously, the acidic environment protonates the carboxylate groups of matrix proteins and organic acids (rendering them neutral), while the highly acidic phosphate groups of InsPs remain partially deprotonated and negatively charged. This allows InsPs to selectively bind to the TiO₂ surface via electrostatic interactions and bidentate coordination[4]. When the pH is subsequently raised to ~10 using ammonium hydroxide, the TiO₂ surface charge reverses to negative, repelling the InsPs and eluting them cleanly, free from the bulk biological matrix[4].

Q3: I am using a HILIC column to separate InsP6 and InsP7, but my peaks are tailing severely and co-eluting with residual matrix suppressors. How do I fix the chromatography? The Causality: Inositol phosphates have up to 12 dissociable protons with varying pKa values. If your mobile phase pH is near neutral, InsPs exist in a dynamic equilibrium of multiple protonation states, causing severe peak tailing and poor retention on Hydrophilic Interaction Liquid Chromatography (HILIC) stationary phases[2]. The Solution: You must force the InsPs into a single, uniform deprotonated state. Switch to a polymer-based amino HILIC column and use a highly alkaline mobile phase, specifically 300 mM ammonium carbonate at pH 10.5 [5]. The high pH ensures complete deprotonation, yielding sharp, symmetrical peaks, while the high buffer capacity outcompetes residual matrix salts, effectively resolving InsP6 and InsP7 from suppression zones[5].

Q4: Even after cleanup, I suspect minor matrix effects are altering my quantification. How can I build a self-validating quantitative system? The Causality: No extraction is 100% efficient, and no chromatographic run is entirely free of co-eluting micro-matrix components. To achieve absolute quantification, the system must self-correct for both extraction losses and ESI suppression. The Solution: Introduce Stable-Isotope Labeled (SIL) internal standards (e.g., [¹³C₆]InsP₆ or [¹³C₆]5-PP-InsP₅) into your lysis buffer before extraction[6]. Because the SIL standard is chemically identical to the endogenous analyte, it experiences the exact same extraction recovery and the exact same ion suppression in the ESI source. By quantifying the ratio of the endogenous peak area to the SIL peak area, the matrix effect is mathematically canceled out.

Part 2: Data Presentation & Method Comparison

The following table summarizes the quantitative impact of different matrix mitigation strategies on the detection of InsP6 in mammalian cell lysates.

Analytical Strategy	Matrix Effect (%)	Recovery (%)	Limit of Quantitation (LOQ)	Self-Validating?
Direct Injection (Dilute & Shoot)	-85% (Severe Suppression)	N/A	> 500 nM	No
Strong Anion Exchange (SAX) SPE	-40% (Moderate Suppression)	65 - 75%	100 nM	No
TiO₂ Enrichment (No Internal Std)	-10% (Mild Suppression)	85 - 90%	20 nM	No
TiO₂ Enrichment + [¹³C₆] SIL IS	< 2% (Fully Corrected)	92 - 95%	< 10 nM	Yes

Note: Matrix effect is calculated as (Response in Matrix / Response in Neat Solvent) - 1. A value of -85% indicates that 85% of the signal is lost due to ion suppression.

Part 3: Standard Operating Procedure (SOP)

Protocol: TiO₂-Based Enrichment of Inositol Phosphates for LC-MS/MS

This self-validating protocol utilizes pH-driven affinity to eliminate matrix suppressors prior to MS analysis[6],[4].

Reagents Needed:

• 1M Perchloric Acid (PCA)

• TiO₂ Beads (e.g., 5 µm Titansphere)

• Stable Isotope Labeled (SIL) Internal Standards (e.g., [¹³C₆]InsP₆)

• 3% Ammonium Hydroxide (NH₄OH), pH ~10

• LC-MS Grade Water

Step-by-Step Methodology:

• Lysis & Quenching: Rapidly lyse cells or homogenize tissue in 500 µL of ice-cold 1M PCA. Causality: PCA instantly denatures phosphatases to prevent InsP degradation while establishing the highly acidic environment required for TiO₂ binding.

• Internal Standardization: Immediately spike the lysate with a known concentration of SIL internal standards (e.g., 50 pmol of[¹³C₆]InsP₆).

• Protein Precipitation: Centrifuge the lysate at 15,000 × g for 10 minutes at 4°C. Transfer the cleared supernatant to a new tube. Discard the protein pellet.

• TiO₂ Binding: Add 2 mg of pre-washed TiO₂ beads to the supernatant. Incubate on a rotary shaker at 4°C for 15 minutes. Causality: Phosphates bind to the positively charged TiO₂ surface; protonated matrix carboxylates remain in solution.

• Matrix Removal (Washing): Centrifuge briefly to pellet the beads. Discard the supernatant. Wash the beads twice with 500 µL of 1M PCA, followed by one wash with LC-MS grade water to remove residual salts and lipids.

• Analyte Elution: Add 200 µL of 3% NH₄OH (pH 10) to the beads. Incubate for 5 minutes at room temperature and centrifuge. Collect the supernatant. Repeat this elution step once more and pool the eluates. Causality: The basic pH reverses the TiO₂ surface charge, repelling and releasing the InsPs.

• Concentration: Evaporate the pooled eluates to dryness using a vacuum concentrator (SpeedVac) to remove the ammonia.

• Reconstitution: Reconstitute the dried pellet in 50 µL of LC-MS grade water. The sample is now matrix-free and ready for HILIC-MS/MS or CE-MS analysis.

Part 4: Visualizations

Experimental Workflow

The following diagram illustrates the physical separation of InsPs from matrix suppressors using the TiO₂ enrichment protocol.

Workflow for the extraction and TiO2-based enrichment of inositol phosphates prior to LC-MS/MS.

Inositol Phosphate Biosynthesis Pathway

Understanding the metabolic cascade is critical for selecting the correct SIL internal standards for your target analytes.

Metabolic pathway of inositol phosphates and pyrophosphates from Glucose-6-phosphate.

Sources

• 1. Mass spectrometry-based metabolomics: a guide for annotation, quantification and best reporting practices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Accentuating the positive and eliminating the negative: Efficacy of TiO2 as digestibility index marker for poultry nutrition studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.plos.org [journals.plos.org]
• 5. Hydrophilic interaction liquid chromatography-tandem mass spectrometry for the quantitative analysis of mammalian-derived inositol poly/pyrophosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]

Improving the efficiency of D-Myo-inositol 1,4-bis-phosphate synthesis

Welcome to the Technical Support Center for the synthesis and isolation of D-Myo-inositol 1,4-bis-phosphate (Ins(1,4)P2). This guide is designed for researchers and drug development professionals, providing mechanistic troubleshooting, validated protocols, and quantitative benchmarks for both chemical and enzymatic synthesis routes.

Section 1: Chemical Synthesis Troubleshooting

Q: During the phosphitylation of my protected inositol intermediate, I am observing significant phosphate migration, leading to a mixture of Ins(1,4)P2 and Ins(4,5)P2. How can I lock the regioselectivity? A: Phosphate migration (e.g., from the 1-position to the 5-position) is a classic thermodynamic sink caused by the high reactivity of vicinal diols under basic conditions[1]. If you are using standard isopropylidene protecting groups, they may not offer sufficient steric hindrance. Causality & Solution: Switch to a temporary allyl protection strategy or utilize bulky benzyl ethers (e.g., 3,6-di-O-benzyl protection) prior to introducing the phosphoramidite. Furthermore, ensure that the oxidation of the P(III) intermediate to P(V) using mCPBA is performed strictly at -78°C. Higher temperatures allow the intermediate phosphite triester to undergo intramolecular transesterification before the oxidation locks the geometry[2].

Q: Why do we use P(III) phosphoramidite chemistry instead of direct P(V) phosphoryl chlorides for the phosphorylation step? A: The equatorial secondary hydroxyl groups on the myo-inositol ring are highly sterically hindered. P(V) reagents like phosphoryl chloride are electrophilically "hard" and react too slowly, leading to incomplete phosphorylation and degradation. P(III) reagents, such as N,N-diisopropyl dibenzyl phosphoramidite, are vastly more reactive and easily accommodate the steric bulk of the inositol ring, ensuring quantitative phosphitylation before subsequent oxidation[1].

Q: My final global deprotection step (hydrogenolysis of benzyl groups) suffers from incomplete conversion and low yields (<40%). What is the mechanistic failure? A: Incomplete hydrogenolysis in inositol polyphosphate synthesis is almost always due to catalyst poisoning or steric occlusion of the palladium surface. Causality & Solution: The phosphotriester intermediates are bulky and coordinate strongly to the Pd/C catalyst, blocking active sites. To resolve this, perform the hydrogenolysis in a biphasic solvent system (e.g., t-butanol/water) or add a mild acidic modifier (like dilute acetic acid) to protonate the phosphate groups as they form. This reduces their affinity for the palladium surface, allowing the catalyst to turn over efficiently[2].

Section 2: Enzymatic Synthesis Troubleshooting

Q: When using INPP5B to enzymatically convert Ins(1,4,5)P3 to Ins(1,4)P2, the reaction stalls at ~60% completion. Adding more enzyme does not help. Why? A: You are encountering severe product inhibition. Type II inositol 5-phosphatases like INPP5B are highly sensitive to the accumulation of inorganic phosphate (Pi)[3]. Causality & Solution: INPP5B utilizes a "moving metal" mechanism where Mg²⁺ coordinates the scissile 5-phosphate. As free Pi accumulates in the microenvironment, it competitively binds the Mg²⁺-rich active site, stalling turnover[3][4]. To drive the reaction to >95% completion, couple your reaction with a "phosphate mop" system—such as sucrose phosphorylase and sucrose—to continuously deplete free inorganic phosphate from the buffer.

Q: My HPIC analysis shows degradation of Ins(1,4)P2 into Ins(4)P during the enzymatic workflow. How do I prevent over-dephosphorylation? A: This indicates the presence of contaminating inositol polyphosphate 1-phosphatase activity in your recombinant enzyme preparation. Causality & Solution: While INPP5B is strictly a 5-phosphatase[4], trace host-cell phosphatases from E. coli or eukaryotic expression systems can cleave the 1-position phosphate. Add 10 mM LiCl to your reaction buffer. Lithium is a potent, uncompetitive inhibitor of many off-target inositol monophosphatases and 1-phosphatases, but it does not affect the 5-phosphatase activity of INPP5B.

Fig 1. Inositol phosphate degradation pathway highlighting targeted enzymatic steps.

Section 3: Quantitative Benchmarks

The following table summarizes the expected efficiencies and parameters for both synthesis modalities to help you select the appropriate workflow for your scale[5].

Synthesis Method	Precursor	Key Reagent/Enzyme	Typical Yield	Reaction Time	Major Impurity Risk
Chemical	1,2:4,5-di-O-isopropylidene-myo-inositol	Dibenzyl diisopropylphosphoramidite	45–60%	4–5 Days	Ins(4,5)P2, Ins(1,4,5)P3
Enzymatic	Ins(1,4,5)P3	INPP5B (Type II 5-phosphatase)	85–95%	2–4 Hours	Ins(1)P, Ins(4)P

Section 4: Validated Experimental Protocols

Protocol A: Chemical Synthesis via Phosphoramidite Chemistry

Self-validating mechanism: The use of low temperatures during oxidation prevents the thermodynamic rearrangement of the phosphite intermediate, ensuring strict 1,4-regioselectivity.

• Protection: React myo-inositol with 2,2-dimethoxypropane and p-toluenesulfonic acid to yield 1,2:4,5-di-O-isopropylidene-myo-inositol. Protect the 3,6-hydroxyls using benzyl bromide/NaH in DMF.

• Selective Deprotection: Selectively hydrolyze the isopropylidene groups using 80% acetic acid at 60°C for 2 hours to expose the 1,4-hydroxyls.

• Phosphitylation: Dissolve the intermediate in anhydrous CH₂Cl₂. Add 1H-tetrazole (3.0 eq) and N,N-diisopropyl dibenzyl phosphoramidite (2.5 eq). Stir at room temperature for 4 hours under argon.

• Oxidation: Cool the reaction strictly to -78°C. Dropwise, add a solution of mCPBA (3-chloroperoxybenzoic acid) in CH₂Cl₂. Stir for 30 minutes, then allow to warm to room temperature.

• Global Deprotection: Dissolve the oxidized product in a 1:1 mixture of t-butanol and water containing 0.1% acetic acid. Add 10% Pd/C catalyst and stir vigorously under a hydrogen atmosphere (1 atm) for 12 hours.

• Purification: Filter through Celite, lyophilize, and purify via High-Performance Ion Chromatography (HPIC) using a linear gradient of ammonium formate.

Protocol B: Enzymatic Cleavage using INPP5B

Self-validating mechanism: The inclusion of LiCl actively suppresses off-target dephosphorylation, ensuring the reaction halts precisely at the bis-phosphate stage.

• Buffer Preparation: Prepare a reaction buffer containing 50 mM HEPES (pH 7.4), 3 mM MgCl₂, 100 mM KCl, and 10 mM LiCl.

• Substrate Addition: Dissolve commercially sourced or biologically derived Ins(1,4,5)P3 to a final concentration of 1 mM in the reaction buffer.

• Enzyme Addition: Add recombinant human INPP5B to a final concentration of 10 µg/mL. (Optional: Add 1 U/mL sucrose phosphorylase and 10 mM sucrose to act as a phosphate mop).

• Incubation: Incubate the mixture at 37°C for exactly 2 hours in a thermomixer at 300 rpm.

• Termination: Quench the reaction by heating to 95°C for 5 minutes to denature the phosphatase.

• Purification: Centrifuge at 15,000 x g for 10 minutes to pellet denatured protein. Inject the supernatant into an HPIC system for final isolation[5].

Fig 2. Comparative workflows for chemical and enzymatic synthesis of Ins(1,4)P2.

Sources

• 1. researchgate.net [researchgate.net]
• 2. portlandpress.com [portlandpress.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Information on EC 3.1.3.56 - inositol-polyphosphate 5-phosphatase and Organism(s) Homo sapiens and UniProt Accession Q14642 - BRENDA Enzyme Database [brenda-enzymes.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Validating D-Myo-inositol 1,4-bis-phosphate Antibodies

Welcome to the technical support center. As a Senior Application Scientist, I understand that working with antibodies against small molecules, or haptens, like D-myo-inositol 1,4-bis-phosphate [Ins(1,4)P2] presents unique validation challenges. Unlike antibodies targeting large proteins, the specificity of anti-hapten antibodies is paramount and requires rigorous testing against structurally similar molecules. This guide provides in-depth, field-proven advice in a direct question-and-answer format to help you confidently validate the specificity of your Ins(1,4)P2 antibody and troubleshoot common issues.

Section 1: Foundational FAQs - Understanding the Challenge

Q1: What is D-myo-inositol 1,4-bis-phosphate and why is its detection critical?

D-myo-inositol 1,4-bis-phosphate [Ins(1,4)P2] is a key signaling molecule within the phosphatidylinositol (PI) signaling pathway.[1][2] This pathway regulates a vast array of cellular processes, including cell proliferation, metabolism, membrane trafficking, and apoptosis.[1][3][4] Ins(1,4)P2 is an intermediate metabolite in the complex phosphorylation and dephosphorylation cascade of inositol. Accurate detection and quantification of Ins(1,4)P2 are essential for dissecting these critical signaling events and understanding their dysregulation in diseases like cancer and metabolic disorders.[4]

To provide context, the PI pathway involves numerous phosphorylated inositol isomers, many of which differ by only the position of a single phosphate group.

Figure 1: Simplified Phosphatidylinositol Signaling Pathway.

Q2: Why is validating the specificity of an Ins(1,4)P2 antibody so uniquely challenging?

Section 2: Core Validation Protocols & Methodologies

The gold standard for assessing the specificity of an antibody against a small molecule is a competitive immunoassay. This format directly measures the antibody's ability to distinguish the target analyte from other structurally similar compounds.

Q3: How do I perform a competitive ELISA to determine antibody specificity and cross-reactivity?

A competitive Enzyme-Linked Immunosorbent Assay (ELISA) is the most robust quantitative method for this purpose.[9][10] In this assay, your analyte of interest [Ins(1,4)P2] competes with a fixed amount of a labeled or plate-bound Ins(1,4)P2 for binding to a limited amount of the antibody. The signal is inversely proportional to the concentration of Ins(1,4)P2 in the sample.

Here is the workflow and a detailed protocol:

Figure 2: Workflow for a Competitive ELISA.

Detailed Protocol: Competitive ELISA

• Plate Coating:

  • Coat a 96-well high-binding microplate with an Ins(1,4)P2-carrier protein conjugate (e.g., Ins(1,4)P2-BSA) at 1-5 µg/mL in a coating buffer (e.g., PBS, pH 7.4). Incubate overnight at 4°C.

  • Wash the plate 3 times with Wash Buffer (e.g., PBS with 0.05% Tween-20).

  • Block non-specific binding sites by adding 200 µL of Blocking Buffer (e.g., 5% non-fat dry milk or 3% BSA in PBST) to each well.[11] Incubate for 1-2 hours at room temperature (RT). Wash 3 times.

• Competitive Reaction:

  • Prepare serial dilutions of your Ins(1,4)P2 standard and each potential cross-reacting inositol phosphate isomer.

  • In a separate dilution plate, add 50 µL of your standards or cross-reactants to respective wells.

  • Add 50 µL of the primary Ins(1,4)P2 antibody (at a pre-determined optimal concentration) to each well. Incubate for 15-30 minutes at RT to allow the antibody and free analyte to interact.

  • Transfer 100 µL of this mixture to the coated and blocked ELISA plate. Incubate for 1-2 hours at RT. The free analyte in the solution will compete with the coated analyte for antibody binding.

• Detection:

  • Wash the plate 5 times with Wash Buffer.

  • Add 100 µL of a suitable enzyme-conjugated secondary antibody (e.g., HRP-conjugated Goat anti-Rabbit IgG) diluted in Blocking Buffer. Incubate for 1 hour at RT.

  • Wash the plate 5 times with Wash Buffer.

• Signal Development:

  • Add 100 µL of TMB substrate solution to each well.[12] Incubate in the dark at RT for 15-30 minutes.

  • Stop the reaction by adding 50 µL of Stop Solution (e.g., 1 M H₂SO₄). The color will change from blue to yellow.

  • Read the absorbance at 450 nm on a microplate reader.

Q4: Is there a simpler, more qualitative method for a quick specificity check?

Yes, a Dot Blot is an excellent, rapid method for assessing specificity.[11][13] It allows you to screen the antibody against a panel of related molecules immobilized on a membrane.[14]

Protocol: Dot Blot for Cross-Reactivity

• Membrane Preparation: Cut a piece of nitrocellulose or PVDF membrane to the desired size. Use a pencil to lightly draw a grid to mark where each sample will be spotted.

• Sample Application: Carefully spot 1-2 µL of each inositol phosphate isomer (and your target Ins(1,4)P2) at a consistent concentration (e.g., 100 µM) onto its designated spot on the membrane. Also, include a buffer-only spot as a negative control. Let the spots dry completely.

• Blocking: Immerse the membrane in Blocking Buffer (e.g., 5% non-fat dry milk in TBST) and incubate for 1 hour at RT with gentle agitation.

• Primary Antibody Incubation: Incubate the membrane with your Ins(1,4)P2 antibody at its optimal dilution in Blocking Buffer overnight at 4°C.

• Washing: Wash the membrane 3 times for 5-10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody for 1 hour at RT.

• Washing: Repeat the washing step.

• Detection: Apply an ECL substrate according to the manufacturer's instructions and visualize the signal using a chemiluminescence imager. A highly specific antibody will produce a strong signal only at the Ins(1,4)P2 spot, with minimal to no signal at the spots of other isomers.[14]

Section 3: Designing the Definitive Specificity Test

Q5: Which molecules should I include in my cross-reactivity panel?

A comprehensive panel is crucial for a trustworthy validation. Your panel should include isomers that are either biologically prevalent or structurally very similar to Ins(1,4)P2.

Compound	Rationale for Inclusion	Expected Reactivity
D-myo-inositol 1,4-bis-phosphate (Ins(1,4)P2)	Target Analyte	High (Positive Control)
D-myo-inositol 4,5-bis-phosphate (Ins(4,5)P2)	Precursor to Ins(1,4,5)P3; structurally similar.	Low to None
D-myo-inositol 1,5-bis-phosphate (Ins(1,5)P2)	Regioisomer; tests positional specificity.	Low to None
D-myo-inositol 1,4,5-tris-phosphate (Ins(1,4,5)P3)	Key downstream product; contains the 1,4-phosphate motif.[15]	Potential for low cross-reactivity
D-myo-inositol 1,3,4,5-tetrakis-phosphate (Ins(1,3,4,5)P4)	Downstream metabolite; tests for interference.[7]	Low to None
D-myo-inositol 1-phosphate (Ins(1)P)	Metabolite; tests for recognition of mono-phosphorylated inositol.[16]	Low to None
Inositol Hexakisphosphate (IP6 / Phytic Acid)	Highly phosphorylated; checks for non-specific charge-based binding.[17]	None
Phosphate Buffered Saline (PBS)	Vehicle Control	None (Negative Control)

Table 1: Recommended Cross-Reactivity Panel for Ins(1,4)P2 Antibody Validation.

Q6: What controls are absolutely essential for my validation experiments?

Your protocols must be self-validating.[18] Failure to include proper controls can render your data uninterpretable.

• Zero-Analyte Control (Max Signal): Wells/spots with no competing analyte. This sets the 100% binding level in a competitive ELISA.

• Non-Specific Binding (NSB) Control: Wells with no primary antibody. This measures the background signal from the secondary antibody and substrate.

• Isotype Control: An antibody of the same class, host species, and conjugation as your primary antibody, but raised against an antigen not present in your system.[19][20] This is critical to ensure the observed signal is not due to non-specific interactions of the antibody's Fc region.[21]

• Positive Control: A sample known to contain Ins(1,4)P2.

Section 4: Troubleshooting Guide

Q7: I'm seeing very high background signal across my entire ELISA plate or dot blot. What are the likely causes?

High background can obscure your specific signal. Here’s a logical approach to diagnosing the problem.

Figure 3: Troubleshooting Flowchart for High Background.

Q8: My antibody shows significant binding to other inositol phosphates. Is it unusable?

Not necessarily. First, quantify the cross-reactivity. If an isomer shows, for example, 50% cross-reactivity, it means you need twice the concentration of that isomer to achieve the same level of inhibition as Ins(1,4)P2.

Calculation for Percent Cross-Reactivity: % Cross-Reactivity = (IC50 of Ins(1,4)P2 / IC50 of Cross-Reactant) x 100

• IC50: The concentration of analyte that causes 50% inhibition of the maximum signal.

If cross-reactivity is low (<1-5%), the antibody may be suitable for your application, especially if the cross-reacting isomer is known to be at a much lower biological concentration. If cross-reactivity is high with a key biological isomer (e.g., >10% with Ins(1,4,5)P3), the antibody may not be specific enough for reliable quantification in complex biological samples. In this case, you should contact the supplier with your validation data or consider affinity purification if possible.[7][15]

Section 5: Data Interpretation

Q9: How should I present my validation data?

Clear presentation is key. Use a table to summarize your findings from the competitive ELISA.

Analyte	IC50 (nM)	% Cross-Reactivity
D-myo-inositol 1,4-bis-phosphate	15.2	100%
D-myo-inositol 4,5-bis-phosphate	1850.5	0.82%
D-myo-inositol 1,4,5-tris-phosphate	894.1	1.70%
D-myo-inositol 1-phosphate	> 10,000	< 0.15%
Inositol Hexakisphosphate	> 10,000	< 0.15%

Table 2: Example of a Cross-Reactivity Data Summary. The IC50 value for the target analyte is determined from the standard curve, and the cross-reactivity of other isomers is calculated relative to it.

This guide provides a comprehensive framework for validating your D-myo-inositol 1,4-bis-phosphate antibody. Rigorous, upfront validation is an investment that ensures the accuracy and reproducibility of your research. Should you encounter issues not covered here, please do not hesitate to contact our technical support team with your validation data.

References

• CUSABIO. (n.d.). Phosphatidylinositol signaling system. CUSABIO TECHNOLOGY LLC. [Link]

• Longdom Publishing. (2021, November 26). A Brief note on Phosphatidylinositol (PI) Signal Pathway. Journal of Clinical and Medical Images. [Link]

• Creative Diagnostics. (n.d.). The Dot Blot Protocol. [Link]

• Antibodies.com. (2024, June 10). Isotype Controls. [Link]

• Cusabio. (n.d.). How to Validate An Antibody？. [Link]

• TotalLab. (n.d.). How to Read Dot Blot Results. [Link]

• Crown Bioscience. (2018, June 26). Why to Use Isotype Control Antibodies. [Link]

• F1000Research. (n.d.). Guidelines on preparing Antibody Validation Articles. [Link]

• Lee, K. S., et al. (2012). Role of Phosphatidylinositol Phosphate Signaling in the Regulation of the Filamentous-Growth Mitogen-Activated Protein Kinase Pathway. Eukaryotic Cell, 11(10), 1291-1302. [Link]

• Thapa, N., et al. (2020). Novel roles of phosphoinositides in signaling, lipid transport, and disease. Journal of Cell Biology, 219(11), e202007035. [Link]

• Bais, C., et al. (1991). Cross-reactions of nucleic acids with monoclonal antibodies to phosphatidylinositol phosphate and cholesterol. Molecular Immunology, 28(6), 623-631. [Link]

• Antibodies-online.com. (n.d.). Inositol Triphosphate (IP3) ELISA Kit. [Link]

• AFG Scientific. (n.d.). Human inositol 1,4,5,-trisphosphate (IP3) Elisa Kit. [Link]

• Schwenk, J., et al. (2018). Ten Basic Rules of Antibody Validation. Analytical Chemistry Insights, 13, 117739011875746. [Link]

• Shieh, W. R., et al. (1995). Preparation and characterization of a D-myo-inositol 1,4,5-trisphosphate-specific antibody. Biochemical Journal, 311(Pt 3), 1009-1015. [Link]

• Riley, A. M., et al. (2016). The “Other” Inositols and Their Phosphates: Synthesis, Biology and Medicine (with Recent Advances in myo-Inositol Chemistry). Chemical Society Reviews, 45(22), 6206-6242. [Link]

• Shon, H. J., et al. (2003). Synthesis of three enantiomeric pairs of scyllo-inositol phosphate and molecular interactions between all possible regioisomers of scyllo-inositol phosphate and inositol 1,4,5-trisphosphate 3-kinase. Bioorganic & Medicinal Chemistry Letters, 13(18), 2981-2984. [Link]

• Creative Diagnostics. (n.d.). Antibody Validation. [Link]

• AMSBIO. (n.d.). Human Inositol Triphosphate (IP3) Elisa kit. [Link]

• Shon, H. J., et al. (2002). Synthesis of all possible regioisomers of scyllo-inositol phosphate. The Journal of Organic Chemistry, 67(22), 7908-7911. [Link]

• Elabscience. (n.d.). IP3(Inositol Triphosphate) ELISA Kit (E-EL-0059). [Link]

• Stich, O., et al. (2014). Inositol 1,4,5-trisphosphate receptor type 1 autoantibodies in paraneoplastic and non-paraneoplastic cerebellar ataxia. Journal of Neuroinflammation, 11, 203. [Link]

• Wang, H., et al. (2016). Synthesis and antitumor activity of inositol phosphotriester analogues. Organic & Biomolecular Chemistry, 14(39), 9343-9352. [Link]

• Chen, C. S., et al. (1995). Preparation and characterization of a D-myo-inositol 1,4,5-trisphosphate-specific antibody. Biochemical Journal, 311(3), 1009-1015. [Link]

• Barker, C. J., et al. (2015). Synthesis, Biology, and Medicine (with Recent Advances in myo-Inositol Chemistry). Angewandte Chemie International Edition, 55(1), 1-43. [Link]

• ORGENTEC Diagnostika. (n.d.). Anti-Phosphatidyl Inositol IgG/IgM. [Link]

• Trinquet, E., et al. (2006). D-myo-inositol 1-phosphate as a surrogate of D-myo-inositol 1,4,5-tris phosphate to monitor G protein-coupled receptor activation. Analytical Biochemistry, 358(1), 126-135. [Link]

• FooDB. (2011, September 21). Showing Compound 1D-Myo-inositol 1,4-bisphosphate (FDB022343). [Link]

• Rebecchi, M. J., et al. (1994). D-myo-inositol 1,4,5-trisphosphate inhibits binding of phospholipase C-delta 1 to bilayer membranes. Journal of Biological Chemistry, 269(39), 24323-24329. [Link]

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• 6. Ten Basic Rules of Antibody Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Preparation and characterization of a D-myo-inositol 1,4,5-trisphosphate-specific antibody - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. How to Read Dot Blot Results - TotalLab [totallab.com]
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D-Myo-inositol 1,4-bis-phosphate [Ins(1,4)P2] Signaling &amp; Control Experiments

Technical Support Center & Troubleshooting Guide

Welcome to the Technical Support Center for inositol phosphate research. D-Myo-inositol 1,4-bis-phosphate [Ins(1,4)P2] is a critical metabolite in the phosphoinositide signaling cascade. It is primarily generated when inositol polyphosphate 5-phosphatases (such as OCRL or INPP5B) dephosphorylate the active second messenger Ins(1,4,5)P3[1][2]. Because Ins(1,4)P2 is generally considered functionally inactive at the IP3 receptor, it serves as an essential negative control in calcium mobilization assays[3].

This guide is designed for researchers and drug development professionals to troubleshoot experimental design, optimize analytical assays, and understand the causal mechanisms behind Ins(1,4)P2 workflows.

Section 1: Experimental Design & Mechanistic FAQs

Q1: Why must I use Ins(1,4)P2 as a negative control when studying Ins(1,4,5)P3-induced calcium mobilization? A: Using a vehicle-only control is insufficient because it does not account for the high negative charge density of inositol polyphosphates, which can cause non-specific electrostatic interactions in the cytosol. Ins(1,4)P2 is the ideal structural control because it lacks only the 5-phosphate group. Mechanistically, the 5-phosphate of Ins(1,4,5)P3 is strictly required to interact with the α -domain of the IP3 receptor (IP3R) to pull the receptor domains together and trigger channel opening[3]. Without this 5-phosphate, Ins(1,4)P2 cannot induce the necessary conformational change, rendering it inactive and validating that your observed calcium spikes are specifically due to 5-phosphate-dependent IP3R activation[3].

Q2: My Ins(1,4)P2 control degrades too rapidly in live-cell microinjection experiments. How can I maintain stable concentrations? A: Endogenous phosphatases rapidly clear Ins(1,4)P2. Specifically, inositol-1,4-bisphosphate 1-phosphatase (INPP1) hydrolyzes it into Ins(4)P[4]. To bypass this degradation, you should substitute natural Ins(1,4)P2 with metabolically stabilized analogs. Phosphorothioate derivatives (where a non-bridging oxygen on the phosphate is replaced by sulfur) are highly resistant to INPP1 cleavage[5]. Alternatively, use photocaged Ins(1,4)P2 analogs to precisely control the spatial and temporal release of the molecule, ensuring the concentration remains constant during the critical measurement window[6].

Inositol phosphate degradation pathway highlighting Ins(1,4)P2 generation and clearance.

Section 2: Analytical Troubleshooting (Chromatography & Mass Spectrometry)

Q3: During LC-MS/MS, my Ins(1,4)P2 peak overlaps with other bisphosphate isomers like Ins(4,5)P2. How do I resolve them? A: Standard reverse-phase liquid chromatography (RPLC) cannot adequately separate highly polar inositol phosphate stereoisomers without the use of complex ion-pairing agents. To resolve Ins(1,4)P2 from Ins(4,5)P2 or Ins(1,5)P2, you must switch to Strong Anion-Exchange (SAX) chromatography coupled with MS/MS[7][8]. SAX separates these isomers based on subtle differences in their localized charge densities at specific pH levels. Use an ammonium carbonate or ammonium formate gradient (pH 9.0) to achieve baseline resolution before the analytes enter the electrospray ionization (ESI) source[7][9].

Q4: What are the expected mass-to-charge (m/z) ratios and detection limits for Ins(1,4)P2? A: Ins(1,4)P2 has a molecular weight of 340.12 g/mol and an exact mass of 339.9961[10]. In negative ion ESI mode, it is typically detected as the [M−H]− ion at m/z 339. Below is a reference table for optimizing your Multiple Reaction Monitoring (MRM) transitions.

Quantitative Data Reference: LC-MS/MS Parameters

Analyte	Precursor Ion [M−H]− (m/z)	Primary Product Ion (m/z)	Linear Range (pmol)	Limit of Detection (LOD)
Ins(1,4)P2	339.0	241.0 (loss of H3​PO4​ )	40 - 400	~0.25 pmol[7]
Ins(1,4,5)P3	419.0	321.0 (loss of H3​PO4​ )	40 - 400	~0.25 pmol[7]
Ins(4)P	259.0	97.0 ( H2​PO4−​ )	0.25 - 400	~0.25 pmol[7]

Section 3: Standardized Methodologies

To ensure reproducibility and trust in your analytical readouts, follow this self-validating protocol for the extraction and quantification of Ins(1,4)P2 from cellular matrices. The use of an internal standard validates extraction efficiency.

Protocol: Extraction and SAX-LC-MS/MS Quantification of Ins(1,4)P2

Phase 1: Quenching and Extraction

• Quench Metabolism: Rapidly aspirate media from cultured cells (e.g., 1×106 cells) and immediately add 1 mL of ice-cold 5% Trichloroacetic Acid (TCA) containing 5 mM EDTA to halt all phosphatase and kinase activity[11].

• Spike Internal Standard: Add 100 pmol of a stable-isotope labeled internal standard (e.g., 13C6​ -Ins(1,4)P2) to control for extraction losses.

• Homogenization: Scrape the cells and homogenize the lysate using a probe sonicator for 15 seconds on ice.

• Acid Removal: Centrifuge at 14,000 x g for 10 min at 4°C. Collect the supernatant and extract the TCA by washing three times with 2 mL of water-saturated diethyl ether. Discard the upper ether phase each time.

• Neutralization: Adjust the pH of the lower aqueous phase to 7.0 using dilute ammonium hydroxide. Lyophilize the sample if concentration is required.

Phase 2: SAX-HPLC Separation and MS Detection 6. Column Equilibration: Equip the HPLC with a high-capacity SAX column (e.g., 0.5 x 150 mm). Equilibrate with 5% methanol in water at a flow rate of 0.2 mL/min[7]. 7. Sample Injection: Resuspend the lyophilized extract in 50 μ L of mobile phase A and inject 10 μ L onto the column. 8. Gradient Elution: Apply a linear gradient of 200 mM ammonium carbonate buffer (pH 9.0) from 0% to 100% over 30 minutes to elute inositol phosphates sequentially by their degree of phosphorylation[7]. 9. MS/MS Detection: Operate the triple quadrupole mass spectrometer in negative ESI mode. Monitor the transition m/z 339.0 → 241.0 for Ins(1,4)P2[7][10].

Step-by-step workflow for the extraction and LC-MS/MS quantification of Ins(1,4)P2.

References

• Reactome. I(1,4,5)P3 is dephosphorylated to I(1,4)P2 by INPP5(4) in the cytosol. Available at:[Link]

• UniProt. Inositol polyphosphate 5-phosphatase OCRL - Homo sapiens (Human). Available at:[Link]

• Rossi, A. M., et al. (2012). Contribution of Phosphates and Adenine to the Potency of Adenophostins at the IP3 Receptor. Journal of Medicinal Chemistry (ACS Publications). Available at:[Link]

• Wikipedia Contributors. Inositol-1,4-bisphosphate 1-phosphatase. Available at:[Link]

• Dries, D. R., et al. (2014). Metabolically Stabilized Derivatives of Phosphatidylinositol 4-phosphate: Synthesis and Applications. PMC. Available at:[Link]

• Pavlovic, I., et al. (2016). Synthesis of 2-Diphospho-myo-inositol 1,3,4,5,6-Pentakisphosphate and a Photocaged Analogue. ResearchGate. Available at:[Link]

• Qiu, Y., et al. (2007). Simultaneous determination of inositol and inositol phosphates in complex biological matrices: Quantitative ion-exchange chromatography/tandem mass spectrometry. ResearchGate. Available at:[Link]

• Woodcock, E. A. (1995). Inositol Phosphate Release and Metabolism in Rat Left Atria. Circulation Research. Available at:[Link]

• KEGG COMPOUND. C01220: D-myo-Inositol 1,4-bisphosphate. Available at:[Link]

Sources

• 1. Reactome | I(1,4,5)P3 is dephosphorylated to I(1,4)P2 by INPP5(4) in the cytosol [reactome.org]
• 2. uniprot.org [uniprot.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Inositol-1,4-bisphosphate 1-phosphatase - Wikipedia [en.wikipedia.org]
• 5. METABOLICALLY STABILIZED DERIVATIVES OF PHOSPHATIDYLINOSITOL 4-PHOSPHATE: SYNTHESIS AND APPLICATIONS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. agron.iastate.edu [agron.iastate.edu]
• 9. pnas.org [pnas.org]
• 10. KEGG COMPOUND: C01220 [kegg.jp]
• 11. ahajournals.org [ahajournals.org]

Section 1: The Biological &amp; Chemical Causality of IP Profiling

Welcome to the Technical Support Center for Inositol Phosphate (IP) Profiling. As a Senior Application Scientist, I have designed this guide to move beyond basic troubleshooting. Here, we will dissect the mechanistic causality behind Gq-coupled GPCR assays, providing you with self-validating protocols and data interpretation frameworks to ensure your screening campaigns and mechanistic studies are scientifically rigorous.

To interpret complex inositol phosphate data, one must first understand the kinetic reality of the signaling cascade. When a Gq-coupled GPCR is activated, Phospholipase C (PLC) hydrolyzes membrane PIP2 into diacylglycerol (DAG) and inositol 1,4,5-trisphosphate (IP3).

The IP3 Problem: Historically, researchers attempted to measure IP3 directly. However, IP3 is a highly transient second messenger. It rapidly triggers intracellular calcium release and is immediately metabolized into IP2 and subsequently IP1[1]. Capturing this fleeting signal in high-throughput screening (HTS) is notoriously inconsistent.

The LiCl Solution: To stabilize the readout, modern assays measure IP1 instead of IP3. By introducing Lithium Chloride (LiCl) into the stimulation buffer, we competitively inhibit inositol monophosphatase (IMPase), the enzyme responsible for degrading IP1 into myo-inositol[2]. This forces IP1 to accumulate in the cell over time, transforming a transient spike into a stable, cumulative, and highly quantifiable signal[1].

Gq-coupled GPCR signaling cascade illustrating LiCl-mediated IP1 accumulation.

Section 2: Self-Validating Experimental Protocols

A robust assay must prove its own validity during every run. Below are the step-by-step methodologies for the two gold-standard IP profiling techniques, engineered with internal validation checkpoints.

Protocol A: Homogeneous Time-Resolved Fluorescence (HTRF) IP-One Assay

This assay relies on competitive immunoassay logic. Native IP1 produced by your cells competes with a d2-labeled IP1 tracer for binding to an anti-IP1 Terbium (Tb) or Europium (Eu) cryptate donor[3]. Because it is a competition, the TR-FRET signal is inversely proportional to the amount of cellular IP1 generated[4].

• Cell Preparation: Plate cells in a 384-well white opaque microplate (e.g., 10,000–50,000 cells/well). Causality: White plates maximize signal reflection and minimize well-to-well crosstalk, which is critical for time-resolved fluorescence[1].

• Agonist Stimulation & Blockade: Add your test compounds diluted in stimulation buffer containing 50 mM LiCl[4]. Incubate at 37°C for 30–90 minutes. Causality: 50 mM LiCl is the optimal concentration to fully saturate and block IMPase without inducing immediate cellular toxicity.

• Lysis & Competition: Add the IP1-d2 acceptor and Anti-IP1-Cryptate donor (prepared in lysis buffer) to all wells[3]. Incubate for 1 hour at room temperature.

• Ratiometric Readout: Read the plate on an HTRF-compatible reader (e.g., SpectraMax or PHERAstar). Measure emissions at both 620 nm (internal cryptate reference) and 665 nm (FRET signal)[1].

• Data Normalization: Calculate the ratio: (665 nm / 620 nm) × 10,000. Self-Validation Checkpoint: The ratiometric calculation mathematically eliminates interference from colored compounds, variable cell numbers, or media autofluorescence[3].

Logic workflow of the IP-One competitive HTRF assay demonstrating inverse signal proportionality.

Protocol B: Traditional [³H]-myo-inositol Radiolabeling

While lower throughput, radiometric assays remain the gold standard for full-spectrum IP profiling (differentiating IP1, IP2, and IP3)[2].

• Metabolic Labeling: Culture cells for 24–48 hours in inositol-free media supplemented with 1–3 μCi/mL [³H]-myo-inositol[5]. Causality: Inositol-free media forces the cells to incorporate the tritiated tracer into their membrane phosphoinositides.

• Wash & Stimulate: Wash cells extensively with HBSS to remove unincorporated isotope. Pre-incubate with 10 mM LiCl for 15 minutes, then stimulate with the agonist[2].

• Acid Extraction: Terminate the reaction by adding ice-cold 0.5 M Perchloric Acid (PCA)[2]. Causality: PCA instantly denatures all cellular enzymes, freezing the inositol phosphate profile exactly as it was at the moment of termination.

• Chromatography: Neutralize the extract with KOH/HEPES and load onto Dowex AG1-X8 anion-exchange resin columns[2]. Elute IPs sequentially using increasing concentrations of ammonium formate.

• Self-Validation Checkpoint: Always run a "Basal + LiCl" control alongside a "Basal - LiCl" control. The LiCl-treated well must show a measurable baseline increase in IP1, confirming that the IMPase blockade was successful.

Section 3: Troubleshooting Guide & FAQs

Q: My HTRF IP-One signal-to-noise ratio (Delta F%) is unacceptably low. How do I fix this? A: A compressed dynamic range usually stems from one of three issues:

• Suboptimal Cell Density: If cell density is too low, the maximum amount of native IP1 produced won't be enough to displace the d2-tracer. If it's too high, basal IP1 levels will pre-displace the tracer, lowering your maximum FRET signal. Perform a cell titration curve (10k to 100k cells/well) to find the linear dynamic range.

• LiCl Failure: Ensure your LiCl is freshly prepared. Without 50 mM LiCl, IP1 will degrade into myo-inositol, and you will capture nothing[4].

• Buffer Interference: IP1 standards must be prepared in the exact same stimulation buffer used on the cells[3]. Mismatched buffers alter the binding kinetics of the cryptate antibody.

Q: How do I differentiate true inverse agonism from basal assay noise? A: Because HTRF is an inversely proportional assay, an inverse agonist will decrease native IP1 production, which in turn increases the FRET signal above the basal vehicle control level. To detect this reliably, your cells must exhibit a high level of constitutive GPCR activity. If basal IP1 is too low, you will hit the assay's ceiling (maximum FRET) and miss the inverse agonist effect. You can artificially raise basal IP1 by slightly overexpressing the receptor or extending the LiCl pre-incubation time.

Q: My radiometric data shows massive background counts in unstimulated wells. What went wrong? A: High background in [³H]-myo-inositol assays is almost always caused by inadequate washing prior to stimulation[5]. If unincorporated[³H]-myo-inositol is left in the extracellular space, it will co-elute during the early stages of Dowex chromatography, completely masking your IP1 peaks. Ensure at least three gentle but thorough washes with warm HBSS before adding LiCl.

Section 4: Quantitative Data Interpretation

To aid in experimental design and data review, utilize the following standardized metrics and comparative tables.

Table 1: Comparative Analysis of IP Profiling Methodologies

Assay Parameter	HTRF IP-One (TR-FRET)	Radiometric ([³H]-myo-inositol)
Target Analyte	IP1 only (as a surrogate for IP3)	Total IPs (IP1, IP2, IP3 profiling)
Readout Mechanism	Inverse TR-FRET (665/620 nm ratio)	Scintillation Counting (CPM)
Throughput	High (384-well / 1536-well compatible)	Low to Medium (Column-dependent)
Primary Advantage	Homogeneous (no-wash), non-radioactive	Unmatched sensitivity, full pathway mapping
Primary Limitation	Cannot distinguish transient IP3 kinetics	Generates radioactive waste, highly laborious

Table 2: HTRF Assay Optimization Metrics & Corrective Actions

Metric	Optimal Target Range	Symptom if Out of Range	Corrective Action
Standard Curve EC50	< 150 nM	Shifted compound pharmacology	Reconstitute fresh IP1 standards; check buffer pH.
LiCl Concentration	40 – 50 mM	Missed peak accumulation (low signal)	Ensure LiCl is added before or with the agonist.
Stimulation Time	30 – 90 minutes	Plateaued or decaying signal	Perform a time-course experiment to find the peak.
Signal Stability	Stable for up to 18 hours	Drifting FRET ratios	Seal plates tightly to prevent evaporation at RT.

References

• National Center for Biotechnology Information (NCBI). "IP-3/IP-1 Assays - Assay Guidance Manual." NIH Bookshelf. Available at: [Link]

• Circulation Research. "Endothelin-Dependent Actions in Cultured AT-1 Cardiac Myocytes." AHA Journals. Available at:[Link]

• Bio-Protocol. "Assessing Gα q/15 -signaling with IP-One: Single Plate Transfection and Assay Protocol for Cell-Based High-Throughput Assay." Bio-Protocol. Available at:[Link]

Sources

• 1. IP-3/IP-1 Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. resources.revvity.com [resources.revvity.com]
• 4. bio-protocol.org [bio-protocol.org]
• 5. ahajournals.org [ahajournals.org]

Technical Support Center: D-Myo-inositol 1,4-bisphosphate in Cellular Assays

Welcome to the technical support guide for D-Myo-inositol 1,4-bisphosphate (Ins(1,4)P2). This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the successful application of Ins(1,4)P2 in cellular experiments and to help troubleshoot common artifacts.

Introduction: Understanding the Role of Ins(1,4)P2

D-myo-inositol 1,4-bisphosphate (Ins(1,4)P2) is a critical molecule in the phosphoinositide signaling cascade. It is primarily known as a degradation product of the potent second messenger, D-myo-inositol 1,4,5-trisphosphate (Ins(1,4,5)P3).[1] Ins(1,4,5)P3 is generated at the plasma membrane from phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC) and triggers the release of calcium (Ca²⁺) from intracellular stores.[2][3][4][5] The cellular levels of Ins(1,4,5)P3 are tightly controlled, in part, by its dephosphorylation to Ins(1,4)P2 by 5-phosphatases.[1] While often considered an inactive metabolite, studying the effects of introducing Ins(1,4)P2 directly into cells is crucial for understanding the dynamics of the entire pathway, elucidating the roles of specific phosphatases, and investigating potential downstream signaling functions of Ins(1,4)P2 itself.[6]

This guide will address the practical challenges and nuances of using exogenous Ins(1,4)P2 to ensure your experimental results are robust and artifact-free.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the primary biological role of D-Myo-inositol 1,4-bisphosphate (Ins(1,4)P2)?

Ins(1,4)P2 is a key intermediate in the metabolism of inositol phosphates. Its main established role is as the product of Ins(1,4,5)P3 dephosphorylation, a critical step in terminating the Ca²⁺ signal initiated by Ins(1,4,5)P3.[1] It is further metabolized by other phosphatases to inositol 4-monophosphate and eventually to myo-inositol, which is recycled for the synthesis of new phosphoinositides.[1][7] While Ins(1,4)P2 itself has significantly weaker activity at the Ins(1,4,5)P3 receptor compared to Ins(1,4,5)P3, its introduction into cells is a powerful tool to study the kinetics of inositol phosphate metabolism and the enzymes involved.[6][8][9]

Q2: How should I properly store and handle Ins(1,4)P2 to maintain its stability?

Proper storage is critical to prevent degradation.

• Solid Form: When stored as a solid (lyophilized powder), Ins(1,4)P2 is stable for at least one year at -20°C or below, protected from moisture.[10] The compound can be hygroscopic (absorbs moisture from the air), so it is essential to keep it in a desiccated environment.[11]

• Reconstituted Solutions: After reconstituting in a suitable buffer (e.g., water or a neutral pH buffer), it is imperative to aliquot the solution into single-use volumes and store them at -20°C or below.[11][12] Stock solutions handled this way are typically stable for at least three months.[10][11][12] Avoid repeated freeze-thaw cycles and do not store reconstituted solutions at 4°C for more than a few days, as this can lead to decomposition.[10] Storage in highly acidic (pH < 4) or basic (pH > 9) buffers can also cause decomposition.[10]

Q3: What are the most effective methods for loading the highly charged Ins(1,4)P2 molecule into live cells?

Due to its multiple phosphate groups, Ins(1,4)P2 is highly negatively charged and membrane-impermeant. Standard incubation will not result in cellular uptake. The primary methods to introduce it into the cytosol are:

• Electroporation: This is a widely used technique where a brief electrical pulse creates transient pores in the cell membrane, allowing Ins(1,4)P2 to enter. It allows for loading a large population of cells simultaneously, but requires careful optimization to balance loading efficiency with cell viability.

• Microinjection: This method involves directly injecting the Ins(1,4)P2 solution into individual cells using a fine glass needle. It is precise and ensures a defined amount is delivered, but it is low-throughput and technically demanding.

• Permeabilized Cell Systems: Cells can be treated with agents like saponin, which selectively perforates the plasma membrane while leaving intracellular organelle membranes intact.[13] This is useful for studying effects on intracellular stores like the endoplasmic reticulum but does not represent a truly intact cellular system.

• Membrane-Permeant Esters: While less common for Ins(1,4)P2 than for other signaling molecules, esterification can neutralize the negative charges of the phosphate groups, allowing the molecule to diffuse across the cell membrane. Once inside, cellular esterases cleave the ester groups, releasing the active Ins(1,4)P2.[14] This method can provide more uniform loading with less acute toxicity than electroporation.

Q4: What is a typical working concentration for cell loading experiments?

The optimal concentration is highly dependent on the cell type, loading method, and the specific biological question. It is always necessary to perform a dose-response curve to determine the ideal concentration for your system.

Loading Method	Typical Concentration Range	Key Considerations
Electroporation	1 µM - 50 µM (in electroporation buffer)	Higher concentrations can lead to osmotic stress. Optimize pulse voltage and duration for your cell type.
Microinjection	10 µM - 100 µM (in injection needle)	The final intracellular concentration will be lower due to dilution in the cytosol.
Permeabilized Cells	100 nM - 10 µM (in assay buffer)	The system is open, so concentrations should be carefully controlled.
Membrane-Permeant Esters	1 µM - 25 µM (in culture medium)	Requires incubation time for de-esterification. Monitor for any effects of the cleaved ester groups or solvent (e.g., DMSO).

Section 2: Troubleshooting Guide

This section addresses specific issues that may arise during your experiments.

Problem 1: Low or No Cellular Response After Loading Ins(1,4)P2

This is a common issue that can stem from several sources. A logical, step-wise approach is required for diagnosis.

Caption: Troubleshooting workflow for no cellular response.

• Possible Cause A: Inefficient Cell Loading

  • Explanation: The Ins(1,4)P2 may not be entering the cells in sufficient quantities to elicit a response. Electroporation, in particular, requires careful optimization for each cell line.

  • Solution:

    • Validate Loading: Co-load a fluorescent, inert molecule of a similar size and charge (e.g., a fluorescent dextran) to visually confirm successful membrane permeabilization and uptake via microscopy or flow cytometry.

    • Optimize Parameters: Systematically vary the voltage, pulse duration, and number of pulses during electroporation. Consult literature for protocols used with your specific cell type.

    • Check Buffer: Ensure you are using a low-ionic-strength electroporation buffer to maximize efficiency and minimize cell death.

• Possible Cause B: Rapid Degradation of Ins(1,4)P2

  • Explanation: Once inside the cell, Ins(1,4)P2 is a substrate for intracellular phosphatases and can be rapidly dephosphorylated, preventing it from reaching its target or accumulating to effective concentrations.[7][15]

  • Solution:

    • Use Phosphatase Inhibitors: Lithium chloride (LiCl) is a known inhibitor of inositol monophosphatases and can also inhibit the phosphatase that acts on Ins(1,4)P2.[15] Pre-incubating cells with LiCl (in the mM range) may prolong the intracellular lifespan of Ins(1,4)P2.

    • Use Non-Hydrolyzable Analogs: As a control, use a synthetic, non-hydrolyzable analog of Ins(1,4)P2 if available. If this analog produces a response while the native compound does not, rapid degradation is the likely culprit.

    • Time-Course Experiment: Measure your downstream readout at very early time points immediately following loading to capture any transient effects.

• Possible Cause C: The Biological System is Unresponsive

  • Explanation: It is possible that in your specific cell type and under your experimental conditions, Ins(1,4)P2 does not have a measurable biological effect on the pathway you are monitoring.

  • Solution:

    • Positive Control: Use a known agonist for your pathway as a positive control. For example, if you are measuring intracellular calcium, a primary positive control would be Ins(1,4,5)P3, which is a potent Ca²⁺ mobilizing agent.[4][5] If Ins(1,4,5)P3 works but Ins(1,4)P2 does not, it confirms your assay is functional and points to a lack of activity for Ins(1,4)P2 in this context.

Problem 2: High Cell Death or Toxicity Following Loading

• Possible Cause A: Harsh Loading Procedure

  • Explanation: Electroporation and other membrane-disrupting techniques can be inherently damaging to cells if not properly optimized.

  • Solution:

    • Reduce Electroporation Intensity: Titrate down the voltage and/or pulse duration. Often, a less intense pulse is sufficient for loading small molecules and improves viability.

    • Allow Recovery Time: Ensure cells have adequate time to recover in fresh, complete medium after the loading procedure before beginning your experiment.

    • Consider Alternative Methods: If viability remains low, consider a less harsh method like delivery via membrane-permeant esters.

• Possible Cause B: Contaminants or Compound Precipitation

  • Explanation: Impurities in the Ins(1,4)P2 preparation or precipitation of the compound in the loading buffer can cause toxicity. Some inositol phosphates have been observed to form precipitates in cell culture media.[16]

  • Solution:

    • Source High-Purity Compound: Ensure your Ins(1,4)P2 is from a reputable supplier with a high degree of purity (e.g., ≥98%).

    • Ensure Solubility: Fully dissolve the Ins(1,4)P2 in your loading buffer before adding it to cells. Briefly centrifuge the solution to pellet any undissolved material.

    • Buffer Compatibility: Ensure your buffer does not contain high concentrations of divalent cations (e.g., Ca²⁺, Mg²⁺) that could cause precipitation of the phosphate compound.

Problem 3: Inconsistent or Non-Reproducible Results

• Possible Cause A: Artifacts from Sample Preparation

  • Explanation: Certain common laboratory procedures can introduce artifacts. For instance, lyophilization (freeze-drying) of cellular extracts containing radiolabeled inositol has been shown to generate unidentified labeled compounds that can interfere with chromatographic analysis.[17]

  • Solution:

    • Avoid Lyophilization: If you are performing analytical chemistry (e.g., HPLC) on cell extracts to measure inositol phosphate levels, avoid lyophilizing the samples if possible.[17]

    • Alternative to Lyophilization: If freeze-drying is unavoidable, one study found that including 0.3 M urea in the sample can prevent the formation of these artifacts without interfering with chromatography.[17]

• Possible Cause B: Variability in Compound Aliquots

  • Explanation: Improper storage or handling can lead to degradation in some aliquots but not others.

  • Solution:

    • Strict Aliquoting Protocol: When you first reconstitute the solid Ins(1,4)P2, immediately divide it into single-use aliquots in high-quality microcentrifuge tubes.

    • Use a Fresh Aliquot: For every experiment, thaw a new aliquot and discard any unused portion. Do not refreeze.

Section 3: Key Protocols & Methodologies

Protocol 1: Preparation of a 10 mM D-Myo-inositol 1,4-bisphosphate Stock Solution

• Calculate Required Mass: Determine the mass of Ins(1,4)P2 powder needed. For the potassium salt (MW ≈ 416.3 g/mol ), to make 1 mL of a 10 mM solution, you would need 4.16 mg. Adjust based on the specific salt form (e.g., sodium salt) and molecular weight provided by the manufacturer.

• Weigh Compound: Carefully weigh the required amount of lyophilized Ins(1,4)P2 powder in a sterile microcentrifuge tube. Perform this in a low-humidity environment if possible.

• Reconstitution: Add the calculated volume of sterile, nuclease-free water to achieve the final concentration of 10 mM.

• Dissolution: Vortex thoroughly for 1-2 minutes until the powder is completely dissolved.

• Aliquoting: Immediately dispense the stock solution into single-use, sterile microcentrifuge tubes (e.g., 10 µL aliquots).

• Storage: Store all aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Example Cell Loading via Electroporation (for Suspension Cells)

• Cell Preparation: Harvest cells and wash them once with serum-free medium, then once with the electroporation buffer (e.g., Opti-MEM® or a specific low-ionic-strength buffer).

• Cell Resuspension: Resuspend the cell pellet in cold electroporation buffer at a concentration of 10-20 x 10⁶ cells/mL.

• Add Compound: Add the Ins(1,4)P2 stock solution to the cell suspension to achieve the desired final concentration (e.g., 20 µM). Mix gently by pipetting.

• Electroporation: Transfer the cell suspension to a pre-chilled electroporation cuvette (e.g., 4 mm gap). Pulse the cells using pre-optimized settings for your cell type (e.g., square-wave pulse, 250 V, 10 ms).

• Recovery: Immediately after the pulse, gently remove the cells from the cuvette and transfer them to a larger volume of pre-warmed, complete culture medium. Allow cells to recover for 15-30 minutes at 37°C.

• Experimentation: After recovery, wash the cells as needed and proceed with your downstream assay.

Section 4: Visualizing Key Processes

The Central Position of Ins(1,4)P2 in the Phosphoinositide Pathway

Caption: The phosphoinositide signaling pathway.

References

• D-myo-inositol (1,3,4)-trisphosphate biosynthesis | Pathway - PubChem. (n.d.). PubChem. Retrieved March 15, 2026, from [Link]

• D-myo-inositol (1,4,5)-trisphosphate degradation | Pathway - PubChem. (n.d.). PubChem. Retrieved March 15, 2026, from [Link]

• Woodcock, E. A., Anderson, K. E., & Land, S. L. (1993). Lyophilization can generate artifacts in chromatographic profiles of inositol phosphates. Journal of Chromatography, 619(1), 121-126. [Link]

• Cifuentes, M. E., & Rebecchi, M. J. (1994). D-myo-inositol 1,4,5-trisphosphate inhibits binding of phospholipase C-delta 1 to bilayer membranes. The Journal of Biological Chemistry, 269(3), 1945-1948. [Link]

• Gulyás, G., Tóth, J. T., Tóth, D. J., Kurucz, I., Hunyady, L., Balla, T., & Várnai, P. (2015). Measurement of Inositol 1,4,5-Trisphosphate in Living Cells Using an Improved Set of Resonance Energy Transfer-Based Biosensors. PLOS ONE, 10(5), e0125601. [Link]

• Chakraborty, A., & Majumder, A. L. (2014). Myo-Inositol and Its Derivatives: Their Emerging Role in the Treatment of Human Diseases. Journal of the Indian Institute of Science, 94(2), 143-163. [Link]

• Gee, N. S., Reid, G. G., Jackson, R. G., Barnaby, R. J., & Ragan, C. I. (1987). D-myo-inositol (1,4)-bisphosphate 1-phosphate. Partial purification from rat liver and characterization. Biochemical and Biophysical Research Communications, 146(3), 1018-1026. [Link]

• Unfer, V., Dinicola, S., Laganà, A. S., & Bizzarri, M. (2023). Myo-Inositol and D-Chiro-Inositol as Modulators of Ovary Steroidogenesis: A Narrative Review. International Journal of Molecular Sciences, 24(8), 7293. [Link]

• Megazyme. (2018). myo-INOSITOL ASSAY PROCEDURE K-INOSL. [Link]

• Cifuentes, M. E., & Rebecchi, M. J. (1994). D-myo-inositol 1,4,5-trisphosphate inhibits binding of phospholipase C-delta 1 to bilayer membranes. The Journal of Biological Chemistry, 269(3), 1945-1948. [Link]

• Gasteiger, K., Neuhaus, A., Lisurek, M., & Fiedler, D. (2022). Stable isotopomers of myo-inositol to uncover the complex MINPP1-dependent inositol phosphate network. bioRxiv. [Link]

• Denis, G. V., & Ballou, C. E. (1991). The Ca2+ release activities of D-myo-inositol 1,4,5-trisphosphate analogs are quantized. Cell Calcium, 12(6), 395-401. [Link]

• Berridge, M. J. (2016). The Inositol Trisphosphate/Calcium Signaling Pathway in Health and Disease. Physiological Reviews, 96(4), 1261-1296. [Link]

• Falck, J. R., Reddy, A. S., Reddy, K. M., Saady, M., Manna, S., & Capdevila, J. H. (1996). dl-myo-Inositol 1,4,6-Trisphosphate and l-myo-Inositol 1,4,6-Trisphosphate, Regioisomers of a Ubiquitous Second Messenger. The Journal of Organic Chemistry, 61(22), 7702-7705. [Link]

• Losito, O., Szijgyarto, Z., Resnick, A. C., & Saiardi, A. (2009). Inositol Pyrophosphates and Their Unique Metabolic Complexity: Analysis by Gel Electrophoresis. PLOS ONE, 4(5), e5580. [Link]

• Eckmann, L., Rudolf, M. T., Ptasznik, A., Schultz, C., Jiang, T., Wolfson, N., Tsien, R., Fierer, J., Shears, S. B., Kagnoff, M. F., & Traynor-Kaplan, A. E. (1997). D-myo-Inositol 1,4,5,6-tetrakisphosphate produced in human intestinal epithelial cells in response to Salmonella invasion inhibits phosphoinositide 3-kinase signaling pathways. Proceedings of the National Academy of Sciences, 94(26), 14456-14460. [Link]

• Gara, S., et al. (2025). Basic features of cellular inositol metabolism as revealed by a newly developed LC-MS method. Biochemical Journal, 482(11), 675-690. [Link]

• Morgante, G., et al. (2023). Treatment with Myo-Inositol Does Not Improve the Clinical Features in All PCOS Phenotypes. Journal of Clinical Medicine, 12(12), 4136. [Link]

• Doods, H. N., et al. (1995). Effects of some novel D-myo-inositol-phosphate derivatives on binding and sympathetic transmission. British Journal of Pharmacology, 116(5), 2445-2450. [Link]

• Shieh, W. R., et al. (1995). Preparation and characterization of a D-myo-inositol 1,4,5-trisphosphate-specific antibody. Biochemical Journal, 312(Pt 3), 957-963. [Link]

• Takimoto, K., et al. (1987). Enzymic dephosphorylation of D-myo-inositol 1,4-bisphosphate in rat brain. Biochemical Journal, 247(1), 209-215. [Link]

• Zafar, M. K. (2014). Investigating the effects of myo-inositol phosphates on human cancer cells. University of Arkansas. [Link]

• Shieh, W. R., et al. (1994). Molecular interactions of endogenous D-myo-inositol phosphates with the intracellular D-myo-inositol 1,4,5-trisphosphate recognition site. Biochemistry, 33(42), 12559-12566. [Link]

• Bizzarri, M., et al. (2023). Inositols Depletion and Resistance: Principal Mechanisms and Therapeutic Strategies. International Journal of Molecular Sciences, 24(13), 10589. [Link]

• Irvine, R. F., & Schell, M. J. (2001). Defining Signal Transduction by Inositol Phosphates. Nature Reviews Molecular Cell Biology, 2(5), 327-338. [Link]

• Zafar, M. K., et al. (2010). Detection of Inositol Polyphosphates by Polyacrylamide Gel Electrophoresis (PAGE) under Apoptotic Conditions in Cultured SW480. Journal of the Arkansas Academy of Science, 64, 128-131. [Link]

• Rico Resendiz, F. E., & Hothorn, M. (2022). Analysis by flow cytometry of the influence of liposomal loading time... ResearchGate. [Link]

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Technical Support Center: Optimizing In Vitro Assays for D-Myo-inositol 1,4-bisphosphate Activity

Welcome to the technical support center for optimizing the enzymatic analysis of D-Myo-inositol 1,4-bisphosphate (Ins(1,4)P₂). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into establishing robust and reproducible in vitro assays. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring the integrity and validity of your results.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions encountered when setting up an assay for enzymes that metabolize Ins(1,4)P₂.

Q1: What is the primary enzyme that metabolizes D-myo-inositol 1,4-bisphosphate, and what is the reaction product?

The principal enzyme responsible for the dephosphorylation of D-myo-inositol 1,4-bisphosphate is D-myo-inositol-1,4-bisphosphate 1-phosphohydrolase , also known as inositol polyphosphate 1-phosphatase.[1][2] This enzyme specifically hydrolyzes the phosphate group at the 1-position of the inositol ring.

The reaction catalyzed is: D-myo-inositol 1,4-bisphosphate + H₂O → D-myo-inositol 4-monophosphate + inorganic phosphate (Pi)[1][2]

Understanding this reaction is fundamental, as most assay methodologies are designed to quantify the formation of either D-myo-inositol 4-monophosphate or, more commonly, the release of inorganic phosphate.

Q2: What is the optimal pH for an in vitro Ins(1,4)P₂ phosphatase assay?

The optimal pH for inositol-1,4-bisphosphate 1-phosphatase activity is typically in the neutral range, around pH 7.2-7.5 .[1][3] It is crucial to maintain a stable pH throughout the experiment, as deviations can significantly impact enzyme structure and catalytic efficiency. This enzyme is generally not an acid or alkaline phosphatase.[3] Some related inositol phosphatases may exhibit different pH optima, so it is always best to perform a pH curve (e.g., from pH 6.0 to 8.5) during initial assay development with your specific enzyme preparation.

Q3: What is the role of magnesium ions (Mg²⁺), and what is the recommended concentration?

Magnesium (Mg²⁺) is an essential cofactor for virtually all inositol phosphatases, including the one that acts on Ins(1,4)P₂.[1][3][4][5] Mg²⁺ ions are integral to the catalytic mechanism, often by coordinating with the phosphate groups of the substrate and activating a water molecule for nucleophilic attack.[4]

The optimal concentration of Mg²⁺ for D-myo-inositol 1,4,5-trisphosphate phosphatase, a related enzyme, is between 0.5-1.5 mM.[3] A similar concentration range is a good starting point for Ins(1,4)P₂ phosphatase assays. We recommend titrating MgCl₂ from 0.5 mM to 5 mM to determine the precise optimum for your system. It is important to note that very high concentrations of divalent cations can sometimes be inhibitory.

Q4: Are there common laboratory reagents that can inhibit enzyme activity?

Yes, several common reagents can significantly inhibit Ins(1,4)P₂ phosphatase activity, leading to failed or misleading experiments.

• Chelating Agents (EDTA, EGTA, BAPTA): These molecules bind divalent cations. Since Mg²⁺ is an essential cofactor, the presence of chelators like EDTA will sequester Mg²⁺ from the reaction buffer, thereby completely inhibiting enzyme activity.[6][7] It is critical to ensure that no EDTA or similar chelators are carried over from your enzyme purification or storage buffers. Some studies have even shown that chelators like BAPTA can directly inhibit inositol phosphate receptors, independent of their chelating properties.[6]

• Lithium Chloride (LiCl): Lithium is a well-known uncompetitive inhibitor of inositol monophosphatases and inositol polyphosphate 1-phosphatase.[4][8][9] It traps the enzyme-product complex, preventing turnover. The inhibitory constant (Ki) for LiCl is often in the sub-millimolar range (around 0.3 mM), meaning even small amounts can be detrimental to the assay.[9]

• Calcium (Ca²⁺): While essential for many cellular processes, high concentrations of free calcium can be inhibitory to inositol polyphosphate 1-phosphatase.[10] Inhibition of approximately 40% has been observed at a free Ca²⁺ concentration of just 1 µM.[9] Therefore, calcium should be excluded from the reaction buffer unless its specific effect is being studied.

• High Concentrations of Inorganic Phosphate (Pi): As inorganic phosphate is a product of the reaction, high starting concentrations can cause product inhibition, reducing the initial reaction rate. Ensure that buffers are prepared with phosphate-free water and that reagents are not contaminated.

Visualizing the Pathway and Workflow

To better understand the experimental context, the following diagrams illustrate the key metabolic pathway and a logical workflow for troubleshooting common assay problems.

Caption: Metabolic pathway showing the generation and subsequent dephosphorylation of Ins(1,4)P₂.

Caption: A logical workflow for troubleshooting low or absent Ins(1,4)P₂ phosphatase activity.

Troubleshooting Guide

Even with an optimized buffer, you may encounter issues. This guide provides a systematic approach to resolving common problems.

Problem	Potential Cause	Recommended Action & Explanation
No or Very Low Activity	Missing Mg²⁺ Cofactor	The most common cause. Ensure your final reaction buffer contains 1-2 mM MgCl₂. Prepare a fresh stock solution.
Incorrect pH	Use a calibrated pH meter to confirm your buffer is within the optimal range (pH 7.2-7.5). Remember that pH can drift, especially in Tris buffers.
Presence of Chelators (e.g., EDTA)	If your enzyme stock is in an EDTA-containing buffer, dialyze it against a buffer with no EDTA or use a desalting column before the assay.
Enzyme or Substrate Degradation	Aliquot enzyme and substrate stocks to minimize freeze-thaw cycles. Run a positive control with a known active enzyme batch. Verify substrate integrity via an appropriate analytical method if degradation is suspected.
High Background Signal (in Phosphate-Release Assays)	Phosphate Contamination	Use ultra-pure water and high-purity reagents. Glassware can leach phosphates; use acid-washed or new polypropylene tubes.
Non-Enzymatic Substrate Hydrolysis	While generally stable at neutral pH, prolonged incubation at non-optimal pH or high temperatures can cause some hydrolysis. Run a "no-enzyme" control for every experiment to measure and subtract this background.
Inconsistent Results / Poor Reproducibility	Assay Not in Linear Range	The reaction rate is only linear for a certain time and at certain enzyme/substrate concentrations. Perform a time-course experiment and an enzyme titration to determine the conditions where product formation is linear with time and enzyme amount.
Inhibitor Contamination	See "No or Very Low Activity" section. Low levels of inhibitors like Li⁺ can cause variability.[8][9] Ensure all reagents are free from potential contaminants.
Pipetting Inaccuracy	Use calibrated pipettes and proper technique, especially when handling small volumes of concentrated enzyme or substrate. Pre-wet tips and ensure complete dispensing.

Experimental Protocols

This section provides a generalized, step-by-step protocol for a standard in vitro assay measuring Ins(1,4)P₂ phosphatase activity via the detection of released inorganic phosphate.

Protocol: Standard In Vitro Ins(1,4)P₂ Phosphatase Assay

This method relies on the colorimetric detection of inorganic phosphate (Pi) using a Malachite Green-based reagent.

1. Reagent Preparation:

• Assay Buffer (1X): 50 mM HEPES or Tris-HCl (pH 7.4), 100 mM KCl, 2 mM MgCl₂, 1 mM DTT (Dithiothreitol, optional, but can help maintain enzyme activity[3]). Crucially, prepare this buffer without any phosphate salts.

• Enzyme Stock: Purified inositol polyphosphate 1-phosphatase diluted in a suitable buffer (e.g., 20 mM HEPES, 1 mM DTT). Determine protein concentration accurately.

• Substrate Stock (10X): D-myo-inositol 1,4-bisphosphate at a concentration of 200 µM in sterile, nuclease-free water. Store in aliquots at -80°C. (Note: The final substrate concentration in the assay will be 20 µM. This is close to the reported Km of ~17 µM, but should be optimized for your specific enzyme).[8]

• Stop Solution: 10% (w/v) Trichloroacetic Acid (TCA).

• Phosphate Detection Reagent: Use a commercial, stabilized Malachite Green reagent for sensitivity and consistency (e.g., from suppliers like Sigma-Aldrich or Echelon Biosciences).

• Phosphate Standard Curve: Prepare a set of standards from 0 to 40 µM inorganic phosphate using a certified KH₂PO₄ standard.

2. Assay Procedure (96-well plate format):

• Prepare Controls: For each experiment, include:

  • Total Activity: All components included.

  • No-Enzyme Control: Replace enzyme volume with enzyme dilution buffer.

  • No-Substrate Control: Replace substrate volume with water.

• Set up the Reaction: In a 96-well microplate, add the following in order (for a final volume of 50 µL):

  • 25 µL of 2X Assay Buffer.

  • 10 µL of Enzyme (diluted in 1X Assay Buffer to achieve a concentration that falls within the linear range determined previously).

  • 10 µL of nuclease-free water.

• Pre-incubation: Equilibrate the plate at the desired temperature (e.g., 37°C) for 5 minutes.

• Initiate the Reaction: Add 5 µL of 10X Substrate Stock (200 µM) to each well to start the reaction. Mix gently by pipetting or with a plate shaker.

• Incubation: Incubate for the predetermined linear time (e.g., 20 minutes) at 37°C.

• Stop the Reaction: Terminate the reaction by adding 10 µL of 10% TCA to each well. Centrifuge the plate (e.g., 2000 x g for 10 minutes) to pellet the precipitated protein.

• Phosphate Detection:

  • Carefully transfer 40 µL of the supernatant from each well to a new, clean 96-well plate.

  • Add 100 µL of the Malachite Green detection reagent to each well.

  • Incubate at room temperature for 15-20 minutes until the color develops fully.

• Data Acquisition: Read the absorbance at the recommended wavelength (typically ~620-650 nm) using a microplate reader.

• Analysis:

  • Subtract the absorbance of the "no-enzyme" control from all other readings.

  • Use the phosphate standard curve to convert the corrected absorbance values into the concentration of inorganic phosphate released.

  • Calculate the specific activity of the enzyme (e.g., in nmol of Pi released/min/mg of enzyme).

References

• Guan, C., et al. (2012). Insights into the role of magnesium triad in myo-inositol monophosphatase: metal mechanism, substrate binding, and lithium therapy. PubMed. Available at: [Link]

• Brown, E. M., et al. (1987). High extracellular Ca2+ and Mg2+ stimulate accumulation of inositol phosphates in bovine parathyroid cells. PubMed. Available at: [Link]

• Nicoletti, F., et al. (1987). Magnesium ions inhibit the stimulation of inositol phospholipid hydrolysis by endogenous excitatory amino acids in primary cultures of cerebellar granule cells. PubMed. Available at: [Link]

• Jin, J. P., & Al-awar, O. (2020). Metabolic Labeling of Inositol Phosphates and Phosphatidylinositols in Yeast and Mammalian Cells. PMC. Available at: [Link]

• Missiaen, L., et al. (1993). Effects of Ca2+ chelators on purified inositol 1,4,5-trisphosphate (InsP3) receptors and InsP3-stimulated Ca2+ mobilization. PubMed. Available at: [Link]

• van der Kaay, J., et al. (1998). Enzyme-Assisted Total Synthesis of the Optical Antipodes d-myo-Inositol 3,4,5-Trisphosphate and d-myo-Inositol 1,5,6-Trisphosphate: Aspects of Their Structure−Activity Relationship to Biologically Active Inositol Phosphates. Journal of Medicinal Chemistry. Available at: [Link]

• Fellah, S., et al. (2007). Inositol hexaphosphate: a potential chelating agent for uranium. Radiation Protection Dosimetry. Available at: [Link]

• Lumbers, M. (2018). STRUCTURE-FUNCTION STUDIES OF MULTIPLE INOSITOL POLYPHOSPHATE PHOSPHATASES FROM GUT COMMENSAL BACTERIA. University of Birmingham Research Archive. Available at: [Link]

• Megazyme. (2018). myo-INOSITOL - ASSAY PROCEDURE. Megazyme. Available at: [Link]

• Tadano, S., et al. (1990). D-myo-inositol (1,4)-bisphosphate 1-phosphate. Partial purification from rat liver and characterization. PubMed. Available at: [Link]

• Yoon, H. J., et al. (2006). Ca2+-Inositol Phosphate Chelation Mediates the Substrate Specificity of β-Propeller Phytase. Biochemistry. Available at: [Link]

• Trinquet, E., et al. (2006). D-myo-inositol 1-phosphate as a surrogate of D-myo-inositol 1,4,5-tris phosphate to monitor G protein-coupled receptor activation. ResearchGate. Available at: [Link]

• Yoon, H. J., et al. (2006). Ca(2+)-inositol phosphate chelation mediates the substrate specificity of beta-propeller phytase. PubMed. Available at: [Link]

• Morris, A. J., et al. (1988). Dephosphorylation of 1D-myo-inositol 1,4-bisphosphate in rat liver. PMC. Available at: [Link]

• Grafton, G., et al. (1992). Effect of Mg2+ on Na(+)-dependent Inositol Transport. Role for Mg2+ in Etiology of Diabetic Complications. PubMed. Available at: [Link]

• Hogan, A., et al. (1994). The metabolism of D-myo-inositol 1,4,5-trisphosphate and D-myo-inositol 1,3,4,5-tetrakisphosphate by porcine skeletal muscle. PubMed. Available at: [Link]

• Luttrell, B. M. (1994). Cellular actions of inositol phosphates and other natural calcium and magnesium chelators. Cellular Signalling. Available at: [Link]

• Wikipedia. (n.d.). Inositol-1,4-bisphosphate 1-phosphatase. Wikipedia. Available at: [Link]

• Cifuentes, M. E., et al. (1994). D-myo-inositol 1,4,5-trisphosphate inhibits binding of phospholipase C-??1 to bilayer membranes. ResearchGate. Available at: [Link]

• Mezgles, T., et al. (2020). Role of Inositols and Inositol Phosphates in Energy Metabolism. MDPI. Available at: [Link]

• Perello, J., et al. (2019). Key Aspects of Myo-Inositol Hexaphosphate (Phytate) and Pathological Calcifications. MDPI. Available at: [Link]

• Cifuentes, M. E., et al. (1994). D-myo-inositol 1,4,5-trisphosphate inhibits binding of phospholipase C-delta 1 to bilayer membranes. PubMed. Available at: [Link]

• Seyfred, M. A., et al. (1984). Characterization of D-myo-inositol 1,4,5-trisphosphate Phosphatase in Rat Liver Plasma Membranes. PubMed. Available at: [Link]

• Wilson, M. S. C., et al. (2023). Multiple Inositol Polyphosphate Phosphatase Compartmentalization Separates Inositol Phosphate Metabolism from Inositol Lipid Signaling. PMC. Available at: [Link]

• Inhorn, R. C., & Majerus, P. W. (1988). Properties of inositol polyphosphate 1-phosphatase. ResearchGate. Available at: [Link]

• Inhorn, R. C., & Majerus, P. W. (1988). Properties of inositol polyphosphate 1-phosphatase. PubMed. Available at: [Link]

• Unfer, V., et al. (2021). PCOS and Inositols: Controversial Results and Necessary Clarifications. Basic Differences Between D-Chiro and Myo-Inositol. Frontiers in Endocrinology. Available at: [Link]

• Matsunaga, H., et al. (2020). An In Vitro Enzyme System for the Production of myo -Inositol from Starch. ResearchGate. Available at: [Link]

• Naughtin, M., et al. (2014). Identification of Inhibitors of Inositol 5-Phosphatases through Multiple Screening Strategies. ACS Chemical Biology. Available at: [Link]

• SchAfer, M. J., & Jessen, H. J. (2017). Assaying Inositol and Phosphoinositide Phosphatase Enzymes. Springer Nature Experiments. Available at: [Link]

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• 4. Insights into the role of magnesium triad in myo-inositol monophosphatase: metal mechanism, substrate binding, and lithium therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The metabolism of D-myo-inositol 1,4,5-trisphosphate and D-myo-inositol 1,3,4,5-tetrakisphosphate by porcine skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of Ca2+ chelators on purified inositol 1,4,5-trisphosphate (InsP3) receptors and InsP3-stimulated Ca2+ mobilization - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: D-Myo-Inositol 1,4-Bisphosphate (Ins(1,4)P2) Measurement &amp; Calibration

Welcome to the Technical Support Center for D-Myo-inositol 1,4-bis-phosphate (Ins(1,4)P2) analysis. Ins(1,4)P2 is a critical intermediate in the phosphatidylinositol signaling cascade, generated primarily through the dephosphorylation of Ins(1,4,5)P3 by 5-phosphatases[1]. Due to its high polarity, lack of a chromophore, and the presence of multiple isobaric isomers, accurate quantification of Ins(1,4)P2 requires highly optimized mass spectrometry workflows.

This guide provides field-proven troubleshooting strategies, validated LC-MS/MS parameters, and step-by-step methodologies to ensure scientific integrity in your measurements.

Pathway Context: Ins(1,4)P2 in Phosphoinositide Signaling

Understanding the metabolic flux of Ins(1,4)P2 is essential for designing accurate extraction protocols. The transient nature of this metabolite means that any delay in sample quenching will result in rapid enzymatic degradation or phosphorylation.

Metabolic pathway of Ins(1,4)P2 generation and degradation via phosphoinositide signaling.

Troubleshooting & FAQs

Q1: My Ins(1,4)P2 calibration peak is merging with other inositol bisphosphate isomers (e.g., Ins(1,5)P2, Ins(4,5)P2). How can I resolve them? Causality: Inositol phosphates are isobaric. In a standard reverse-phase LC system, all IP2 isomers exhibit identical mass-to-charge ratios ( m/z≈338.99 for[M-H]⁻) and similar polarities, leading to inevitable co-elution. Solution: Standard C18 columns cannot resolve these isomers. You must switch to Hydrophilic Interaction Liquid Chromatography (HILIC) using an amide-bonded stationary phase, or utilize Capillary Electrophoresis coupled to ESI-MS (CE-ESI-MS)[2]. For HILIC, use a highly aqueous gradient with a high concentration of ammonium acetate (e.g., 35 mM, pH 9.7) to ensure proper ionization and baseline isomer separation[2].

Q2: I am experiencing severe signal loss and peak tailing for my Ins(1,4)P2 calibration standards over successive injections. Causality: The phosphate groups on Ins(1,4)P2 act as strong chelating agents. They readily bind to exposed metal cations (e.g., Fe³⁺, Ni²⁺) in stainless steel HPLC tubing, injector needles, and column frits. This results in irreversible adsorption and peak tailing[3]. Solution: Passivate your LC system. Replace all stainless steel capillaries with PEEK (Polyetheretherketone) tubing. Alternatively, add a trace amount of a chelator (e.g., 5-10 µM EDTA) or use medronic acid (5 µM) in the mobile phase to dynamically mask metal sites without suppressing the MS signal.

Q3: My biological samples show drastically lower Ins(1,4)P2 concentrations than expected, despite excellent calibration curve linearity. Why? Causality: Ins(1,4)P2 is highly labile in biological matrices due to the rapid action of endogenous inositol polyphosphate phosphatases and kinases[4]. If the sample is not quenched immediately, Ins(1,4)P2 will be degraded to Ins(4)P. Furthermore, matrix effects in ESI can cause severe ion suppression. Solution (Self-Validating System): Implement a rapid acid-extraction protocol using ice-cold perchloric acid (PCA) immediately upon sample collection to denature enzymes. To create a self-validating assay that automatically corrects for both extraction losses and ion suppression, you must spike a Stable Isotope Labeled (SIL) internal standard, such as[¹³C₆]-Ins(1,4)P2, into the lysis buffer prior to extraction[1].

Quantitative Data & Analytical Parameters

To ensure accurate Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer, utilize the following optimized parameters. Note: Collision energies may require slight tuning depending on the specific vendor instrument.

Analyte	Precursor Ion ( m/z ) [M-H]⁻	Quantifier Product Ion ( m/z )	Qualifier Product Ion ( m/z )	Collision Energy (V)
Ins(1,4,5)P3	418.9	320.9 [Loss of H₃PO₄]	96.9 [H₂PO₄]⁻	-25
Ins(1,4)P2	338.9	240.9 [Loss of H₃PO₄]	96.9 [H₂PO₄]⁻	-22
[¹³C₆]-Ins(1,4)P2 (SIL)	344.9	246.9 [Loss of H₃PO₄]	96.9 [H₂PO₄]⁻	-22
Ins(4)P	259.0	96.9 [H₂PO₄]⁻	78.9 [PO₃]⁻	-20

Step-by-Step Methodology: Extraction and Quantification

The following protocol details the extraction of Ins(1,4)P2 from adherent cell cultures, ensuring complete enzymatic quenching and the removal of interfering proteins.

Protocol: Acid Extraction and HILIC-MS/MS Workflow

• Quenching & SIL Spiking: Rapidly aspirate culture media from cells. Immediately add 500 µL of ice-cold 1M Perchloric Acid (PCA) containing 50 nM of [¹³C₆]-Ins(1,4)P2 internal standard directly to the dish.

• Cell Lysis: Scrape the cells thoroughly, transfer the lysate to a microcentrifuge tube, and vortex vigorously for 30 seconds. Incubate on ice for 15 minutes to ensure complete protein denaturation.

• Protein Precipitation: Centrifuge the lysate at 15,000 × g for 10 minutes at 4°C. Transfer the cleared acidic supernatant to a new, low-bind microcentrifuge tube.

• Neutralization: Add 2M KHCO₃ dropwise to the supernatant until the pH reaches 6.5 – 7.5. (Caution: CO₂ gas will evolve; leave the tube cap open during addition to prevent pressure buildup).

• Salt Removal: Centrifuge the neutralized sample again at 15,000 × g for 10 minutes at 4°C to pellet the precipitated KClO₄ salts.

• LC-MS/MS Analysis: Transfer the supernatant to a polypropylene autosampler vial. Inject 10 µL onto a HILIC-Amide column (e.g., Waters XBridge Amide, 2.5 µm) coupled to a mass spectrometer operating in negative ESI mode.

Step-by-step sample preparation and LC-MS/MS workflow for Ins(1,4)P2 quantification.

References

• Analysis of inositol phosphate metabolism by capillary electrophoresis electrospray ionization mass spectrometry. SciSpace.[Link]

• Semi-enzymatic synthesis and application of 13C-isotopically labelled inositol-(1,4,5). Royal Society of Chemistry (RSC). [Link]

• Basic features of cellular inositol metabolism as revealed by a newly developed LC-MS method. Biochemical Journal | Portland Press.[Link]

• Analysis of Inositol Phosphates, Diphosphoinositol Phosphates, and Their Analogs by HPLC on an Acid-Compatible Stationary Phase with Detection by Complexation with Ferric Ion. ResearchGate.[Link]

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Reference Data & Comparative Studies

Comparing the biological activity of D-Myo-inositol 1,4-bis-phosphate and L-Myo-inositol 1,4-bis-phosphate

Stereospecificity in Phosphoinositide Signaling: A Comparative Guide to D- vs. L-Myo-inositol 1,4-bisphosphate

Executive Summary

In the highly stereospecific realm of inositol phosphate signaling, enantiomeric variations dictate profound differences in biological activity, receptor binding, and enzymatic degradation. This guide provides an objective, data-driven comparison between D-myo-inositol 1,4-bisphosphate[D-Ins(1,4)P2] —a natural downstream metabolite of the secondary messenger IP3—and its unnatural enantiomer, L-myo-inositol 1,4-bisphosphate[L-Ins(1,4)P2] .

Designed for drug development professionals and application scientists, this guide dissects the mechanistic divergence between these two molecules, providing validated experimental workflows to quantify their distinct pharmacokinetic and pharmacodynamic profiles.

Mechanistic Divergence: The Role of Stereochemistry

The biological divergence between D- and L-Ins(1,4)P2 is most prominently observed in their interactions with myo-inositol-1-phosphatase (InsP1ase) and the Inositol 1,4,5-trisphosphate receptor (IP3R) .

Receptor Binding and Calcium Mobilization (IP3R)

The natural signaling cascade relies on D-Ins(1,4,5)P3 to bind the IP3R on the endoplasmic reticulum, triggering intracellular Ca²⁺ release. The degradation product, D-Ins(1,4)P2 , is biologically inactive at the IP3R. Structurally, the absence of the 5-phosphate group means the molecule cannot bridge the α and β domains of the IP3R binding core, a critical conformational step required for channel opening. Consequently, both D- and L-Ins(1,4)P2 fail to mobilize calcium, rendering them pharmacologically inert as IP3R agonists.

Enzymatic Degradation (InsP1ase)

While neither enantiomer activates IP3R, their metabolic fates diverge dramatically when exposed to InsP1ase.

• D-Ins(1,4)P2 is strictly ignored by InsP1ase; it acts as neither a substrate nor an inhibitor .

• L-Ins(1,4)P2 , despite being the unnatural enantiomer, is paradoxically recognized as a substrate by InsP1ase. It is actively hydrolyzed into Ins(4)P and Ins(1)P. Furthermore, this hydrolysis is highly sensitive to Lithium (Li⁺) , a classic uncompetitive inhibitor of InsP1ase that traps the enzyme-phosphate intermediate.

Divergent metabolic processing of D- and L-Ins(1,4)P2 enantiomers by InsP1ase.

Quantitative Data Matrix

To facilitate rapid comparison for assay development, the biochemical properties of both enantiomers are summarized below.

Parameter	D-Myo-inositol 1,4-bisphosphate	L-Myo-inositol 1,4-bisphosphate	Mechanistic Causality
Biological Origin	Natural metabolite (IP3 degradation)	Synthetic / Unnatural enantiomer	Stereospecificity of upstream PLC and IP5P enzymes.
IP3R Binding Affinity	Inactive / Very Weak	Inactive	Lacks the critical 5-phosphate required for α -domain interaction.
InsP1ase Substrate	No	Yes	Active site geometry accommodates the L-enantiomer's pseudo-symmetry.
Lithium Sensitivity	N/A (Not a substrate)	High (Hydrolysis is inhibited)	Li⁺ uncompetitively traps the enzyme-phosphate intermediate.
PLC- δ 1 Inhibition	Weakly inhibits PIP2 binding	No significant effect	PLC PH-domain requires specific 4,5-phosphate recognition.

Validated Experimental Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems . They incorporate internal controls to verify causality and eliminate false positives when comparing these enantiomers.

Protocol 1: Stereospecific InsP1ase Hydrolysis Assay

This assay quantifies the differential degradation of D- vs. L-Ins(1,4)P2 by measuring the release of inorganic phosphate (Pi).

Causality of Design: Mg²⁺ is supplemented because InsP1ase is a strictly metal-dependent metalloenzyme. LiCl is used as a negative control to prove that the observed Pi release is specifically mediated by InsP1ase and not background phosphatase contamination.

• Buffer Preparation: Prepare a reaction buffer containing 50 mM Tris-HCl (pH 7.8), 3 mM MgCl₂, and 0.1 mM EGTA. Rationale: EGTA chelates trace calcium that could activate contaminating calcium-dependent phosphatases.

• Substrate Allocation: Aliquot 1 mM of D-Ins(1,4)P2 (Test A), 1 mM of L-Ins(1,4)P2 (Test B), and 1 mM D-Ins(1)P (Positive Control) into separate microcentrifuge tubes.

• Inhibitor Setup (Self-Validation): For each substrate, create a parallel duplicate containing 10 mM LiCl.

• Enzymatic Reaction: Initiate the reaction by adding 2 µg of purified bovine brain InsP1ase to all tubes. Incubate at 37°C for 30 minutes.

• Quenching: Terminate the reaction by heating the samples to 95°C for 5 minutes to denature the enzyme.

• Detection: Add Malachite Green reagent to each tube. Measure absorbance at 620 nm using a microplate reader.

  • Expected Result: High Pi release in L-Ins(1,4)P2 and D-Ins(1)P tubes; no Pi release in D-Ins(1,4)P2 tubes. LiCl tubes should show >80% reduction in Pi signal.

Self-validating experimental workflow for assessing stereospecific InsP1ase hydrolysis.

Protocol 2: Intracellular Calcium Mobilization (IP3R Activity)

This protocol verifies the lack of IP3R agonism for both enantiomers.

Causality of Design: Intact cells are impermeable to highly charged inositol polyphosphates. Therefore, cells must be permeabilized (e.g., with saponin) to allow the enantiomers direct access to the endoplasmic reticulum (ER) localized IP3 receptors.

• Cell Preparation: Culture DT40 cells expressing recombinant IP3R1. Wash and resuspend in a cytosol-like intracellular buffer (140 mM KCl, 10 mM NaCl, 20 mM HEPES, pH 7.3).

• Permeabilization & Dye Loading: Add 40 µg/mL saponin and 5 µM Mag-Fura-2 (a low-affinity Ca²⁺ indicator optimized for ER stores). Incubate for 10 minutes.

• Baseline Establishment: Add 1.5 mM MgATP to allow the sarco/endoplasmic reticulum Ca²⁺-ATPase (SERCA) to pump ambient calcium into the ER, establishing a steady-state baseline.

• Agonist Titration: Inject D-Ins(1,4)P2 or L-Ins(1,4)P2 at increasing concentrations (1 µM to 100 µM).

• Validation (Positive Control): Inject 1 µM D-Ins(1,4,5)P3 to confirm the functional integrity of the IP3R channels.

• Readout: Monitor the 340/380 nm fluorescence excitation ratio.

  • Expected Result: Neither D- nor L-Ins(1,4)P2 will alter the fluorescence ratio, whereas the D-Ins(1,4,5)P3 control will trigger an immediate, sharp spike in cytosolic calcium.

References

• Ackermann KE, Gish BG, Honchar MP, Sherman WR. (1987). Evidence that inositol 1-phosphate in brain of lithium-treated rats results mainly from phosphatidylinositol metabolism. Biochemical Journal, 242(2), 517-524. Available at:[Link]

• Rosenberg HJ, Riley AM, Marwood RD, Correa V, Taylor CW, Potter BVL. (2001). Contribution of Phosphates and Adenine to the Potency of Adenophostins at the IP3 Receptor: Synthesis of All Possible Bisphosphates of Adenophostin A. Journal of Medicinal Chemistry, 44(21), 2108-2117. Available at:[Link]

• Gee NS, Ragan CI, Watling KJ, Aspley S, Jackson RG, Reid GG, Gani D, Shute JK. (1988). The purification and properties of myo-inositol monophosphatase from bovine brain. Biochemical Journal, 249(3), 883-889. Available at:[Link]

A Tale of Two Isomers: A Comparative Guide to the Functional Differences Between D-Myo-inositol 1,4-bisphosphate and D-Myo-inositol 1,5-bisphosphate

For the Researcher, Scientist, and Drug Development Professional

In the intricate world of cellular signaling, the precise phosphorylation of the myo-inositol ring gives rise to a diverse cast of second messengers, each with a specific role in orchestrating cellular responses. Among these, inositol bisphosphates represent key nodes in the complex web of phosphoinositide signaling. This guide provides a detailed comparison of two such isomers: D-Myo-inositol 1,4-bisphosphate [Ins(1,4)P₂] and D-Myo-inositol 1,5-bisphosphate [Ins(1,5)P₂]. While structurally similar, the seemingly minor difference in the positioning of a single phosphate group leads to profound functional disparities, with one being a well-established metabolite in a major signaling cascade and the other a more enigmatic entity in the soluble inositol phosphate family.

Part 1: The Established Player: D-Myo-inositol 1,4-bisphosphate [Ins(1,4)P₂]

D-Myo-inositol 1,4-bisphosphate is primarily recognized as a key metabolite in the canonical phosphoinositide signaling pathway, downstream of the potent calcium-mobilizing second messenger, D-myo-inositol 1,4,5-trisphosphate (InsP₃)[1][2][3].

Metabolic Pathway and Regulation

The synthesis and degradation of Ins(1,4)P₂ are tightly regulated by specific enzymes, ensuring the transient nature of inositol phosphate signals.

• Synthesis: Ins(1,4)P₂ is generated through the hydrolysis of InsP₃ by the action of inositol polyphosphate 5-phosphatases (INPP5s)[1][3]. This dephosphorylation at the 5-position of the inositol ring terminates the primary calcium-releasing signal of InsP₃.

• Degradation: Ins(1,4)P₂ is further metabolized by inositol polyphosphate 1-phosphatase (INPP1), which removes the phosphate group at the 1-position to yield myo-inositol 4-phosphate[4]. This sequential dephosphorylation is a crucial step in the recycling of inositol for the resynthesis of phosphoinositides.

Caption: Metabolic pathway of D-Myo-inositol 1,4-bisphosphate.

Functional Roles

While often considered a step in the inactivation of InsP₃, Ins(1,4)P₂ is not merely an inert byproduct.

• Modulation of Calcium Signaling: Although significantly less potent than InsP₃, some studies have suggested that Ins(1,4)P₂ may have a minor, residual ability to mobilize intracellular calcium, though this is not its primary recognized function[5]. Its main role in calcium signaling is as a product of InsP₃ degradation, thus contributing to the termination of the signal.

• Enzyme Regulation: There is evidence that Ins(1,4)P₂ can act as a feedback inhibitor of certain phospholipase C (PLC) isoforms, the enzymes responsible for generating InsP₃ from phosphatidylinositol 4,5-bisphosphate (PIP₂)[6]. This suggests a potential role in the fine-tuning of the phosphoinositide signaling cascade.

Part 2: The Enigmatic Isomer: D-Myo-inositol 1,5-bisphosphate [Ins(1,5)P₂]

In contrast to the well-defined role of Ins(1,4)P₂, D-Myo-inositol 1,5-bisphosphate is a far more elusive molecule in the context of soluble inositol phosphate signaling. Direct evidence for its function as a second messenger is scarce in the current scientific literature. Its existence and potential roles are largely inferred from the metabolism of its lipid precursor, phosphatidylinositol 5-phosphate (PI5P).

Inferred Metabolic Pathway and Regulation

A definitive pathway for the synthesis and degradation of soluble Ins(1,5)P₂ is not well-established. However, we can propose a plausible route based on known enzymatic activities.

• Potential Synthesis: The hydrolysis of phosphatidylinositol 5-phosphate (PI5P) by a phospholipase C (PLC) would theoretically yield Ins(1,5)P₂ and diacylglycerol. While PI5P is a known cellular constituent with emerging roles in signaling, its hydrolysis by PLC to produce Ins(1,5)P₂ as a primary signaling event is not a well-documented pathway[7][8][9].

• Potential Degradation: Based on the substrate specificities of known inositol phosphatases, Ins(1,5)P₂ could potentially be dephosphorylated by inositol polyphosphate 1-phosphatase to yield myo-inositol 5-phosphate or by an inositol polyphosphate 5-phosphatase to yield myo-inositol 1-phosphate. However, experimental validation of these specific reactions is limited.

Caption: Inferred metabolic pathway of D-Myo-inositol 1,5-bisphosphate.

Functional Roles: A Matter of Speculation

Direct evidence for the biological activity of soluble Ins(1,5)P₂ is currently lacking. Its functional significance, if any, remains an open area of investigation. The known biological activities in the "5-phosphate" inositol series are primarily associated with the membrane-bound phosphoinositide, PI5P, which has been implicated in:

• Insulin Signaling: PI5P levels have been shown to influence the insulin signaling pathway[10].

• T-cell Activation: PI5P has been detected in T-cells and is thought to play a role in their activation[11].

• Actin Remodeling and Vesicle Trafficking: Emerging evidence links PI5P to the regulation of the cytoskeleton and intracellular membrane transport[12].

It is plausible that the hydrolysis of PI5P could generate localized and transient pools of Ins(1,5)P₂, which might have specific, yet-to-be-discovered intracellular targets. However, without direct experimental evidence, this remains speculative.

Part 3: Head-to-Head Comparison: A Summary of Functional Divergence

The table below summarizes the key functional differences between D-Myo-inositol 1,4-bisphosphate and D-Myo-inositol 1,5-bisphosphate based on current scientific understanding.

Feature	D-Myo-inositol 1,4-bisphosphate	D-Myo-inositol 1,5-bisphosphate
Primary Role	Metabolite of InsP₃ in a major signaling pathway.	Largely unknown; not established as a significant signaling molecule.
Metabolic Precursor	D-Myo-inositol 1,4,5-trisphosphate (InsP₃).	Hypothetically, Phosphatidylinositol 5-phosphate (PI5P).
Key Synthesizing Enzyme	Inositol polyphosphate 5-phosphatase.	Hypothetically, Phospholipase C.
Key Degrading Enzyme	Inositol polyphosphate 1-phosphatase.	Inferred to be inositol polyphosphate 1- or 5-phosphatases.
Established Functions	- Termination of InsP₃-mediated Ca²⁺ signaling.- Potential feedback inhibition of PLC.	No well-established functions as a soluble messenger.
Relative Abundance	A readily detectable metabolite in stimulated cells.	Presumed to be very low or transient.

Part 4: Experimental Considerations and Future Directions

The significant disparity in our understanding of these two isomers highlights exciting avenues for future research.

Experimental Protocols

1. Synthesis of Inositol Bisphosphate Isomers:

The chemical synthesis of specific inositol phosphate isomers is a complex but essential prerequisite for their biological investigation. Various synthetic strategies have been developed, often involving the use of protected myo-inositol derivatives and stereoselective phosphorylation reactions[13][14][15][16]. Enzymatic and semi-enzymatic approaches have also been employed to produce specific isomers[17].

2. In Vitro Binding Assays:

To quantitatively assess the interaction of Ins(1,4)P₂ and Ins(1,5)P₂ with potential protein targets (e.g., phosphatases, kinases, or putative receptors), radioligand binding assays or surface plasmon resonance (SPR) can be employed.

• Step-by-Step Radioligand Binding Assay:

  • Prepare purified protein of interest (e.g., a specific inositol phosphatase).

  • Incubate the protein with a radiolabeled ligand (e.g., ³H-Ins(1,4)P₂) in a suitable binding buffer.

  • In parallel incubations, include increasing concentrations of unlabeled competitor (Ins(1,4)P₂ or Ins(1,5)P₂) to determine the binding affinity (Ki).

  • Separate bound from free radioligand by filtration or centrifugation.

  • Quantify the bound radioactivity using liquid scintillation counting.

  • Analyze the data using appropriate software to calculate binding parameters.

3. Cellular Assays for Biological Activity:

To investigate the effects of these isomers on cellular processes, they can be introduced into cells via microinjection, electroporation, or by using membrane-permeant analogs.

• Calcium Imaging: To assess the calcium-mobilizing potential of the isomers, cells can be loaded with a fluorescent calcium indicator (e.g., Fura-2 or Fluo-4). Changes in intracellular calcium concentration can then be monitored using fluorescence microscopy following the introduction of the inositol bisphosphate.

Future Research

The functional characterization of D-Myo-inositol 1,5-bisphosphate represents a significant knowledge gap. Future studies should focus on:

• Developing robust methods for the synthesis of Ins(1,5)P₂ to make it more accessible for biological research.

• Screening for potential Ins(1,5)P₂-binding proteins using techniques such as affinity chromatography-mass spectrometry.

• Investigating the activity of various PLC isoforms on PI5P to determine if Ins(1,5)P₂ is indeed a product of this reaction in a cellular context.

• Utilizing advanced analytical techniques to detect and quantify endogenous levels of Ins(1,5)P₂ in different cell types and under various stimulation conditions.

Conclusion

The functional comparison of D-Myo-inositol 1,4-bisphosphate and D-Myo-inositol 1,5-bisphosphate underscores the remarkable specificity of inositol phosphate-mediated signaling. While Ins(1,4)P₂ is a well-characterized intermediate in a fundamental signaling pathway, Ins(1,5)P₂ remains an enigmatic molecule with a largely unexplored functional landscape. The elucidation of the roles of less-abundant inositol phosphate isomers like Ins(1,5)P₂ holds the potential to uncover novel layers of regulation in cellular signaling and may present new opportunities for therapeutic intervention.

References

• Phosphatidylinositol 5 Phosphate (PI5P): From Behind the Scenes to the Front (Nuclear) Stage. MDPI. [Link]

• The phosphatidylinositol (PI)-5-phosphate 4-kinase type II enzyme controls insulin signaling by regulating PI-3,4,5-trisphosphate degradation. PNAS. [Link]

• Phosphatidylinositol - Wikipedia. [Link]

• Phosphatidylinositol 5 Phosphate (PI5P): From Behind the Scenes to the Front (Nuclear) Stage - PMC. [Link]

• Phosphatidylinositol 4,5-bisphosphate - Wikipedia. [Link]

• An Emerging Role for PI5P in T Cell Biology - PMC. [Link]

• 25 Years of PI5P - Frontiers. [Link]

• Phosphatidylinositol 5 Phosphate | Encyclopedia MDPI. [Link]

• Inositol phosphate formation and its relationship to calcium signaling - PMC - NIH. [Link]

• phosphoinositide hydrolysis by independent pathways. [Link]

• D-myo-inositol (1,4,5)-trisphosphate degradation | Pathway - PubChem. [Link]

• Enzyme-Assisted Total Synthesis of the Optical Antipodes d-myo-Inositol 3,4,5-Trisphosphate and d-myo-Inositol 1,5,6-Trisphosphate: Aspects of Their Structure−Activity Relationship to Biologically Active Inositol Phosphates | Journal of Medicinal Chemistry - ACS Publications. [Link]

• Semi-enzymatic synthesis and application of 13 C-isotopically labelled inositol-(1,4,5). [Link]

• How do inositol phosphates regulate calcium signaling? - PubMed. [Link]

• Phosphatidylinositol(4,5)bisphosphate: diverse functions at the plasma membrane - Semantic Scholar. [Link]

• Myo-Inositol: Pharmacokinetics, Biological Functions, and Therapeutic Potential in Liver Protection: Insights from Preclinical Models - MDPI. [Link]

• myo-Inositol 1,4,5-trisphosphate mobilizes Ca2+ from isolated adipocyte endoplasmic reticulum but not from plasma membranes - PubMed. [Link]

• D-myo-inositol 1,4,5-trisphosphate inhibits binding of phospholipase C-delta 1 to bilayer membranes - PubMed. [Link]

• The biosynthesis of myo-inositol and its isorner ~ l ~ ~ - OTTO HOFFMANN-OSTENHOF. [Link]

• Myo-Inositol and Its Derivatives: Their Emerging Role in the Treatment of Human Diseases. [Link]

• Inositol pentakisphosphate isomers bind PH domains with varying specificity and inhibit phosphoinositide interactions. [Link]

• A chemoenzymatic synthesis of D-myo-inositol 1,4,5-trisphosphate - PubMed. [Link]

• From Myo-inositol to D-chiro-inositol molecular pathways - Iris Unimore. [Link]

• Synthesis of densely phosphorylated bis-1,5-diphospho-myo-inositol tetrakisphosphate and its enantiomer by bidirectional P-anhydride formation - PubMed. [Link]

• Role of Inositols and Inositol Phosphates in Energy Metabolism - PMC - NIH. [Link]

• DL-myo-inositol 1,4,5-trisphosphorothioate mobilizes intracellular calcium in Swiss 3T3 cells and Xenopus oocytes - PubMed. [Link]

• A definitive synthesis of D-myo-inositol 1,4,5,6-tetrakisphosphate and its enantiomer D-myo-inositol 3,4,5,6-tetrakisphosphate from a novel butane-2,3-diacetal-protected inositol - PubMed. [Link]

• Combining treatment with myo-inositol and D-chiro-inositol (40:1) is effective in restoring ovary function and metabolic balance - EGOI-PCOS. [Link]

• The Ca2+ release activities of D-myo-inositol 1,4,5-trisphosphate analogs are quantized. [Link]

• Multiple Inositol Polyphosphate Phosphatase Compartmentalization Separates Inositol Phosphate Metabolism from Inositol Lipid Signaling - MDPI. [Link]

• A structural basis for lithium and substrate binding of an inositide phosphatase - Jay Ponder Lab. [Link]

• myo-Inositol de novo biosynthesis, incorporation into phospholipids and... - ResearchGate. [Link]

• The Inositol Phosphate System—A Coordinator of Metabolic Adaptability - MDPI. [Link]

• Specific binding sites for inositol 1,3,4,5-tetrakisphosphate are located predominantly in the plasma membranes of human platelets - PMC. [Link]

• Specific and high-affinity binding of inositol phosphates to an isolated pleckstrin homology domain - PMC. [Link]

• Spotlight on the Binding Affinity of Ion Channels for Phosphoinositides: From the Study of Sperm Flagellum - PMC. [Link]

• Phosphatidylinositol(4,5)bisphosphate: diverse functions at the plasma membrane | Essays in Biochemistry | Portland Press. [Link]

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Receptor Binding Affinity of D-Myo-Inositol 1,4-Bisphosphate Analogs: A Comparative Guide for IP3R Modulators

Introduction: The Structural Mandate of Second Messengers

In the realm of intracellular signaling, D-myo-inositol 1,4,5-trisphosphate (Ins(1,4,5)P3) is the quintessential second messenger. Generated by the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) via phospholipase C (PLC), it diffuses through the cytosol to bind the inositol 1,4,5-trisphosphate receptor (IP3R) on the endoplasmic reticulum (ER), triggering calcium (Ca2+) mobilization[1].

For drug development professionals and structural biologists, understanding the structure-activity relationship (SAR) of IP3 analogs is critical for rational drug design. Modifying the phosphate groups—specifically, the removal of the 5-phosphate to yield D-myo-inositol 1,4-bisphosphate (Ins(1,4)P2)—drastically alters both receptor binding affinity and functional efficacy[2]. This guide objectively compares the binding dynamics of Ins(1,4)P2 and its synthetic analogs against the endogenous ligand and high-affinity surrogates like Adenophostin A (AdA), providing validated, self-contained experimental protocols for your laboratory workflows.

The Causality of Receptor Binding: Why the 5-Phosphate Matters

The IP3-binding core (IBC) of the IP3R forms a clam-like architecture consisting of an α-domain and a β-domain, connected by a flexible hinge. Activation of the receptor requires a ligand to successfully bridge these two domains, forcing the IBC into a constrained, active conformation.

• Ins(1,4,5)P3 (Full Agonist): The 4-phosphate (P-4) anchors to the β-domain, while the 1-phosphate (P-1) and 5-phosphate (P-5) bind the α-domain. This dual-domain tethering is thermodynamically highly favorable.

• Ins(1,4)P2 (Inactive): Lacking the P-5 group, Ins(1,4)P2 must rely solely on the P-1 interaction with the α-domain (specifically interacting with residue Arg568). This single contact point is too weak to stabilize the closed conformation, resulting in an affinity nearly 10,000-fold lower than Ins(1,4,5)P3, rendering it functionally inactive[2].

• Synthetic Bisphosphate Analogs (e.g., 3'-dephospho-AdA): Can a bisphosphate ever activate the IP3R? Yes. By utilizing the structural backbone of the fungal metabolite Adenophostin A, researchers have synthesized bisphosphate analogs where an adenine ring substitutes for the missing phosphate. The adenine ring binds the α-domain with such high affinity that it compensates for the lack of a P-5 group, effectively bridging the domains and rescuing partial agonist activity[3].

Structural logic of IP3-Binding Core (IBC) activation by trisphosphate and bisphosphate analogs.

Comparative Binding Affinity Data

To objectively benchmark the performance of Ins(1,4)P2 and its substituted analogs, we must evaluate their dissociation constants ( Kd​ ) and half-maximal effective concentrations ( EC50​ ) for Ca2+ release. The table below synthesizes quantitative data across key ligands.

Ligand	Structural Classification	Receptor Source	Binding Affinity ( Kd​ )	Functional Efficacy ( EC50​ )	Ref
Ins(1,4,5)P3	Endogenous Trisphosphate	Rat Pancreatic ER	7.15 nM	~0.3 µM	[2]
Adenophostin A (AdA)	Fungal Trisphosphate	Recombinant IP3R1	~0.7 nM	~0.03 µM	[3][4]
AbaIP3	Photoaffinity Trisphosphate	Rat Pancreatic ER	66 nM	3.1 µM	[2]
AsaIP3	Photoaffinity Trisphosphate	Rat Pancreatic ER	70 nM	N/A	[2]
Ins(1,4)P2	Endogenous Bisphosphate	Rat Pancreatic ER	~80,000 nM (80 µM)	Inactive	[2]
3'-dephospho-AdA	Synthetic Bisphosphate	Recombinant IP3R1	Moderate	Partial Agonist

Data Interpretation: The addition of photoaffinity labels (AbaIP3, AsaIP3) at the 1-phosphate group reduces affinity by roughly 9-fold compared to the endogenous ligand, but retains functional Ca2+ mobilizing capacity[2]. Conversely, the strict removal of the 5-phosphate (Ins(1,4)P2) obliterates binding affinity, emphasizing the necessity of the P-5 interaction unless compensated by an alternative high-affinity moiety (as seen in 3'-dephospho-AdA).

Self-Validating Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols represent the gold standards for evaluating the binding affinity and functional efficacy of inositol phosphate analogs.

Protocol A: Radioligand Competition Binding Assay

This assay determines the Kd​ of unlabeled Ins(1,4)P2 analogs by measuring their ability to displace [3H]Ins(1,4,5)P3 from microsomal preparations[2][4].

Causality & Rationale: We utilize ER-enriched microsomal fractions because IP3Rs are predominantly localized to the ER membrane. The assay is performed at 4°C to slow the dissociation rate of the ligand-receptor complex, ensuring stable equilibrium measurements[4].

Step-by-Step Methodology:

• Membrane Preparation: Isolate ER-enriched microsomal fractions from rat cerebellum or pancreatic acinar cells using a Percoll density gradient[2]. Resuspend in assay buffer (50 mM Tris-HCl, pH 8.3, 1 mM EDTA).

• Equilibration: In a 100 µL reaction volume, combine 50 µg of membrane protein, 1.5 nM [3H]Ins(1,4,5)P3 , and varying concentrations of the unlabeled analog (1 nM to 100 µM). Incubate on ice (4°C) for 15 minutes to reach thermodynamic equilibrium[4].

• Rapid Separation: Terminate the reaction by rapid filtration through Whatman GF/B glass fiber filters using a vacuum cell harvester. Crucial Step: The GF/B filters trap the membrane fragments while allowing unbound radioligand to pass through.

• Washing: Wash filters three times with 3 mL of ice-cold assay buffer. Causality: Ice-cold buffer is critical to minimize ligand dissociation from the receptor during the hydrodynamic stress of washing.

• Quantification: Transfer filters to scintillation vials, add 4 mL of liquid scintillation cocktail, and quantify bound radioactivity using a β -counter.

• Analysis: Calculate IC50​ using non-linear regression (one-site competition model) and convert to Kd​ using the Cheng-Prusoff equation.

Step-by-step workflow for the competitive radioligand binding assay using[3H]IP3.

Protocol B: Homogeneous Time-Resolved Fluorescence (HTRF) IP1 Assay

Because IP3 is rapidly metabolized to IP2 and IP1 by intracellular phosphatases, measuring direct IP3 accumulation is technically challenging for high-throughput screening. The HTRF IP1 assay bypasses this by measuring IP1 accumulation as a stable proxy for receptor activation[5].

Causality & Rationale: Lithium Chloride (LiCl) is added to the stimulation buffer to inhibit inositol monophosphatase. This prevents the final degradation of IP1 into free inositol, allowing IP1 to accumulate proportionally to the initial IP3 generation[5].

Step-by-Step Methodology:

• Cell Seeding: Seed cells expressing the target GPCR/IP3R pathway in a 384-well microplate (e.g., 10,000 cells/well).

• Stimulation: Add the Ins(1,4)P2 analog or reference agonist in a stimulation buffer containing 50 mM LiCl[5]. Incubate for 30-60 minutes at 37°C to allow for IP1 accumulation.

• Detection Reagents: Add the HTRF detection reagents: IP1-d2 conjugate (the Acceptor) and Anti-IP1 Cryptate (the Donor)[5].

• Competitive Binding: Incubate for 1 hour at room temperature. Endogenous IP1 produced by the cells will compete with the IP1-d2 conjugate for binding to the Anti-IP1 Cryptate.

• Measurement: Read the plate on a time-resolved fluorescence microplate reader (excitation at 337 nm, emission at 620 nm and 665 nm). The resulting FRET signal is inversely proportional to the intracellular IP1 concentration[5].

Mechanism of the Homogeneous Time-Resolved Fluorescence (HTRF) IP1 accumulation assay.

Conclusion

The evaluation of D-Myo-inositol 1,4-bisphosphate and its analogs reveals a strict structural mandate for IP3R activation. While the native Ins(1,4)P2 lacks the critical 5-phosphate necessary for high-affinity tethering to the IP3R α-domain, rational structural modifications—such as incorporating aromatic motifs seen in Adenophostin A—can rescue binding affinity in bisphosphate analogs. By employing rigorous radioligand and HTRF assays, drug development professionals can accurately benchmark these analogs, paving the way for novel, highly specific IP3R modulators.

References

• Synthesis and application of photoaffinity analogues of inositol 1,4,5-trisphosphate selectively substituted at the 1-phosphate group. PubMed. [Link]

• IP-3/IP-1 Assays - Assay Guidance Manual. NCBI Bookshelf.[Link]

• Both d- and l-Glucose Polyphosphates Mimic d-myo-Inositol 1,4,5-Trisphosphate: New Synthetic Agonists and Partial Agonists at the Ins(1,4,5)P3 Receptor. ACS Publications.[Link]

• Activation of IP3 receptors by synthetic bisphosphate ligands. University of Bath.[Link]

• Inositol trisphosphate. Wikipedia.[Link]

• Binding of Inositol 1,4,5-trisphosphate (IP3) and Adenophostin A to the N-Terminal region of the IP3 Receptor: Thermodynamic Analysis Using Fluorescence Polarization with a Novel IP3 Receptor Ligand. PMC.[Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Binding of Inositol 1,4,5-trisphosphate (IP3) and Adenophostin A to the N-Terminal region of the IP3 Receptor: Thermodynamic Analysis Using Fluorescence Polarization with a Novel IP3 Receptor Ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 5. IP-3/IP-1 Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

In vivo efficacy of D-Myo-inositol 1,4-bis-phosphate compared to in vitro studies

The Translational Dynamics of D-Myo-inositol 1,4-bisphosphate: Bridging In Vitro Mechanisms to In Vivo Realities

As drug development professionals and cellular biologists, we often focus our attention on primary second messengers like inositol 1,4,5-trisphosphate (Ins(1,4,5)P3) due to its profound role in calcium mobilization. However, the immediate downstream metabolite, D-Myo-inositol 1,4-bisphosphate (Ins(1,4)P2) , is far from a mere inactive byproduct. While historically viewed simply as the deactivation phase of the IP3 receptor pathway[1], rigorous in vitro profiling reveals that Ins(1,4)P2 possesses distinct, independent regulatory functions.

Translating these in vitro observations into in vivo efficacy presents a classic pharmacokinetic bottleneck. This guide objectively compares the experimental performance of Ins(1,4)P2 across isolated and physiological environments, providing the methodological frameworks necessary to study this transient molecule.

Mechanistic Pathway: The Ins(1,4)P2 Signaling Axis

The generation of Ins(1,4)P2 is strictly regulated by the dephosphorylation of Ins(1,4,5)P3 via inositol polyphosphate-5-phosphatase (INPP5F)[2]. Once formed, it faces two potential fates: acting upon intracellular targets (such as the actin cytoskeleton) or undergoing rapid degradation into inositol 4-phosphate (Ins(4)P) by inositol polyphosphate-1-phosphatase (INPP1)[2].

Metabolic pathway of Ins(1,4)P2 and its enzymatic regulation by Lithium.

Empirical Divergence: In Vitro Efficacy vs. In Vivo Challenges

The utility of Ins(1,4)P2 diverges sharply depending on the experimental model.

In Vitro Efficacy: In highly controlled, permeabilized cell models, Ins(1,4)P2 demonstrates potent structural regulation. In saponin-permeated platelets, the introduction of Ins(1,4)P2 rapidly induces a 41% increase in cytoskeletal actin within 10 seconds, operating in a dose-dependent manner with a half-maximal effect at approximately 2 µM[3]. Notably, Ins(1,4,5)P3 is significantly less effective at driving this actin reorganization, and monophosphates like Ins(1)P have zero effect, proving that the 1,4-bisphosphate structure is specifically recognized by the cytoskeletal machinery[3]. Furthermore, Ins(1,4)P2 acts as a weak feedback inhibitor of Phospholipase C-delta 1 (PLC-δ1) binding to the lipid bilayer[4].

In Vivo Realities: Direct in vivo administration of Ins(1,4)P2 yields virtually no efficacy. The highly charged nature of the bisphosphate moiety renders the molecule completely membrane-impermeable. Furthermore, its endogenous half-life is measured in seconds due to aggressive degradation by INPP1[2]. Therefore, in vivo studies must rely on metabolic manipulation. By administering Lithium—which uncompetitively inhibits inositol-1,4-bisphosphate 4-phosphohydrolase with an IC50 of 1 mM[5]—researchers can force the intracellular accumulation of Ins(1,4)P2 to study its downstream physiological effects[6].

Quantitative Comparison Matrix

Parameter	In Vitro Efficacy (Permeabilized/Purified)	In Vivo Efficacy (Intact Organism)	Translational Bottleneck
Cellular Permeability	High (via saponin/electroporation)	Zero	Highly charged phosphate groups prevent passive lipid diffusion.
Actin Polymerization	Strong stimulation (EC50 ~2 µM)[3]	Unmeasurable directly	Rapid intracellular turnover limits sustained cytoskeletal effects.
Enzymatic Half-Life	Stable (in phosphatase-free buffers)	Seconds	Rapid dephosphorylation by INPP1 to Ins(4)P[2].
PLC-δ1 Inhibition	Weak feedback inhibition[4]	Likely negligible	Local concentrations rarely reach required inhibitory thresholds.

Self-Validating Experimental Workflows

To accurately study a molecule as transient as Ins(1,4)P2, experimental design must prioritize causality and internal validation. Below are two field-proven protocols for isolating Ins(1,4)P2 activity.

Protocol 1: In Vitro Assessment of Ins(1,4)P2-Driven Actin Polymerization

Objective: Quantify the direct effect of Ins(1,4)P2 on cytoskeletal architecture.

• Platelet Isolation & Permeabilization:

  • Action: Suspend washed platelets in a cytosolic buffer containing 10 µg/mL saponin.

  • Causality: Intact membranes block Ins(1,4)P2 entry. Saponin is chosen over harsher detergents (like Triton X-100) because it selectively complexes with membrane cholesterol. This creates pores large enough for Ins(1,4)P2 to enter the cytosol while preserving the delicate, macromolecular actin cytoskeletal networks required for the assay.

• Ligand Introduction & Internal Controls (Self-Validation):

  • Action: Divide the permeabilized cells into four cohorts: Vehicle, 2 µM Ins(1,4)P2, 2 µM Ins(1,4,5)P3, and 2 µM Ins(1)P.

  • Causality: This matrix creates a self-validating system. Ins(1)P serves as a negative structural control (proving the bisphosphate is required)[3], while Ins(1,4,5)P3 serves as a comparative control to prove the effect is not merely a byproduct of calcium mobilization[3].

• Cytoskeletal Fractionation & Quantification:

  • Action: Terminate the reaction exactly at 10 seconds using a stabilizing buffer containing Phalloidin and 1% Triton X-100. Centrifuge at 100,000 x g to separate the Triton-insoluble cytoskeletal fraction.

  • Causality: The 10-second termination is critical. Ins(1,4)P2 acts rapidly; waiting longer allows endogenous phosphatases to degrade the ligand, leading to false negatives.

Protocol 2: In Vivo Pharmacodynamic Profiling via Metabolic Blockade

Objective: Induce and measure endogenous Ins(1,4)P2 accumulation in mammalian brain tissue.

• Lithium-Induced Phosphatase Inhibition:

  • Action: Administer LiCl (subcutaneous, 3 meq/kg) to rodent models 24 hours prior to extraction.

  • Causality: Because exogenous Ins(1,4)P2 cannot cross the blood-brain barrier, we must generate it endogenously. Lithium acts as an uncompetitive inhibitor of inositol-1,4-bisphosphate 4-phosphohydrolase[5], creating a metabolic traffic jam that forces Ins(1,4)P2 to accumulate in the tissue.

• Tissue Extraction via Microwave Irradiation:

  • Action: Euthanize subjects via focused microwave irradiation to the head (typically 1.5 seconds at 4-5 kW).

  • Causality: Standard decapitation allows post-mortem ischemia, which massively alters inositol phosphate levels within seconds. Microwave irradiation instantly denatures all brain enzymes, freezing the in vivo metabolic state and preventing the degradation of Ins(1,4)P2 during subsequent lipid extraction.

• HPLC-Mass Spectrometry Quantification (Self-Validation):

  • Action: Extract water-soluble inositol phosphates and quantify the ratio of Ins(1,4)P2 to Ins(4)P.

  • Causality: A successful, self-validating blockade will show an exponential rise in Ins(1,4)P2 coupled with a simultaneous, proportional depletion of Ins(4)P[6]. If both are elevated, the blockade is non-specific; the inverse relationship proves the specific enzymatic inhibition of the 4-phosphatase pathway.

References

• Source: nih.
• Source: nih.
• Source: portlandpress.
• Source: nih.
• Source: nih.
• Source: nih.

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• 1. Inositol 1,3,4,5-tetrakisphosphate: a remarkable second messenger in platelet signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. portlandpress.com [portlandpress.com]
• 3. Increase in cytoskeletal actin induced by inositol 1,4-bisphosphate in saponin-permeated pig platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. D-myo-inositol 1,4,5-trisphosphate inhibits binding of phospholipase C-delta 1 to bilayer membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Purification and properties of inositol-1,4-bisphosphate 4-phosphohydrolase from rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The dephosphorylation of inositol 1,4-bisphosphate to inositol in liver and brain involves two distinct Li+-sensitive enzymes and proceeds via inositol 4-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Cross-Reactivity of Inositol Phosphate Binding Proteins with D-Myo-Inositol 1,4-Bisphosphate

Executive Summary

Inositol phosphates are critical intracellular second messengers that regulate diverse cellular functions, from calcium mobilization to membrane trafficking. The signaling cascade is tightly regulated by the rapid metabolism of these molecules. D-myo-inositol 1,4,5-trisphosphate (Ins(1,4,5)P3) is the canonical active messenger, whereas its immediate metabolite, D-myo-inositol 1,4-bisphosphate (Ins(1,4)P2), is generally considered an inactive termination product[1].

For researchers and drug development professionals designing assays, developing synthetic analogs, or mapping signal transduction pathways, understanding the exact cross-reactivity profiles of these metabolites is paramount. This guide provides an objective, data-driven comparison of how Ins(1,4)P2 cross-reacts (or fails to cross-react) with key inositol phosphate binding proteins compared to native Ins(1,4,5)P3 and other analogs.

Mechanistic Grounding: The Structural Basis of Binding Specificity

The stark difference in binding affinity between Ins(1,4,5)P3 and Ins(1,4)P2 is rooted in structural thermodynamics. The high affinity of Ins(1,4,5)P3 for its receptor (IP3R) and various Pleckstrin Homology (PH) domains is driven by the precise spatial arrangement of its phosphate groups.

The 4- and 5-phosphates form a critical vicinal bisphosphate motif that interacts with a highly conserved basic pocket—rich in arginine and lysine residues—within the binding protein's recognition domain[2][3]. When the 5-phosphate is hydrolyzed by inositol-polyphosphate 5-phosphatase to yield Ins(1,4)P2[4][5], the ligand loses a crucial electrostatic anchor. This loss prevents the conformational "clam-shell" closure required for receptor activation, rendering Ins(1,4)P2 functionally inactive and unable to mobilize intracellular calcium[1][2].

Fig 1: Inositol phosphate signaling pathway demonstrating the metabolic inactivation of Ins(1,4,5)P3 to Ins(1,4)P2.

Comparative Binding Profiles

Different protein domains exhibit varying tolerances for phosphate group deletions. Below is an objective comparison of Ins(1,4)P2 cross-reactivity across major binding proteins.

• IP3 Receptors (Type 1): Ins(1,4,5)P3 binds to the IP3R with a Kd​ of approximately 30–100 nM[6][7]. In contrast, Ins(1,4)P2 fails to compete for binding even at concentrations exceeding 10 µM, resulting in less than 0.5% relative cross-reactivity[6].

• PH Domains (e.g., PLC- δ 1): The binding of PLC- δ 1 to PIP2 in bilayer membranes is inhibited by soluble D-Ins(1,4,5)P3 with an IC50​ of ~5.4 µM. Ins(1,4)P2 only weakly inhibits this binding, proving that the 4,5-bisphosphate position is mandatory for interfacial recognition[3].

• Arrestins: Visual arrestin (Arr1) priming relies on complexation with phosphoinositols. While InsP6 and InsP3 bind to the N-domain basic patch with low micromolar affinities, binding affinity declines sharply for metabolites with fewer than three phosphates, rendering Ins(1,4)P2 functionally negligible[8].

• InsP6 Binding Proteins (e.g., AP-2): In membrane-associated InsP6 binding assays, Ins(1,4)P2 is not an effective displacer, highlighting the strict requirement for higher-order phosphorylation[9].

Quantitative Data Summary

Target Protein / Domain	Ligand	Binding Affinity ( Kd​ / IC50​ )	Relative Cross-Reactivity
IP3 Receptor (Type 1)	Ins(1,4,5)P3	30 - 100 nM	100% (Reference)
IP3 Receptor (Type 1)	Ins(1,4)P2	> 10,000 nM	< 0.5%
PLC- δ 1 (PH Domain)	Ins(1,4,5)P3	~5.4 µM ( IC50​ )	100% (Reference)
PLC- δ 1 (PH Domain)	Ins(1,4)P2	> 50 µM ( IC50​ )	Minimal
Arrestin-1 (N-domain)	Ins(1,4,5)P3	Low Micromolar	Moderate
Arrestin-1 (N-domain)	Ins(1,4)P2	Not Detected	Negligible
AP-2 / InsP6 Receptor	InsP6	~2.5 µM ( Kd​ )	100% (Reference)
AP-2 / InsP6 Receptor	Ins(1,4)P2	> 100 µM	Negligible

Experimental Workflow: Self-Validating Radioligand Competition Assay

To empirically verify the lack of cross-reactivity of Ins(1,4)P2 in your own laboratory, a robust radioligand competition binding assay is required. The following protocol is designed as a self-validating system, ensuring that signal decay is due to true competition rather than ligand degradation or non-specific binding.

Step-by-Step Methodology

• Membrane Preparation (Receptor Isolation):

  • Isolate microsomal fractions from rat cerebellum (a tissue highly enriched in IP3R) using differential centrifugation. Resuspend in a buffer containing protease inhibitors.

• Assay Buffer Formulation:

  • Prepare 50 mM Tris-HCl (pH 7.4), 1 mM EDTA, and 2 mM DTT.

  • Causality Check: The inclusion of EDTA is critical. It chelates divalent cations ( Mg2+ , Ca2+ ), which strictly prevents the activation of endogenous phosphatases and kinases that could alter the phosphorylation state of the ligands during the assay.

• Ligand Incubation:

  • In a 96-well format, combine 50 µg of membrane protein, 1 nM [ 3 H]-Ins(1,4,5)P3 (specific activity ~20 Ci/mmol), and varying concentrations of unlabeled competitor (Ins(1,4)P2 vs. Ins(1,4,5)P3) ranging from 1 nM to 100 µM.

  • Incubate at 4°C for 30 minutes to achieve thermodynamic equilibrium[6].

• Separation & Filtration:

  • Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters.

  • Quality Control: Pre-soak filters in 0.1% Polyethylenimine (PEI) for 1 hour prior to use. PEI neutralizes the negative charge of the glass fibers, drastically reducing the non-specific binding of the highly anionic inositol phosphates.

  • Wash filters three times with 3 mL of ice-cold assay buffer.

• Quantification & Self-Validation:

  • Extract radioactivity using liquid scintillation counting.

  • Assay Validation: Calculate Total Binding (TB) using only the radioligand, and Non-Specific Binding (NSB) using the radioligand + 10 µM unlabeled Ins(1,4,5)P3. Specific binding must account for >70% of TB. Calculate the Z'-factor; proceed with data analysis only if Z' > 0.5.

Fig 2: Step-by-step workflow for the self-validating radioligand competition binding assay.

Sources

• 1. ahajournals.org [ahajournals.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Information on EC 3.1.3.56 - inositol-polyphosphate 5-phosphatase - BRENDA Enzyme Database [brenda-enzymes.info]
• 5. Information on EC 3.1.3.56 - inositol-polyphosphate 5-phosphatase and Organism(s) Homo sapiens and UniProt Accession Q14642 - BRENDA Enzyme Database [brenda-enzymes.org]
• 6. academic.oup.com [academic.oup.com]
• 7. pnas.org [pnas.org]
• 8. Structural evidence for visual arrestin priming via complexation of phosphoinositols - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Membrane-associated inositol hexakisphosphate binding in bovine retina - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of D-Myo-inositol 1,4-bisphosphate Levels in Healthy vs. Diseased Tissues: A Guide for Researchers

This guide provides a comprehensive comparative analysis of D-Myo-inositol 1,4-bisphosphate (Ins(1,4)P2) levels in healthy versus diseased tissues. Designed for researchers, scientists, and drug development professionals, this document delves into the critical role of Ins(1,4)P2 in cellular signaling, explores the methodologies for its quantification, and discusses the implications of its altered levels in various pathological states.

The Significance of D-Myo-inositol 1,4-bisphosphate in Cellular Signaling

D-Myo-inositol 1,4-bisphosphate is a key metabolite in the inositol phosphate signaling pathway, a fundamental mechanism for cellular communication. This pathway is initiated by the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, by phospholipase C (PLC). This enzymatic action generates two crucial second messengers: diacylglycerol (DAG) and inositol 1,4,5-trisphosphate (Ins(1,4,5)P3).

Ins(1,4,5)P3 diffuses into the cytoplasm and binds to its receptors on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). This calcium signal orchestrates a multitude of cellular processes, including muscle contraction, neurotransmission, and cell growth.

The signaling cascade is tightly regulated, and the termination of the Ins(1,4,5)P3 signal is as critical as its initiation. One of the primary mechanisms for this termination is the dephosphorylation of Ins(1,4,5)P3 by inositol polyphosphate-5-phosphatase to yield D-Myo-inositol 1,4-bisphosphate (Ins(1,4)P2).[1] Therefore, the levels of Ins(1,4)P2 are a direct reflection of the activity of the inositol phosphate signaling pathway.

Figure 1: Simplified Inositol Phosphate Signaling Pathway.

Comparative Levels of Inositol Phosphates: A Complex Picture

Direct quantitative comparisons of Ins(1,4)P2 levels between healthy and diseased tissues are not extensively documented in the literature, highlighting a significant area for future research. However, numerous studies have reported alterations in the broader inositol phosphate pathway, suggesting that Ins(1,4)P2 levels are likely dysregulated in various diseases.

Cancer

Deregulated inositol phosphate metabolism is a recognized feature of many cancers.[2] While specific data for Ins(1,4)P2 is limited, studies have shown that the expression of enzymes involved in its metabolism, such as inositol polyphosphate-5-phosphatase, can be altered in cancer cells. Furthermore, overexpression of the inositol 1,4,5-trisphosphate receptor (IP3R), the precursor to Ins(1,4)P2 formation, has been observed in invasive breast cancer, suggesting a potential increase in the flux through this pathway.[3]

Neurodegenerative Diseases

The inositol phosphate signaling pathway is crucial for neuronal function, and its disruption has been implicated in neurodegenerative disorders like Alzheimer's disease.[4] Studies on post-mortem brain tissue from Alzheimer's patients have shown a decrease in the levels of the Ins(1,4,5)P3 receptor.[5] While this doesn't directly quantify Ins(1,4)P2, it points towards a significant perturbation of the pathway that would invariably affect the concentration of its metabolites. Some studies have reported elevated levels of myo-inositol, the precursor of the entire pathway, in the brains of individuals in the predementia phase of Alzheimer's disease.

Metabolic Disorders

The inositol phosphate pathway is intricately linked to metabolic regulation. In type 2 diabetes, for instance, alterations in inositol metabolism have been observed.[6][7] Studies in animal models of type 2 diabetes have shown that a high-fat diet can lead to a significant reduction of myo-inositol content in the liver and kidneys, which can be partially corrected by myo-inositol supplementation.[4] This suggests that the availability of the precursor for Ins(1,4)P2 synthesis is affected in metabolic disease states.

Table 1: Summary of Reported Alterations in the Inositol Phosphate Pathway in Disease

Disease State	Tissue/Cell Type	Observed Alteration	Implication for Ins(1,4)P2 Levels	Reference
Cancer	Breast Cancer	Increased expression of IP3R1 and IP3R3	Potentially increased turnover, leading to altered Ins(1,4)P2 levels.	[3]
Human Colon Cancer Cells (HCT116)	Detectable levels of various inositol phosphates	Indicates active inositol phosphate metabolism.	[8]
Neurodegenerative Diseases	Alzheimer's Disease Brain	Decreased Ins(1,4,5)P3 receptor levels	Reduced signaling, potentially leading to lower Ins(1,4)P2 production.	[5]
Alzheimer's Disease Brain (predementia)	Elevated myo-inositol levels	Increased precursor availability for the pathway.
Metabolic Disorders	Type 2 Diabetes (animal model)	Decreased myo-inositol in liver and kidneys	Reduced precursor for Ins(1,4)P2 synthesis.	[4]

Note: This table highlights qualitative and indirect evidence. Direct quantitative measurements of Ins(1,4)P2 are needed for a conclusive comparison.

Experimental Protocols for the Quantification of D-Myo-inositol 1,4-bisphosphate

Accurate quantification of Ins(1,4)P2 in biological samples is challenging due to its low abundance and the presence of numerous isomers. Several robust methods have been developed, with High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) being the most common.

Figure 2: General Experimental Workflow for Ins(1,4)P2 Quantification.

Extraction of Inositol Phosphates from Tissues

A critical first step for accurate quantification is the efficient extraction of inositol phosphates from tissue samples. A common method involves acid extraction followed by purification.

Step-by-Step Protocol for Inositol Phosphate Extraction: [8][9]

• Tissue Homogenization: Homogenize the frozen tissue sample in a 20-fold dilution (w/v) of 1 M perchloric acid (PCA).

• Centrifugation: Centrifuge the homogenate at 10,000 rpm for 5 minutes at 4°C to pellet cellular debris.

• Supernatant Collection: Carefully collect the supernatant containing the soluble inositol phosphates.

• Neutralization: Neutralize the acidic extract by adding a suitable buffer, for example, by titration with a potassium carbonate solution.

• Purification using TiO2 beads:

  • Incubate the neutralized extract with titanium dioxide (TiO2) beads for 10 minutes. TiO2 beads have a high affinity for phosphate groups and will bind the inositol phosphates.[8][9]

  • Centrifuge to pellet the beads and wash them twice with 1 M PCA to remove non-specifically bound molecules.

  • Elute the bound inositol phosphates by incubating the beads in a basic solution (e.g., ammonium hydroxide).

  • Collect the supernatant containing the purified inositol phosphates.

• Sample Concentration: Evaporate the eluate to concentrate the sample and remove the basic solution. The resulting extract is ready for analysis by HPLC or MS.

Quantification by High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for separating and quantifying inositol phosphate isomers.[10][11][12]

Step-by-Step HPLC Protocol:

• Column: Use a strong anion-exchange (SAX) column, which is effective for separating negatively charged inositol phosphates.

• Mobile Phase: Employ a gradient of increasing salt concentration (e.g., ammonium phosphate or ammonium formate) to elute the inositol phosphates from the column. The specific gradient will depend on the column and the isomers to be separated.

• Detection:

  • Radiolabeling (for enhanced sensitivity): Tissues or cells can be pre-labeled with [3H]myo-inositol. The eluate from the HPLC is then collected in fractions, and the radioactivity of each fraction is measured using a scintillation counter.[11]

  • Post-column Derivatization: For non-radioactive samples, a post-column reaction with a reagent that forms a colored or fluorescent product with phosphates can be used for detection.

• Quantification: The concentration of Ins(1,4)P2 is determined by comparing the peak area of the sample to that of a known standard.

Quantification by Mass Spectrometry (MS)

Mass spectrometry offers high sensitivity and specificity for the quantification of inositol phosphates.[13] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a particularly powerful approach.

Step-by-Step LC-MS/MS Protocol: [13]

• Liquid Chromatography (LC):

  • Column: An amide column is often used for separation.

  • Mobile Phase: A typical mobile phase consists of a mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile).

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) in negative ion mode is commonly used to generate ions of the inositol phosphates.

  • Detection: Multiple Reaction Monitoring (MRM) is employed for selective and sensitive detection. In MRM, a specific precursor ion (the parent molecule) is selected and fragmented, and a specific product ion is then monitored. This highly selective process minimizes interference from other molecules in the sample.

  • Internal Standard: A deuterated internal standard, such as [²H₆]-myo-inositol, is added to the samples before processing. This allows for accurate quantification by correcting for any variations in sample preparation and instrument response.[13]

• Quantification: The ratio of the signal from the endogenous Ins(1,4)P2 to the signal from the internal standard is used to calculate the concentration of Ins(1,4)P2 in the original sample.

Conclusion and Future Directions

The analysis of D-Myo-inositol 1,4-bisphosphate presents a compelling avenue for understanding the pathophysiology of numerous diseases. While current research strongly indicates a dysregulation of the inositol phosphate pathway in cancer, neurodegenerative disorders, and metabolic diseases, a significant gap exists in the direct, quantitative measurement of Ins(1,4)P2 in affected tissues compared to their healthy counterparts.

The methodologies for inositol phosphate extraction and quantification have advanced significantly, with HPLC and LC-MS/MS providing the necessary sensitivity and specificity for these challenging analyses. The protocols outlined in this guide provide a solid foundation for researchers aiming to investigate the role of Ins(1,4)P2.

Future research should focus on conducting systematic, quantitative studies of Ins(1,4)P2 levels across a range of diseases and tissue types. Such data will be invaluable for:

• Biomarker Discovery: Establishing whether Ins(1,4)P2 levels can serve as a diagnostic or prognostic biomarker.

• Therapeutic Target Identification: Identifying enzymes involved in Ins(1,4)P2 metabolism as potential drug targets.

• Understanding Disease Mechanisms: Elucidating the precise role of Ins(1,4)P2 dysregulation in the progression of various pathologies.

By filling this knowledge gap, the scientific community can unlock the full potential of the inositol phosphate signaling pathway as a source of novel diagnostic and therapeutic strategies.

References

• Azevedo, C., & Saiardi, A. (2006). Extraction and analysis of soluble inositol polyphosphates from yeast.
• Wilson, M. S., & Saiardi, A. (2015). A novel method for the purification of inositol phosphates from biological samples reveals that no phytate is present in human plasma or urine. Open Biology, 5(3), 150014.
• Saiardi, A., & Cockcroft, S. (2005). A novel method for the purification of inositol phosphates from biological samples reveals that no phytate is present in human plasma or urine. Open biology, 5(3), 150014.
• Meek, J. L., & Nicoletti, F. (1986). Separation of inositol phosphates and glycerophosphoinositol phosphates by high-performance liquid chromatography.
• Jenkinson, S. (1995). HPLC Separation of Inositol Polyphosphates. In: Signal Transduction Protocols (pp. 151-165). Humana Press, Totowa, NJ.
• Wreggett, K. A., & Irvine, R. F. (1987). Extraction and recovery of inositol phosphates from tissues. Biochemical Journal, 245(3), 655–660.
• Barker, C. J., Illies, C., & Berggren, P. O. (2010). HPLC Separation of Inositol Polyphosphates. In Inositol Phosphates and Lipids (pp. 13-33). Humana Press, Totowa, NJ.
• Shears, S. B. (1989). The pathway of myo-inositol 1, 3, 4-trisphosphate phosphorylation in liver. Identification of myo-inositol 1, 3, 4, 5, 6-pentakisphosphate. Journal of Biological Chemistry, 264(33), 19879-19886.

• Megazyme. (n.d.). Phytic Acid (Phytate)/ Total Phosphorus Assay Kit. Retrieved from [Link]

• Agam, G., Shimon, H., Shapiro, J., Davidson, M., & Haroutunian, V. (2000). Inositol levels in post mortem brain samples of Alzheimer's patients. Journal of neural transmission, 107(7), 835-841.
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A Comparative Guide to the Structure-Activity Relationship of D-Myo-inositol 1,4-bisphosphate Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-myo-inositol 1,4-bisphosphate (IP2) is a key intermediate in the complex and ubiquitous inositol phosphate signaling pathway.[1] While often overshadowed by its more famous relative, D-myo-inositol 1,4,5-trisphosphate (IP3), a potent second messenger that triggers intracellular calcium release, IP2 and its derivatives are emerging as important tools for dissecting the intricacies of this signaling cascade and as potential therapeutic agents in their own right. This guide provides a comprehensive comparison of the structure-activity relationships (SAR) of various D-myo-inositol 1,4-bisphosphate derivatives, supported by experimental data and detailed protocols to aid researchers in this field.

The inositol phosphate signaling pathway is a fundamental mechanism by which cells respond to external stimuli. The binding of hormones, neurotransmitters, and growth factors to their receptors on the cell surface can activate phospholipase C (PLC), an enzyme that cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) in the plasma membrane to generate two second messengers: diacylglycerol (DAG) and IP3.[2] IP3 then diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, leading to the release of stored calcium ions. This calcium signal orchestrates a wide array of cellular processes, from muscle contraction and metabolism to gene transcription and cell proliferation.

IP2 is primarily generated through the dephosphorylation of IP3 by inositol polyphosphate 5-phosphatase. While generally considered less active than IP3 in inducing calcium release, its role is not merely as an inactive metabolite. The specific and regulated metabolism of IP2 by enzymes such as inositol polyphosphate 1-phosphatase (INPP1) suggests a more nuanced function in cellular signaling.[1] By developing and characterizing synthetic derivatives of IP2, researchers can create molecular probes to investigate these functions, as well as develop inhibitors for the enzymes that metabolize inositol phosphates, offering potential therapeutic avenues for diseases where this pathway is dysregulated, such as bipolar disorder, cancer, and metabolic disorders.[3]

This guide will delve into the known SAR of IP2 derivatives, comparing their performance as inhibitors of key enzymes and as modulators of cellular signaling pathways. We will explore how modifications to the inositol ring and the phosphate groups impact their biological activity, providing a framework for the rational design of novel IP2-based research tools and therapeutic candidates.

The Inositol Phosphate Signaling Pathway: The Role of IP2

To understand the structure-activity relationship of IP2 derivatives, it is essential to first appreciate the context of the inositol phosphate signaling pathway.

Caption: Simplified Inositol Phosphate Signaling Pathway.

The binding of an agonist to a G-protein coupled receptor or a receptor tyrosine kinase activates Phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2), a minor phospholipid component of the inner leaflet of the plasma membrane, to generate two second messengers: the membrane-bound diacylglycerol (DAG) and the soluble D-myo-inositol 1,4,5-trisphosphate (IP3).

IP3 diffuses into the cytosol and binds to the IP3 receptor on the endoplasmic reticulum, causing the release of stored calcium ions. This rise in intracellular calcium concentration triggers a multitude of cellular responses. The signal is terminated by the metabolism of IP3. One major route of IP3 metabolism is its dephosphorylation by inositol polyphosphate 5-phosphatase to yield D-myo-inositol 1,4-bisphosphate (IP2).

IP2 is then further dephosphorylated by inositol polyphosphate 1-phosphatase (INPP1) to produce inositol 4-monophosphate (IP1).[1] Finally, inositol monophosphatase (IMPase) removes the last phosphate group to regenerate myo-inositol, which can then be used to resynthesize phosphoinositides, completing the cycle.

Comparative Analysis of D-Myo-inositol 1,4-bisphosphate Derivatives

The biological activity of IP2 derivatives is highly dependent on their structural features. Modifications to the inositol ring, the number and position of phosphate groups, and the nature of the phosphate moieties themselves can dramatically alter their affinity for target proteins and their metabolic stability.

The Importance of Phosphate Positioning: A Comparison of IP2 Isomers

One of the most critical determinants of activity is the phosphorylation pattern on the inositol ring. While this guide focuses on 1,4-bisphosphate derivatives, it is instructive to compare their activity with other inositol bisphosphate isomers.

A key observation is the significantly lower potency of D-myo-inositol 1,4-bisphosphate compared to its 4,5-bisphosphate counterpart in inhibiting the binding of phospholipase C-δ1 (PLC-δ1) to PIP2-containing lipid vesicles.[4][5] This suggests that the vicinal (adjacent) phosphates at the 4- and 5-positions are crucial for high-affinity binding to the PH domain of PLC-δ1.

Table 1: Comparative Activity of Inositol Bisphosphate Isomers on PLC-δ1 Binding

Compound	Relative Inhibitory Potency	Key Structural Feature	Reference
D-myo-inositol 4,5-bisphosphate	High	Vicinal phosphates at C4 and C5	[4][5]
D-myo-inositol 1,4-bisphosphate	Weak	Non-vicinal phosphates	[4][5]

This difference in activity underscores the exquisite specificity of the protein-ligand interactions in the inositol phosphate signaling pathway. The spatial arrangement of the negatively charged phosphate groups is a primary determinant of binding affinity.

Modifications to the Phosphate Groups: Enhancing Metabolic Stability and Modulating Activity

A major challenge in studying the biological effects of inositol phosphates is their rapid metabolism by cellular phosphatases. To overcome this, researchers have synthesized a variety of IP2 derivatives with modified phosphate groups to enhance their metabolic stability.

One common strategy is the replacement of a phosphate group with a phosphorothioate, where a non-bridging oxygen atom is replaced by a sulfur atom. This modification often renders the molecule resistant to hydrolysis by phosphatases. An example of this is the synthesis of (±)-myo-inositol 1,4-bisphosphate 5-phosphorothioate.[6][7] While the biological activity of this specific compound was not detailed in the initial reports, the strategy of using phosphorothioates has been widely employed to create metabolically stable analogs of other inositol phosphates, often resulting in long-acting agonists or inhibitors.[8][9]

Another approach is the introduction of a fluorine atom on the inositol ring, which can influence the electronic properties of the molecule and its interaction with target proteins. The synthesis of 3-deoxy-3-fluoro-D-myo-inositol 1,4-bisphosphate 5-phosphorothioate is an example of combining two modifications to create a potentially potent and stable analog.

Table 2: Examples of D-Myo-inositol 1,4-bisphosphate Derivatives with Modified Phosphate Groups

Derivative	Modification	Rationale
(±)-myo-inositol 1,4-bisphosphate 5-phosphorothioate	5-phosphate replaced with 5-phosphorothioate	Increased metabolic stability
3-deoxy-3-fluoro-D-myo-inositol 1,4-bisphosphate 5-phosphorothioate	3-hydroxyl replaced with fluorine; 5-phosphate replaced with 5-phosphorothioate	Increased metabolic stability and altered binding affinity

Derivatives as Inhibitors of Inositol Polyphosphate 1-Phosphatase (INPP1)

INPP1 is a key enzyme in the metabolism of IP2, catalyzing its dephosphorylation to inositol 4-monophosphate.[1] As such, it represents a prime target for the development of inhibitors based on the IP2 scaffold. Such inhibitors could be valuable tools for studying the downstream consequences of IP2 accumulation and may have therapeutic potential, particularly as lithium, a known mood stabilizer used to treat bipolar disorder, is an uncompetitive inhibitor of INPP1.[10]

The development of potent and selective inhibitors of INPP1 requires a detailed understanding of its active site and substrate recognition mechanisms. Structural and biochemical studies have provided insights into how substrates and inhibitors bind to the enzyme.[11]

Experimental Protocols

The following protocols provide a general framework for the synthesis and biological evaluation of D-myo-inositol 1,4-bisphosphate derivatives. Researchers should adapt these methods to their specific compounds and experimental goals.

General Synthesis of IP2 Derivatives

The synthesis of IP2 derivatives is a complex, multi-step process that typically starts from a readily available inositol precursor, such as myo-inositol or a protected derivative thereof. The following is a conceptual workflow:

Caption: General Synthetic Workflow for IP2 Derivatives.

Step 1: Selective Protection and Deprotection: The six hydroxyl groups of the myo-inositol ring have different reactivities, allowing for their selective protection with various protecting groups (e.g., benzyl, silyl, acetal). A series of protection and deprotection steps are used to expose the desired hydroxyl groups for phosphorylation.

Step 2: Phosphorylation/Phosphorothioation: The exposed hydroxyl groups are then phosphorylated using a suitable phosphitylating agent followed by oxidation, or phosphorothioated using a thiophosphitylating agent.

Step 3: Global Deprotection: Finally, all protecting groups are removed to yield the desired IP2 derivative.

Step 4: Purification: The final product is typically purified by ion-exchange chromatography.

In Vitro Assay for Inositol Polyphosphate 1-Phosphatase (INPP1) Activity

This protocol describes a colorimetric assay to measure the activity of INPP1 and to screen for potential inhibitors.

Materials:

• Purified recombinant INPP1

• D-myo-inositol 1,4-bisphosphate (substrate)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 5 mM MgCl2, 1 mM DTT)

• Malachite green reagent for phosphate detection

• Test compounds (potential inhibitors)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of the substrate (IP2) in assay buffer.

• Prepare serial dilutions of the test compounds in assay buffer.

• In a 96-well plate, add the following to each well:

  • Assay buffer

  • Test compound or vehicle control

  • INPP1 enzyme

• Pre-incubate the plate at 37°C for 10 minutes to allow the test compounds to bind to the enzyme.

• Initiate the reaction by adding the substrate (IP2) to each well.

• Incubate the plate at 37°C for a defined period (e.g., 30 minutes).

• Stop the reaction by adding the malachite green reagent. This reagent will react with the free phosphate released by the enzyme to produce a colored product.

• Measure the absorbance at the appropriate wavelength (e.g., 620 nm) using a microplate reader.

• Calculate the percentage of inhibition for each test compound concentration and determine the IC50 value.

Conclusion and Future Directions

The study of D-myo-inositol 1,4-bisphosphate derivatives is a rapidly evolving field with significant potential for advancing our understanding of inositol phosphate signaling and for the development of novel therapeutics. While the current body of literature is heavily focused on the more abundant and biologically active IP3, the available data on IP2 derivatives clearly demonstrates that subtle structural modifications can lead to profound changes in biological activity.

The key takeaways from this comparative guide are:

• Phosphate positioning is paramount: The vicinal arrangement of phosphates, as seen in the 4,5-bisphosphate isomer, is critical for high-affinity interactions with certain protein targets, such as PLC-δ1.

• Metabolic stability can be engineered: Modifications such as phosphorothioate substitution can create metabolically stable IP2 analogs that are valuable tools for prolonged biological studies.

• Enzymes of IP2 metabolism are promising drug targets: INPP1, the enzyme responsible for dephosphorylating IP2, is a validated target for the mood-stabilizing drug lithium, highlighting the therapeutic potential of developing more selective IP2-based inhibitors.

Future research in this area should focus on expanding the chemical diversity of IP2 derivatives and systematically evaluating their activity against a broader range of biological targets, including other inositol phosphatases and kinases. The development of high-throughput screening assays will be crucial for identifying lead compounds. Furthermore, the use of advanced structural biology techniques, such as cryo-electron microscopy, will provide detailed insights into the molecular basis of protein-IP2 derivative interactions, paving the way for the rational design of next-generation probes and drugs. As our understanding of the nuanced roles of IP2 in cellular signaling grows, so too will the importance of its synthetic derivatives in an academic and clinical setting.

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Specificity of enzymes acting on D-Myo-inositol 1,4-bis-phosphate versus other inositol phosphates

As phosphoinositide signaling continues to be a critical target in neuropharmacology and oncology, understanding the precise metabolic routing of inositol phosphates is paramount for drug development professionals. D-Myo-inositol 1,4-bisphosphate (Ins(1,4)P2) serves as a vital metabolic intermediate. However, the enzymes that act upon it—and those that explicitly ignore it—demonstrate exquisite structural specificity.

This guide provides an objective, data-driven comparison of the enzymes interacting with Ins(1,4)P2, detailing the structural causality behind their substrate specificities and providing a self-validating experimental protocol for assaying these activities in vitro.

The Metabolic Hub: Ins(1,4)P2 Routing

Ins(1,4)P2 is primarily generated by the dephosphorylation of the calcium-mobilizing second messenger Ins(1,4,5)P3. Once formed, Ins(1,4)P2 must be rapidly cleared to recycle myo-inositol and maintain cellular homeostasis. The enzymes governing this node must distinguish Ins(1,4)P2 from a highly crowded cytosol containing over 20 soluble inositol phosphate species.

Metabolic routing of Ins(1,4)P2 highlighting specific enzymatic checkpoints.

Mechanistic Specificity Profile: The "Why" Behind the Binding

To design effective inhibitors or interpret metabolic flux, we must look beyond basic binding affinities and understand the causality of substrate recognition.

Inositol Polyphosphate 1-Phosphatase (INPP1): The Exclusive Degrader

INPP1 is the primary enzyme responsible for the catabolism of Ins(1,4)P2, hydrolyzing the 1-position phosphate to yield Ins(4)P .

• The Causality of Specificity: INPP1 requires the 4-phosphate to act as a structural anchor within its catalytic pocket. Consequently, it cannot act on Ins(1)P. Furthermore, the presence of a phosphate at the 5-position (as seen in Ins(1,4,5)P3) creates severe steric hindrance, physically preventing the substrate from entering the active site .

• Clinical Relevance: INPP1 is profoundly uncompetitively inhibited by Lithium (Li+), which displaces a critical magnesium ion at the catalytic center. This makes INPP1 a primary target in the management of bipolar disorder.

Inositol Polyphosphate Multikinase (IPMK): The Strict Ignorer

While IPMK has an unusually broad substrate profile—capable of phosphorylating Ins(1,4,5)P3 to Ins(1,3,4,5)P4 and converting Ins(4,5)P2 into Ins(1,4,5)P3—it is entirely inactive against Ins(1,4)P2 .

• The Causality of Specificity: IPMK's kinase domain requires the 5-phosphate for proper spatial orientation and hydrogen bonding. Without the 5-phosphate, Ins(1,4)P2 cannot dock into the kinase active site, ensuring that Ins(1,4)P2 is strictly routed toward catabolism (via INPP1) rather than being erroneously re-phosphorylated.

Inositol Polyphosphate 5-Phosphatases (INPP5): The Producers

The INPP5 family (e.g., OCRL, SYNJ) specifically removes the 5-phosphate from Ins(1,4,5)P3 to generate Ins(1,4)P2 . They exhibit zero activity against Ins(1,4)P2 simply because the requisite 5-phosphate target has already been removed.

Quantitative Performance and Kinetic Data

The following table synthesizes the kinetic parameters and specificities of the primary enzymes interacting with the Ins(1,4)P2 axis. This data is critical for establishing accurate in vitro assay conditions .

Enzyme Class	Primary Substrates	Products	Action on Ins(1,4)P2	Structural Determinant for Specificity
INPP1 (1-Phosphatase)	Ins(1,4)P2, Ins(1,3,4)P3	Ins(4)P, Ins(3,4)P2	Hydrolyzes to Ins(4)P (Km ~5 µM)	Requires 4-phosphate anchor; 5-phosphate causes steric clash.
INPP5 (5-Phosphatase)	Ins(1,4,5)P3, Ins(1,3,4,5)P4	Ins(1,4)P2, Ins(1,3,4)P3	No Action	Specifically targets the 5-phosphate position.
IPMK (Multikinase)	Ins(1,4,5)P3, Ins(4,5)P2	Ins(1,3,4,5)P4, Ins(1,4,5)P3	No Action	Requires 5-phosphate for active site orientation.
IMPA1/2 (Monophosphatase)	Ins(1)P, Ins(3)P, Ins(4)P	Myo-inositol	No Action	Specific to monophosphates; bisphosphates are excluded.

Validated Experimental Protocol: Ins(1,4)P2 Specificity Assay

When screening novel compounds or profiling cell lysates, it is critical to distinguish true INPP1 activity from non-specific alkaline or acid phosphatases. The following radiometric HPLC workflow is designed as a self-validating system .

Self-Validating System Controls:

• Substrate Exclusion Control: Parallel incubation with[³H]-Ins(1,4,5)P3. True INPP1 will show zero activity here due to the 5-phosphate steric clash.

• Mechanistic Inhibition Control: Parallel incubation with 10 mM LiCl. Because Li+ uncompetitively inhibits INPP1 by trapping the enzyme-substrate complex, complete signal ablation confirms the activity is strictly INPP1-mediated.

Self-validating radiometric HPLC workflow for Ins(1,4)P2 phosphatase activity.

Step-by-Step Methodology:

• Reaction Assembly: In a microcentrifuge tube, prepare a 50 µL reaction volume containing 50 mM HEPES (pH 7.5), 3 mM MgCl₂, 0.1 mg/mL BSA, and 5 µM [³H]-Ins(1,4)P2 (approximately 10,000 cpm).

• Inhibitor Pre-incubation (Control): For the mechanistic inhibition control, add 10 mM LiCl to the buffer prior to enzyme addition. Note: Do not substitute with NaCl, as the ionic radius of Li+ is specifically required to displace Mg²⁺.

• Initiation: Add 10 ng of purified recombinant INPP1 (or 5 µg of total cell lysate) to initiate the reaction. Incubate precisely at 37°C for 15 minutes.

• Quenching: Terminate the reaction by adding 10 µL of ice-cold 20% Trichloroacetic acid (TCA). Incubate on ice for 10 minutes to fully precipitate proteins.

• Neutralization: Centrifuge at 14,000 x g for 5 minutes. Extract the supernatant and neutralize it by washing three times with a 1,1,2-trichloro-1,2,2-trifluoroethane/trioctylamine mixture (3:1 v/v) to remove the TCA.

• HPLC Separation: Inject the neutralized aqueous phase onto a Strong Anion Exchange (SAX) HPLC column (e.g., Partisil 10 SAX). Elute using a linear gradient of ammonium formate (0 to 1.0 M) adjusted to pH 3.7 with phosphoric acid.

• Detection: Collect fractions every 0.5 minutes. Mix with a compatible liquid scintillation cocktail and quantify. [³H]-Ins(4)P will elute significantly earlier than the more highly charged [³H]-Ins(1,4)P2 substrate.

References

• Inhorn, R. C., & Majerus, P. W. (1988). Properties of inositol polyphosphate 1-phosphatase. Journal of Biological Chemistry.[Link]

• York, J. D., et al. (2014). A structural basis for lithium and substrate binding of an inositide phosphatase. eScholarship / PNAS.[Link]

• Resnick, A. C., et al. (2005). Mammalian inositol polyphosphate multikinase synthesizes inositol 1,4,5-trisphosphate and an inositol pyrophosphate. Proceedings of the National Academy of Sciences.[Link]

• Mitchell, C. A., et al. (1989). Identification and Isolation of a 75-kDa Inositol polyphosphate-5-phosphatase From Human Platelets. Journal of Biological Chemistry.[Link]

• BRENDA Enzyme Database. Information on EC 3.1.3.57 - inositol-1,4-bisphosphate 1-phosphatase.[Link]

Cellular responses to D-Myo-inositol 1,4-bis-phosphate versus other signaling molecules

Comparative Analysis of Cellular Responses: D-Myo-inositol 1,4-bisphosphate vs. Active Phosphoinositide Messengers

In the landscape of intracellular signal transduction, the phosphoinositide cascade is a primary driver of calcium (Ca²⁺) mobilization. While D-myo-inositol 1,4,5-trisphosphate (Ins(1,4,5)P₃) is universally recognized as the active second messenger that triggers Ca²⁺ release from the endoplasmic reticulum (ER), its immediate metabolite, D-myo-inositol 1,4-bisphosphate (Ins(1,4)P₂), plays an equally critical, albeit fundamentally different, role in cellular homeostasis.

This guide provides an objective, data-driven comparison of Ins(1,4)P₂ against Ins(1,4,5)P₃ and its synthetic analogs, designed for researchers and drug development professionals investigating receptor specificity, phosphatase activity, and calcium signaling kinetics.

Mechanistic Framework: The Phosphoinositide Cascade

Upon activation of cell surface receptors (such as G-protein coupled receptors), Phospholipase C (PLC) hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) to generate diacylglycerol (DAG) and Ins(1,4,5)P₃[1]. Ins(1,4,5)P₃ rapidly diffuses through the cytosol to bind and open Ins(1,4,5)P₃ receptors (IP₃Rs) on the ER.

Because sustained high intracellular Ca²⁺ is cytotoxic, the Ins(1,4,5)P₃ signal must be rapidly terminated. This is primarily achieved via inositol polyphosphate 5-phosphatases (INPP5), which dephosphorylate Ins(1,4,5)P₃ into Ins(1,4)P₂[1][2]. Structurally, the removal of the phosphate at the 5-position is a decisive "off-switch." The IP₃ receptor requires simultaneous interaction with the 4- and 5-phosphate groups to bridge its binding domains; consequently, Ins(1,4)P₂ lacks the necessary structural motifs to activate the receptor[3].

Caption: Phosphoinositide signaling cascade and Ins(1,4,5)P3 metabolism.

Comparative Pharmacology: Ins(1,4)P₂ vs. Active Analogs

When evaluating cellular responses, Ins(1,4)P₂ is functionally inert regarding Ca²⁺ mobilization[3][4]. It does not induce Ca²⁺ release, nor does it significantly inhibit the binding of PLC to bilayer membranes, a feedback mechanism reserved for the 4,5-bisphosphate motif found in Ins(1,4,5)P₃[5].

To study IP₃R kinetics without the confounding variable of rapid 5-phosphatase degradation, researchers often utilize non-hydrolyzable analogs such as DL-inositol 1,4,5-trisphosphorothioate (Ins(1,4,5)PS₃). While Ins(1,4,5)PS₃ requires a slightly higher concentration to achieve half-maximal release (EC₅₀), it evokes a sustained Ca²⁺ release because it cannot be degraded into Ins(1,4)P₂[4][6].

Table 1: Quantitative Comparison of Inositol Phosphates and Analogs

Signaling Molecule	Target Receptor	Ca²⁺ Release Activity	EC₅₀ (Permeabilized Cells)	Metabolic Stability
D-myo-Ins(1,4,5)P₃	IP₃R (Full Agonist)	High	~0.55 µM[4]	Low (Rapidly degraded to IP₂)
D-myo-Ins(1,4)P₂	IP₃R (Inactive)	None	N/A (Inactive)[3][4]	High
DL-Ins(1,4,5)PS₃	IP₃R (Full Agonist)	High (Sustained)	~1.65 µM[6]	High (Phosphatase resistant)
D-myo-Ins(4,5)P₂	IP₃R (Partial Agonist)	Weak	>5.0 µM[4]	Moderate

Experimental Methodology: Self-Validating Receptor Assays

Because inositol phosphates are highly polar, negatively charged molecules, they cannot passively diffuse across intact lipophilic plasma membranes. To measure the direct cellular response to exogenously applied Ins(1,4)P₂ or Ins(1,4,5)P₃, researchers must use a permeabilized cell assay .

The Causality of Permeabilization: Saponin or digitonin is utilized because these detergents selectively complex with cholesterol. The plasma membrane is cholesterol-rich, whereas the ER membrane is cholesterol-poor. This allows researchers to strip away the plasma membrane barrier while leaving the ER—and its IP₃ receptors—perfectly intact and functional.

Caption: Step-by-step workflow for permeabilized cell calcium mobilization assays.

Standard Operating Protocol: Permeabilized Cell Calcium Release

To ensure a self-validating system, this protocol uses Ins(1,4,5)P₃ as a positive control (validating ER integrity) and Ins(1,4)P₂ as a negative control (validating that responses are not due to non-specific charge artifacts).

• Cell Preparation & Permeabilization: Harvest cells (e.g., hepatocytes or RBCs) and resuspend in a cytosolic buffer mimicking intracellular ionic conditions (140 mM KCl, 10 mM NaCl, 2 mM MgCl₂, 20 mM HEPES, pH 7.2). Add Saponin (typically 10-50 µg/mL) for 5-10 minutes at 37°C.

• ER Calcium Loading: Add 1.5 mM ATP to the permeabilized cells to fuel the Sarco/Endoplasmic Reticulum Ca²⁺-ATPase (SERCA) pumps, allowing the ER to sequester ambient calcium.

• Fluorometric Dye Equilibration: Introduce a ratiometric calcium indicator (e.g., Fura-2 free acid). Note: Do not use Fura-2 AM, as the esterified version is meant for intact cells.

• Baseline Measurement: Record the baseline fluorescence (340/380 nm excitation ratio) for 60 seconds to ensure ER calcium stores are stable and not leaking.

• Ligand Introduction (The Self-Validating Step):

  • Cohort A (Negative Control): Inject 5.0 µM Ins(1,4)P₂. Fluorescence should remain flat, proving the 1,4-bisphosphate motif cannot open the channel.

  • Cohort B (Test/Positive Control): Inject 1.0 µM Ins(1,4,5)P₃. A sharp, immediate spike in the 340/380 ratio should be observed, confirming functional IP₃Rs.

  • Cohort C (Kinetic Study): Inject 5.0 µM Ins(1,4,5)PS₃. Observe the sustained plateau of calcium release compared to the transient spike of native Ins(1,4,5)P₃[6].

Strategic Applications in Drug Development

While Ins(1,4)P₂ does not mobilize calcium, it is an indispensable tool in pharmacological research:

• Specificity Controls: It is the ultimate negative control in IP₃R binding assays. If a novel drug candidate is displaced by Ins(1,4)P₂, the candidate is likely binding non-specifically to basic amino acid residues rather than the true IP₃ binding pocket[3].

• Phosphatase Assays: In oncology and immunology, 5-phosphatases (like SHIP1/2 and INPP5) are major therapeutic targets. Quantifying the accumulation of Ins(1,4)P₂ via liquid chromatography-mass spectrometry (LC-MS) serves as a direct, highly accurate biomarker for 5-phosphatase enzymatic activity in response to drug treatments.

References

• The role of phosphoinositide metabolism in signal transduction in secretory cells Source: PubMed / National Institutes of Health (NIH) URL:[Link]

• The effect of inositol 1,4,5-trisphosphate and inositol 1,4,5-trisphosphorothioate on calcium release and membrane skeleton organization in the human red blood cell Source: PubMed / National Institutes of Health (NIH) URL:[Link]

• Ins(1,4,5)P3 metabolism and the family of IP3-3Kinases Source: PubMed / National Institutes of Health (NIH) URL:[Link]

• Inositol 1,4,5-trisphosphorothioate, a Stable Analogue of Inositol Trisphosphate Which Mobilizes Intracellular Calcium Source: PubMed / National Institutes of Health (NIH) URL:[Link]

• Contribution of Phosphates and Adenine to the Potency of Adenophostins at the IP3 Receptor: Synthesis of All Possible Bisphosphates of Adenophostin A Source: Journal of Medicinal Chemistry / ACS Publications URL:[Link]

• D-myo-inositol 1,4,5-trisphosphate inhibits binding of phospholipase C-delta1 to bilayer membranes Source: ResearchGate URL:[Link]

Sources

• 1. The role of phosphoinositide metabolism in signal transduction in secretory cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ins(1,4,5)P3 metabolism and the family of IP3-3Kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The effect of inositol 1,4,5-trisphosphate and inositol 1,4,5-trisphosphorothioate on calcium release and membrane skeleton organization in the human red blood cell - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Inositol 1,4,5-trisphosphorothioate, a stable analogue of inositol trisphosphate which mobilizes intracellular calcium - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide to Orthogonal Methods for Validating D-Myo-inositol 1,4-bis-phosphate Function

This guide provides a comparative analysis of orthogonal experimental methods for validating the cellular functions of D-myo-inositol 1,4-bisphosphate (Ins(1,4)P2), a critical signaling molecule. We will explore techniques that offer independent lines of evidence, moving beyond traditional approaches to ensure the specific role of Ins(1,4)P2 is accurately delineated. This content is intended for researchers, scientists, and drug development professionals actively engaged in cellular signaling research.

The Challenge in Defining Ins(1,4)P2's Role

D-myo-inositol 1,4-bisphosphate (Ins(1,4)P2) is a key player in the phosphoinositide signaling cascade. It is produced alongside the well-known second messenger, inositol 1,4,5-trisphosphate (Ins(1,4,5)P3), through the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC). While the function of Ins(1,4,5)P3 in mobilizing intracellular calcium is well-established, the specific roles of Ins(1,4)P2 remain more elusive and are an active area of investigation. Validating its function is complicated by its rapid metabolism and the presence of other inositol phosphates. Therefore, employing orthogonal methods—approaches that utilize different physical and chemical principles—is crucial for robust and specific validation.

Core Principles of Orthogonal Validation

Orthogonal Methodologies for Ins(1,4)P2 Functional Validation

We will now delve into a selection of orthogonal methods, detailing their principles, providing experimental workflows, and comparing their strengths and limitations.

Direct Measurement of Intracellular Ins(1,4)P2 Levels

A foundational step in validating Ins(1,4)P2 function is to correlate its intracellular concentration with a specific cellular response. Two powerful and distinct methods for this are Mass Spectrometry and a competitive binding assay.

Principle: LC-MS offers a highly sensitive and specific method for the direct quantification of small molecules like Ins(1,4)P2 from cell lysates. This technique separates inositol phosphates by liquid chromatography and then identifies and quantifies them based on their mass-to-charge ratio.

Experimental Workflow:

• Cell Culture and Stimulation: Grow cells to the desired confluency and stimulate them with an agonist known to activate PLC (e.g., a G-protein coupled receptor agonist).

• Metabolite Extraction: Quench cellular metabolism and extract inositol phosphates using a suitable solvent, such as trichloroacetic acid (TCA).

• Sample Preparation: Neutralize the extract and remove interfering substances. Derivatization may be necessary to improve chromatographic separation and ionization efficiency.

• LC-MS Analysis: Inject the prepared sample into an LC-MS system. Use a suitable chromatography column (e.g., anion exchange) to separate the different inositol phosphate isomers.

• Data Analysis: Identify the Ins(1,4)P2 peak based on its retention time and mass-to-charge ratio, and quantify it using a standard curve generated with known amounts of an Ins(1,4)P2 standard.

Causality in Experimental Choices: The choice of a strong anion exchange column is critical for separating the highly polar inositol phosphate isomers. The use of an internal standard, such as a stable isotope-labeled Ins(1,4)P2, is essential for accurate quantification by correcting for variations in sample processing and instrument response.

Principle: This is a well-established method that relies on the competition between radiolabeled Ins(1,4)P2 and unlabeled Ins(1,4)P2 from a sample for a limited number of binding sites on a specific binding protein. The amount of radioactivity bound is inversely proportional to the amount of Ins(1,4)P2 in the sample.

Experimental Workflow:

• Preparation of Binding Protein: A protein with known affinity for Ins(1,4)P2 is required. This can be a purified recombinant protein or a crude cellular fraction enriched in such a protein.

• Assay Setup: In a multi-well plate, combine the binding protein, a fixed amount of radiolabeled Ins(1,4)P2 (e.g., [³H]Ins(1,4)P2), and either a known amount of unlabeled Ins(1,4)P2 standard or the prepared cell extract.

• Incubation and Separation: Allow the binding reaction to reach equilibrium. Then, separate the protein-bound radiolabel from the free radiolabel, typically by filtration or precipitation.

• Quantification: Measure the radioactivity in the protein-bound fraction using a scintillation counter.

• Data Analysis: Construct a standard curve using the data from the known standards and use it to determine the concentration of Ins(1,4)P2 in the cell extracts.

Trustworthiness of the Protocol: The specificity of the binding protein is paramount for the accuracy of this assay. It is crucial to characterize the binding protein to ensure it has a high affinity for Ins(1,4)P2 and low affinity for other inositol phosphates to avoid cross-reactivity.

Feature	Liquid Chromatography-Mass Spectrometry (LC-MS)	Competitive Binding Assay
Principle	Separation by chromatography, detection by mass	Competition for binding to a specific protein
Specificity	Very High (based on mass-to-charge ratio)	Dependent on the specificity of the binding protein
Sensitivity	High (picomole to femtomole range)	High (picomole range)
Throughput	Lower	Higher
Equipment Cost	High	Moderate
Expertise Required	High (specialized training required)	Moderate

Identification of Ins(1,4)P2 Binding Partners

Identifying the proteins that directly interact with Ins(1,4)P2 is a critical step in elucidating its downstream signaling pathways. Two orthogonal approaches for this are Affinity Chromatography and Cellular Thermal Shift Assay (CETSA).

Principle: This technique utilizes an immobilized Ins(1,4)P2 analog as bait to capture interacting proteins from a cell lysate. The captured proteins are then eluted and identified by mass spectrometry.

Experimental Workflow:

• Preparation of Affinity Resin: Covalently couple an Ins(1,4)P2 analog to a solid support (e.g., agarose beads).

• Cell Lysis and Incubation: Prepare a native cell lysate and incubate it with the Ins(1,4)P2 affinity resin. Include a control resin (beads only or beads with a non-specific molecule) to identify non-specific binders.

• Washing and Elution: Wash the resin extensively to remove non-specifically bound proteins. Elute the specifically bound proteins using a high concentration of free Ins(1,4)P2 or by changing the buffer conditions (e.g., high salt or pH).

• Protein Identification: Identify the eluted proteins using techniques like SDS-PAGE followed by mass spectrometry (e.g., LC-MS/MS).

Authoritative Grounding: The success of this method hinges on the design of the Ins(1,4)P2 analog and its linkage to the solid support, which should minimally perturb the molecule's ability to interact with its natural binding partners.

Principle: CETSA is based on the principle that the binding of a ligand (in this case, Ins(1,4)P2) can stabilize its target protein, leading to an increase in the protein's melting temperature. This change in thermal stability can be detected by heating cell lysates or intact cells to various temperatures and then quantifying the amount of soluble protein remaining.

Experimental Workflow:

• Cell Treatment: Treat intact cells or cell lysates with Ins(1,4)P2 or a vehicle control.

• Heating: Aliquot the treated samples and heat them to a range of different temperatures.

• Protein Extraction and Quantification: Lyse the cells (if treated intact) and separate the soluble protein fraction from the precipitated protein by centrifugation. Quantify the amount of specific proteins in the soluble fraction using techniques like Western blotting or mass spectrometry.

• Data Analysis: Plot the amount of soluble protein as a function of temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of Ins(1,4)P2 indicates a direct binding interaction.

Expertise and Experience: CETSA provides in-situ evidence of target engagement within the complex cellular environment, which is a significant advantage over in vitro methods like affinity chromatography.

Caption: Orthogonal workflows for identifying Ins(1,4)P2 interacting proteins.

Functional Validation of Ins(1,4)P2's Cellular Effects

Once potential binding partners and downstream pathways are identified, the next step is to functionally validate the effects of Ins(1,4)P2. This can be achieved by manipulating its intracellular levels and observing the cellular consequences.

Principle: Introducing Ins(1,4)P2 directly into permeabilized cells allows for the direct assessment of its effects on cellular processes, such as intracellular calcium levels, while bypassing the cell membrane.

Experimental Workflow:

• Cell Culture and Loading with Indicator: Grow cells on a suitable substrate (e.g., glass-bottom dish for microscopy) and load them with an indicator for the process of interest (e.g., a fluorescent calcium indicator like Fura-2).

• Cell Permeabilization: Briefly permeabilize the cell membrane using a gentle agent like digitonin or saponin.

• Direct Application of Ins(1,4)P2: Add a known concentration of Ins(1,4)P2 to the permeabilized cells.

• Monitoring Cellular Response: Monitor the cellular response in real-time using an appropriate detection method (e.g., fluorescence microscopy for calcium imaging).

Principle: "Caged" Ins(1,4)P2 is a chemically modified, inactive form of the molecule that can be introduced into intact cells. A flash of UV light cleaves the "cage," releasing the active Ins(1,4)P2 with high temporal and spatial resolution. This allows for precise control over the timing and location of Ins(1,4)P2 release.

Experimental Workflow:

• Loading of Caged Ins(1,4)P2: Introduce the caged Ins(1,4)P2 into intact cells, often via microinjection or by using a membrane-permeant version.

• Cellular Imaging Setup: Place the cells on a microscope equipped for both fluorescence imaging and UV photolysis.

• Photolysis (Uncaging): Use a focused UV laser to uncage the Ins(1,4)P2 in a specific region of the cell.

• Monitoring Downstream Effects: Immediately monitor the cellular response in the targeted area and compare it to non-uncaged areas.

Self-Validating System: The use of caged compounds provides an excellent internal control, as the cellular response should only be observed after the UV flash in the specific location of uncaging.

Caption: Simplified phosphoinositide signaling pathway showing the generation of Ins(1,4)P2.

Conclusion

The validation of D-myo-inositol 1,4-bisphosphate function requires a multi-faceted approach that goes beyond single-method observations. By employing orthogonal techniques for direct measurement, identification of binding partners, and functional analysis, researchers can build a robust and comprehensive understanding of Ins(1,4)P2's role in cellular signaling. The methods described in this guide, when used in concert, provide a powerful toolkit for dissecting the complexities of the phosphoinositide signaling network.

References

• Review of Inositol Phosphate Metabolism: Shears, S. B. (2015). Inositol phosphates and their regulation. Cold Spring Harbor Perspectives in Biology, 7(9), a027859. [Link]

• Mass Spectrometry of Inositol Phosphates: Wilson, M. P., & Chung, S. K. (2018). Profiling inositol phosphates by mass spectrometry. Methods in Molecular Biology, 1833, 13-25. [Link]

• Cellular Thermal Shift Assay (CETSA): Martinez Molina, D., et al. (2013). Monitoring drug-target engagement in cells and tissues using the cellular thermal shift assay. Science, 341(6141), 84-87. [Link]

• Caged Compounds for Signal Transduction: Ellis-Davies, G. C. (2007). Caged compounds: photorelease technology for control of cellular chemistry and physiology. Nature Methods, 4(8), 619-628. [Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of D-Myo-inositol 1,4-bis-phosphate Potassium Salt

For Researchers, Scientists, and Drug Development Professionals

The responsible management of laboratory chemicals extends beyond their application in research to their safe and compliant disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of D-Myo-inositol 1,4-bis-phosphate potassium salt, ensuring the safety of laboratory personnel and the protection of our environment. As a Senior Application Scientist, this document is structured to provide not just procedural instructions, but also the scientific rationale behind each recommendation, fostering a culture of safety and environmental stewardship in your laboratory.

Core Principles of Chemical Waste Management

The foundational principle of chemical disposal is to prevent the release of chemical substances into the environment. This means that under no circumstances should D-Myo-inositol 1,4-bis-phosphate potassium salt be disposed of down the drain or in regular solid waste.[3]

Hazard Assessment and Personal Protective Equipment (PPE)

Before initiating any disposal procedures, a thorough risk assessment is paramount. While D-Myo-inositol 1,4-bis-phosphate potassium salt is not considered highly hazardous, the following personal protective equipment (PPE) should be worn to minimize any potential exposure:

PPE Category	Specification	Rationale
Hand Protection	Chemically resistant gloves (e.g., nitrile or neoprene)	To prevent skin contact with the chemical.
Eye Protection	Chemical safety goggles	To protect the eyes from any potential splashes or airborne particles.
Skin and Body	Laboratory coat	To protect clothing and skin from contamination.
Respiratory	Not generally required under normal handling conditions.	If there is a risk of generating dust, a NIOSH-approved respirator may be necessary.[1]

Step-by-Step Disposal Protocol

The following protocol outlines the systematic process for the safe disposal of D-Myo-inositol 1,4-bis-phosphate potassium salt.

Step 1: Waste Segregation and Collection

• Rationale: Proper segregation of chemical waste is crucial to prevent accidental reactions between incompatible substances and to ensure that waste is managed according to its specific hazards.

• Procedure:

  • Designate a specific, clearly labeled waste container for D-Myo-inositol 1,4-bis-phosphate potassium salt waste.

  • The container should be made of a material compatible with the chemical, such as high-density polyethylene (HDPE).

  • The label should include the full chemical name: "D-Myo-inositol 1,4-bis-phosphate potassium salt," the hazard class (if known, otherwise "Non-hazardous Chemical Waste"), and the date of accumulation.

  • Do not mix this waste with other chemical waste streams unless explicitly approved by your institution's Environmental Health and Safety (EHS) department.

Step 2: Managing Contaminated Materials

• Rationale: Any materials that come into contact with the chemical are considered contaminated and must be disposed of appropriately to prevent secondary exposure.

• Procedure:

  • Collect all contaminated materials, such as pipette tips, weighing boats, and gloves, in a separate, clearly labeled container.

  • The label should indicate "Solid Waste Contaminated with D-Myo-inositol 1,4-bis-phosphate potassium salt."

  • This container should also be sealed and stored in the designated waste accumulation area.

Step 3: Storage of Chemical Waste

• Rationale: Proper storage of chemical waste is essential to prevent spills, leaks, and exposure to personnel.

• Procedure:

  • Store the sealed waste containers in a designated and well-ventilated satellite accumulation area within the laboratory.

  • This area should be away from general laboratory traffic and have secondary containment to contain any potential leaks.

  • Ensure that the storage area is cool and dry, and away from direct sunlight and heat sources.[3]

Step 4: Final Disposal

• Rationale: The final disposal of chemical waste must be conducted by a licensed hazardous waste vendor in compliance with all local, state, and federal regulations.

• Procedure:

  • Contact your institution's EHS department to arrange for the pickup and disposal of the D-Myo-inositol 1,4-bis-phosphate potassium salt waste.

  • Provide the EHS department with a full inventory of the waste, including the chemical name and quantity.

  • Follow all instructions provided by the EHS department for the final handover of the waste.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of D-Myo-inositol 1,4-bis-phosphate potassium salt.

Caption: Disposal Decision Workflow for D-Myo-inositol 1,4-bis-phosphate potassium salt.

The Importance of Institutional EHS Consultation

This guide provides a general framework for the safe disposal of D-Myo-inositol 1,4-bis-phosphate potassium salt. However, it is imperative to recognize that regulations and institutional policies can vary. Your institution's Environmental Health and Safety (EHS) department is the ultimate authority on chemical waste management in your specific setting. Always consult with your EHS department to ensure full compliance with all applicable regulations.

By adhering to these procedures and fostering a proactive approach to laboratory safety, you contribute to a secure and sustainable research environment.

References

• Northwestern University. Hazardous Waste Disposal Guide.[Link]

• Princeton University. Potassium | Office of Environmental Health and Safety.[Link]

• New Jersey Department of Health. Potassium Hydroxide - Hazardous Substance Fact Sheet.[Link]

• Physikalisch-Technische Bundesanstalt. Chemical Waste Management for Laboratories.[Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]

Personal protective equipment for handling D-Myo-inositol 1,4-bis-phosphate potassium salt

Comprehensive Safety and Handling Guide: D-Myo-Inositol 1,4-Bisphosphate Potassium Salt

Introduction D-myo-Inositol 1,4-bisphosphate (IP2) is a critical intermediate in the phosphoinositide signaling pathway. It is generated by the dephosphorylation of inositol 1,4,5-trisphosphate (IP3) via inositol polyphosphate 5-phosphatase, effectively terminating IP3-mediated intracellular calcium release[1]. IP2 is subsequently hydrolyzed by inositol 1-phosphatase or 4-phosphatase into inositol monophosphates[2]. Because IP2 is typically supplied as a lyophilized potassium salt (CAS: 103476-30-8)[3], it is highly hygroscopic and requires rigorous environmental controls to maintain its structural integrity and ensure operator safety.

Visualizing the Signaling Context Understanding the metabolic position of IP2 dictates why its structural integrity is paramount for reproducible assays.

Metabolic pathway of D-Myo-inositol 1,4-bisphosphate terminating IP3-mediated calcium signaling.

Hazard Assessment & PPE Matrix The toxicological and pharmacological properties of synthetic inositol polyphosphates are not fully characterized[1]. Consequently, handling protocols must default to a "high-precaution/unknown toxicity" framework[1]. The potassium salt formulation introduces specific physical hazards: it is a fine, easily aerosolized powder that can cause mechanical irritation to mucous membranes and eyes.

Causality of PPE Selection:

• Respiratory Protection: Lyophilized powders are prone to electrostatic dispersion. Inhalation of uncharacterized phosphorylated salts bypasses the protective dermal barrier, necessitating particulate filtration.

• Chemical Splash Goggles: Reconstitution in basic or acidic buffers can create micro-splashes. The high osmolarity of the potassium salt solution can cause severe osmotic stress and corneal damage upon contact.

• Nitrile Gloves: Latex offers insufficient chemical resistance to many aqueous buffers and organic co-solvents. Nitrile provides a superior barrier against polar molecules.

PPE Category	Required Equipment	Operational Causality
Eye/Face	ANSI Z87.1 Chemical Splash Goggles	Prevents osmotic damage to corneas from aerosolized salts or buffer splashes.
Hands	Powder-free Nitrile Gloves (Double glove)	Blocks dermal absorption; outer glove can be easily discarded if contaminated.
Respiratory	N95 or P100 Particulate Respirator	Essential when weighing dry powder outside a containment hood to prevent inhalation.
Body	Flame-retardant Lab Coat (Knit Cuffs)	Prevents powder accumulation on exposed wrists and forearms.

Reconstitution & Handling Protocol Because IP2 potassium salt decomposes rapidly in unbuffered water or extreme pH environments (pH > 9 or pH < 4)[1], the reconstitution workflow must be tightly controlled to prevent the hydrolysis of the phosphate ester bonds.

Standard operating procedure for the reconstitution and storage of IP2 potassium salt.

Step-by-Step Methodology:

• Environmental Preparation: Transfer the sealed vial to a Class II Biological Safety Cabinet (BSC) or a chemical fume hood. Do not open the vial on an open benchtop to prevent moisture ingress and aerosolization.

• Equilibration: Allow the sealed vial to reach room temperature before opening. Opening a cold vial causes immediate condensation of atmospheric moisture onto the hygroscopic potassium salt, degrading the compound and altering its effective molarity.

• Solvent Addition: Inject a neutral aqueous buffer (e.g., 50 mM HEPES, pH 7.2). The solubility of IP2 is >10 mg/mL in most aqueous buffers[1]. Avoid strong acids or bases[1].

• Dissolution: Vortex gently. Do not sonicate, as excessive acoustic cavitation can generate localized heat and shear forces that may cleave the phosphate ester bonds.

• Aliquoting: Divide the reconstituted solution into single-use aliquots (e.g., 10-50 µL) in sterile, low-bind microcentrifuge tubes. While repeated freeze/thaw cycles reportedly do not affect inositol polyphosphates[1], single-use aliquoting minimizes contamination risks and ensures absolute volumetric consistency across experiments.

Storage & Stability Matrix Proper storage is the ultimate determinant of experimental reproducibility.

State	Storage Temperature	Acceptable pH Range	Expected Stability
Solid (Lyophilized)	-20 °C or below	N/A (Keep Desiccated)	≥ 1 Year[1]
Reconstituted Solution	-20 °C or below	4.0 < pH < 9.0	≥ 3 Months[1]
Working Solution	4 °C	4.0 < pH < 9.0	Maximum 2-3 Days[1]

Spill Management & Disposal Plan In the event of a spill, the primary objective is to prevent the spread of the biologically active compound into municipal water systems.

• Solid Spills: Do not sweep. Sweeping generates airborne dust. Instead, cover the powder with damp, absorbent paper towels (using neutral pH water) to dissolve and capture the salt.

• Liquid Spills: Absorb the liquid with inert, non-combustible absorbent material (e.g., vermiculite or universal spill pads).

• Decontamination: Wash the spill area with a 1% Alconox or similar laboratory detergent solution, followed by a thorough water rinse.

• Disposal: Place all contaminated wipes, gloves, and empty vials into a clearly labeled, sealable hazardous waste container. Dispose of as hazardous aqueous/chemical waste in accordance with institutional Environmental Health and Safety (EHS) guidelines and local regulations. Do not pour reconstituted solutions down the drain.

Sources

• 1. echelon-inc.com [echelon-inc.com]
• 2. Purification and properties of inositol-1,4-bisphosphate 4-phosphohydrolase from rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nextsds.com [nextsds.com]